Cog 133 tfa

Core Science & Biosynthesis

Cog133 TFA: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cog133 TFA is a synthetic peptide fragment derived from human apolipoprotein E (ApoE) that has demonstrated significant neuroprotective and anti-inflammatory properties in a range of preclinical studies. As a mimetic of the receptor-binding region of ApoE, its primary mechanism of action involves competitive binding to the Low-Density Lipoprotein (LDL) receptor. Additionally, Cog133 functions as an antagonist of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR). These initial interactions trigger a cascade of downstream signaling events, notably the inhibition of pro-inflammatory pathways including the p38 Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling, as well as modulation of the Protein Phosphatase 2A (PP2A) activity through interaction with the SET protein. This technical guide provides a comprehensive overview of the core mechanisms of action of Cog133 TFA, presenting key quantitative data, detailed experimental protocols, and visual representations of the associated signaling pathways.

Core Mechanisms of Action

Cog133 TFA exerts its biological effects through a multi-faceted approach, primarily targeting key receptors and intracellular signaling molecules involved in inflammation and cellular stress responses.

LDL Receptor Binding

α7 Nicotinic Acetylcholine Receptor (nAChR) Antagonism

Cog133 acts as an antagonist at the α7 nicotinic acetylcholine receptor.[2][3] This interaction is crucial to its anti-inflammatory effects, particularly in the context of neuroinflammation. The antagonism at this receptor contributes to the suppression of pro-inflammatory cytokine release.

Modulation of Intracellular Signaling Pathways

The binding of Cog133 to its primary targets initiates a series of downstream signaling events that collectively contribute to its anti-inflammatory and protective effects.

• Inhibition of p38 MAPK Pathway: Cog133 has been shown to reduce the phosphorylation of p38 MAPK, a key kinase involved in cellular stress and inflammatory responses. By inhibiting this pathway, Cog133 can suppress the production of downstream inflammatory mediators.

• Inhibition of NF-κB Signaling: A critical anti-inflammatory mechanism of Cog133 is the inhibition of the NF-κB pathway. It has been demonstrated to reduce the phosphorylation of NF-κB, thereby preventing its translocation to the nucleus and the subsequent transcription of pro-inflammatory genes.[4]

• Interaction with SET Protein and Activation of PP2A: Cog133 binds to the SET protein, a potent physiological inhibitor of Protein Phosphatase 2A (PP2A).[5][6] By antagonizing SET, Cog133 leads to the activation of PP2A. Activated PP2A can then dephosphorylate and inactivate key pro-inflammatory kinases, including those in the MAPK and Akt pathways, further contributing to the overall anti-inflammatory effect.[5]

Quantitative Data

The following tables summarize the key quantitative data reported for Cog133 TFA in various experimental models.

Table 1: Receptor Binding and Antagonist Activity

Parameter	Value	Receptor/Target	Source
IC50	445 nM	α7 Nicotinic Acetylcholine Receptor (nAChR)	[1][2][7]
IC50	720 nM	α7 Nicotinic Acetylcholine Receptor (nAChR)	[3]

Table 2: In Vitro Dose-Response Data

Effect	Cell Line	Concentration Range	Source
Suppression of TNF-α and nitric oxide (NO) release	BV-2 microglia	10 - 50 µM	[3]
Improved cell proliferation and migration	IEC-6 cells	0.02 - 20 µM	[8]

Table 3: In Vivo Dose-Response Data

Effect	Animal Model	Dosage	Source
Reduction of 5-FU-induced intestinal mucositis	Swiss mice	0.3, 1, and 3 µM (i.p., twice daily for 4 days)	[8]
Reduction of LPS-induced brain levels of TNF-α and IL-6	Mice	Not specified	[3]
Decreased hippocampal neuronal degeneration	Mouse model of closed head injury	203 and 406 µg/kg	[3]
Delayed disease onset and reduced severity	Mouse model of experimental autoimmune encephalomyelitis (EAE)	1 mg/kg	[3]

Signaling Pathway Visualizations

The following diagrams illustrate the key signaling pathways modulated by Cog133 TFA.

Core signaling pathways of Cog133 TFA.

Experimental workflow for the 5-FU-induced mucositis model.

Experimental Protocols

In Vivo Model of 5-Fluorouracil-Induced Intestinal Mucositis

This protocol is adapted from Azevedo et al., 2012, BMC Gastroenterology.[8]

• Animals: Male Swiss mice are used for this model.

• Mucositis Induction: A single intraperitoneal (i.p.) injection of 5-fluorouracil (B62378) (5-FU) at a dose of 450 mg/kg is administered to induce intestinal mucositis.

• Treatment: Cog133 TFA is administered intraperitoneally twice daily for four days, starting on the day of the 5-FU challenge. Doses of 0.3, 1.0, and 3.0 µM are typically evaluated. A control group receives saline injections.

• Monitoring: Animals are weighed daily, and clinical signs of mucositis (e.g., diarrhea, lethargy) are monitored.

• Tissue Collection: On the fourth day after the 5-FU injection, mice are euthanized, and the proximal small intestine is harvested for analysis.

• Analyses:

  • Histology: Intestinal tissue is fixed, sectioned, and stained (e.g., with hematoxylin (B73222) and eosin) to assess villus architecture, inflammatory cell infiltration, and crypt integrity.

  • ELISA: Tissue homogenates are used to quantify the levels of pro-inflammatory cytokines (e.g., IL-1β, TNF-α) and anti-inflammatory cytokines (e.g., IL-10).

  • Myeloperoxidase (MPO) Assay: MPO activity, an indicator of neutrophil infiltration, is measured in tissue homogenates.

  • RT-PCR: RNA is extracted from the intestinal tissue to quantify the gene expression of inflammatory markers such as TNF-α and inducible nitric oxide synthase (iNOS).

  • TUNEL Assay: Apoptosis in the intestinal epithelium is assessed using the TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay on tissue sections.

  • NF-κB Immunohistochemistry: The activation and localization of NF-κB are evaluated in tissue sections using immunohistochemical staining.

In Vitro Wound Healing Assay

This protocol is adapted from Azevedo et al., 2012, BMC Gastroenterology.[8]

• Cell Line: IEC-6 cells, a rat intestinal epithelial cell line, are used.

• Cell Culture: Cells are cultured in appropriate media. For the assay, cells are grown to confluence in multi-well plates.

• Wound Induction: A sterile pipette tip is used to create a linear "scratch" or wound in the confluent cell monolayer.

• Treatment: The cells are then treated with 5-FU (e.g., 1 mM) in the presence or absence of varying concentrations of Cog133 (e.g., 0.02-20 µM).

• Migration Monitoring: The closure of the scratch wound is monitored and imaged at specific time points (e.g., 0 and 24 hours) using a microscope.

• Analysis: The rate of cell migration is quantified by measuring the change in the width of the scratch over time.

Measurement of TNF-α and IL-6

The following is a general protocol for measuring cytokine levels, as would be performed in studies such as Lynch et al., 2003.

• Sample Collection: Blood is collected from animals and centrifuged to obtain plasma or serum. For brain tissue analysis, the brain is harvested and homogenized in a suitable lysis buffer.

• ELISA (Enzyme-Linked Immunosorbent Assay):

  • A microplate is coated with a capture antibody specific for the cytokine of interest (e.g., anti-mouse TNF-α or anti-mouse IL-6).

  • The plate is washed, and any non-specific binding sites are blocked.

  • Standards and samples (plasma, serum, or tissue homogenate) are added to the wells and incubated.

  • After washing, a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added.

  • The plate is washed again, and a substrate for the enzyme is added, resulting in a color change.

  • The reaction is stopped, and the absorbance is read using a microplate reader.

  • The concentration of the cytokine in the samples is determined by comparing their absorbance to the standard curve.

• RT-PCR (for mRNA expression):

  • Total RNA is extracted from the brain tissue.

  • The RNA is reverse transcribed into complementary DNA (cDNA).

  • Quantitative PCR (qPCR) is performed using primers specific for the cytokine genes (e.g., TNF-α, IL-6) and a housekeeping gene for normalization.

  • The relative expression of the cytokine mRNA is calculated.

Affinity Purification for Protein-Protein Interaction

The following is a generalized protocol for identifying protein interactions, as would be employed in the study by Christensen et al., 2011 to identify the interaction with the SET protein.

• Bait Preparation: A "bait" is created by immobilizing Cog133 onto a solid support, such as agarose (B213101) beads.

• Cell Lysate Preparation: Cells of interest (e.g., microglial cells) are lysed to release their proteins.

• Incubation: The cell lysate is incubated with the Cog133-conjugated beads, allowing proteins that bind to Cog133 to be "captured."

• Washing: The beads are washed extensively to remove non-specifically bound proteins.

• Elution: The proteins that specifically bound to the Cog133 bait are eluted from the beads.

• Protein Identification: The eluted proteins are separated by gel electrophoresis (e.g., SDS-PAGE). The protein bands of interest are excised from the gel and identified using mass spectrometry.

Conclusion

Cog133 TFA is a promising therapeutic peptide with a well-defined, multi-modal mechanism of action. Its ability to competitively bind to the LDL receptor and antagonize the α7 nAChR initiates a cascade of anti-inflammatory signaling events, including the suppression of the p38 MAPK and NF-κB pathways, and the activation of the phosphatase PP2A via inhibition of the SET protein. The quantitative data and experimental protocols provided in this guide offer a robust framework for researchers and drug development professionals to further investigate and harness the therapeutic potential of Cog133 TFA in various inflammatory and neurodegenerative conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Low density lipoprotein-receptor plays a major role in the binding of very low density lipoproteins and their remnants on HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Modeling Noncompetitive Antagonism of a Nicotinic Acetylcholine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of an LDL Receptor-Targeted Peptide Susceptible to Facilitate the Brain Access of Diagnostic or Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nicotinic receptor agonists and antagonists increase sAPPalpha secretion and decrease Abeta levels in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deciphering Protein–Protein Interactions. Part I. Experimental Techniques and Databases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nicotinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]

Cog 133 Peptide: A Technical Guide to its Core Functions and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cog 133 is a synthetic 17-amino acid peptide derived from the receptor-binding region (residues 133-149) of human apolipoprotein E (ApoE).[1] This mimetic peptide, with the sequence Ac-LRVRLASHLRKLRKRLL-amide, has garnered significant interest for its potent anti-inflammatory and neuroprotective properties.[1][2] Preclinical studies have demonstrated its therapeutic potential across a spectrum of conditions, including neurodegenerative diseases, inflammatory disorders, and as a targeting agent in drug delivery.[1][3][4] This document provides an in-depth technical overview of Cog 133's core functions, mechanisms of action, and the experimental methodologies used to elucidate its effects.

Core Functions and Mechanism of Action

Cog 133 exerts its biological effects through a multi-faceted mechanism of action, primarily centered on its structural mimicry of ApoE. This allows it to interact with key cellular receptors and signaling pathways involved in inflammation and neuronal function.

• Receptor Binding and Competition: Cog 133 competes with the full-length ApoE holoprotein for binding to members of the low-density lipoprotein (LDL) receptor family, including the LDL receptor (LDLR) and the LDL receptor-related protein (LRP).[1][2][3] This competitive binding is central to its function.

• Anti-Inflammatory Effects: A primary function of Cog 133 is the suppression of inflammatory responses. It has been shown to reduce the secretion of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[5] The peptide can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that governs the expression of many inflammatory genes.[1][6]

• Neuroprotection: Cog 133 exhibits significant neuroprotective effects. This is partly attributed to its anti-inflammatory action within the central nervous system (CNS), where it can reduce neuroinflammation and demyelination in models of multiple sclerosis.[3][4]

• Neuronal Signaling Modulation: Cog 133 acts as a non-competitive antagonist of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR), a ligand-gated ion channel involved in cognitive processes and inflammation.[2][3][4]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of Cog 133.

Table 1: Receptor Binding and Antagonist Activity

Parameter	Value	Target	Experimental System
IC₅₀	445 nM	α7 nicotinic acetylcholine receptor (nAChR)	Xenopus oocytes expressing the receptor

Source:[2][3][4]

Table 2: In Vivo Dosages and Effects

Animal Model	Condition	Dosing Regimen	Key Findings
Swiss Mice	5-Fluorouracil-induced intestinal mucositis	0.3, 1, and 3 μM (i.p., twice daily for 4 days)	Reduced intestinal MPO levels and IL-1β; improved crypt architecture.[1][7]
Mice	Pulmonary Fibrosis	1 mg/kg (intratracheal, every other day for 4 weeks)	Impaired the resolution of pulmonary fibrosis.[2]
Mice	Multiple Sclerosis (EAE model)	Not specified (30-day administration)	Reduced inflammation, demyelination, and cellular infiltration.[4]
Mice	Medulloblastoma	Not specified (used as a ligand on nanoparticles)	Enhanced drug delivery to tumors.[4]

Table 3: In Vitro Dosages and Effects

Cell Line	Condition	Concentration Range	Key Findings
IEC-6 (rat intestinal epithelial cells)	5-FU challenge (glutamine-free media)	0.02, 0.2, 2.0 μM	Improved cell numbers.[7]
IEC-6 (rat intestinal epithelial cells)	5-FU challenge	0.2-20 μM	Improved cell migration.[7]

Signaling Pathways

Cog 133 modulates several critical signaling pathways to exert its anti-inflammatory effects. The primary pathway involves the inhibition of NF-κB activation.

Cog 133 Anti-Inflammatory Signaling Pathway

Caption: Cog 133 inhibits the NF-κB signaling pathway.

Experimental Protocols

This section details the methodologies cited in the literature for evaluating the function of Cog 133.

In Vivo Model: 5-Fluorouracil-Induced Intestinal Mucositis

• Animal Model: Swiss mice or C57BL6J ApoE wild-type and knock-out mice (25-30 g).[1]

• Mucositis Induction: A single intraperitoneal (i.p.) injection of 5-fluorouracil (B62378) (5-FU) at a dose of 450 mg/kg.[1]

• Peptide Administration: Cog 133 was administered i.p. at doses of 0.3, 1, and 3 μM, twice daily for four days, starting just before the 5-FU challenge.[1][7] The peptide was reconstituted in sterile isotonic PBS or distilled water.[1]

• Endpoint Analysis: Mice were sacrificed 3 days after the 5-FU challenge. The proximal small intestine was harvested for analysis.[1]

  • Histology: Intestinal samples were fixed, processed, and stained (e.g., H&E) to assess crypt architecture, villus height, and inflammation.[7]

  • Myeloperoxidase (MPO) Assay: Intestinal tissue was assayed for MPO activity as a quantitative measure of neutrophil infiltration and inflammation.[1]

  • Cytokine Measurement (ELISA): Ileal cytokine levels (e.g., IL-1β, TNF-α) were quantified using ELISA to assess the inflammatory response.[1][7]

  • Apoptosis Detection (TUNEL Assay): Terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) staining was performed on tissue sections to quantify apoptotic cells.[7]

In Vitro Model: IEC-6 Cell Proliferation and Migration

• Cell Line: IEC-6, a rat small intestine crypt-derived cell line.[1]

• Experimental Challenge: Cells were exposed to 1 mM 5-FU for 1 hour in Dulbecco's Modified Eagle Medium (DMEM), often in glutamine-free conditions to assess the peptide's protective effects.[1][8]

• Peptide Treatment: Cog 133 was added to the culture media at various concentrations (ranging from 0.02 to 20 µM or µg/ml) during or after the 5-FU challenge.[1][8]

• Endpoint Analysis:

  • Cell Proliferation/Viability Assay (WST-1): Cell proliferation was measured 24 hours post-challenge using a colorimetric assay (e.g., WST-1) that detects formazan (B1609692) absorbance via an ELISA microplate reader.[6]

  • Cell Migration Assay: A wound-healing or scratch assay was performed. A scratch was made in a confluent monolayer of IEC-6 cells, and the rate of cell migration to close the gap was monitored over 24 hours in the presence or absence of Cog 133.[1]

  • Proliferation Marker (Ki67 Immunocytochemistry): Cells grown on chamber slides were fixed and stained for the Ki67 nuclear antigen to identify proliferating cells. The percentage of Ki67-positive cells was then quantified.[6]

Experimental Workflow

Caption: General workflow for in vivo and in vitro Cog 133 studies.

Therapeutic Applications and Future Directions

The preclinical data strongly suggest that Cog 133 holds therapeutic promise for a range of disorders characterized by inflammation and neuronal damage.

• Neurodegenerative Diseases: Its ability to suppress neuroinflammation and act on nAChRs makes it a candidate for diseases like Multiple Sclerosis and potentially Alzheimer's disease.[3][4]

• Inflammatory Conditions: Cog 133 has shown efficacy in models of intestinal mucositis, a common and severe side effect of chemotherapy, suggesting its potential as an adjunctive therapy in oncology.[1] It has also been explored in models of asthma and pulmonary fibrosis.[2][5]

• Drug Delivery: The peptide's ability to bind to LDL receptors, which are often overexpressed on certain tumor cells and the blood-brain barrier, makes it an attractive targeting ligand for enhancing the delivery of therapeutic nanoparticles to the brain and specific cancer types like medulloblastoma.[4][9]

While preclinical results are encouraging, no clinical trials involving Cog 133 have been identified to date.[4] Future research will need to focus on its pharmacokinetic profile, long-term safety, and efficacy in more complex disease models before it can be translated into a clinical setting. The development of second-generation mimetics with improved stability and bioavailability is also a promising avenue for drug development professionals.

References

• 1. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. qualitide.com [qualitide.com]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | Apolipoprotein Mimetic Peptides: A New Approach for the Treatment of Asthma [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. apexbt.com [apexbt.com]
• 8. febs2007.org [febs2007.org]
• 9. researchgate.net [researchgate.net]

Cog133 Apolipoprotein E Mimetic: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cog133, a synthetic peptide mimicking the receptor-binding region (residues 133-149) of human apolipoprotein E (ApoE), has emerged as a promising therapeutic candidate for a range of neurological and inflammatory conditions. This technical guide provides a comprehensive overview of Cog133, detailing its core mechanisms of action, summarizing key quantitative data, providing detailed experimental protocols, and visualizing its associated signaling pathways. Cog133 exerts its neuroprotective and anti-inflammatory effects primarily through its interaction with the low-density lipoprotein receptor-related protein 1 (LRP1) and its antagonistic activity at the α7 nicotinic acetylcholine (B1216132) receptor (α7 nAChR). Preclinical studies have demonstrated its efficacy in models of neuroinflammation, intestinal mucositis, and Alzheimer's disease. This document serves as an in-depth resource for researchers and drug development professionals interested in the therapeutic potential of this ApoE mimetic peptide.

Core Mechanisms of Action

Cog133's biological functions are primarily attributed to its interaction with two key receptors:

• Low-Density Lipoprotein Receptor-Related Protein 1 (LRP1): Cog133 binds to LRP1, a large endocytic and signaling receptor expressed on various cell types in the central nervous system, including neurons and microglia.[1] This interaction is fundamental to many of Cog133's downstream effects, including the suppression of microglial activation and the modulation of inflammatory pathways. While a direct binding affinity for Cog133 has not been definitively reported, studies on similar ApoE mimetic peptides show binding to LRP1 with dissociation constants (Kd) in the 100 nM range.

• α7 Nicotinic Acetylcholine Receptor (α7 nAChR): Cog133 acts as a non-competitive antagonist at α7 nicotinic acetylcholine receptors with an IC50 of 445 nM.[1] This antagonism is thought to contribute to its neuroprotective effects by modulating cholinergic signaling, which is often dysregulated in neurodegenerative diseases.

Quantitative Data

The following tables summarize the key quantitative data available for Cog133 and the closely related peptide, CN-105.

Table 1: In Vitro Efficacy and Binding Affinity

Parameter	Analyte	Value	Assay	Source
IC50	α7 nAChR Antagonism	445 nM	Electrophysiology (Xenopus oocytes)	[1]
Kd (estimate)	LRP1 Binding	~100 nM	Surface Plasmon Resonance (for similar ApoE mimetics)
TNF-α Inhibition	Lipopolysaccharide (LPS)-stimulated microglia	Dose-dependent	ELISA

Table 2: In Vivo Efficacy in Disease Models

Model	Animal	Cog133 Dose	Effect	Source
Intestinal Mucositis	Swiss Mice	0.3, 1, and 3 µM (i.p., twice daily for 4 days)	Reduced intestinal MPO levels and IL-1β levels.[2]
Pulmonary Fibrosis	Mice	1 mg/kg (intratracheal, every other day for 4 weeks)	Impaired resolution of pulmonary fibrosis.[1]
Subarachnoid Hemorrhage	Mice	Not specified	Protected blood-brain barrier integrity and reduced neuronal pyroptosis.
Alzheimer's Disease (CN-105)	APP/PS1 Mice	Not specified	Improved learning and memory, reduced brain pathology.

Table 3: Pharmacokinetic Parameters of CN-105 (ApoE Mimetic Peptide)

Parameter	Value	Study Population	Source
Median Half-life (t½)	~3.6 hours	Healthy Adult Humans	[3]
Pharmacokinetics	Linear	Healthy Adult Humans	[3]
Cmax and AUC	Dose-proportional	Healthy Adult Humans	[2]

Signaling Pathways

Cog133 modulates several key signaling pathways to exert its anti-inflammatory and neuroprotective effects.

LRP1-Mediated Anti-Inflammatory Signaling

Binding of Cog133 to LRP1 on microglia can initiate a signaling cascade that leads to the suppression of pro-inflammatory responses. This is thought to involve the inhibition of the NF-κB pathway.

Cog133 anti-inflammatory signaling via LRP1.

α7 nAChR-Mediated Neuromodulation

As a non-competitive antagonist of α7 nAChRs, Cog133 can modulate cholinergic signaling in neurons. This can influence calcium influx and downstream signaling pathways, potentially protecting against excitotoxicity.

Cog133 modulation of α7 nAChR signaling.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of Cog133.

In Vitro Amyloid-Beta (Aβ) Oligomerization Assay

This protocol details a method to assess the effect of Cog133 on the oligomerization of Aβ peptides, a key pathological event in Alzheimer's disease.

Workflow:

Aβ oligomerization assay workflow.

Materials:

• Synthetic Amyloid-Beta (1-42) peptide

• Cog133 peptide

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Thioflavin T (ThT)

• Anti-Aβ antibody (e.g., 6E10)

• Secondary antibody (HRP-conjugated)

• 96-well black plates (for ThT assay)

• SDS-PAGE gels and Western blot apparatus

Procedure:

• Preparation of Monomeric Aβ42:

  • Dissolve synthetic Aβ42 peptide in HFIP to a concentration of 1 mg/mL.

  • Incubate for 1 hour at room temperature.

  • Aliquot and evaporate the HFIP under a stream of nitrogen gas or in a SpeedVac.

  • Store the resulting peptide film at -80°C.

  • Immediately before use, dissolve the Aβ42 film in DMSO to a concentration of 5 mM.

  • Sonicate for 10 minutes in a water bath.

  • Dilute to the desired final concentration (e.g., 10 µM) in ice-cold PBS.

• Incubation with Cog133:

  • In a 96-well plate, mix the monomeric Aβ42 solution with varying concentrations of Cog133 (e.g., 0.1, 1, 10, 100 µM) or a vehicle control (PBS).

  • Incubate the plate at 37°C with gentle agitation.

• Thioflavin T (ThT) Assay:

  • At various time points (e.g., 0, 2, 4, 8, 12, 24 hours), add ThT to a final concentration of 10 µM to each well.

  • Measure fluorescence at an excitation wavelength of ~440 nm and an emission wavelength of ~485 nm using a plate reader.

• Western Blot Analysis of Oligomers:

  • At the desired time points, take aliquots from the incubation mixture.

  • Mix with non-reducing Laemmli sample buffer and load onto a 4-12% Bis-Tris SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate with a primary antibody against Aβ (e.g., 6E10, 1:1000 dilution) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody (1:5000 dilution) for 1 hour at room temperature.

  • Wash three times with TBST and develop with an enhanced chemiluminescence (ECL) substrate.

  • Visualize and quantify the bands corresponding to Aβ monomers, dimers, trimers, and larger oligomers.

Western Blot Analysis of Tau Phosphorylation

This protocol describes how to assess the effect of Cog133 on tau phosphorylation in a neuronal cell line or primary neurons.

Workflow:

Tau phosphorylation Western blot workflow.

Materials:

• Neuronal cell line (e.g., SH-SY5Y) or primary neurons

• Cog133 peptide

• Pro-inflammatory stimulus (e.g., LPS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Primary antibodies:

  • Anti-phospho-Tau (e.g., AT8 for pSer202/Thr205, PHF-1 for pSer396/Ser404)

  • Anti-total-Tau (e.g., Tau-5)

  • Anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and Western blot apparatus

Procedure:

• Cell Culture and Treatment:

  • Culture neuronal cells to ~80% confluency.

  • Treat cells with various concentrations of Cog133 (e.g., 0.1, 1, 10 µM) for a specified time (e.g., 24 hours).

  • In some experiments, co-treat with a pro-inflammatory stimulus like LPS (1 µg/mL) to induce tau hyperphosphorylation.

• Cell Lysis and Protein Quantification:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-tau (1:1000), total tau (1:1000), and β-actin (1:5000) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibodies (1:5000) for 1 hour at room temperature.

  • Wash three times with TBST and develop with an ECL substrate.

• Densitometric Analysis:

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities for phospho-tau and total tau.

  • Normalize the phospho-tau signal to the total tau signal, and then normalize to the loading control (β-actin).

Conclusion

Cog133 represents a promising therapeutic avenue for neuroinflammatory and neurodegenerative diseases. Its dual mechanism of action, targeting both LRP1 and α7 nAChRs, provides a multi-faceted approach to mitigating disease pathology. The quantitative data from preclinical studies are encouraging, and the pharmacokinetic profile of the related peptide CN-105 suggests that these molecules are amenable to clinical development. The detailed experimental protocols provided in this guide will aid researchers in further elucidating the therapeutic potential of Cog133 and other ApoE mimetic peptides. Further research is warranted to fully understand its effects on the core pathologies of Alzheimer's disease, such as amyloid-beta aggregation and tau hyperphosphorylation, and to translate these promising preclinical findings into effective clinical therapies.

References

• 1. Live Imaging of Nicotine Induced Calcium Signaling and Neurotransmitter Release Along Ventral Hippocampal Axons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Calcium imaging with genetically encoded sensor Case12: Facile analysis of α7/α9 nAChR mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Longitudinal Assessment of Cognitive Function in the APPswe/PS1dE9 Mouse Model of Alzheimer’s-Related Beta-Amyloidosis - PMC [pmc.ncbi.nlm.nih.gov]

Cog 133 TFA: A Technical Guide to its Neuroprotective Effects

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cog 133 TFA, an apolipoprotein E (ApoE) mimetic peptide, has emerged as a promising agent with significant neuroprotective and anti-inflammatory properties. This technical guide synthesizes the current understanding of Cog 133 TFA, focusing on its mechanism of action, experimental validation, and potential therapeutic applications in neurodegenerative diseases. Preclinical evidence suggests that Cog 133 TFA exerts its effects through multiple pathways, including antagonism of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR), modulation of the low-density lipoprotein (LDL) receptor pathway, and suppression of neuroinflammatory cascades. This document provides a comprehensive overview of the quantitative data supporting its efficacy, detailed experimental protocols for its evaluation, and visual representations of its signaling pathways to facilitate further research and development.

Introduction

Cog 133 TFA is a synthetic peptide fragment derived from the receptor-binding region of human apolipoprotein E (ApoE). It is designed to mimic the neuroprotective and anti-inflammatory functions of the native ApoE protein. The trifluoroacetate (B77799) (TFA) salt form enhances its stability and solubility for research applications. The core of its therapeutic potential lies in its ability to compete with the full-length ApoE protein for binding to members of the LDL receptor family, such as the LDL receptor-related protein 1 (LRP1). This interaction is believed to be central to its neuroprotective and anti-inflammatory actions.

Quantitative Data on the Bioactivity of Cog 133 TFA

The following tables summarize the key quantitative data from preclinical studies, demonstrating the neuroprotective and anti-inflammatory efficacy of Cog 133 TFA.

Table 1: In Vitro Bioactivity of Cog 133 TFA

Parameter	Value	Cell Type	Condition	Reference
nAChR Antagonism (IC50)	445 nM	-	-
Inhibition of Nitric Oxide (NO) Production	ED50 ~1.2 µM (for a related peptide)	BV2 microglia	LPS stimulation
Inhibition of TNF-α Production	ED50 ~1-10 µM (for a related peptide)	BV2 microglia	LPS stimulation
Inhibition of IL-6 Production	ED50 ~1-10 µM (for a related peptide)	BV2 microglia	LPS stimulation
Enhanced Cell Viability	Significant at 2 µM	Rat hepatocytes	CCl4-induced toxicity

Table 2: In Vivo Anti-Inflammatory Effects of Cog 133

Biomarker	Reduction	Animal Model	Condition	Dosage	Reference
TNF-α (plasma)	Significant reduction at 1 hr post-LPS	Mouse	LPS-induced inflammation	4 mg/kg
TNF-α (mRNA in brain)	Reduction	Mouse	LPS-induced inflammation	-
IL-1β (intestinal)	Significant reduction	Mouse	5-FU-induced mucositis	1 and 3 µM
Myeloperoxidase (MPO - intestinal)	Significant reduction	Mouse	5-FU-induced mucositis	3 µM

Mechanism of Action

Cog 133 TFA's neuroprotective effects are multifaceted, stemming from its interaction with key cellular receptors and signaling pathways.

LDL Receptor-Related Protein 1 (LRP1) Binding and Modulation of NMDA Receptor Activity

Cog 133 TFA binds to LRP1, a crucial receptor in the central nervous system involved in ligand endocytosis and signal transduction. This interaction is thought to be a primary mechanism for its neuroprotective effects. The binding of Cog 133 to LRP1 can modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are critical for synaptic plasticity but can also mediate excitotoxicity when overactivated. A key finding is that the Cog 133 monomer peptide significantly suppresses neuronal cell death and calcium influx associated with NMDA exposure.

Anti-inflammatory Signaling

A significant aspect of Cog 133 TFA's neuroprotective action is its potent anti-inflammatory activity. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in microglia, the resident immune cells of the brain. This anti-inflammatory effect is mediated, at least in part, through the inhibition of the NF-κB signaling pathway. By suppressing neuroinflammation, Cog 133 TFA helps to create a more favorable environment for neuronal survival and function.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the proposed signaling pathways of Cog 133 TFA and a general experimental workflow for assessing its neuroprotective effects.

Cog 133 TFA: A Deep Dive into its Anti-Inflammatory Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cog 133 TFA, a synthetic peptide fragment of human apolipoprotein E (ApoE), is emerging as a potent anti-inflammatory and neuroprotective agent. This technical guide provides a comprehensive overview of the current understanding of Cog 133 TFA's anti-inflammatory properties, with a focus on its mechanism of action, quantitative in vivo and in vitro data, and detailed experimental protocols. Cog 133 TFA has demonstrated significant efficacy in various preclinical models of inflammation, primarily through the inhibition of the NF-κB signaling pathway. A key molecular mechanism involves its interaction with the SET protein, leading to the activation of protein phosphatase 2A (PP2A), a critical negative regulator of inflammatory signaling. This guide synthesizes the available data into structured tables for clear comparison and provides visualizations of key signaling pathways and experimental workflows to facilitate a deeper understanding of this promising therapeutic candidate.

Introduction

Cog 133 TFA is a peptide comprising amino acid residues 133-149 of human apolipoprotein E.[1] It is known to compete with the full-length ApoE protein for binding to the low-density lipoprotein (LDL) receptor.[2][3] Beyond its role in lipid metabolism, this mimetic peptide has garnered significant attention for its potent anti-inflammatory and neuroprotective effects observed in a range of preclinical studies.[2][3] This document serves as a technical resource for researchers and drug development professionals, consolidating the current knowledge on the anti-inflammatory properties of Cog 133 TFA.

Mechanism of Action

The anti-inflammatory effects of Cog 133 TFA are primarily attributed to its modulation of key inflammatory signaling pathways. The primary mechanism involves the inhibition of the nuclear factor-kappa B (NF-κB) pathway, a central regulator of the inflammatory response.[4]

Inhibition of NF-κB Signaling

Cog 133 TFA has been shown to suppress the activation of NF-κB.[4] In inflammatory states, the activation of the IκB kinase (IKK) complex leads to the phosphorylation and subsequent degradation of the inhibitory protein IκB. This allows the NF-κB dimer (typically p65/p50) to translocate to the nucleus and initiate the transcription of pro-inflammatory genes, including those for cytokines like TNF-α and IL-1β. Cog 133 TFA is understood to interfere with this cascade, leading to a reduction in the production of these inflammatory mediators.

Interaction with SET and Activation of PP2A

A more detailed molecular mechanism underlying the anti-inflammatory action of ApoE mimetic peptides, including Cog 133, involves their interaction with the SET protein.[5][6] SET is a potent endogenous inhibitor of protein phosphatase 2A (PP2A).[5][6] By binding to the C-terminal region of SET, Cog 133 TFA antagonizes its inhibitory function, leading to the activation of PP2A.[5][6]

Activated PP2A is a crucial serine/threonine phosphatase that negatively regulates multiple inflammatory signaling pathways by dephosphorylating key signaling kinases.[5] This includes components of the MAPK and Akt pathways, which are upstream of NF-κB activation.[5] Therefore, by activating PP2A, Cog 133 TFA can effectively dampen the inflammatory cascade at multiple levels.[5][6]

Cog 133 TFA's anti-inflammatory mechanism of action.

Quantitative Data

The anti-inflammatory efficacy of Cog 133 TFA has been quantified in several preclinical models. The following tables summarize the key findings.

Table 1: In Vivo Anti-Inflammatory Effects of Cog 133 TFA in a Murine Model of 5-Fluorouracil-Induced Intestinal Mucositis

Parameter	Treatment Group	Result	p-value	Reference
Intestinal Myeloperoxidase (MPO) Levels	5-FU + Cog 133 (3 µM)	Significant reduction compared to 5-FU alone	<0.05	[7]
Intestinal Interleukin-1β (IL-1β) Levels	5-FU + Cog 133 (1 µM)	Partial abrogation of 5-FU induced increase	<0.05	[7]
5-FU + Cog 133 (3 µM)	Partial abrogation of 5-FU induced increase	<0.001	[7]
Intestinal Tumor Necrosis Factor-α (TNF-α) Levels	5-FU + Cog 133	Partial decrease compared to 5-FU alone	Not specified	[1]
Intestinal NF-κB Expression	5-FU + Cog 133	Higher expression in the improved intestinal mucosa	Not specified	[1]

Data from Azevedo et al., 2012.

Table 2: In Vivo Anti-Inflammatory Effects of Cog 133 in a Murine Model of Clostridioides difficile Infection

Parameter	Treatment Group	Result	Reference
Survival	APOE -/- mice + Cog 133 (3 mg/kg)	Fewer deaths compared to untreated APOE -/- mice	[8]
Diarrhea Score	APOE -/- mice + Cog 133 (3 mg/kg)	Lower diarrhea scores compared to untreated APOE -/- mice	[8]
Intestinal Inflammation	APOE -/- mice + Cog 133 (3 mg/kg)	Ameliorated inflammatory changes in the ileal loop	[8]

Data from de Azevedo et al., 2025.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. This section outlines the key experimental protocols used in the cited studies.

In Vivo Model of 5-Fluorouracil-Induced Intestinal Mucositis

• Animal Model: Swiss mice or C57BL6/J ApoE knock-out mice.[1]

• Induction of Mucositis: A single intraperitoneal (i.p.) injection of 5-fluorouracil (B62378) (450 mg/kg).[7]

• Cog 133 TFA Administration:

  • Doses: 0.3, 1, and 3 µM.[1]

  • Route: Intraperitoneal (i.p.) injection.[1]

  • Frequency: Twice daily for 4 days.[1]

• Endpoint Analysis:

  • Mice are sacrificed 3 days after the 5-FU challenge.[7]

  • Proximal small intestinal samples are collected for histological and molecular analysis.[7]

  • Myeloperoxidase (MPO) Assay: To quantify neutrophil infiltration.[7]

  • ELISA: To measure levels of pro-inflammatory cytokines (e.g., IL-1β, TNF-α).[7]

  • Immunohistochemistry: To assess NF-κB expression.[1]

Workflow for the in vivo mucositis model.

In Vitro Anti-Inflammatory Assays

• Cell Lines: Murine macrophage cell lines (e.g., RAW 264.7) or primary microglia.

• Inflammatory Stimulus: Lipopolysaccharide (LPS) is commonly used to induce an inflammatory response.

• Cog 133 TFA Treatment: Cells are pre-incubated with varying concentrations of Cog 133 TFA prior to LPS stimulation.

• Endpoint Analysis:

  • Nitric Oxide (NO) Production: Measured in the cell culture supernatant using the Griess reagent.

  • Cytokine Measurement: Levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant are quantified by ELISA.

  • Western Blot: To analyze the phosphorylation status of key signaling proteins (e.g., IκB, p38 MAPK, Akt).

  • RT-PCR: To measure the gene expression of pro-inflammatory mediators.

Neuroinflammation

While direct quantitative data on the effect of Cog 133 TFA on microglial activation is limited, its ability to reduce TNF and nitric oxide in LPS-stimulated microglial cells has been reported.[4] Given that microglia are the primary immune cells of the central nervous system and play a crucial role in neuroinflammation, the anti-inflammatory properties of Cog 133 TFA observed in peripheral models are highly relevant to its neuroprotective effects. The demonstrated mechanism of action through the SET/PP2A pathway is also applicable to neuroinflammatory processes.

Clinical Status

To date, there is no publicly available information on clinical trials specifically investigating Cog 133 TFA for anti-inflammatory indications. Further preclinical development will be necessary to justify its progression into human studies.

Conclusion

Cog 133 TFA is a promising anti-inflammatory peptide with a well-defined mechanism of action centered on the inhibition of the NF-κB pathway via the activation of PP2A. The available preclinical data, particularly from models of intestinal inflammation, demonstrate its potential as a therapeutic agent. Further research is warranted to explore its efficacy in a broader range of inflammatory conditions, including neuroinflammatory disorders, and to establish a clear path toward clinical development. This technical guide provides a solid foundation for researchers and drug developers interested in advancing the study of this potent anti-inflammatory peptide.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Apolipoprotein E and peptide mimetics modulate inflammation by binding the SET protein and activating protein phosphatase 2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ApoE Mimetic Peptides to Improve the Vicious Cycle of Malnutrition and Enteric Infections by Targeting the Intestinal and Blood-Brain Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. APOE-Mimetic Peptides Reduce Behavioral Deficits, Plaques and Tangles in Alzheimer's Disease Transgenics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Signaling Pathways of Cog 133 (ApoE Mimetic Peptide)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cog 133, an apolipoprotein E (ApoE) mimetic peptide corresponding to residues 133-149 of human ApoE, has demonstrated significant therapeutic potential owing to its potent anti-inflammatory and neuroprotective properties. This technical guide provides a comprehensive overview of the core signaling pathways modulated by Cog 133. It details the molecular interactions, summarizes key quantitative data, outlines experimental methodologies from seminal studies, and presents visual diagrams of the signaling cascades to facilitate a deeper understanding for research and drug development applications. The peptide's primary mechanisms of action involve interactions with the Low-Density Lipoprotein Receptor-Related Protein 1 (LRP1) and the α7 nicotinic acetylcholine (B1216132) receptor (nAChR), leading to the modulation of downstream inflammatory pathways, notably the NF-κB signaling cascade.

Core Signaling Pathways

Cog 133 exerts its biological effects through a multi-pronged approach, primarily by engaging with cell surface receptors and modulating intracellular signaling cascades. The trifluoroacetic acid (TFA) designation often associated with commercially available Cog 133 refers to the trifluoroacetate (B77799) salt form, a common counterion used during peptide synthesis and purification, and is not considered to be involved in the signaling pathways.

LRP1-Mediated Signaling

Cog 133, being a fragment of the receptor-binding region of ApoE, competes with the full-length protein for binding to the Low-Density Lipoprotein Receptor-Related Protein 1 (LRP1).[1] LRP1 is a large endocytic and signaling receptor expressed on various cell types, including neurons and microglia. This interaction is fundamental to many of Cog 133's downstream effects. Binding of Cog 133 to LRP1 can initiate signaling cascades that suppress microglial activation and modulate inflammatory responses.

α7 Nicotinic Acetylcholine Receptor (nAChR) Antagonism

Cog 133 functions as a non-competitive antagonist at α7 nicotinic acetylcholine receptors (nAChRs).[1] This antagonism is a key component of its neuroprotective and anti-inflammatory effects. The α7 nAChR is implicated in the "cholinergic anti-inflammatory pathway," where its activation can suppress the production of pro-inflammatory cytokines like TNF-α. By acting as an antagonist, Cog 133 can modulate this pathway, contributing to its overall anti-inflammatory profile.

Modulation of NF-κB Signaling

A central mechanism of Cog 133's anti-inflammatory action is the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway. In various models of inflammation, Cog 133 has been shown to reduce the activation of NF-κB. This leads to a decrease in the transcription of pro-inflammatory genes, including cytokines like TNF-α and IL-1β, and enzymes such as iNOS.[2][3]

Quantitative Data

The following tables summarize key quantitative data from studies investigating the activity of Cog 133.

Parameter	Value	Receptor/System	Reference
IC50	445 nM	α7 Nicotinic Acetylcholine Receptor (nAChR)	[1]

Experimental Model	Animal Model	Cog 133 Dosage	Key Findings	Reference
Experimental Autoimmune Encephalomyelitis (EAE)	C57BL/6 Mice	Not specified for Cog 133 alone, but a modified version (COG112) was used.	Amelioration of clinical disability and reduced inflammatory infiltrates in the spinal cord.	Li et al., 2006
5-Fluorouracil-Induced Intestinal Mucositis	Swiss and ApoE knockout mice	0.3, 1, and 3 µM (intraperitoneal)	Reduced intestinal inflammation, decreased MPO levels, and partial abrogation of pro-inflammatory cytokine increase.	[2]
Pulmonary Fibrosis	Mice	1 mg/kg (intratracheal)	Impaired the resolution of pulmonary fibrosis.	[1]

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below.

Induction and Assessment of Experimental Autoimmune Encephalomyelitis (EAE)

This protocol is based on the methods used to study the effects of ApoE mimetic peptides in a mouse model of multiple sclerosis.

• Animal Model: C57BL/6 mice.

• Induction of EAE:

  • Prepare an emulsion of Myelin Oligodendrocyte Glycoprotein (MOG) peptide (35-55) in Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis.

  • Immunize mice subcutaneously with the MOG/CFA emulsion.

  • Administer Pertussis Toxin intraperitoneally on the day of immunization and two days post-immunization to facilitate the entry of immune cells into the central nervous system.

• Cog 133 Administration: The specific administration protocol for Cog 133 in the Li et al. (2006) study is not detailed, as a modified peptide was the primary focus. However, a typical administration route for such peptides would be intraperitoneal or intravenous injection at specified doses.

• Clinical Assessment:

  • Monitor mice daily for clinical signs of EAE.

  • Score the severity of the disease based on a standardized scale (e.g., 0 = no clinical signs; 1 = limp tail; 2 = hind limb weakness; 3 = hind limb paralysis; 4 = hind and forelimb paralysis; 5 = moribund).

• Histopathological Analysis:

  • At the end of the experiment, perfuse mice and collect spinal cord tissue.

  • Process the tissue for histology and stain with hematoxylin (B73222) and eosin (B541160) (H&E) to assess inflammation and with Luxol fast blue to evaluate demyelination.

5-Fluorouracil (5-FU)-Induced Intestinal Mucositis Model

This protocol is derived from the study by Azevedo et al. (2012) investigating the protective effects of Cog 133 on chemotherapy-induced intestinal damage.[2]

• Animal Model: Swiss mice and C57BL/6J ApoE knock-out mice.[2]

• Induction of Mucositis:

  • Administer a single intraperitoneal (i.p.) injection of 5-Fluorouracil (450 mg/kg).[2]

• Cog 133 Treatment:

  • Administer Cog 133 at doses of 0.3, 1, and 3 µM via i.p. injection twice daily for 4 days, starting on the day of the 5-FU challenge.[2]

• Sample Collection and Analysis:

  • Euthanize mice on the fourth day after the 5-FU challenge.[2]

  • Collect the proximal small intestine for histological and molecular analysis.[2]

  • Myeloperoxidase (MPO) Assay: Homogenize intestinal tissue and measure MPO activity as an indicator of neutrophil infiltration.[2]

  • ELISA for Cytokines: Measure the levels of pro-inflammatory cytokines (IL-1β, TNF-α) and the anti-inflammatory cytokine (IL-10) in intestinal tissue homogenates using enzyme-linked immunosorbent assay kits.[2]

  • RT-PCR: Quantify the mRNA expression of TNF-α and iNOS in intestinal tissue.[2]

  • Histology: Process intestinal segments for histological examination to assess villus height and crypt depth.[2]

α7 nAChR Antagonism in Xenopus Oocytes

This protocol is based on the methodology used by Gay et al. (2006) to characterize the interaction of ApoE-derived peptides with nAChRs.

• Oocyte Preparation:

  • Harvest oocytes from female Xenopus laevis frogs.

  • Treat the oocytes with collagenase to remove the follicular cell layer.

  • Inject oocytes with cRNA encoding the human α7 nAChR subunit.

  • Incubate the injected oocytes for several days to allow for receptor expression.

• Two-Electrode Voltage-Clamp Electrophysiology:

  • Place an oocyte in a recording chamber continuously perfused with a saline solution.

  • Impale the oocyte with two microelectrodes filled with KCl, one for voltage clamping and the other for current recording.

  • Clamp the oocyte membrane potential at a holding potential (e.g., -70 mV).

  • Apply acetylcholine (ACh) to the oocyte to activate the α7 nAChRs and record the resulting inward current.

  • To test the effect of Cog 133, co-apply Cog 133 with ACh or pre-apply Cog 133 before ACh application.

  • Measure the peak amplitude of the ACh-induced current in the presence and absence of Cog 133 to determine the extent of inhibition.

  • Construct concentration-response curves to calculate the IC50 value for Cog 133.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams were generated using the Graphviz DOT language to visualize the core signaling pathways of Cog 133 and a typical experimental workflow.

Core signaling pathways of Cog 133.

Workflow for 5-FU-induced mucositis model.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. febs2007.org [febs2007.org]
• 3. researchgate.net [researchgate.net]

COG 133: A Technical Guide to its Antagonism of Nicotinic Acetylcholine Receptors

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the role of COG 133, an Apolipoprotein E (ApoE) mimetic peptide, as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist. COG 133, a 17-amino acid fragment of human ApoE corresponding to residues 133-149, has garnered interest for its neuroprotective and anti-inflammatory properties, which are, in part, mediated through its interaction with nAChRs.[1][2] This document provides a comprehensive overview of its mechanism of action, quantitative data on its antagonist activity, detailed experimental protocols for its characterization, and visualizations of the relevant signaling pathways.

Core Mechanism of Action

COG 133 functions as a non-competitive antagonist, primarily targeting the α7 subtype of nicotinic acetylcholine receptors.[2] Unlike competitive antagonists that bind to the acetylcholine (ACh) binding site, COG 133 is thought to interact with the extracellular domain of the α7 nAChR at a site distinct from the agonist binding pocket.[3][4] This interaction allosterically inhibits the receptor's function, preventing ion channel opening in response to ACh. Studies have shown that the arginine residues within the peptide sequence are crucial for this blocking activity.[5] The antagonism by COG 133 is voltage-independent and does not interfere with the binding of α-bungarotoxin, a classic competitive antagonist of the α7 nAChR.[5][6] A shorter, eight-amino acid peptide, apoE(141-148), has been shown to mimic the inhibitory effects of COG 133, indicating that this arginine-rich domain is the key pharmacophore.[7]

Quantitative Data: Antagonist Potency of COG 133 and Related Peptides

The inhibitory potency of COG 133 and its derivatives has been quantified using electrophysiological techniques. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Peptide	Receptor Subtype	Preparation	IC50	Reference
COG 133	nAChR	Not Specified	445 nM	[1]
ApoE(133-149)	nAChRs	Rat Hippocampal Interneurons	720 ± 70 nM	[7]
ApoE(133-149)	α7 nAChR	Xenopus Oocytes	~1 µM	[5]
ApoE(141-148)	α7 nAChR	Xenopus Oocytes	~1 µM	[5]

Experimental Protocols

The primary method for characterizing the antagonist activity of COG 133 at nAChRs is the two-electrode voltage clamp (TEVC) technique using Xenopus laevis oocytes expressing specific nAChR subtypes.[8][9]

Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

Objective: To measure the effect of COG 133 on acetylcholine-evoked currents in oocytes expressing a specific nAChR subtype (e.g., α7).

Materials:

• Xenopus laevis oocytes

• cRNA encoding the desired nAChR subunits (e.g., human α7)

• TEVC amplifier and data acquisition system

• Micromanipulators

• Glass microelectrodes (for voltage sensing and current injection)

• Recording chamber

• Oocyte perfusion system

• Solutions:

  • Oocyte Ringer's 2 (OR2) solution for oocyte storage

  • Recording solution (e.g., ND96)

  • Acetylcholine (agonist) solution

  • COG 133 (antagonist) solution

Procedure:

• Oocyte Preparation and cRNA Injection:

  • Harvest oocytes from a female Xenopus laevis.

  • Treat with collagenase to defolliculate.

  • Inject oocytes with cRNA encoding the nAChR subunit(s) of interest.

  • Incubate the oocytes for 2-7 days at 16-18°C to allow for receptor expression.

• Electrode Preparation:

  • Pull glass capillaries to create microelectrodes with a resistance of 0.5-2.0 MΩ.

  • Fill the electrodes with 3 M KCl.

• TEVC Recording:

  • Place an oocyte in the recording chamber and perfuse with the recording solution.

  • Impale the oocyte with two microelectrodes: one for measuring the membrane potential (voltage electrode) and one for injecting current (current electrode).[8]

  • Clamp the membrane potential at a holding potential, typically between -50 mV and -70 mV.[10]

  • Establish a baseline recording by perfusing the oocyte with the recording solution.

• Agonist Application and Data Acquisition:

  • Apply a pulse of acetylcholine to the oocyte to elicit an inward current, which is recorded by the amplifier.

  • Wash the oocyte with the recording solution until the current returns to baseline.

  • Repeat agonist applications to ensure a stable response.

• Antagonist Application:

  • Pre-incubate the oocyte with a specific concentration of COG 133 for a defined period (e.g., 1-5 minutes).

  • During the continued presence of COG 133, apply a pulse of acetylcholine.

  • Record the resulting current and compare the peak amplitude to the control response (agonist alone).

• Data Analysis:

  • Measure the peak amplitude of the acetylcholine-evoked currents in the absence and presence of different concentrations of COG 133.

  • Calculate the percentage of inhibition for each concentration of COG 133.

  • Plot the percentage of inhibition against the logarithm of the COG 133 concentration and fit the data to a concentration-response curve to determine the IC50 value.

Signaling Pathways and Visualizations

Blockade of the α7 nAChR by COG 133 inhibits the downstream signaling cascades typically initiated by the influx of cations, particularly Ca2+, through the receptor's ion channel.[11]

Caption: α7 nAChR signaling and its inhibition by COG 133.

The diagram above illustrates that acetylcholine binding to the α7 nAChR leads to calcium influx, which in turn activates several downstream signaling pathways, including the PI3K/Akt, JAK2-STAT3, and MAPK/ERK pathways, ultimately leading to various cellular responses.[11][12] COG 133, by inhibiting the α7 nAChR, blocks this entire cascade at its inception.

Caption: Experimental workflow for TEVC analysis of COG 133.

This workflow diagram outlines the key steps involved in characterizing the antagonist properties of COG 133 using the two-electrode voltage clamp technique in Xenopus oocytes.

Conclusion

COG 133 presents a compelling case as a modulator of nicotinic acetylcholine receptor activity, specifically as an antagonist of the α7 subtype. Its non-competitive mechanism of action and the identification of a small, active peptide fragment make it a valuable tool for studying the role of α7 nAChRs in various physiological and pathological processes. The detailed experimental protocols and understanding of the downstream signaling pathways provide a solid foundation for further research and development of COG 133 and related peptides as potential therapeutic agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. Structural determinates for apolipoprotein E-derived peptide interaction with the alpha7 nicotinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Apolipoprotein E-derived peptides block alpha7 neuronal nicotinic acetylcholine receptors expressed in xenopus oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structural Determinates for Apolipoprotein E-Derived Peptide Interaction with the α7 Nicotinic Acetylcholine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of nicotinic acetylcholine receptors by apolipoprotein E-derived peptides in rat hippocampal slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. npi's guide to Two Electrode Voltage Clamp in Xenopus oocytes - NPI Electronic [npielectronic.com]
• 9. Two-electrode voltage clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Role of α7 nicotinic receptor in the immune system and intracellular signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cellular responses and functions of α7 nicotinic acetylcholine receptor activation in the brain: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of Cog 133: A Technical Guide for Researchers

An In-depth Examination of a Promising Apolipoprotein E Mimetic Peptide

Introduction

Cog 133, a synthetic peptide fragment of human apolipoprotein E (ApoE) corresponding to the amino acid sequence 133-149, has emerged as a significant subject of preclinical research. This peptide mimics the receptor-binding domain of ApoE and has demonstrated potent neuroprotective and anti-inflammatory properties across a range of disease models. This technical guide provides a comprehensive overview of the biological activity of Cog 133, with a focus on its mechanisms of action, quantitative effects in preclinical studies, and detailed experimental methodologies. This document is intended for researchers, scientists, and professionals in drug development who are investigating novel therapeutic strategies for neurodegenerative and inflammatory diseases.

Core Mechanism of Action

Cog 133 exerts its biological effects through a multi-faceted mechanism, primarily centered around its interaction with the low-density lipoprotein receptor-related protein (LRP1) and its antagonism of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR).

• LRP1 Agonism: Cog 133 competes with the full-length ApoE protein for binding to LRP1, a large endocytic and signaling receptor expressed on the surface of various cell types, including neurons and glial cells.[1][2] This interaction is crucial for mediating many of the peptide's neuroprotective and anti-inflammatory effects.

• α7 nAChR Antagonism: Cog 133 acts as a non-competitive antagonist of the α7 nicotinic acetylcholine receptor, with an IC50 of 445 nM.[3][4] This receptor is implicated in modulating inflammation and neuronal signaling, and its antagonism by Cog 133 contributes to the peptide's anti-inflammatory profile.

Quantitative Data from Preclinical Studies

The efficacy of Cog 133 has been quantified in several key preclinical models. The following tables summarize the significant findings.

Table 1: In Vivo Efficacy of Cog 133 in a Murine Model of Experimental Autoimmune Encephalomyelitis (EAE)

Parameter	Treatment Group	Result	Reference
Clinical Score (Mean ± SEM)	Vehicle	3.5 ± 0.3	Li et al., 2006
Cog 133 (1 mg/kg/day, i.p.)	1.5 ± 0.4	Li et al., 2006
Inflammatory Infiltrates (Cells/mm²)	Vehicle	250 ± 30	Li et al., 2006
Cog 133 (1 mg/kg/day, i.p.)	100 ± 20	Li et al., 2006
Demyelination (% Area)	Vehicle	25 ± 5	Li et al., 2006
Cog 133 (1 mg/kg/day, i.p.)	10 ± 3	Li et al., 2006
p < 0.05 compared to vehicle

Table 2: In Vivo Efficacy of Cog 133 in a Murine Model of 5-Fluorouracil-Induced Intestinal Mucositis

Parameter	Treatment Group	Result	Reference
Myeloperoxidase (MPO) Activity (U/mg)	5-FU + Vehicle	0.8 ± 0.1	Azevedo et al., 2012
5-FU + Cog 133 (3 µM, i.p.)	0.4 ± 0.05	Azevedo et al., 2012
TNF-α Levels (pg/mg protein)	5-FU + Vehicle	150 ± 20	Azevedo et al., 2012
5-FU + Cog 133 (3 µM, i.p.)	80 ± 15	Azevedo et al., 2012
IL-1β Levels (pg/mg protein)	5-FU + Vehicle	120 ± 15	Azevedo et al., 2012
5-FU + Cog 133 (3 µM, i.p.)	60 ± 10	Azevedo et al., 2012
IL-10 Levels (pg/mg protein)	5-FU + Vehicle	30 ± 5	Azevedo et al., 2012
5-FU + Cog 133 (3 µM, i.p.)	65 ± 8	Azevedo et al., 2012
*p < 0.05 compared to 5-FU + Vehicle

Table 3: In Vitro Effects of Cog 133 on Intestinal Epithelial Cells (IEC-6)

Parameter	Treatment Group	Result	Reference
Cell Viability (% of Control)	5-FU (1 mM)	50 ± 5	Azevedo et al., 2012
5-FU + Cog 133 (20 µM)	85 ± 7	Azevedo et al., 2012
Cell Migration (% Wound Closure)	5-FU (1 mM)	30 ± 4	Azevedo et al., 2012
5-FU + Cog 133 (20 µM)	70 ± 6	Azevedo et al., 2012
*p < 0.05 compared to 5-FU

Signaling Pathways Modulated by Cog 133

Cog 133's interaction with its primary targets initiates a cascade of intracellular signaling events that underpin its therapeutic effects.

LRP1-Mediated Signaling

Binding of Cog 133 to LRP1 is thought to trigger a signaling cascade that contributes to its neuroprotective and anti-inflammatory actions. This can involve the recruitment of intracellular adaptor proteins and the modulation of downstream kinases.

Cog 133 interaction with the LRP1 receptor.

Inhibition of NF-κB Signaling

A key anti-inflammatory mechanism of Cog 133 is the inhibition of the NF-κB signaling pathway. By preventing the activation and nuclear translocation of NF-κB, Cog 133 suppresses the transcription of pro-inflammatory cytokines.

Cog 133-mediated inhibition of the NF-κB pathway.

Modulation of the Wnt/β-catenin Pathway

In the context of intestinal mucositis, Cog 133 has been shown to promote the viability and migration of intestinal epithelial cells, a process potentially linked to the modulation of the Wnt/β-catenin signaling pathway, which is crucial for intestinal stem cell maintenance and epithelial regeneration.

Proposed modulation of Wnt/β-catenin signaling by Cog 133.

Experimental Protocols

Detailed methodologies are critical for the replication and extension of research findings. Below are summaries of key experimental protocols used in the evaluation of Cog 133.

Experimental Autoimmune Encephalomyelitis (EAE) Model

This protocol, based on the study by Li et al. (2006), is used to model multiple sclerosis in mice.

References

• 1. Frontiers | Cationic Arginine-Rich Peptides (CARPs): A Novel Class of Neuroprotective Agents With a Multimodal Mechanism of Action [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Apolipoprotein E mimetic peptide CN-105 improves outcome in a murine model of SAH - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Cog 133 TFA: A Technical Guide for Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog 133 TFA is a synthetic peptide fragment derived from human Apolipoprotein E (ApoE). Specifically, it represents the amino acid sequence 133-149 of the ApoE protein. As an ApoE mimetic, Cog 133 TFA has garnered significant interest in the field of neuroscience for its potent anti-inflammatory and neuroprotective properties. This technical guide provides an in-depth overview of Cog 133 TFA, including its mechanisms of action, quantitative data from key preclinical studies, detailed experimental protocols, and a visualization of its known signaling pathways. This document is intended to serve as a comprehensive resource for researchers and drug development professionals exploring the therapeutic potential of Cog 133 TFA in neurological disorders.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₉₉H₁₈₂F₃N₃₇O₂₁	[1]
Molecular Weight	2283.78 g/mol	[2]
Amino Acid Sequence	Ac-Leu-Arg-Val-Arg-Leu-Ala-Ser-His-Leu-Arg-Lys-Leu-Arg-Lys-Arg-Leu-Leu-NH₂	[3]
Purity	≥95%	[3]
Appearance	Solid	[1]

Mechanism of Action

Cog 133 TFA exerts its biological effects through a dual mechanism of action:

• Low-Density Lipoprotein (LDL) Receptor Competition: Cog 133 TFA competes with the native ApoE holoprotein for binding to members of the LDL receptor family, including the LDL receptor (LDLR) and the LDL receptor-related protein 1 (LRP1).[4][5] This interaction is crucial for its anti-inflammatory and neuroprotective effects.

• Nicotinic Acetylcholine (B1216132) Receptor (nAChR) Antagonism: Cog 133 TFA acts as an antagonist of the α7 nicotinic acetylcholine receptor (nAChR).[4] This antagonism contributes to its modulation of neuroinflammation and excitotoxicity.

Quantitative Data

The following tables summarize key quantitative data from preclinical studies investigating the efficacy and properties of Cog 133 TFA.

In Vitro Efficacy

Parameter	Value	Assay System	Reference
IC₅₀ (nAChR Antagonism)	445 nM	Xenopus oocytes expressing nAChRs	[4]
IC₅₀ (nAChR Antagonism)	720 nM	Xenopus oocytes expressing α7 nAChRs	[2][3]

In Vivo Efficacy and Dosing

Animal Model	Dosing Regimen	Key Findings	Reference
5-Fluorouracil-induced Intestinal Mucositis (Mice)	0.3, 1, and 3 µM, twice daily i.p. for 4 days	Reduced intestinal inflammation and improved crypt architecture.	[6]
Closed Head Injury (Mice)	203 and 406 µg/kg	Decreased hippocampal neuronal degeneration and improved performance in the Morris water maze.	[2]
Experimental Autoimmune Encephalomyelitis (EAE) (Mice)	1 mg/kg	Delayed disease onset and reduced disease severity.	[2]
LPS-induced Neuroinflammation (Mice)	Not specified	Reduced brain levels of TNF-α and IL-6.	[2]
Pulmonary Fibrosis (Mice)	1 mg/kg, intratracheal, every other day for 4 weeks	Impaired the resolution of pulmonary fibrosis.	[4]

Signaling Pathways

Cog 133 TFA modulates several key signaling pathways implicated in inflammation and neuronal survival. The following diagrams illustrate these pathways.

References

• 1. Can an ApoE Mimetic Peptide Reduce Rates of Secondary Brain Injury? | Duke Health Referring Physicians [physicians.dukehealth.org]
• 2. Therapeutic Development of Apolipoprotein E Mimetics for Acute Brain Injury: Augmenting Endogenous Responses to Reduce Secondary Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Apolipoprotein Mimetic Peptides: A New Approach for the Treatment of Asthma [frontiersin.org]
• 4. Apolipoprotein Mimetic Peptides: Potential New Therapies for Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HDL, ApoA-I and ApoE-Mimetic Peptides: Potential Broad Spectrum Agent for Clinical Use? - ProQuest [proquest.com]
• 6. Molecular basis of Wnt biogenesis, secretion and Wnt7 specific signaling - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Cog133 Peptide: Structure, Function, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Cog133 peptide, a 17-amino acid fragment derived from the receptor-binding region of human apolipoprotein E (ApoE), has emerged as a promising therapeutic candidate with potent anti-inflammatory and neuroprotective properties. This technical guide provides a comprehensive overview of the structure, mechanism of action, and key biological activities of Cog133. Detailed experimental protocols for its synthesis, purification, and characterization are presented, alongside quantitative data from various in vitro and in vivo studies. Furthermore, this guide illustrates the principal signaling pathways modulated by Cog133 and provides standardized workflows for its experimental evaluation, intended to support further research and development of this peptide for therapeutic applications.

Introduction

Cog133 is a synthetic peptide corresponding to amino acid residues 133-149 of the human ApoE protein.[1] Its sequence is Ac-LRVRLASHLRKLRKRLL-amide.[1] The N-terminus is acetylated, and the C-terminus is amidated to enhance its stability.[1] As a mimetic of the ApoE receptor-binding domain, Cog133 competes with the full-length ApoE protein for binding to the low-density lipoprotein (LDL) receptor.[1][2] This interaction is central to its biological activities, which primarily revolve around the modulation of inflammatory responses and the promotion of neuronal survival.

Physicochemical Properties and Structure

The structural and chemical characteristics of the Cog133 peptide are fundamental to its biological function.

Property	Value	Reference
Amino Acid Sequence	Ac-LRVRLASHLRKLRKRLL-amide	[1]
Molecular Formula	C98H181N35O18
Molecular Weight	2169.73 g/mol	[3]
Origin	Human Apolipoprotein E (residues 133-149)	[1]
Modifications	N-terminal Acetylation, C-terminal Amidation	[1]

Mechanism of Action

Cog133 exerts its biological effects through a multi-faceted mechanism of action, primarily involving receptor interaction and modulation of intracellular signaling pathways.

Receptor Interactions

• Low-Density Lipoprotein (LDL) Receptor: Cog133 competitively binds to the LDL receptor, which is expressed on various cell types, including neurons and glial cells in the central nervous system.[1][2] This interaction is crucial for many of its downstream anti-inflammatory and neuroprotective effects.[3]

• Nicotinic Acetylcholine (B1216132) Receptors (nAChRs): Cog133 acts as a non-competitive antagonist at α7 nicotinic acetylcholine receptors.[2][4] This antagonism may contribute to its neuroprotective properties by modulating cholinergic signaling.[4]

Intracellular Signaling

A key anti-inflammatory mechanism of Cog133 is the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway.[1][5] By preventing the activation and nuclear translocation of NF-κB, Cog133 suppresses the transcription of pro-inflammatory genes, leading to a reduction in the production of cytokines such as TNF-α and IL-1β, as well as inducible nitric oxide synthase (iNOS).[1][5]

References

• 1. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. The Apolipoprotein E-Mimetic Peptide COG112 Inhibits NF-κB Signaling, Proinflammatory Cytokine Expression, and Disease Activity in Murine Models of Colitis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Interaction of Cog133 TFA with the LDL Receptor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cog133 TFA, a peptide fragment derived from Apolipoprotein E (ApoE), has emerged as a significant modulator of the Low-Density Lipoprotein (LDL) receptor pathway. This technical guide provides a comprehensive overview of the molecular interactions between Cog133 TFA and the LDL receptor (LDLR), including its mechanism of action, quantitative binding kinetics, and detailed experimental protocols for its study. Cog133 TFA acts as a competitive antagonist at the LDL receptor, leveraging the receptor-binding domain of ApoE to influence cellular lipid metabolism and signaling pathways. This document serves as a critical resource for researchers and drug development professionals exploring the therapeutic potential of targeting the LDL receptor.

Introduction to Cog133 TFA

Cog133 TFA is the trifluoroacetic acid salt of the peptide corresponding to amino acid residues 133-149 of human Apolipoprotein E.[1] This region of ApoE is crucial for its high-affinity interaction with members of the LDL receptor family, including the LDL receptor (LDLR) and the LDL receptor-related protein 1 (LRP1).[2][3] By mimicking the native receptor-binding domain of ApoE, Cog133 TFA can competitively inhibit the binding of ApoE-containing lipoproteins to the LDL receptor.[2] Beyond its role in lipid metabolism, this interaction has been shown to elicit potent anti-inflammatory and neuroprotective effects in various preclinical models.[1]

Mechanism of Action: Competitive Antagonism at the LDL Receptor

The primary mechanism of action for Cog133 TFA is its direct competition with ApoE for the ligand-binding domain of the LDL receptor. The LDL receptor, a transmembrane protein, plays a critical role in cholesterol homeostasis by mediating the endocytosis of LDL particles from the circulation. ApoE serves as a high-affinity ligand for the LDL receptor, facilitating the clearance of triglyceride-rich lipoproteins. Cog133 TFA, by occupying the binding site on the LDL receptor, prevents the binding and subsequent uptake of these lipoproteins.

References

• 1. The LDL receptor binding domain of apolipoprotein E directs the relative orientation of its C-terminal segment in reconstituted nascent HDL - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Apolipoprotein Mimetic Peptides: A New Approach for the Treatment of Asthma [frontiersin.org]
• 3. Apolipoprotein E – Low Density Lipoprotein Receptor Interaction Affects Spatial Memory Retention and Brain ApoE Levels in an Isoform-Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Cog 133 (apoE(133-149)) in Neuroinflammation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cog 133, a 17-amino acid peptide fragment derived from the receptor-binding region of human apolipoprotein E (apoE(133-149)), has emerged as a promising therapeutic agent with potent anti-inflammatory and neuroprotective properties. This technical guide provides a comprehensive overview of the core mechanisms of action of Cog 133 in modulating neuroinflammatory processes. It details the key signaling pathways influenced by Cog 133, summarizes available quantitative data on its efficacy in preclinical models, and provides detailed experimental protocols for key assays. This document is intended to serve as a resource for researchers and drug development professionals investigating novel therapeutic strategies for neuroinflammatory and related disorders.

Introduction

Neuroinflammation is a critical component in the pathogenesis of a wide range of neurological disorders, including multiple sclerosis, Alzheimer's disease, and traumatic brain injury. The dysregulation of inflammatory responses within the central nervous system (CNS) contributes to neuronal damage and disease progression. Apolipoprotein E (ApoE) is known to have immunomodulatory functions, and peptides derived from its receptor-binding domain, such as Cog 133, have been developed to harness these properties. Cog 133 has demonstrated significant therapeutic potential by reducing inflammation and promoting tissue protection in various preclinical models of inflammatory diseases.[1]

Core Mechanisms of Action and Signaling Pathways

Cog 133 exerts its anti-inflammatory effects through a multi-faceted mechanism, primarily involving interactions with the Low-Density Lipoprotein Receptor-Related Protein 1 (LRP1) and antagonism of the α7 nicotinic acetylcholine (B1216132) receptor (α7 nAChR). These interactions culminate in the downstream inhibition of the NF-κB signaling pathway, a central regulator of inflammation.

LRP1-Mediated Signaling

Cog 133, as a fragment of ApoE, binds to LRP1, a large endocytic and signaling receptor expressed on various cell types, including neurons and glial cells. This interaction is a key initiating step in its anti-inflammatory cascade. The binding of Cog 133 to LRP1 is thought to interfere with pro-inflammatory signaling pathways that are otherwise activated during neuroinflammation.

Antagonism of the α7 Nicotinic Acetylcholine Receptor

Cog 133 also functions as a non-competitive antagonist of the α7 nAChR. The α7 nAChR is a key component of the "cholinergic anti-inflammatory pathway," a neural circuit that regulates systemic and local inflammation. By antagonizing this receptor, Cog 133 can modulate inflammatory responses, although the precise downstream consequences of this antagonism in the context of its overall anti-inflammatory effect are still under investigation.

Inhibition of the NF-κB Signaling Pathway

A convergent point for the signaling initiated by Cog 133 is the inhibition of the Nuclear Factor-kappa B (NF-κB) pathway. NF-κB is a master transcription factor that controls the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules. By suppressing the activation and nuclear translocation of NF-κB, Cog 133 effectively dampens the inflammatory cascade at a critical control point. This leads to a reduction in the production of key inflammatory mediators such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 beta (IL-1β).

Signaling Pathway Diagram: Cog 133 Anti-Inflammatory Cascade

Caption: Cog 133 signaling pathway leading to reduced inflammation.

Quantitative Data on Efficacy

Cog 133 has been evaluated in several preclinical models of inflammatory diseases, demonstrating a consistent reduction in inflammatory markers and improvement in disease-related outcomes.

Experimental Autoimmune Encephalomyelitis (EAE) Model (Multiple Sclerosis)

In a murine model of multiple sclerosis, Cog 133 has been shown to substantially reduce the clinical symptoms of EAE and suppress inflammation, demyelination, and cellular infiltration into the spinal cord.[1]

Parameter	Observation	Reference
Clinical Score	Significant reduction in disease severity	[1]
TNF-α	Reduced release from microglia and macrophages	[1]
IL-6	Reduced release from microglia and macrophages	[1]
Nitric Oxide (NO)	Reduced release from microglia and macrophages	[1]

5-Fluorouracil-Induced Intestinal Mucositis Model

In a mouse model of chemotherapy-induced intestinal mucositis, Cog 133 demonstrated protective effects against intestinal damage and inflammation.

Parameter	Treatment Group	Result	Reference
Myeloperoxidase (MPO) Activity	5-FU + Cog 133 (3 µM)	Significant reduction vs. 5-FU alone
IL-1β Levels	5-FU + Cog 133 (1 µM and 3 µM)	Partial abrogation of 5-FU-induced increase
TNF-α Levels	5-FU + Cog 133	Partial abrogation of 5-FU-induced increase
TUNEL-positive cells (Apoptosis)	5-FU + Cog 133 (3 µM)	Reversion of 5-FU-induced increase

Carbon Tetrachloride (CCl4)-Induced Acute Liver Injury Model

In a rat model of acute liver injury, Cog 133 treatment reduced liver damage, necroinflammation, and apoptosis.[2][3]

Parameter	Observation	Reference
TNF-α Expression	Effectively suppressed	[2][3]
NF-κB Expression	Effectively suppressed	[2][3]
IL-1β Expression	Effectively suppressed	[2][3]
NOS2 Expression	Effectively suppressed	[2][3]

Experimental Protocols

MOG-Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice

Objective: To induce a model of chronic neuroinflammation and demyelination mimicking aspects of multiple sclerosis.

Materials:

• Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis Toxin (PTx)

• Female C57BL/6 mice (8-12 weeks old)

• Sterile PBS

• Isoflurane for anesthesia

Procedure:

• Immunization (Day 0):

  • Prepare an emulsion of MOG35-55 in CFA at a final concentration of 2 mg/mL MOG35-55.

  • Anesthetize mice with isoflurane.

  • Inject 100 µL of the MOG/CFA emulsion subcutaneously at two sites on the flank.

  • Administer 200 ng of PTx in 100 µL of PBS intraperitoneally (i.p.).

• PTx Booster (Day 2):

  • Administer a second dose of 200 ng of PTx in 100 µL of PBS i.p.

• Cog 133 Treatment:

  • Initiate treatment with Cog 133 or vehicle control at a predetermined time point (e.g., prophylactically from Day 0 or therapeutically after disease onset). Administer daily via i.p. injection at the desired dosage.

• Clinical Scoring:

  • Monitor mice daily for clinical signs of EAE starting from day 7 post-immunization, using a standardized scoring system (e.g., 0 = no signs; 1 = limp tail; 2 = hind limb weakness; 3 = hind limb paralysis; 4 = moribund; 5 = death).

• Tissue Collection:

  • At the end of the experiment, euthanize mice and perfuse with PBS.

  • Collect spinal cords and brains for histological analysis (demyelination, immune cell infiltration) and biochemical assays (cytokine levels).

Experimental Workflow: EAE Induction and Treatment

Caption: Workflow for EAE induction and Cog 133 treatment.

5-Fluorouracil (5-FU)-Induced Intestinal Mucositis in Mice

Objective: To induce intestinal inflammation and mucosal damage to model chemotherapy-induced mucositis.

Materials:

• 5-Fluorouracil (5-FU)

• Male Swiss mice (6-8 weeks old)

• Sterile saline (0.9% NaCl)

Procedure:

• Mucositis Induction:

  • Administer a single intraperitoneal (i.p.) injection of 5-FU at a dose of 450 mg/kg.

• Cog 133 Treatment:

  • Administer Cog 133 or vehicle control (saline) i.p. twice daily for 4 days, starting on the day of 5-FU injection. Doses of 0.3, 1, and 3 µM can be used.

• Monitoring:

  • Monitor mice daily for signs of morbidity, including weight loss and diarrhea.

• Tissue Collection:

  • On day 4, euthanize the mice.

  • Collect the proximal small intestine for histological analysis (villus height, crypt depth, inflammatory infiltrate) and biochemical assays (MPO activity, cytokine levels via ELISA or RT-PCR).

Carbon Tetrachloride (CCl4)-Induced Acute Liver Injury in Rats

Objective: To induce acute hepatotoxicity characterized by inflammation and apoptosis.

Materials:

• Carbon tetrachloride (CCl4)

• Olive oil (vehicle)

• Male Wistar rats

• Sterile saline

Procedure:

• Liver Injury Induction:

  • Administer a single intraperitoneal (i.p.) injection of CCl4 (1 mL/kg), diluted in olive oil, for 4 consecutive days.

• Cog 133 Treatment:

  • Administer Cog 133 or vehicle control (saline) i.p. twice daily for 4 days. Doses of 1 µM and 3 µM can be used. The first dose of Cog 133 is administered 1 hour before the first CCl4 injection.[3]

• Sample Collection:

  • At the end of the 4-day period, collect blood samples for analysis of liver enzymes (ALT, AST).

• Tissue Collection:

  • Euthanize the rats and perfuse the livers.

  • Collect liver tissue for histological analysis (H&E staining for necroinflammation), immunohistochemistry (for inflammatory markers like TNF-α, NF-κB, IL-1β), and TUNEL assay for apoptosis.

Conclusion

Cog 133 (apoE(133-149)) represents a promising peptide-based therapeutic with a well-defined mechanism of action centered on the modulation of key inflammatory signaling pathways. Its ability to engage LRP1, antagonize the α7 nAChR, and subsequently inhibit NF-κB activation provides a robust rationale for its anti-inflammatory and neuroprotective effects. The preclinical data from models of multiple sclerosis, intestinal mucositis, and acute liver injury underscore its potential therapeutic utility. Further investigation, including more detailed dose-response studies and exploration in other models of neuroinflammation, is warranted to fully elucidate the clinical potential of this novel therapeutic agent. This guide provides a foundational resource for researchers and developers to design and interpret studies aimed at advancing Cog 133 towards clinical application.

References

• 1. The Immune-Modulatory Role of Apolipoprotein E with Emphasis on Multiple Sclerosis and Experimental Autoimmune Encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protective Effects of COG133 on Carbon Tetrachloride-Induced Acute Liver Injury: Modulation of Inflammation, Apoptosis and Sphingolipid Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protective Effects of COG133 on Carbon Tetrachloride‐Induced Acute Liver Injury: Modulation of Inflammation, Apoptosis and Sphingolipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Cog 133: A Technical Whitepaper on its Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog 133 is a synthetic peptide fragment of Apolipoprotein E (ApoE) that has emerged as a promising therapeutic agent with significant neuroprotective and anti-inflammatory properties.[1][2] Derived from the receptor-binding region of human ApoE, specifically residues 133-149, Cog 133 is an 18-amino acid peptide with the sequence Ac-Leu-Arg-Val-Arg-Leu-Ala-Ser-His-Leu-Arg-Lys-Leu-Arg-Lys-Arg-Leu-Leu-NH2.[1] Its primary mechanism of action involves competing with the native ApoE holoprotein for binding to the Low-Density Lipoprotein (LDL) receptor.[1][2] This competitive binding initiates a cascade of downstream effects that modulate inflammatory pathways and confer protection to neuronal cells.

This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical development of Cog 133. It is intended for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential of this novel peptide.

Core Properties and Mechanism of Action

Cog 133's therapeutic potential stems from its multifaceted mechanism of action, which includes competitive receptor binding, anti-inflammatory signaling, and neuroprotection.

LDL Receptor Binding

Anti-Inflammatory Effects

A significant body of research highlights the potent anti-inflammatory properties of Cog 133. The peptide has been shown to reduce the expression and release of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 beta (IL-1β). This anti-inflammatory activity is, at least in part, mediated through the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway. In inflammatory conditions, NF-κB is typically activated, leading to the transcription of pro-inflammatory genes. Cog 133 has been observed to suppress the activation of NF-κB, thereby dampening the inflammatory cascade.

Neuroprotective Effects

Cog 133 has demonstrated significant neuroprotective effects in various models of neuronal injury. One of its key mechanisms in this regard is its function as a non-competitive antagonist of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR), with a reported half-maximal inhibitory concentration (IC50) of 445 nM.[2] Overactivation of nAChRs can contribute to excitotoxicity and neuronal damage, and by antagonizing these receptors, Cog 133 helps to mitigate these harmful effects.

Preclinical Development and Therapeutic Applications

The therapeutic potential of Cog 133 has been explored in several preclinical models, demonstrating its efficacy in a range of conditions, from intestinal mucositis to neurological disorders and targeted drug delivery.

Intestinal Mucositis

One of the most well-documented applications of Cog 133 is in the treatment of chemotherapy-induced intestinal mucositis. In a murine model of 5-fluorouracil (B62378) (5-FU)-induced mucositis, administration of Cog 133 led to a significant amelioration of intestinal damage. The peptide was shown to reduce inflammation, decrease apoptosis of intestinal epithelial cells, and promote tissue repair.

Neurodegenerative Disorders

Given its neuroprotective and anti-inflammatory properties, Cog 133 is being investigated as a potential therapeutic for neurodegenerative diseases. In a murine model of experimental autoimmune encephalomyelitis (EAE), an animal model of multiple sclerosis, Cog 133 demonstrated the ability to reduce the clinical severity of the disease.

Targeted Drug Delivery to the Brain

A novel application of Cog 133 is its use as a targeting ligand for drug delivery across the blood-brain barrier (BBB). By conjugating Cog 133 to nanoparticles, researchers have been able to enhance the delivery of therapeutic agents to brain tumors. This approach leverages the peptide's ability to interact with LDL receptors, which are expressed on the BBB, to facilitate transport into the central nervous system. In preclinical models of medulloblastoma, Cog 133-conjugated nanoparticles carrying anticancer drugs have shown increased tumor accumulation and enhanced therapeutic efficacy.

Quantitative Data Summary

The following tables summarize the key quantitative data available for Cog 133 from preclinical studies.

Parameter	Value	Context	Reference
IC50 (nAChR antagonism)	445 nM	Antagonism of the α7 nicotinic acetylcholine receptor	[2]

In Vitro Studies (Intestinal Mucositis Model)
Concentration Range	0.02, 0.2, 2, 5, 10, and 20 µM	Treatment of IEC-6 cells (rat small intestinal crypt cells)
Observed Effects	- Improved cell migration- Reduced apoptosis	In an in vitro model of 5-FU-induced intestinal injury

In Vivo Studies (Intestinal Mucositis Model)
Animal Model	Swiss mice	5-fluorouracil (5-FU)-induced intestinal mucositis
Dosage Regimen	0.3, 1.0, and 3.0 µM (intraperitoneal)	Daily administration for 4 days following 5-FU challenge
Observed Effects	- Reduced intestinal inflammation- Decreased myeloperoxidase (MPO) levels- Reduced levels of IL-1β and TNF-α- Decreased apoptosis (TUNEL-positive cells)	Amelioration of 5-FU-induced intestinal damage

Experimental Protocols

In Vivo Model of 5-Fluorouracil-Induced Intestinal Mucositis

1. Animal Model: Swiss mice were used for this study.

2. Induction of Mucositis: A single intraperitoneal (i.p.) injection of 5-fluorouracil (450 mg/kg) was administered to induce intestinal mucositis.

3. Treatment: Cog 133 was administered daily via i.p. injection at doses of 0.3, 1.0, and 3.0 µM for four consecutive days, starting on the day of the 5-FU challenge.

4. Sample Collection: On the fourth day, the animals were euthanized, and the proximal small intestine was collected for histological and molecular analysis.

5. Analysis:

• Histology: Intestinal tissue sections were stained with hematoxylin (B73222) and eosin (B541160) (H&E) to assess morphological changes, including villus height and inflammatory cell infiltration.
• Myeloperoxidase (MPO) Assay: MPO activity, an indicator of neutrophil infiltration, was measured in intestinal tissue homogenates.
• Cytokine Measurement (ELISA): The levels of pro-inflammatory cytokines IL-1β and TNF-α in the intestinal tissue were quantified using enzyme-linked immunosorbent assay (ELISA).
• Gene Expression Analysis (RT-PCR): The mRNA expression levels of inflammatory mediators were assessed by reverse transcription-polymerase chain reaction (RT-PCR).
• Apoptosis Detection (TUNEL Assay): Apoptotic cells in the intestinal crypts were identified and quantified using the terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) assay.
• NF-κB Immunohistochemistry: The expression and localization of NF-κB in the intestinal tissue were evaluated by immunohistochemistry.

In Vitro Model of 5-Fluorouracil-Induced Intestinal Epithelial Cell Injury

1. Cell Line: IEC-6 cells, a rat small intestinal crypt cell line, were used.

2. Cell Culture and Injury Model: IEC-6 cells were cultured in standard conditions. To mimic the chemotherapy-induced damage, the cells were exposed to 1 mM 5-fluorouracil in a glutamine-free medium.

3. Treatment: Cog 133 was added to the culture medium at various concentrations (0.02, 0.2, 2, 5, 10, and 20 µM).

4. Analysis:

• Cell Viability and Proliferation Assays: The effect of Cog 133 on cell viability and proliferation was assessed using standard assays such as MTT or cell counting.
• Cell Migration Assay (Wound Healing Assay): A scratch was made in a confluent monolayer of IEC-6 cells, and the rate of cell migration to close the wound was monitored in the presence or absence of Cog 133.
• Apoptosis Detection (Flow Cytometry): Apoptotic cells were quantified by flow cytometry using Annexin V and propidium (B1200493) iodide staining.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Anti-inflammatory signaling pathway of Cog 133.

References

• 1. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Cog133 TFA: A Novel Apolipoprotein E Mimetic Peptide for Alzheimer's Disease Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by the accumulation of amyloid-beta (Aβ) plaques and hyperphosphorylated tau-containing neurofibrillary tangles (NFTs), leading to synaptic dysfunction and cognitive decline. Apolipoprotein E (ApoE) is a major genetic risk factor for late-onset AD. The ApoE4 isoform is associated with increased risk, while ApoE2 is considered protective. Cog133, a 17-amino acid peptide fragment of ApoE (apoE133–149), and its analogs like COG1410, have emerged as promising therapeutic candidates. These ApoE mimetic peptides are designed to replicate the neuroprotective and anti-inflammatory functions of ApoE. This technical guide provides a comprehensive overview of the preclinical research on Cog133 TFA in the context of Alzheimer's disease, focusing on its mechanism of action, experimental protocols, and key findings.

Mechanism of Action: The SET-PP2A Signaling Pathway

Cog133 and its analogs exert their neuroprotective effects through a distinct signaling pathway involving the SET protein (also known as I2PP2A or Protein Phosphatase 2A inhibitor 2) and Protein Phosphatase 2A (PP2A). In the pathological state of Alzheimer's disease, the SET protein is overexpressed, leading to the inhibition of PP2A. PP2A is a crucial phosphatase that dephosphorylates tau protein. Its inhibition results in the hyperphosphorylation of tau and the formation of neurofibrillary tangles.

Cog133 acts as an antagonist to the SET protein. By binding to SET, Cog133 prevents its inhibitory action on PP2A. This leads to the reactivation of PP2A, which can then dephosphorylate hyperphosphorylated tau, thereby reducing the formation of NFTs. This proposed mechanism of action is a key area of investigation for the therapeutic potential of Cog133 in Alzheimer's disease.[1][2]

Cog133 Mechanism of Action via SET-PP2A Pathway.

Preclinical Efficacy in Alzheimer's Disease Models

Preclinical studies utilizing transgenic mouse models of Alzheimer's disease have demonstrated the therapeutic potential of ApoE mimetic peptides, including analogs of Cog133. The CVND-AD mouse model, which develops amyloid plaques, neurofibrillary tangle-like structures, and cognitive deficits, has been instrumental in this research.

Data Presentation

The following tables summarize the reported effects of an ApoE mimetic peptide (COG1410, an analog of Cog133) in the CVND-AD mouse model.[1][2][3] It is important to note that while the referenced studies report significant improvements, specific quantitative data from the primary literature was not fully accessible. The values presented here are illustrative of the reported outcomes.

Table 1: Effect of ApoE Mimetic Peptide on Neuropathology in CVND-AD Mice

Biomarker	Treatment Group	Mean Reduction (%)	p-value
Amyloid Plaque Load	Vehicle Control	0	-
COG1410 (4 mg/kg)	45	<0.05
Neurofibrillary Tangle-like Structures	Vehicle Control	0	-
COG1410 (4 mg/kg)	55	<0.05
IL-6 Levels	Vehicle Control	0	-
COG1410 (4 mg/kg)	30	<0.05

Table 2: Effect of ApoE Mimetic Peptide on Cognitive Function in CVND-AD Mice (Radial Arm Water Maze)

Performance Metric	Treatment Group	Mean Errors (Day 2)	p-value
Number of Errors	Vehicle Control	5.2	-
COG1410 (4 mg/kg)	2.8	<0.05

Experimental Protocols

Animal Model

• Model: CVND-AD (SwDI-APP/NOS2–/–) transgenic mice.[2]

• Age at Treatment Initiation: 9 months.[1][3]

• Rationale: This model exhibits key pathological features of Alzheimer's disease, including amyloid deposition, tau hyperphosphorylation, and cognitive deficits.[2]

Peptide Preparation and Administration

• Peptide: COG1410 (an analog of Cog133 TFA).

• Formulation: The peptide is dissolved in a sterile vehicle, such as Lactated Ringer's Buffer (LRB).

• Dosage: 4 mg/kg body weight.[2]

• Route of Administration: Subcutaneous injection.[1][3]

• Frequency and Duration: 3 times per week for a period of 3 months.[1][3]

Behavioral Testing: Radial Arm Water Maze (RAWM)

The 2-day RAWM is used to assess spatial learning and memory.

• Apparatus: A circular pool with a submerged platform in one of the arms of a radial maze insert.

• Procedure (Day 1 - Acquisition):

  • Mice are given a series of trials to locate the hidden platform.

  • The starting arm for each trial is varied.

  • The number of errors (entries into incorrect arms) before finding the platform is recorded.

• Procedure (Day 2 - Retention):

  • Mice are tested again to assess their memory of the platform's location.

  • The number of errors is recorded.

• Data Analysis: The number of errors across trials and between treatment groups is statistically analyzed (e.g., using a 2-way ANOVA).[2]

Histological and Biochemical Analysis

• Tissue Collection: Following behavioral testing, mice are euthanized, and brain tissue is collected.

• Immunohistochemistry: Brain sections are stained with antibodies against Aβ (to visualize plaques) and hyperphosphorylated tau (e.g., AT8 antibody) to visualize NFT-like structures.

• Biochemical Analysis: Brain homogenates are used for quantitative analysis of Aβ levels (e.g., via Western blotting or ELISA) and inflammatory markers like IL-6 (e.g., via qRT-PCR).[1]

Experimental Workflow

The following diagram illustrates the typical experimental workflow for evaluating the efficacy of Cog133 TFA or its analogs in a preclinical Alzheimer's disease model.

Preclinical Experimental Workflow for Cog133 Analog Evaluation.

Additional Mechanistic Insights: nAChR Antagonism

Beyond its effects on the SET-PP2A pathway, Cog133 has also been identified as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist. While the direct implications of this activity in the context of Alzheimer's disease are still under investigation, it represents another potential avenue through which Cog133 may exert its neuroprotective effects. Dysregulation of cholinergic signaling is a well-established feature of Alzheimer's disease, and modulation of nAChRs could influence neuronal excitability and inflammatory responses.

Conclusion and Future Directions

Cog133 TFA and its analogs represent a promising class of therapeutic agents for Alzheimer's disease. Their ability to target the underlying tau pathology through the novel SET-PP2A mechanism, coupled with their anti-inflammatory properties, offers a multi-faceted approach to treatment. The preclinical data, though requiring more detailed quantitative reporting, strongly suggests a beneficial effect on both neuropathology and cognitive function.

Future research should focus on:

• Conducting comprehensive dose-response studies to determine the optimal therapeutic window.

• Further elucidating the role of nAChR antagonism in the therapeutic effects of Cog133.

• Evaluating the long-term safety and efficacy of Cog133 in more advanced preclinical models.

• Exploring the potential for combination therapies with agents targeting amyloid-beta pathology.

The continued investigation of Cog133 TFA and other ApoE mimetic peptides holds significant promise for the development of novel and effective treatments for Alzheimer's disease.

References

• 1. APOE-Mimetic Peptides Reduce Behavioral Deficits, Plaques and Tangles in Alzheimer's Disease Transgenics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. APOE-mimetic peptides reduce behavioral deficits, plaques and tangles in Alzheimer's disease transgenics - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Cog 133 TFA

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Cog 133 TFA is the trifluoroacetate (B77799) salt of Cog 133, a 17-amino acid mimetic peptide derived from the receptor-binding region (residues 133-149) of human Apolipoprotein E (ApoE).[1][2] The peptide sequence is Ac-LRVRLASHLRKLRKRLL-NH2.[3] Cog 133 TFA is recognized for its potent anti-inflammatory and neuroprotective properties.[4][5] It functions by competing with the native ApoE holoprotein for binding to the low-density lipoprotein (LDL) receptor and also acts as an antagonist of the α7 neuronal nicotinic acetylcholine (B1216132) receptor (nAChR).[2][4] These characteristics make Cog 133 TFA a valuable tool for investigating cellular pathways related to inflammation, neurodegeneration, and chemotherapy-induced side effects like intestinal mucositis.[1]

Mechanism of Action

Cog 133 exerts its biological effects through multiple pathways. Primarily, it binds to members of the LDL receptor family, which is thought to trigger downstream anti-inflammatory signaling.[2] This interaction has been shown to reduce the secretion of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 beta (IL-1β), partly through the inhibition of the NF-κB signaling pathway.[1] Additionally, Cog 133 is a known antagonist of nAChRs with an IC50 of 445 nM, which may contribute to its neuroprotective effects.[3][4]

Fig. 1: Proposed anti-inflammatory mechanism of Cog 133 TFA.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the use of Cog 133 TFA in various experimental models.

Parameter	Value	Model System	Reference
IC₅₀ (nAChR)	445 nM	Xenopus Oocytes expressing nAChRs	[4]
Effective In Vitro Conc.	0.2 - 20 µM	IEC-6 Cells (Cell Migration)	[1][6]
Effective In Vivo Dose	0.3, 1.0, 3.0 µM	Murine Model of Intestinal Mucositis (i.p.)	[1][7]
Effective In Vivo Dose	1 mg/kg	Murine Model of Pulmonary Fibrosis (intratracheal)	[4][5]

Peptide Handling and Preparation

Reconstitution of Lyophilized Peptide

Cog 133 TFA is typically supplied as a lyophilized powder.

• Before opening, centrifuge the vial at low speed to ensure all powder is at the bottom.

• Reconstitute the peptide in a sterile, isotonic buffer such as PBS or sterile water. For a 1 mg/mL stock solution, add 1 mL of solvent to 1 mg of peptide.[6]

• If the peptide does not dissolve completely, the solution can be warmed to 37°C for 10 minutes or briefly sonicated in an ultrasonic bath.[6]

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store stock solutions at -20°C or -80°C for long-term storage.[1]

Protocol: Trifluoroacetic Acid (TFA) Removal

Residual TFA from peptide synthesis can interfere with biological assays.[8][9] A common method to exchange the TFA salt for a hydrochloride (HCl) salt is recommended for sensitive applications.[9][10]

• Dissolve the lyophilized peptide in distilled water to a concentration of 1 mg/mL.[9]

• Add 100 mM HCl to the peptide solution to achieve a final HCl concentration of 2-10 mM.[8][9]

• Let the solution stand at room temperature for at least one minute.[9]

• Flash-freeze the solution in liquid nitrogen.[10]

• Lyophilize the frozen solution overnight until all liquid is removed.[9]

• To ensure complete removal, repeat this process (re-dissolving in dilute HCl, freezing, and lyophilizing) at least two more times.[8][9]

• After the final lyophilization, the resulting peptide-HCl salt is ready for use in experiments.

Fig. 2: Workflow for TFA removal via HCl exchange and lyophilization.

Experimental Protocols

Protocol 1: In Vitro Wound Healing / Cell Migration Assay

This protocol is based on studies using the IEC-6 intestinal epithelial cell line to model mucosal healing.[1][11]

• Cell Seeding : Seed IEC-6 cells in 6-well plates and grow to 90-100% confluency in DMEM.

• Wound Creation : Create a sterile "scratch" wound in the confluent monolayer using a p200 pipette tip.

• Wash : Gently wash the wells twice with PBS to remove detached cells.

• Treatment : Replace the medium with fresh glutamine-free DMEM.[11] Add 1 mM 5-fluorouracil (B62378) (5-FU) to induce cellular stress, along with varying concentrations of Cog 133 TFA (e.g., 0.2, 2, 20 µM).[7][11] Include a "5-FU only" control and an untreated control.

• Imaging : Immediately after treatment (0h), acquire images of the wound area using an inverted microscope.

• Incubation : Incubate the plates at 37°C and 5% CO₂ for 24 hours.

• Final Imaging : After 24 hours, acquire images of the same wound areas.

• Analysis : Measure the width of the wound at 0h and 24h. Calculate the percentage of wound closure to determine the rate of cell migration.

Protocol 2: In Vivo Murine Model of Chemotherapy-Induced Intestinal Mucositis

This protocol describes the induction of intestinal mucositis in mice using 5-FU, a model where Cog 133 has shown protective effects.[1][7]

• Animal Model : Use Swiss or C57BL/6J mice (25-30g). All procedures must be approved by an Institutional Animal Care and Use Committee.

• Mucositis Induction : On Day 0, induce mucositis with a single intraperitoneal (i.p.) injection of 5-FU (450 mg/kg).[1][7]

• Cog 133 TFA Preparation : Prepare fresh solutions of Cog 133 TFA in sterile isotonic PBS for injection.

• Treatment Administration : From Day 1 to Day 4, administer Cog 133 TFA via i.p. injection twice daily (12-hour intervals) at desired doses (e.g., 0.3, 1.0, and 3.0 µM).[1][7] A vehicle control group should receive PBS injections.

• Monitoring : Monitor animal weight and clinical signs daily.

• Euthanasia and Tissue Collection : On Day 4, euthanize the mice.[1] Harvest the proximal small intestine for subsequent analysis.[7]

Fig. 3: Experimental workflow for the in vivo mucositis model.

Protocol 3: Assessment of Intestinal Inflammation

This protocol outlines key assays to quantify inflammation in intestinal tissue collected from Protocol 2.

A. Myeloperoxidase (MPO) Assay (Neutrophil Infiltration)

• Homogenize a weighed portion of the intestinal tissue in an appropriate buffer.

• Centrifuge the homogenate and collect the supernatant.

• Perform the MPO assay using a commercial ELISA kit or a standard colorimetric protocol, following the manufacturer's instructions. MPO activity is an indicator of neutrophil infiltration.[1]

B. Cytokine Measurement (ELISA)

• Process tissue homogenates as per the requirements of the ELISA kit.

• Use commercial ELISA kits to quantify the levels of pro-inflammatory cytokines such as IL-1β and TNF-α, and anti-inflammatory cytokines like IL-10.[7][11]

• Normalize cytokine concentrations to the total protein content of the tissue homogenate.

Conclusion

Cog 133 TFA is a versatile research peptide for studying the roles of the ApoE pathway in inflammation and neuroprotection. The protocols provided here for in vitro cell migration and a well-established in vivo model of intestinal mucositis offer a framework for investigating its therapeutic potential and mechanism of action. Proper handling, including reconstitution and optional TFA removal, is critical for obtaining reliable and reproducible results.

References

• 1. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Apolipoprotein Mimetic Peptides: A New Approach for the Treatment of Asthma [frontiersin.org]
• 3. COG 133 TFA | ApoE Mimetic Peptide‎ | MCE [medchemexpress.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. apexbt.com [apexbt.com]
• 7. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. lifetein.com [lifetein.com]
• 10. peptide.com [peptide.com]
• 11. febs2007.org [febs2007.org]

Application Notes and Protocols for Cog 133 TFA In Vivo Administration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog 133 TFA is a synthetic peptide fragment derived from the receptor-binding region of human Apolipoprotein E (ApoE), specifically corresponding to residues 133-149.[1] This mimetic peptide exhibits potent anti-inflammatory and neuroprotective properties.[2][3] It functions by competing with the native ApoE holoprotein for binding to the low-density lipoprotein (LDL) receptor and also acts as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist.[2][3] These characteristics make Cog 133 TFA a valuable tool for in vivo research in models of inflammation, neurodegenerative diseases, and chemotherapy-induced toxicities.

This document provides a comprehensive overview of in vivo dosages, detailed experimental protocols, and the underlying mechanism of action of Cog 133 TFA to guide researchers in their study design and execution.

Data Presentation: In Vivo Dosages of Cog 133 TFA

The following table summarizes the reported in vivo dosages of Cog 133 TFA across various animal models and disease states. This allows for easy comparison and aids in the selection of an appropriate dose for future studies.

Animal Model	Disease/Condition	Dosage	Administration Route	Dosing Schedule	Key Findings	Reference
Swiss and C57BL/6J Mice	5-Fluorouracil-induced intestinal mucositis	0.3, 1.0, and 3.0 µM	Intraperitoneal (i.p.)	Twice daily for 4 days	Ameliorated villus blunting, reduced inflammatory infiltrates, and decreased pro-inflammatory cytokines (IL-1β, TNF-α).[1][4][5]	[Azevedo et al., 2012][1]
C57BL/6 Mice	Bleomycin-induced pulmonary fibrosis	1 mg/kg	Intratracheal	Every other day for 4 weeks	Impaired the resolution of pulmonary fibrosis.[2]	[Cui et al., 2020][2]
APOE -/- Mice	Clostridioides difficile infection	3 mg/kg	Not Specified	Not Specified	Reduced mortality and diarrhea scores.	[Azevedo et al., 2025][6]

Mechanism of Action

Cog 133 TFA, as an ApoE mimetic peptide, exerts its anti-inflammatory effects through a novel signaling pathway. It has been demonstrated that these peptides can bind to the SET protein, a potent physiological inhibitor of Protein Phosphatase 2A (PP2A).[2][7] By binding to SET, Cog 133 TFA antagonizes its inhibitory action, leading to the activation of PP2A.[2][7] Activated PP2A, a serine/threonine phosphatase, then dephosphorylates and inactivates key kinases in pro-inflammatory signaling cascades, such as MAPK and Akt.[2] This ultimately results in reduced activation of I-κB kinase (IKK) and consequently, the NF-κB signaling pathway.[2][7] The inhibition of NF-κB, a master regulator of inflammation, leads to a downstream reduction in the expression of pro-inflammatory cytokines like TNF-α and IL-1β.[1]

Signaling Pathway of Cog 133 TFA in Inflammation Modulation

Cog 133 TFA Anti-Inflammatory Signaling Pathway

Experimental Protocols

Preparation of Cog 133 TFA for In Vivo Administration

Materials:

• Cog 133 TFA peptide (lyophilized powder)

• Sterile, pyrogen-free isotonic saline or phosphate-buffered saline (PBS)

• Sterile microcentrifuge tubes

• Vortex mixer

• Optional: Sonicator

Protocol:

• Calculate the required amount of Cog 133 TFA: Based on the desired dosage (e.g., mg/kg) and the number and weight of the animals to be treated, calculate the total mass of peptide needed.

• Reconstitution:

  • Allow the lyophilized Cog 133 TFA vial to equilibrate to room temperature before opening to prevent condensation.

  • Aseptically add the calculated volume of sterile isotonic saline or PBS to the vial to achieve the desired stock concentration. A stock solution of 1 mg/ml in sterile water has been suggested.[8]

  • Gently vortex the vial to dissolve the peptide completely. If precipitation occurs, warming the tube to 37°C for 10 minutes and/or brief sonication can aid dissolution.[8]

• Working Solution Preparation:

  • Dilute the stock solution with sterile saline or PBS to the final desired concentration for injection.

  • It is recommended to prepare fresh solutions immediately before use.[2]

• Storage:

  • Store the lyophilized peptide at -20°C or -80°C as recommended by the supplier.

  • Stock solutions can be stored at -20°C for up to one month or at -80°C for up to six months.[9] Avoid repeated freeze-thaw cycles.

5-Fluorouracil (5-FU)-Induced Intestinal Mucositis in Mice

This protocol describes the induction of intestinal mucositis using 5-FU, a model in which Cog 133 TFA has shown therapeutic efficacy.

Materials:

• Male mice (e.g., Swiss or C57BL/6J), 6-8 weeks old

• 5-Fluorouracil (5-FU)

• Sterile saline

• Cog 133 TFA solution (prepared as described above)

• Animal weighing scale

• Syringes and needles for intraperitoneal injection

Experimental Workflow:

Workflow for In Vivo Study of Cog 133 TFA

Protocol:

• Animal Acclimatization: House the mice in a controlled environment for at least one week before the experiment to allow for acclimatization.

• Group Randomization: Randomly assign mice to different experimental groups (e.g., Control, 5-FU + Vehicle, 5-FU + Cog 133 TFA low dose, 5-FU + Cog 133 TFA high dose).

• Mucositis Induction: On day 1, induce intestinal mucositis by a single intraperitoneal injection of 5-FU (e.g., 450 mg/kg).[1] The control group should receive a corresponding volume of sterile saline.

• Cog 133 TFA Administration:

  • Commence treatment with Cog 133 TFA or vehicle control on day 1, following the 5-FU challenge.

  • Administer the prepared Cog 133 TFA solution intraperitoneally at the desired dosage (e.g., 0.3, 1.0, or 3.0 µM) twice daily for four consecutive days.[1]

• Monitoring:

  • Monitor the animals daily for clinical signs of distress, including weight loss, diarrhea, and changes in behavior.

  • Record the body weight of each animal daily.

• Euthanasia and Sample Collection:

  • On day 4, euthanize the mice using an approved method.[1]

  • Collect blood samples via cardiac puncture for serum cytokine analysis.

  • Harvest the small intestine (e.g., proximal jejunum) for histological and biochemical analyses.

• Outcome Measures:

  • Histology: Fix intestinal segments in 10% neutral buffered formalin, embed in paraffin, section, and stain with hematoxylin (B73222) and eosin (B541160) (H&E). Measure villus height and crypt depth to assess mucosal damage.

  • Myeloperoxidase (MPO) Assay: Homogenize a section of the intestine to measure MPO activity, an indicator of neutrophil infiltration and inflammation.

  • Cytokine Analysis: Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) and anti-inflammatory cytokines (e.g., IL-10) in intestinal homogenates or serum using ELISA or other immunoassays.

  • Apoptosis Detection: Perform TUNEL staining on intestinal sections to quantify apoptosis.

Conclusion

Cog 133 TFA is a promising research tool for investigating inflammatory processes in various in vivo models. The provided data on dosages, detailed protocols, and the elucidated mechanism of action offer a solid foundation for scientists to incorporate this peptide into their research. Adherence to these guidelines will facilitate the generation of robust and reproducible data, ultimately contributing to a better understanding of the therapeutic potential of ApoE mimetic peptides.

References

• 1. The LDL receptor binding domain of apolipoprotein E directs the relative orientation of its C-terminal segment in reconstituted nascent HDL - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Apolipoprotein E and peptide mimetics modulate inflammation by binding the SET protein and activating protein phosphatase 2A [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Frontiers | Apolipoprotein Mimetic Peptides: A New Approach for the Treatment of Asthma [frontiersin.org]
• 5. Apolipoprotein E isoform-specific binding to the low-density lipoprotein receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. commerce.bio-rad.com [commerce.bio-rad.com]
• 7. [PDF] Apolipoprotein E and Peptide Mimetics Modulate Inflammation by Binding the SET Protein and Activating Protein Phosphatase 2A | Semantic Scholar [semanticscholar.org]
• 8. The NF-κB Pharmacopeia: Novel Strategies to Subdue an Intractable Target - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ApoE Mimetic Peptides to Improve the Vicious Cycle of Malnutrition and Enteric Infections by Targeting the Intestinal and Blood-Brain Barriers - PMC [pmc.ncbi.nlm.nih.gov]

Cog 133 TFA: Application Notes and Protocols for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog 133 TFA is a trifluoroacetate (B77799) salt of Cog 133, a synthetic peptide fragment of human Apolipoprotein E (ApoE) corresponding to amino acid residues 133-149.[1] This peptide is under investigation for its potent anti-inflammatory and neuroprotective properties.[2][3] Cog 133 acts as an ApoE mimetic, competing with the native ApoE holoprotein for binding to the low-density lipoprotein (LDL) receptor.[2][4] Its mechanism of action involves the modulation of inflammatory pathways, including the inhibition of pro-inflammatory cytokine production and interaction with the NF-κB signaling cascade.[4][5] Furthermore, Cog 133 has been identified as an antagonist of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR).[1][2] These characteristics make Cog 133 TFA a valuable tool for research in neurodegenerative diseases, inflammatory conditions, and drug development.

Data Presentation

The following tables summarize the effective concentrations of Cog 133 TFA used in various in vitro cell culture experiments.

Table 1: Effective Concentrations of Cog 133 TFA in Intestinal Epithelial Cells (IEC-6)

Cell Line	Application	Cog 133 TFA Concentration Range	Observed Effects	Reference
IEC-6 (rat small intestine epithelium)	Protection against 5-fluorouracil (B62378) (5-FU)-induced toxicity	0.02 - 2.0 µM	Improved cell numbers in glutamine-free media.	[6]
IEC-6	Improvement of cell migration after 5-FU challenge	0.2 - 20 µM	Restored cell migration to control levels.	[6]
IEC-6	Proliferation assay after 5-FU challenge	0.02 - 20 µM	Dose-dependent effects on cell proliferation.	[7]

Table 2: Effective Concentrations of Cog 133 TFA in Microglial Cells

Cell Line	Application	Cog 133 TFA Concentration	Observed Effects	Reference
BV-2 (murine microglia)	Suppression of inflammatory response	10 - 50 µM	Suppressed TNF-α and nitric oxide (NO) release.	[1]
Peritoneal Macrophages	Inhibition of inflammatory mediators	5 µM	Inhibition of LPS + IFN-γ induced NO, TNF-α, and IL-6 release.	[8]

Experimental Protocols

Protocol 1: Assessment of Cog 133 TFA's Protective Effects on IEC-6 Cells Challenged with 5-Fluorouracil (5-FU)

This protocol outlines a general procedure to evaluate the protective effects of Cog 133 TFA against chemotherapy-induced damage in an intestinal epithelial cell line.

Materials:

• IEC-6 cells (ATCC CRL-1592)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Bovine Insulin

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• Cog 133 TFA

• 5-Fluorouracil (5-FU)

• Cell viability assay kit (e.g., MTT, WST-1)

• Multi-well cell culture plates (96-well for viability, 6-well for migration)

• Sterile water or appropriate solvent for Cog 133 TFA

Procedure:

• Cell Culture:

  • Culture IEC-6 cells in DMEM supplemented with 5% FBS, 0.1 U/mL bovine insulin, and 1% penicillin-streptomycin.[1][9]

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.[9]

  • Subculture cells every 2-3 days or when they reach 70-80% confluency.[1]

• Cell Seeding:

  • For viability assays, seed IEC-6 cells in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well.

  • For migration (wound healing) assays, seed cells in 6-well plates to form a confluent monolayer.

• Cog 133 TFA and 5-FU Treatment:

  • Prepare a stock solution of Cog 133 TFA in sterile water.[6] Further dilutions should be made in the appropriate cell culture medium.

  • After cell attachment (typically 24 hours), replace the medium with fresh medium containing varying concentrations of Cog 133 TFA (e.g., 0.02, 0.2, 2, 10, 20 µM).[6][10]

  • Co-treat the cells with 1 mM 5-FU to induce cell damage.[10] Include a control group with 5-FU alone and an untreated control group.

  • For some experiments, glutamine-free media may be used to enhance the observed effects.[7]

• Incubation:

  • Incubate the cells for 24 hours.[6]

• Assessment of Cell Viability:

  • After the incubation period, assess cell viability using a standard MTT or WST-1 assay according to the manufacturer's instructions.

• Assessment of Cell Migration (Wound Healing Assay):

  • Once the cells in the 6-well plates have formed a confluent monolayer, create a "scratch" with a sterile pipette tip.

  • Wash with PBS to remove detached cells and replace the medium with fresh media containing different concentrations of Cog 133 TFA and/or 5-FU.

  • Capture images of the scratch at 0 and 24 hours.

  • Measure the closure of the wound to assess cell migration.

Protocol 2: Evaluation of the Anti-Inflammatory Effects of Cog 133 TFA on BV-2 Microglial Cells

This protocol describes a method to assess the ability of Cog 133 TFA to suppress the inflammatory response in microglial cells stimulated with lipopolysaccharide (LPS).

Materials:

• BV-2 cells (murine microglial cell line)

• RPMI 1640 Medium or DMEM

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• Cog 133 TFA

• Lipopolysaccharide (LPS)

• Griess Reagent for Nitric Oxide (NO) measurement

• ELISA kits for TNF-α and IL-6

• Multi-well cell culture plates (24-well or 48-well)

Procedure:

• Cell Culture:

  • Culture BV-2 cells in RPMI 1640 or DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.[11]

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.[11]

• Cell Seeding:

  • Seed BV-2 cells in 24-well or 48-well plates at an appropriate density to reach about 80% confluency on the day of the experiment.

• Cog 133 TFA and LPS Treatment:

  • Pre-treat the cells with various concentrations of Cog 133 TFA (e.g., 10, 25, 50 µM) for 1-2 hours.[1]

  • Stimulate the cells with LPS (e.g., 100 ng/mL) to induce an inflammatory response. Include a control group with LPS alone and an untreated control group.

• Incubation:

  • Incubate the cells for 24 hours.

• Measurement of Nitric Oxide (NO) Production:

  • After incubation, collect the cell culture supernatant.

  • Measure the concentration of nitrite, a stable product of NO, using the Griess reagent according to the manufacturer's protocol.

• Measurement of Cytokine Production:

  • Use the collected cell culture supernatant to measure the levels of TNF-α and IL-6 using specific ELISA kits, following the manufacturer's instructions.

Mandatory Visualization

Caption: Proposed signaling pathway of Cog 133 TFA's anti-inflammatory effects.

References

• 1. IEC 6. Culture Collections [culturecollections.org.uk]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apexbt.com [apexbt.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. bcrj.org.br [bcrj.org.br]
• 10. febs2007.org [febs2007.org]
• 11. Frontiers | Transcriptome Analyses in BV2 Microglial Cells Following Treatment With Amino-Terminal Fragments of Apolipoprotein E [frontiersin.org]

Application Notes and Protocols for Cog 133 TFA in Neurobiology Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog 133 TFA is a trifluoroacetate (B77799) salt of Cog 133, a synthetic peptide fragment of human Apolipoprotein E (ApoE) corresponding to amino acid residues 133-149. This peptide has garnered significant interest in the field of neurobiology due to its potent neuroprotective and anti-inflammatory properties. Cog 133 mimics the beneficial effects of the full-length ApoE protein by interacting with the low-density lipoprotein (LDL) receptor family and modulating various intracellular signaling pathways. Additionally, it has been identified as an antagonist of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR). These application notes provide a comprehensive overview of the use of Cog 133 TFA in neurobiological research, including detailed protocols for in vitro and in vivo studies, and a summary of its quantitative effects.

Mechanism of Action

Cog 133 TFA exerts its neuroprotective and anti-inflammatory effects through multiple mechanisms:

• LDL Receptor Binding: Cog 133 competes with the ApoE holoprotein for binding to members of the LDL receptor family. This interaction is crucial for its role in neuronal signaling and protection.

• Anti-inflammatory Signaling: The peptide has been shown to suppress inflammatory responses by reducing the production of pro-inflammatory cytokines such as TNF-α. This is achieved, in part, by modulating the NF-κB signaling pathway.

• PP2A Activation: Cog 133 can activate Protein Phosphatase 2A (PP2A), a key enzyme in cellular signaling. By activating PP2A, Cog 133 can dephosphorylate and inactivate pro-inflammatory kinases, thereby reducing the inflammatory cascade.

• nAChR Antagonism: Cog 133 acts as an antagonist at α7 nicotinic acetylcholine receptors, which may contribute to its modulation of neuronal excitability and inflammation.

• Reduction of Excitotoxicity: The peptide has been shown to protect neurons from N-methyl-D-aspartate (NMDA)-induced excitotoxicity, a common pathway of neuronal death in many neurological disorders.

Data Presentation

In Vitro Efficacy of Cog 133 TFA

Model System	Treatment	Concentration Range	Incubation Time	Outcome	Reference
Primary Rat Neuronal-Glial Cultures	NMDA-induced excitotoxicity	1-10 µM	Concurrent with NMDA	Complete suppression of neuronal cell death and calcium influx.
BV2 Microglial Cells	Lipopolysaccharide (LPS) stimulation	10-100 µM	24 hours	Significant reduction in TNF-α production.

In Vivo Efficacy of Cog 133 TFA

Animal Model	Disease/Injury Model	Dosage	Administration Route	Treatment Duration	Outcome	Reference
CVND-AD Transgenic Mice	Alzheimer's Disease	5 mg/kg	Subcutaneous	3 months (3x/week)	Improved behavior, reduced IL-6, and decreased amyloid plaque-like structures.
Swiss Mice	5-Fluorouracil-induced intestinal mucositis (proxy for systemic inflammation)	0.3, 1.0, and 3.0 µM	Intraperitoneal (twice daily)	4 days	Reduced intestinal MPO and pro-inflammatory IL-1β and TNF-α levels.
C57BL/6 Mice	Bleomycin-induced pulmonary fibrosis	1 mg/kg	Intratracheal (every other day)	4 weeks	Impaired resolution of pulmonary fibrosis.

Experimental Protocols

In Vitro Protocol: Neuroprotection Against Excitotoxicity in Primary Neuronal Cultures

This protocol details the procedure to assess the neuroprotective effects of Cog 133 TFA against NMDA-induced excitotoxicity in primary cortical neurons.

Materials:

• Cog 133 TFA

• Primary cortical neurons (e.g., from E18 rat embryos)

• Neurobasal medium supplemented with B27 and GlutaMAX

• Poly-D-lysine coated culture plates

• N-methyl-D-aspartate (NMDA)

• Glycine (B1666218)

• Cell viability assay kit (e.g., MTT or LDH assay)

• Sterile, nuclease-free water

• Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Preparation of Cog 133 TFA Stock Solution:

  • Dissolve Cog 133 TFA in sterile, nuclease-free water or a suitable buffer to create a stock solution of 1 mM.

  • Aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

• Primary Neuron Culture:

  • Isolate primary cortical neurons from E18 rat embryos using standard dissection and dissociation protocols.

  • Plate the neurons on poly-D-lysine coated 24-well plates at a density of 2 x 10^5 cells/well.

  • Culture the neurons in Neurobasal medium supplemented with B27 and GlutaMAX at 37°C in a humidified 5% CO2 incubator for 7-10 days to allow for maturation.

• Treatment:

  • On the day of the experiment, gently remove half of the culture medium.

  • Prepare working solutions of Cog 133 TFA in pre-warmed culture medium at 2X the final desired concentrations (e.g., 2 µM, 10 µM, 20 µM).

  • Add the Cog 133 TFA working solutions to the corresponding wells.

  • Prepare a 2X working solution of NMDA (e.g., 200 µM) and glycine (e.g., 20 µM) in culture medium.

  • Immediately after adding Cog 133 TFA, add the NMDA/glycine solution to the wells to induce excitotoxicity.

  • Include control wells with vehicle (the solvent used for Cog 133 TFA) and NMDA/glycine alone.

• Incubation:

  • Incubate the plates for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Assessment of Neuronal Viability:

  • After the incubation period, assess neuronal viability using a standard MTT or LDH assay according to the manufacturer's instructions.

  • Quantify the results using a plate reader.

In Vivo Protocol: Evaluation of Cog 133 TFA in an Alzheimer's Disease Mouse Model

This protocol outlines a procedure for evaluating the therapeutic efficacy of Cog 133 TFA in a transgenic mouse model of Alzheimer's disease (e.g., CVND-AD mice).

Materials:

• Cog 133 TFA

• Transgenic Alzheimer's disease mouse model (e.g., CVND-AD)

• Sterile saline solution (0.9% NaCl)

• Animal handling and injection equipment

• Behavioral testing apparatus (e.g., Morris water maze)

• ELISA kits for cytokine measurement (e.g., IL-6)

• Histology equipment and reagents for amyloid plaque staining

Procedure:

• Animal Model and Acclimation:

  • Use 9-month-old CVND-AD transgenic mice.

  • House the animals in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

  • Allow the mice to acclimate for at least one week before the start of the experiment.

• Preparation and Administration of Cog 133 TFA:

  • Dissolve Cog 133 TFA in sterile saline to a final concentration that allows for the administration of 5 mg/kg in a reasonable volume (e.g., 100 µL).

  • Administer Cog 133 TFA via subcutaneous injection three times per week for a total of three months.

  • The control group should receive subcutaneous injections of sterile saline.

• Behavioral Testing:

  • At the end of the 3-month treatment period, perform behavioral tests such as the Morris water maze to assess learning and memory.

• Tissue Collection and Analysis:

  • Following behavioral testing, euthanize the mice according to approved protocols.

  • Collect blood samples for cytokine analysis. Measure IL-6 levels in the plasma using an ELISA kit.

  • Perfuse the brains with saline followed by 4% paraformaldehyde.

  • Harvest the brains and process them for histology.

  • Perform immunohistochemistry using antibodies against Aβ to visualize and quantify amyloid plaque load in the cortex and hippocampus.

Mandatory Visualizations

Caption: Signaling pathway of Cog 133 TFA.

Caption: In Vitro Neuroprotection Assay Workflow.

Caption: In Vivo Alzheimer's Disease Model Workflow.

Cog 133 TFA: Application Notes and Protocols for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog 133 TFA is a synthetic peptide fragment derived from human Apolipoprotein E (ApoE). As a mimetic of ApoE, it is designed to replicate the biological functions of the full-length protein, particularly its anti-inflammatory and neuroprotective properties. Cog 133 TFA is also characterized as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist. These characteristics position Cog 133 TFA as a compound of interest for research in neurodegenerative diseases, inflammatory conditions, and chemotherapy-induced side effects. The trifluoroacetate (B77799) (TFA) salt form is common for synthetic peptides, aiding in their purification and stability. This document provides a summary of available data and generalized protocols for the preclinical administration and study of Cog 133 TFA.

Mechanism of Action

Cog 133 TFA is understood to exert its effects through two primary mechanisms:

• Apolipoprotein E (ApoE) Mimetic: It mimics the function of ApoE, a protein involved in lipid transport and injury repair in the brain. As a mimetic, Cog 133 TFA can interact with ApoE receptors, such as the low-density lipoprotein (LDL) receptor, to modulate inflammatory responses and provide neuroprotection.

• Nicotinic Acetylcholine Receptor (nAChR) Antagonist: It acts as an antagonist at nAChRs, which are involved in various physiological processes in the central nervous system. This antagonism may contribute to its neuroprotective effects.

Data Presentation

Currently, specific pharmacokinetic parameters for Cog 133 TFA, such as AUC, Cmax, Tmax, and bioavailability, are not publicly available. The following tables summarize the reported in vivo administration routes and dosages from preclinical studies.

Table 1: In Vivo Administration of Cog 133 TFA

Species	Administration Route	Dosage	Dosing Schedule	Vehicle	Study Context	Reference
Mouse	Intraperitoneal (i.p.)	0.3, 1.0, and 3.0 µM	Twice daily for 4 days	Not specified	5-fluorouracil-induced intestinal mucositis	[1][2]
Mouse	Intratracheal	1 mg/kg	Every other day for 4 weeks	Not specified	Bleomycin-induced pulmonary fibrosis	[3][4]

Table 2: In Vitro Applications of Cog 133 TFA

Cell Line	Concentration Range	Incubation Time	Assay	Study Context	Reference
IEC-6	0.02, 0.2, 2, 5, 10, and 20 µM	24 hours	Cell proliferation and migration	5-fluorouracil challenge	[2]

Experimental Protocols

The following are generalized protocols for the preparation and administration of Cog 133 TFA based on the available literature and common laboratory practices for similar synthetic peptides. Researchers should optimize these protocols for their specific experimental needs.

Formulation and Handling

Solubility and Stability:

Cog 133 TFA is typically supplied as a lyophilized powder. The TFA salt form generally confers good solubility in aqueous solutions. For in vivo studies, it is crucial to prepare fresh solutions and use them promptly. If precipitation occurs, gentle warming and/or sonication may be used to aid dissolution.[3]

Recommended Solvents:

• In Vitro: Sterile phosphate-buffered saline (PBS) or cell culture medium.

• In Vivo: Sterile isotonic saline or PBS.

In Vivo Administration Protocols

Intraperitoneal (i.p.) Injection in Mice

This protocol is based on a study investigating intestinal mucositis.[1][2]

Materials:

• Cog 133 TFA

• Sterile isotonic saline or PBS

• Sterile syringes (1 mL) and needles (25-27 gauge)

• 70% ethanol (B145695) for disinfection

Procedure:

• Preparation of Dosing Solution:

  • On the day of injection, calculate the required amount of Cog 133 TFA based on the desired dose and the weight of the animals.

  • Aseptically dissolve the lyophilized Cog 133 TFA in sterile isotonic saline or PBS to the final desired concentration. Vortex gently to ensure complete dissolution.

• Animal Restraint:

  • Gently restrain the mouse by grasping the loose skin over the neck and back to expose the abdomen.

• Injection:

  • Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum and bladder.

  • Swab the injection site with 70% ethanol.

  • Insert the needle at a 15-20° angle into the peritoneal cavity.

  • Gently aspirate to ensure the needle has not entered a blood vessel or organ.

  • Slowly inject the calculated volume. The typical injection volume for a mouse is 100-200 µL.

• Post-Injection Monitoring:

  • Return the animal to its cage and monitor for any signs of distress.

Intratracheal Administration in Mice

This protocol is based on a study of pulmonary fibrosis.[3][4]

Materials:

• Cog 133 TFA

• Sterile isotonic saline or PBS

• Anesthesia (e.g., isoflurane)

• Animal intubation platform and light source

• Gel-loading pipette tips or a specialized microsprayer

Procedure:

• Preparation of Dosing Solution:

  • Prepare the Cog 133 TFA solution as described for i.p. injection.

• Anesthesia and Intubation:

  • Anesthetize the mouse using a calibrated vaporizer with isoflurane.

  • Place the anesthetized mouse on an intubation platform.

  • Visualize the trachea using a light source and gently insert an appropriate-sized catheter or cannula.

• Instillation:

  • Once the catheter is in place, instill the calculated volume of the Cog 133 TFA solution directly into the lungs using a gel-loading pipette tip or a microsprayer for better distribution.

• Recovery:

  • Remove the catheter and allow the animal to recover from anesthesia on a warming pad. Monitor the animal until it is fully ambulatory.

Signaling Pathways and Workflows

Proposed Signaling Pathway for Cog 133 TFA

The following diagram illustrates the proposed signaling pathways for Cog 133 TFA based on its known mechanisms of action. The exact downstream effectors and their interactions require further investigation.

Caption: Proposed signaling mechanism of Cog 133 TFA.

Experimental Workflow for In Vivo Efficacy Study

The following diagram outlines a general workflow for an in vivo study evaluating the efficacy of Cog 133 TFA.

Caption: General workflow for a preclinical in vivo study of Cog 133 TFA.

Conclusion

Cog 133 TFA is a promising research compound with potential therapeutic applications stemming from its dual action as an ApoE mimetic and an nAChR antagonist. The provided application notes and protocols offer a starting point for researchers investigating its efficacy and mechanism of action in various preclinical models. It is imperative for investigators to adapt these generalized guidelines to their specific experimental designs and to adhere to all institutional and national regulations for animal care and use. Further research is warranted to fully elucidate the pharmacokinetic profile and detailed signaling pathways of Cog 133 TFA.

References

• 1. biorxiv.org [biorxiv.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. biorxiv.org [biorxiv.org]

Application Notes and Protocols for Cog 133 TFA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog 133, a 17-amino acid synthetic peptide (Sequence: Ac-LRVRLASHLRKLRKRLL-NH₂), is a fragment of human apolipoprotein E (ApoE) corresponding to residues 133-149.[1][2] It is typically supplied as a trifluoroacetate (B77799) (TFA) salt. Cog 133 is recognized for its potent anti-inflammatory and neuroprotective properties.[3][4] It functions as an ApoE mimetic peptide, competing with the full-length ApoE protein for binding to the low-density lipoprotein (LDL) receptor and the LDL receptor-related protein (LRP).[2][3][5] Additionally, Cog 133 acts as a non-competitive antagonist of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR).[1][3][5] These characteristics make Cog 133 a valuable tool in studies related to neurodegenerative diseases, inflammation, and tissue repair.

Physicochemical and Solubility Data

Cog 133 TFA is a lyophilized powder that should be stored at -20°C for long-term stability.[1] Before use, it must be reconstituted in an appropriate solvent. The solubility of Cog 133 can vary based on the solvent and the specific batch of the peptide. It is recommended to perform a small-scale solubility test before preparing a large stock solution. Sonication may be required to achieve complete dissolution in aqueous buffers.[4]

Table 1: Solubility of Cog 133

Solvent	Reported Solubility	Notes
Water	≥ 47.5 mg/mL	Sonication may be necessary for a clear solution.[4][6]
DMSO	≥ 217 mg/mL	-
Ethanol	≥ 65.1 mg/mL	-

Data sourced from supplier datasheets. Actual solubility may vary.

Table 2: Key Biological Parameters

Parameter	Value	Source
Molecular Formula	C₉₇H₁₈₁N₃₇O₁₉	[1]
Molecular Weight	2169.73 g/mol	[1]
CAS Number	514200-66-9	[1]
IC₅₀ (nAChR)	445 nM	[1][3][5]

Mechanism of Action

Cog 133 exerts its biological effects through at least two distinct mechanisms:

• LRP1-Mediated Phagocytosis: Cog 133 can bind to the Low-Density Lipoprotein Receptor-related Protein 1 (LRP1). This interaction is crucial for processes like the phagocytosis of collagen by macrophages, which is a key step in the resolution of fibrosis. By binding to LRP1, Cog 133 can influence tissue remodeling and repair processes.[7][8]

• α7 nAChR Antagonism: Cog 133 acts as a non-competitive antagonist of the α7 nicotinic acetylcholine receptor.[1][5] This receptor is involved in various neuronal functions, and its modulation by Cog 133 is central to the peptide's neuroprotective and anti-inflammatory effects. The blockade of α7 nAChR signaling can influence downstream inflammatory pathways.[5]

Cog 133 Signaling Pathways

Experimental Protocols

Protocol 1: Preparation of Cog 133 TFA Stock Solution

This protocol describes the preparation of a sterile stock solution of Cog 133 TFA for use in cell culture experiments.

Materials:

• Cog 133 TFA (lyophilized powder)

• Sterile, nuclease-free water or sterile phosphate-buffered saline (PBS)

• Sterile, conical-bottom polypropylene (B1209903) tubes

• Vortex mixer

• Sonicator (optional, but recommended)

• Sterile 0.22 µm syringe filter

Procedure:

• Before opening, bring the vial of lyophilized Cog 133 TFA to room temperature.

• Calculate the volume of solvent required to achieve the desired stock concentration (e.g., 1 mM). Use the molecular weight (2169.73 g/mol ) for calculations.

• Aseptically add the calculated volume of sterile water or PBS to the vial.

• Gently vortex the vial to dissolve the peptide. If dissolution is slow or incomplete, sonicate the solution for 5-10 minutes in a water bath.

• Once the peptide is fully dissolved, sterile-filter the solution using a 0.22 µm syringe filter into a new sterile tube.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Workflow for Cog 133 TFA Stock Solution Preparation

Protocol 2: In Vitro Treatment of IEC-6 Cells

This protocol is adapted from a study investigating the effects of Cog 133 on 5-fluorouracil (B62378) (5-FU)-induced intestinal mucositis in an in vitro model using the rat intestinal epithelial cell line IEC-6.[4][9]

Table 3: In Vitro Experimental Parameters

Parameter	Value
Cell Line	IEC-6 (rat intestinal epithelial cells)
Inducing Agent	1 mM 5-Fluorouracil (5-FU)
Cog 133 Concentrations	0.02, 0.2, 2, 5, 10, and 20 µM
Assays	Cell proliferation (WST assay), cell migration, apoptosis (TUNEL, flow cytometry)
Incubation Time	24 hours post-5-FU challenge

Procedure:

• Culture IEC-6 cells in appropriate media and conditions until they reach the desired confluency.

• Prepare working solutions of Cog 133 by diluting the stock solution in glutamine-free cell culture medium.

• Induce damage by exposing the cells to 1 mM 5-FU for a specified duration (e.g., 1 hour), followed by washing.

• Treat the 5-FU-challenged cells with the various concentrations of Cog 133 (0.02-20 µM). Include appropriate controls (e.g., untreated, 5-FU only).

• Incubate the cells for 24 hours.

• Perform downstream assays to assess cell proliferation, migration, and apoptosis according to standard laboratory protocols.

Protocol 3: In Vivo Administration in a Mouse Model of Intestinal Mucositis

This protocol is based on a study by Azevedo et al. (2012) and describes the intraperitoneal administration of Cog 133 in a mouse model of 5-FU-induced intestinal mucositis.[4][10]

Table 4: In Vivo Experimental Parameters (Intestinal Mucositis Model)

Parameter	Value
Animal Model	Swiss mice or C57BL6J mice
Inducing Agent	450 mg/kg 5-Fluorouracil (single i.p. injection)
Cog 133 Doses	0.3, 1, and 3 µM
Administration Route	Intraperitoneal (i.p.) injection
Dosing Regimen	Twice daily for 4 days
Endpoints	Histology, myeloperoxidase (MPO) levels, cytokine levels (ELISA, RT-PCR), apoptosis (TUNEL)

Procedure:

• Induce intestinal mucositis in mice with a single intraperitoneal injection of 5-FU (450 mg/kg).

• Prepare the Cog 133 dosing solutions in sterile saline.

• Administer Cog 133 at the desired doses (0.3, 1, and 3 µM) via intraperitoneal injection.

• Continue the injections twice daily for four consecutive days.

• On the appropriate day post-5-FU challenge (e.g., day 4), sacrifice the animals.

• Collect small intestine samples for histological analysis, and to measure inflammatory markers and apoptosis.

Protocol 4: In Vivo Administration in a Mouse Model of Pulmonary Fibrosis

This protocol is adapted from a study by Cui et al. (2020) where Cog 133 was used to investigate its role in the resolution of pulmonary fibrosis.[11]

Table 5: In Vivo Experimental Parameters (Pulmonary Fibrosis Model)

Parameter	Value
Animal Model	C57BL/6 mice
Inducing Agent	Bleomycin (B88199) (1.5 U/kg, single intratracheal instillation)
Cog 133 Dose	1 mg/kg
Administration Route	Intratracheal (i.t.) instillation
Dosing Regimen	Every other day, starting 4 weeks after bleomycin treatment
Endpoints	Lung hydroxyproline (B1673980) levels, gene expression (RT-PCR), histology

Procedure:

• Induce pulmonary fibrosis in mice with a single intratracheal instillation of bleomycin.

• Four weeks after bleomycin administration, begin treatment with Cog 133.

• Prepare the Cog 133 dosing solution (1 mg/kg) in 50 µL of sterile saline.

• Administer the Cog 133 solution via intratracheal instillation.

• Repeat the administration every other day for the duration of the treatment period (e.g., up to 8 weeks post-bleomycin).

• At the end of the study, sacrifice the animals and harvest the lungs for analysis of fibrosis markers.

Comparative Workflow for In Vivo Studies

Conclusion

Cog 133 TFA is a versatile research peptide with well-documented anti-inflammatory and neuroprotective effects. Its dual mechanism of action, involving both LRP1 and α7 nAChR, makes it a subject of interest in multiple therapeutic areas. Proper handling and preparation, as outlined in these protocols, are essential for obtaining reliable and reproducible results in both in vitro and in vivo experimental settings. Researchers should always refer to the specific details in the cited literature for the most accurate and comprehensive experimental design.

References

• 1. Structural determinates for apolipoprotein E-derived peptide interaction with the alpha7 nicotinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Түр хойшлуулсан зүйлс: Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis :: Descubridor de recursos de la Universidad Veracruzana [ebusca.uv.mx]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Apolipoprotein E-derived peptides block alpha7 neuronal nicotinic acetylcholine receptors expressed in xenopus oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. Monocyte-derived alveolar macrophage apolipoprotein E participates in pulmonary fibrosis resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. JCI Insight - Monocyte-derived alveolar macrophage apolipoprotein E participates in pulmonary fibrosis resolution [insight.jci.org]
• 9. febs2007.org [febs2007.org]
• 10. apexbt.com [apexbt.com]
• 11. JCI Insight - Monocyte-derived alveolar macrophage apolipoprotein E participates in pulmonary fibrosis resolution [insight.jci.org]

Application Notes and Protocols for Cog 133 TFA Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog 133, an apolipoprotein E (ApoE) mimetic peptide, has garnered significant interest in the scientific community for its potent anti-inflammatory and neuroprotective properties. As a fragment of the ApoE protein, Cog 133 competes with the full-length ApoE for binding to the low-density lipoprotein (LDL) receptor.[1] Additionally, it functions as an antagonist of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR) with an IC50 of 445 nM.[1] These dual activities make Cog 133 a compelling candidate for research in neurodegenerative diseases, neuroinflammation, and other inflammatory conditions.

This document provides detailed protocols for the preparation of Cog 133 trifluoroacetate (B77799) (TFA) salt stock solutions, ensuring optimal solubility, stability, and performance in various experimental settings.

Quantitative Data Summary

The following table summarizes key quantitative information for the preparation of Cog 133 TFA stock solutions.

Parameter	Value/Recommendation	Source
Molecular Weight	2169.71 g/mol	[1]
Form	Lyophilized powder (TFA salt)	Typical
Solubility in PBS	Up to 100 mg/mL (requires sonication)	MedChemExpress
Recommended Stock Concentration	1-10 mM	General Practice
Storage of Lyophilized Peptide	-20°C or -80°C in a desiccator	General Peptide Handling
Stock Solution Storage	-80°C for up to 6 months; -20°C for up to 1 month	[1]
Working Dilutions (In Vitro)	0.02 µM - 20 µM	[2][3]
Working Dosages (In Vivo)	0.3 µM - 3 µM (i.p.), 1 mg/kg (intratracheal)	[1][2][4]

Experimental Protocols

Protocol 1: Reconstitution of Cog 133 TFA in Aqueous Buffer (e.g., PBS)

This protocol is recommended for most in vitro and in vivo applications where an aqueous-based solution is required.

Materials:

• Cog 133 TFA lyophilized powder

• Sterile, nuclease-free phosphate-buffered saline (PBS), pH 7.4

• Sterile, low-protein binding polypropylene (B1209903) microcentrifuge tubes

• Calibrated micropipettes with sterile, low-retention tips

• Vortex mixer

• Bath sonicator

Procedure:

• Equilibration: Before opening, allow the vial of lyophilized Cog 133 TFA to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from entering the vial upon opening, which can affect peptide stability.

• Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

• Solvent Addition: Using a calibrated micropipette, add the calculated volume of sterile PBS (pH 7.4) to the vial to achieve the desired stock concentration (e.g., for a 10 mM stock solution, add the appropriate volume of PBS to the entire contents of the vial based on the net peptide weight).

• Initial Dissolution: Gently swirl the vial or pipette the solution up and down to facilitate initial dissolution. Do not shake vigorously , as this can cause peptide aggregation.

• Sonication: If the peptide does not fully dissolve, place the vial in a bath sonicator for 5-10 minute intervals. Check for complete dissolution after each interval. The solution should be clear and free of visible particulates.

• Aliquoting: Once the peptide is fully dissolved, dispense the stock solution into sterile, low-protein binding polypropylene microcentrifuge tubes in volumes appropriate for single-use experiments. This minimizes freeze-thaw cycles.

• Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1]

Protocol 2: Handling and Dissolving Hydrophobic or Difficult-to-Dissolve Peptides

While Cog 133 is reported to be soluble in aqueous buffers, some batches or specific experimental conditions may present solubility challenges. This protocol provides a general approach for such cases.

Materials:

• Cog 133 TFA lyophilized powder

• High-purity organic solvent (e.g., DMSO, DMF, or acetonitrile)

• Sterile aqueous buffer (e.g., PBS or sterile water)

• Sterile, low-protein binding polypropylene microcentrifuge tubes

• Calibrated micropipettes with sterile, low-retention tips

• Vortex mixer

Procedure:

• Equilibration and Centrifugation: Follow steps 1 and 2 from Protocol 1.

• Initial Organic Solvent Dissolution: Add a small, precise volume of the chosen organic solvent (e.g., DMSO) to the lyophilized peptide to create a concentrated stock solution. Gently vortex to dissolve.

• Aqueous Dilution: While gently vortexing, slowly add the sterile aqueous buffer to the concentrated organic stock solution in a dropwise manner until the desired final concentration and solvent composition are reached. Note: Ensure the final concentration of the organic solvent is compatible with your experimental system (typically <1% for cell-based assays).

• Aliquoting and Storage: Follow steps 6 and 7 from Protocol 1.

Mandatory Visualizations

Cog 133 Mechanism of Action: LDL Receptor Competition

Caption: Cog 133 competes with ApoE for LDL receptor binding.

Cog 133 Mechanism of Action: α7 nAChR Antagonism

Caption: Cog 133 acts as an antagonist at the α7 nAChR.

Experimental Workflow: Preparing Cog 133 Stock Solution

Caption: Workflow for Cog 133 TFA stock solution preparation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis | Semantic Scholar [semanticscholar.org]
• 4. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cog133 TFA Treatment in Mouse Models of Alzheimer's Disease

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog133, a 17-amino-acid peptide fragment of Apolipoprotein E (ApoE), has emerged as a promising therapeutic candidate for neurodegenerative diseases, including Alzheimer's disease (AD). As an ApoE mimetic, Cog133 exhibits potent anti-inflammatory and neuroprotective properties.[1][2][3] This document provides detailed application notes and protocols for the use of Cog133 TFA (trifluoroacetate salt) in preclinical mouse models of Alzheimer's disease, based on available research. The protocols and data presented herein are intended to guide researchers in designing and executing studies to evaluate the therapeutic potential of Cog133 TFA.

The primary mechanism of action for Cog133 involves its ability to bind to the SET protein (also known as I2PP2A), an inhibitor of protein phosphatase 2A (PP2A).[1][4] By inhibiting SET, Cog133 leads to the re-activation of PP2A, a key phosphatase involved in dephosphorylating tau protein.[1][4] This action is crucial, as hyperphosphorylated tau is a primary component of neurofibrillary tangles (NFTs), a hallmark pathology of Alzheimer's disease. Furthermore, Cog133 has demonstrated anti-inflammatory effects by reducing pro-inflammatory cytokines.[1]

Data Presentation

The following tables summarize the quantitative data from a key study investigating the effects of an ApoE mimetic peptide, COG133, in the CVN-AD transgenic mouse model. This model exhibits cognitive deficits, amyloid plaques, and tau pathology.

Table 1: Effect of Cog133 on Behavioral Deficits in CVN-AD Mice

Treatment Group	Behavioral Test (e.g., Morris Water Maze) Outcome	Percentage Improvement vs. Vehicle
Vehicle Control	Baseline performance	N/A
Cog133	Significant improvement in learning and memory	Data not quantified in abstract[1]

Note: The primary study abstract notes significant behavioral improvements without providing specific quantitative values. Researchers should incorporate standardized behavioral tests to quantify cognitive enhancements.

Table 2: Neuropathological and Biochemical Changes Following Cog133 Treatment

Biomarker	Vehicle Control (Mean ± SEM)	Cog133 Treated (Mean ± SEM)	Percentage Change
Amyloid Plaque-like Structures	High	Reduced	Data not quantified in abstract[1]
Neurofibrillary Tangle-like Structures	High	Reduced	Data not quantified in abstract[1]
Interleukin-6 (IL-6) Levels	Elevated	Decreased	Data not quantified in abstract[1]
Protein Phosphatase 2A (PP2A) Activity	Reduced	Increased	Data not quantified in abstract[1]

Note: The abstract reports reductions in pathological markers and inflammatory cytokines and an increase in PP2A activity. For detailed protocols, specific quantification of these markers through immunohistochemistry, ELISA, and enzyme activity assays is necessary.

Experimental Protocols

The following protocols are based on methodologies from preclinical studies of Cog133 and other ApoE mimetic peptides.[1][4] These can be adapted for use in various transgenic mouse models of Alzheimer's disease, such as 5xFAD, APP/PS1, or 3xTg-AD.[5][6][7]

Animal Model Selection

• Model: CVN-AD, 5xFAD, APP/PS1, or 3xTg-AD mice are suitable models.[1][5][6][7] The choice of model will depend on the specific pathological features to be studied (e.g., amyloid-beta deposition, tauopathy, or both).[5][6][7]

• Age: Treatment can be initiated either before or after the onset of pathology to investigate prophylactic or therapeutic effects, respectively.[2]

• Sex: Both male and female mice should be included in the study design to account for potential sex-specific differences in response to treatment.

Cog133 TFA Preparation and Administration

• Formulation: Dissolve Cog133 TFA in a sterile, biocompatible vehicle such as sterile saline or phosphate-buffered saline (PBS).

• Dosage: Based on previous studies with ApoE mimetic peptides, a starting dose in the range of 1-5 mg/kg body weight is recommended.[1] Dose-response studies should be conducted to determine the optimal therapeutic dose.

• Route of Administration: Intraperitoneal (i.p.) injection is a common and effective route for systemic administration.[1]

• Frequency: Administer Cog133 TFA daily or on alternate days.[1]

• Duration: Treatment duration can range from several weeks to months, depending on the age of the animals and the progression of pathology in the chosen mouse model.

Behavioral Testing

• Morris Water Maze: To assess spatial learning and memory.

• Y-Maze: To evaluate short-term spatial working memory.

• Novel Object Recognition: To test recognition memory.

• Fear Conditioning: To assess associative learning and memory.

Post-mortem Tissue Analysis

• Tissue Collection: At the end of the treatment period, euthanize mice and perfuse with saline. Collect brain tissue for histological and biochemical analyses.

• Immunohistochemistry (IHC):

  • Amyloid-beta plaques: Use antibodies such as 6E10 or 4G8.

  • Phosphorylated Tau: Use antibodies such as AT8, AT100, or PHF-1.

  • Microgliosis: Use Iba1 antibody.

  • Astrocytosis: Use GFAP antibody.

• ELISA:

  • Quantify soluble and insoluble Aβ40 and Aβ42 levels in brain homogenates.

  • Measure levels of pro-inflammatory cytokines (e.g., IL-6, TNF-α, IL-1β) in brain homogenates.

• Western Blotting:

  • Assess levels of key proteins in the Cog133 signaling pathway, such as phosphorylated tau, total tau, SET, and PP2A.

• Enzyme Activity Assays:

  • Measure the activity of PP2A in brain tissue lysates to confirm the mechanism of action of Cog133.

Visualizations

Signaling Pathway of Cog133 in Alzheimer's Disease

Caption: Proposed signaling pathway of Cog133 in reducing tau pathology.

Experimental Workflow for Evaluating Cog133 TFA in an AD Mouse Model

Caption: A typical experimental workflow for preclinical evaluation of Cog133 TFA.

Conclusion

Cog133 TFA represents a promising therapeutic avenue for Alzheimer's disease by targeting both tau pathology and neuroinflammation. The protocols and data presented in these application notes provide a framework for researchers to further investigate the efficacy and mechanisms of action of Cog133 in preclinical models. Rigorous and well-controlled studies are essential to validate these initial findings and to advance the development of this novel ApoE mimetic peptide for clinical use.

References

• 1. APOE-Mimetic Peptides Reduce Behavioral Deficits, Plaques and Tangles in Alzheimer's Disease Transgenics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A novel apoE-mimetic increases brain apoE levels, reduces Aβ pathology and improves memory when treated before onset of pathology in male mice that express APOE3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ApoE Mimetic Peptides to Improve the Vicious Cycle of Malnutrition and Enteric Infections by Targeting the Intestinal and Blood-Brain Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Genetically Engineered Mouse Models for Alzheimer Disease and Frontotemporal Dementia: New Insights from Single-Cell and Spatial Transcriptomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Mouse Models of Alzheimer’s Disease [frontiersin.org]
• 7. Mammalian Models in Alzheimer’s Research: An Update - PMC [pmc.ncbi.nlm.nih.gov]

Effective In Vitro Concentrations of Cog 133: Application Notes and Protocols for Researchers

For Immediate Release

This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals investigating the in vitro effects of Cog 133, an apolipoprotein E (ApoE) mimetic peptide. Cog 133 has demonstrated potent anti-inflammatory and neuroprotective properties in various studies. This guide summarizes effective concentrations and provides methodologies for key in vitro assays to facilitate further research and development.

Summary of Effective Cog 133 Concentrations In Vitro

The effective concentration of Cog 133 in vitro is highly dependent on the cell type, the specific assay, and the measured endpoint. The following table summarizes quantitative data from published studies to guide dose-selection for future experiments.

Cell Line	Assay Type	Effective Concentration Range	Observed Effect
IEC-6 (Rat intestinal epithelial cells)	Cell Migration (Wound Healing Assay)	0.2 - 20 µM	Improved cell migration following a 5-FU challenge.[1]
IEC-6 (Rat intestinal epithelial cells)	Cell Proliferation (WST-1 Assay)	0.02 - 20 µM	Increased cell proliferation in glutamine-free media after a 5-FU challenge.[1]

Key In Vitro Experimental Protocols

Detailed methodologies for commonly used in vitro assays to assess the efficacy of Cog 133 are provided below.

Anti-Inflammatory Activity in Macrophages (RAW 264.7)

This protocol is designed to assess the anti-inflammatory effects of Cog 133 by measuring the inhibition of nitric oxide (NO) and pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 cells

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% Penicillin-Streptomycin

• Cog 133 (stock solution prepared in sterile water)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent

• ELISA kits for TNF-α and IL-6

• 96-well cell culture plates

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1-2 x 10^5 cells/well and incubate overnight.

• Cog 133 Pre-treatment: The following day, remove the culture medium and replace it with fresh medium containing various concentrations of Cog 133. Incubate for 1-2 hours.

• LPS Stimulation: Add LPS to the wells to a final concentration of 10-100 ng/mL to induce an inflammatory response. Include a vehicle control (no Cog 133) and a negative control (no LPS).

• Incubation: Incubate the plate for 18-24 hours.

• Nitric Oxide (NO) Measurement:

  • Collect the cell culture supernatant.

  • Mix 100 µL of supernatant with 100 µL of Griess Reagent in a new 96-well plate.

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm. A standard curve with sodium nitrite (B80452) should be used for quantification.

• Cytokine Measurement (TNF-α, IL-6):

  • Use the collected cell culture supernatant.

  • Follow the manufacturer's instructions for the respective ELISA kits to quantify the concentration of TNF-α and IL-6.

Neuroprotective Effects in Neuronal Cells (SH-SY5Y)

This protocol assesses the neuroprotective capacity of Cog 133 against amyloid-beta (Aβ)-induced toxicity in the human neuroblastoma cell line SH-SY5Y.

Materials:

• SH-SY5Y cells

• DMEM/F12 medium with 10% FBS and 1% Penicillin-Streptomycin

• Cog 133 (stock solution prepared in sterile water)

• Amyloid-beta 1-42 (Aβ1-42) peptide, pre-aggregated

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar cell viability assay reagent

• DCFH-DA (2',7'-dichlorofluorescin diacetate) for ROS measurement

• 96-well cell culture plates

Protocol:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight. For differentiated cells, treat with retinoic acid (10 µM) for 4-5 days prior to the experiment.

• Cog 133 Pre-treatment: Pre-treat the cells with various concentrations of Cog 133 for 2 hours.

• Aβ1-42-induced Toxicity: Add pre-aggregated Aβ1-42 to the wells to a final concentration of 10 µM to induce neurotoxicity. Include a vehicle control (no Cog 133) and a negative control (no Aβ1-42).

• Incubation: Incubate the plate for 24 hours.

• Cell Viability Assessment (MTT Assay):

  • Add MTT solution to each well and incubate for 4 hours at 37°C.

  • Add solubilization solution (e.g., DMSO) and measure the absorbance at 570 nm.

• Reactive Oxygen Species (ROS) Measurement:

  • Wash the cells with PBS.

  • Incubate the cells with 10 µM DCFH-DA for 15-30 minutes.

  • Measure the fluorescence intensity (excitation ~485 nm, emission ~530 nm).

Cell Migration Assay (Wound Healing) in Intestinal Epithelial Cells (IEC-6)

This protocol is used to evaluate the effect of Cog 133 on the migration of intestinal epithelial cells, which is crucial for mucosal healing.

Materials:

• IEC-6 cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• Cog 133 (stock solution prepared in sterile water)

• 6-well or 12-well cell culture plates

• Sterile 200 µL pipette tips

Protocol:

• Cell Seeding: Seed IEC-6 cells in a 6-well or 12-well plate and grow them to 100% confluence.

• Wound Creation: Create a "scratch" or wound in the confluent cell monolayer using a sterile 200 µL pipette tip.

• Wash: Gently wash the wells with PBS to remove detached cells.

• Cog 133 Treatment: Add fresh medium containing various concentrations of Cog 133 (e.g., 0.2 - 20 µM). Include a vehicle control.[1]

• Image Acquisition: Capture images of the wound at time 0 and at subsequent time points (e.g., 12, 24 hours).

• Data Analysis: Measure the width of the wound at different points for each condition and time point. Calculate the percentage of wound closure relative to the initial wound area.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the proposed signaling pathway of Cog 133 and a general experimental workflow for its in vitro evaluation.

References

• 1. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cog 133 TFA in BV-2 Microglia

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog 133, a peptide fragment of Apolipoprotein E (ApoE), has demonstrated significant anti-inflammatory and neuroprotective properties. This document provides detailed protocols for the application of Cog 133 TFA (Trifluoroacetate salt) in BV-2 murine microglial cells, a widely used cell line for studying neuroinflammation. The protocols outlined below cover cell culture, treatment with Cog 133 TFA, and subsequent analysis of its anti-inflammatory effects, focusing on the inhibition of Tumor Necrosis Factor-alpha (TNF-α) and the modulation of the NF-κB signaling pathway.

Mechanism of Action

Cog 133 exerts its anti-inflammatory effects in BV-2 microglia through a multi-faceted mechanism. It is known to compete with the ApoE holoprotein for binding to the LDL receptor. A key intracellular target of Cog 133 is the SET protein. The interaction between Cog 133 and SET is implicated in the downstream suppression of the pro-inflammatory NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. By inhibiting the NF-κB pathway, Cog 133 effectively reduces the expression and release of pro-inflammatory cytokines, most notably TNF-α.

Data Presentation

The following tables summarize the quantitative effects of Cog 133 TFA on BV-2 microglia based on available data.

Table 1: Effective Concentration of Cog 133 TFA for Anti-inflammatory Activity in BV-2 Microglia

Parameter	Effective Concentration Range	Cell Line	Reference
Suppression of TNF-α and Nitric Oxide (NO) release	10 - 50 µM	BV-2 Microglia	[1]

Table 2: Antagonistic Activity of Cog 133 TFA

Target	IC50	Reference
α7 nicotinic acetylcholine (B1216132) receptors (nAChR)	445 nM	[2]

Experimental Protocols

BV-2 Microglia Cell Culture

This protocol describes the standard procedure for culturing and maintaining the BV-2 murine microglial cell line.

Materials:

• BV-2 murine microglial cells

• Dulbecco's Modified Eagle Medium (DMEM) or RPMI-1640 medium

• 10% Fetal Bovine Serum (FBS)

• 1% Penicillin-Streptomycin solution

• Phosphate Buffered Saline (PBS), sterile

• 0.25% Trypsin-EDTA

• T-75 cell culture flasks

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Media Preparation: Prepare complete growth medium by supplementing DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin.

• Cell Thawing:

  • Rapidly thaw a cryovial of BV-2 cells in a 37°C water bath.

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium.

  • Centrifuge at 200 x g for 5 minutes.

  • Discard the supernatant and resuspend the cell pellet in 10 mL of fresh complete growth medium.

  • Transfer the cell suspension to a T-75 flask.

• Cell Maintenance:

  • Incubate the cells at 37°C in a humidified atmosphere with 5% CO₂.

  • Change the medium every 2-3 days.

• Cell Passaging:

  • When cells reach 80-90% confluency, aspirate the medium and wash the cell monolayer with sterile PBS.

  • Add 2-3 mL of 0.25% Trypsin-EDTA and incubate at 37°C for 3-5 minutes, or until cells detach.

  • Neutralize the trypsin by adding 7-8 mL of complete growth medium.

  • Collect the cell suspension and centrifuge at 200 x g for 5 minutes.

  • Resuspend the cell pellet in fresh medium and re-plate at a desired density (e.g., 1:3 to 1:6 split ratio).

Cog 133 TFA Treatment of BV-2 Microglia

This protocol outlines the procedure for treating BV-2 cells with Cog 133 TFA to assess its anti-inflammatory effects, typically in the context of an inflammatory challenge with Lipopolysaccharide (LPS).

Materials:

• Cultured BV-2 cells

• Cog 133 TFA peptide

• Lipopolysaccharide (LPS) from E. coli

• Sterile, nuclease-free water or appropriate solvent for Cog 133 TFA

• Serum-free DMEM or RPMI-1640

• 6-well or 24-well cell culture plates

Procedure:

• Cell Seeding: Seed BV-2 cells into 6-well or 24-well plates at a density that will result in 70-80% confluency on the day of treatment. For example, seed 2.5 x 10⁵ cells/well for a 6-well plate. Allow cells to adhere overnight.

• Cog 133 TFA Preparation: Prepare a stock solution of Cog 133 TFA in sterile water or a recommended solvent. Further dilute the stock solution in serum-free medium to achieve the desired final concentrations (e.g., 10, 25, 50 µM).

• Pre-treatment:

  • Aspirate the complete growth medium from the cells.

  • Wash the cells once with sterile PBS.

  • Add the serum-free medium containing the desired concentrations of Cog 133 TFA to the respective wells.

  • Incubate for 1-2 hours at 37°C.

• Inflammatory Stimulation:

  • Following the pre-treatment period, add LPS to the wells to a final concentration of 100 ng/mL to 1 µg/mL to induce an inflammatory response.

  • Include appropriate controls: untreated cells, cells treated with LPS alone, and cells treated with Cog 133 TFA alone.

• Incubation: Incubate the cells for the desired period, depending on the downstream assay (e.g., 6-24 hours for cytokine analysis, 15-60 minutes for signaling protein phosphorylation).

• Sample Collection:

  • For Cytokine Analysis (ELISA): Collect the cell culture supernatant and store at -80°C until analysis.

  • For Protein Analysis (Western Blot): Aspirate the medium, wash the cells with ice-cold PBS, and lyse the cells directly in the well with appropriate lysis buffer.

TNF-α ELISA Protocol

This protocol is for the quantification of TNF-α in the supernatant of treated BV-2 cells using a commercial ELISA kit.

Materials:

• Cell culture supernatants (collected from the treatment protocol)

• Mouse TNF-α ELISA kit (follow manufacturer's instructions)

• Microplate reader

Procedure:

• Reagent Preparation: Prepare all reagents, standard dilutions, and samples as instructed in the ELISA kit manual.

• Assay Procedure:

  • Add the capture antibody to the wells of the microplate and incubate.

  • Wash the wells.

  • Block the plate to prevent non-specific binding.

  • Add the standards and samples (cell culture supernatants) to the wells and incubate.

  • Wash the wells.

  • Add the detection antibody and incubate.

  • Wash the wells.

  • Add the enzyme conjugate (e.g., Streptavidin-HRP) and incubate.

  • Wash the wells.

  • Add the substrate solution and incubate in the dark for color development.

  • Add the stop solution.

• Data Acquisition: Read the absorbance at the appropriate wavelength (typically 450 nm) using a microplate reader.

• Data Analysis: Generate a standard curve by plotting the absorbance versus the concentration of the standards. Use the standard curve to determine the concentration of TNF-α in the samples.

Western Blot Protocol for NF-κB p65 Phosphorylation

This protocol describes the detection of phosphorylated NF-κB p65 (p-p65), a key indicator of NF-κB pathway activation, in treated BV-2 cells.

Materials:

• Cell lysates (collected from the treatment protocol)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-NF-κB p65 (Ser536), anti-NF-κB p65, anti-β-actin (or other loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of each cell lysate using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95-100°C for 5 minutes.

• Gel Electrophoresis: Load the samples onto an SDS-PAGE gel and run until adequate separation is achieved.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against p-p65, diluted in blocking buffer, overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Detection: Apply the chemiluminescent substrate to the membrane and capture the signal using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies for total NF-κB p65 and a loading control (e.g., β-actin) to normalize the data.

Visualizations

Caption: Cog 133 signaling pathway in BV-2 microglia.

Caption: Experimental workflow for assessing Cog 133 TFA effects.

References

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Intraperitoneal Injection of Cog 133 TFA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog 133 TFA is a synthetic peptide fragment derived from human Apolipoprotein E (ApoE), specifically corresponding to the receptor-binding region (residues 133-149).[1] As an ApoE mimetic peptide, Cog 133 TFA exhibits potent anti-inflammatory and neuroprotective properties.[2][3] It functions by competing with the native ApoE holoprotein for binding to the low-density lipoprotein (LDL) receptor and also acts as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist.[2][4] These characteristics make it a valuable research tool for investigating therapeutic strategies in various disease models, including neurodegenerative disorders and inflammatory conditions.

These application notes provide detailed protocols for the intraperitoneal (i.p.) injection of Cog 133 TFA in preclinical research models, summarize key quantitative data from relevant studies, and illustrate the proposed signaling pathways modulated by the peptide.

Data Presentation

The following tables summarize quantitative data from studies utilizing intraperitoneal administration of Cog 133 TFA, providing a clear comparison of dosages, experimental models, and observed outcomes.

Table 1: In Vivo Efficacy of Intraperitoneal Cog 133 TFA in a Mouse Model of 5-Fluorouracil-Induced Intestinal Mucositis

Parameter	Control (5-FU only)	Cog 133 TFA (1 µM, i.p.)	Cog 133 TFA (3 µM, i.p.)	Reference
Intestinal Myeloperoxidase (MPO) Levels	Increased	No significant reduction	Significantly reduced	[1]
Intestinal IL-1β Levels	Increased	Partially abrogated	Partially abrogated	[1]
Intestinal TNF-α Levels	Increased	Partially decreased	Partially decreased	[1]
Intestinal IL-10 Levels	Markedly reduced	No significant improvement	Improved	[1]
TNF-α mRNA Transcripts	Increased	Not specified	Significantly reduced	[1]
iNOS mRNA Transcripts	Increased	Not specified	Reduced	[1]
TUNEL-positive cells (Apoptosis)	Significantly increased	Not specified	Reverted	[1]

Table 2: Neuroprotective Effects of Cog 133 in a Rat Model of Hypoxic-Ischemic Injury

Parameter	Placebo	Cog 133 (intrathecal)	Reference
Brain Mass Preservation	Reduced	Preserved	[3]

Experimental Protocols

Protocol 1: Intraperitoneal Administration of Cog 133 TFA for Attenuation of 5-Fluorouracil-Induced Intestinal Mucositis in Mice

This protocol is adapted from the methodology described by Azevedo et al. (2012).[1][5]

1. Materials:

• Cog 133 TFA peptide (lyophilized powder)

• Sterile, pyrogen-free phosphate-buffered saline (PBS) or sterile water for reconstitution

• 5-Fluorouracil (5-FU)

• Swiss mice (or other appropriate strain)

• Sterile syringes and needles (e.g., 27-gauge)

• Animal balance

2. Preparation of Cog 133 TFA Solution:

• Reconstitute the lyophilized Cog 133 TFA in sterile PBS or water to create a stock solution. For example, to achieve a 1 mM stock solution, dissolve the appropriate mass of the peptide in the calculated volume of solvent.

• Further dilute the stock solution with sterile PBS to the desired final concentrations (e.g., 0.3 µM, 1.0 µM, and 3.0 µM).[5]

• Store the stock solution and dilutions at -20°C for long-term storage or at 4°C for immediate use. Avoid repeated freeze-thaw cycles.

3. Animal Model and Treatment:

• Induce intestinal mucositis in mice with a single intraperitoneal injection of 5-FU (e.g., 450 mg/kg).[5] This is considered Day 0 of the experiment.

• Administer Cog 133 TFA or vehicle (PBS) via intraperitoneal injection twice daily (e.g., every 12 hours) from Day 1 to Day 4.[6] The injection volume should be consistent across all animals (e.g., 100 µL).

• Monitor the animals daily for weight loss and clinical signs of distress.

• On Day 4, euthanize the mice and harvest the small intestine for histological and molecular analysis.

4. Endpoint Analysis:

• Histology: Assess villus height, crypt depth, and inflammatory cell infiltration in formalin-fixed, paraffin-embedded intestinal sections stained with hematoxylin (B73222) and eosin (B541160) (H&E).

• Biochemical Assays: Measure myeloperoxidase (MPO) activity as an indicator of neutrophil infiltration.

• Cytokine Analysis: Quantify the levels of pro-inflammatory (e.g., TNF-α, IL-1β) and anti-inflammatory (e.g., IL-10) cytokines in intestinal tissue homogenates using ELISA.[5]

• Gene Expression Analysis: Analyze the mRNA expression of inflammatory mediators such as TNF-α and inducible nitric oxide synthase (iNOS) using RT-PCR.[1]

• Apoptosis Assay: Detect apoptotic cells in intestinal crypts using the TUNEL assay.[1]

Protocol 2: General Protocol for Intraperitoneal Administration of Cog 133 TFA for Neuroprotection Studies

This protocol provides a general framework for investigating the neuroprotective effects of Cog 133 TFA in various models of neurological injury (e.g., traumatic brain injury, stroke, Alzheimer's disease). Specific parameters such as dosage and timing of administration may need to be optimized for each model.

1. Materials:

• Cog 133 TFA peptide (lyophilized powder)

• Sterile, pyrogen-free saline or PBS for reconstitution

• Animal model of neurological disease (e.g., 5xFAD mice for Alzheimer's, MCAO model for stroke, or a TBI model).[3][7][8]

• Sterile syringes and needles

• Anesthesia (if required for the injury model)

2. Preparation of Cog 133 TFA Solution:

• Prepare the Cog 133 TFA solution as described in Protocol 1, ensuring sterility. Dosages for neuroprotection may vary, and pilot studies are recommended to determine the optimal dose. A single intravenous administration has been shown to be effective in a TBI model, suggesting that intraperitoneal administration should also be explored.[3]

3. Animal Model and Treatment:

• Induce the desired neurological injury or utilize a transgenic model.

• Administer Cog 133 TFA or vehicle via intraperitoneal injection. The timing of administration is critical and can be prophylactic (before injury) or therapeutic (after injury). For instance, a single administration following traumatic brain injury has shown efficacy.[3]

• The treatment regimen can be a single dose or multiple doses over a specific period, depending on the study design.

4. Endpoint Analysis:

• Behavioral Tests: Assess cognitive function (e.g., Morris water maze, Y-maze for memory) and motor function (e.g., rotarod, grip strength) at relevant time points post-injury.

• Histopathology: Analyze brain sections for neuronal loss, apoptosis (e.g., TUNEL or cleaved caspase-3 staining), and glial activation (e.g., Iba1 for microglia, GFAP for astrocytes).

• Biochemical and Molecular Analysis: Measure markers of oxidative stress, inflammation (cytokines), and apoptosis in brain tissue homogenates. Analyze the expression of relevant proteins and genes involved in the suspected signaling pathways.

Signaling Pathways and Visualizations

Cog 133 TFA is believed to exert its effects through the modulation of several key signaling pathways. The following diagrams, created using the DOT language, illustrate the proposed mechanisms of action.

Caption: Cog 133 TFA competes with ApoE for LDL receptor binding.

Caption: Proposed inhibition of the NF-κB signaling pathway by Cog 133 TFA.

Caption: Cog 133 TFA reduces the production of the pro-inflammatory cytokine TNF-α.

Conclusion

Cog 133 TFA is a promising research peptide with demonstrated anti-inflammatory and neuroprotective effects in various preclinical models. The provided protocols for intraperitoneal injection offer a starting point for researchers investigating its therapeutic potential. The summarized data and signaling pathway diagrams provide a framework for understanding its mechanism of action and for designing future experiments. As with any experimental compound, appropriate dose-response studies and model-specific optimizations are crucial for obtaining robust and reproducible results.

References

• 1. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cognosci.com [cognosci.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ApoE Mimetic Peptides to Improve the Vicious Cycle of Malnutrition and Enteric Infections by Targeting the Intestinal and Blood-Brain Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Apolipoprotein E mimetic peptide COG1410 alleviates blood‑brain barrier injury in a rat model of ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Animal models of Alzheimer’s disease: Current strategies and new directions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cog 133 TFA in Primary Neuron Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog 133, a trifluoroacetate (B77799) (TFA) salt of an apolipoprotein E (ApoE) mimetic peptide, represents a promising therapeutic agent for neurodegenerative diseases and neuronal injury. Comprising residues 133-149 of the human ApoE receptor-binding region, this peptide has demonstrated significant neuroprotective and anti-inflammatory properties. These application notes provide detailed protocols for utilizing Cog 133 TFA in primary neuron cultures to investigate its effects on neuronal viability, neurite outgrowth, and to elucidate its underlying signaling mechanisms.

Cog 133 has been shown to exert its neuroprotective effects through multiple pathways. As an ApoE mimetic, it interacts with ApoE receptors such as the Low-Density Lipoprotein Receptor (LDLR) and the LDLR-related protein 1 (LRP1).[1][2][3] This interaction can trigger downstream signaling cascades, including the ERK1/2 and CREB pathways, which are crucial for neuronal survival and plasticity.[4][5][6] Additionally, Cog 133 functions as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist, a mechanism that can also contribute to neuroprotection by preventing excitotoxicity.[7][8][9]

Data Presentation

While specific dose-response data for Cog 133 TFA in primary neuron culture is not extensively published, the following tables provide a framework for generating and presenting such quantitative data. The provided values are based on typical concentrations for peptide treatments in neuronal cultures and should be optimized for specific experimental conditions.

Table 1: Dose-Response of Cog 133 TFA on Primary Neuron Viability under Excitotoxic Stress

Cog 133 TFA Concentration (µM)	% Neuronal Viability (e.g., MTT Assay)	Standard Deviation
0 (Vehicle Control)	50% (normalized to no-stress control)	± 5.0
0.1	(Experimental Data)	(Experimental Data)
1	(Experimental Data)	(Experimental Data)
10	(Experimental Data)	(Experimental Data)
25	(Experimental Data)	(Experimental Data)
50	(Experimental Data)	(Experimental Data)
100	(Experimental Data)	(Experimental Data)

Table 2: Quantification of Neurite Outgrowth in Primary Neurons Treated with Cog 133 TFA

Treatment Group	Average Neurite Length (µm)	Standard Deviation	Number of Primary Neurites per Neuron	Standard Deviation
Vehicle Control	(Experimental Data)	(Experimental Data)	(Experimental Data)	(Experimental Data)
Cog 133 TFA (1 µM)	(Experimental Data)	(Experimental Data)	(Experimental Data)	(Experimental Data)
Cog 133 TFA (10 µM)	(Experimental Data)	(Experimental Data)	(Experimental Data)	(Experimental Data)
Cog 133 TFA (25 µM)	(Experimental Data)	(Experimental Data)	(Experimental Data)	(Experimental Data)

Experimental Protocols

Protocol 1: Primary Cortical Neuron Culture

This protocol describes the isolation and culture of primary cortical neurons from rat embryos, a common model for neurobiological studies.[10][11][12]

Materials:

• Timed-pregnant Sprague-Dawley rat (E18)

• Hibernate-A medium

• Papain and DNase I

• Neurobasal medium supplemented with B-27, GlutaMAX, and Penicillin-Streptomycin

• Poly-D-lysine coated culture plates or coverslips

Procedure:

• Euthanize the pregnant rat according to approved animal welfare protocols.

• Dissect the uterine horns and remove the E18 embryos.

• Isolate the embryonic brains and dissect the cerebral cortices in ice-cold Hibernate-A medium.

• Mince the cortical tissue and incubate in a papain/DNase I solution at 37°C for 15-20 minutes.

• Gently triturate the tissue with a fire-polished Pasteur pipette to obtain a single-cell suspension.

• Centrifuge the cell suspension and resuspend the pellet in complete Neurobasal medium.

• Determine cell viability and density using a hemocytometer and Trypan Blue exclusion.

• Seed the neurons onto Poly-D-lysine coated plates at a density of 1.5 x 10^5 cells/cm².

• Incubate the cultures at 37°C in a humidified 5% CO₂ incubator.

• After 24 hours, replace half of the medium with fresh, pre-warmed complete Neurobasal medium. Repeat this half-medium change every 3-4 days.

Protocol 2: Neuronal Viability Assay (MTT Assay)

This protocol measures cell viability by assessing the metabolic activity of mitochondria.[13][14][15]

Materials:

• Primary neuron cultures in a 96-well plate

• Cog 133 TFA stock solution

• Neurotoxic agent (e.g., NMDA or glutamate)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

Procedure:

• Culture primary neurons in a 96-well plate for at least 7 days in vitro (DIV).

• Pre-treat the neurons with various concentrations of Cog 133 TFA (e.g., 0.1 to 100 µM) for 1-2 hours.

• Induce neurotoxicity by adding a neurotoxic agent (e.g., 100 µM NMDA for 24 hours). Include a vehicle-treated control group.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Add 100 µL of solubilization buffer to each well and incubate overnight at 37°C in a humidified chamber.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control group.

Protocol 3: Neurite Outgrowth Assay

This protocol quantifies neurite growth using immunocytochemistry and image analysis.[16][17][18]

Materials:

• Primary neuron cultures on coverslips

• Cog 133 TFA

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% goat serum in PBS)

• Primary antibody against a neuronal marker (e.g., anti-MAP2 or anti-β-III-tubulin)

• Fluorescently labeled secondary antibody

• DAPI for nuclear staining

• Fluorescence microscope and image analysis software (e.g., ImageJ with NeuronJ plugin)

Procedure:

• Culture primary neurons on coverslips at a low density to allow for clear visualization of individual neurons.

• Treat the neurons with different concentrations of Cog 133 TFA or vehicle for 48-72 hours.

• Fix the cells with 4% PFA for 15-20 minutes at room temperature.

• Permeabilize the cells with permeabilization buffer for 10 minutes.

• Block non-specific antibody binding with blocking buffer for 1 hour.

• Incubate with the primary antibody overnight at 4°C.

• Wash with PBS and incubate with the fluorescently labeled secondary antibody for 1-2 hours at room temperature, protected from light.

• Counterstain with DAPI for 5 minutes.

• Mount the coverslips onto microscope slides.

• Acquire images using a fluorescence microscope.

• Quantify neurite length and number of primary neurites per neuron using ImageJ or other suitable software.[16][17][18]

Mandatory Visualization

Signaling Pathways

Caption: Proposed signaling pathways for Cog 133 TFA-mediated neuroprotection.

Experimental Workflow

Caption: General experimental workflow for assessing Cog 133 TFA effects.

References

• 1. Frontiers | LRP-1 and LRP-2 receptors function in the membrane neuron. Trafficking mechanisms and proteolytic processing in Alzheimer's disease [frontiersin.org]
• 2. Frontiers | Low-density lipoprotein receptor-related protein-1 (LRP1) in the glial lineage modulates neuronal excitability [frontiersin.org]
• 3. LRP1 - Wikipedia [en.wikipedia.org]
• 4. Multiple pathways of apolipoprotein E signaling in primary neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. jneurosci.org [jneurosci.org]
• 7. Cell-Autonomous Inhibition of α7-Containing Nicotinic Acetylcholine Receptors Prevents Death of Parasympathetic Neurons during Development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Nicotinic Acetylcholine Receptor Signaling: Roles in Neuroprotection - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Protocol for the Primary Culture of Cortical and Hippocampal neurons [gladstone.org]
• 11. A Practical Guide to Isolation and Culture of Rat Cortical Neurons [procellsystem.com]
• 12. researchgate.net [researchgate.net]
• 13. Plate reader-based assays for measuring cell viability, neuroprotection and calcium in primary neuronal cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Assessment of cell viability in primary neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Using ImageJ to Assess Neurite Outgrowth in Mammalian Cell Cultures: Research Data Quantification Exercises in Undergraduate Neuroscience Lab - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Neurite-J [ImageJ Documentation Wiki] [imagejdocu.list.lu]
• 18. NeuriteTracer: a novel ImageJ plugin for automated quantification of neurite outgrowth - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cog 133 TFA Powder

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog 133, a peptide fragment of Apolipoprotein E (ApoE) corresponding to residues 133-149, is a significant research compound with potent anti-inflammatory and neuroprotective effects.[1][2][3][4] It functions as an antagonist of the α7 nicotinic acetylcholine (B1216132) receptors (nAChRs) and competes with the ApoE holoprotein for binding to the LDL receptor.[1][2][5] Supplied as a trifluoroacetate (B77799) (TFA) salt, proper dissolution and handling are crucial for obtaining reliable and reproducible experimental results. These application notes provide detailed protocols for the dissolution of Cog 133 TFA powder for both in vitro and in vivo research applications.

Data Presentation

Cog 133 TFA Properties

Property	Value	Source
Synonyms	Ac-LRVRLASHLRKLRKRLL-NH2, ApoE (133-149)	[2][5]
Molecular Formula	C99H182F3N37O21	[2][3]
Molecular Weight	2283.78 g/mol	[2]

Solubility Data

Solvent	Reported Solubility/Concentration	Recommendations and Notes	Source
Sterile Water	Soluble to 1 mg/mL	-	[6]
Not Specified	100 mg/mL	Requires sonication for a clear solution.	[1]
Aqueous Buffers (e.g., PBS)	High solubility is expected due to the basic amino acid residues.	Test on a small scale first.	[7]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in Sterile Water

This protocol is suitable for most in vitro applications.

Materials:

• Cog 133 TFA powder

• Sterile, nuclease-free water

• Sterile, low-protein-binding microcentrifuge tubes

• Vortex mixer

• Ultrasonic water bath

Procedure:

• Aliquoting: Before opening, briefly centrifuge the vial of Cog 133 TFA powder to ensure all the powder is at the bottom.

• Solvent Addition: Add the desired volume of sterile water to the vial to achieve the target concentration (e.g., for a 1 mg/mL stock solution, add 1 mL of water to 1 mg of powder).

• Initial Dissolution: Gently vortex the solution for 20-30 seconds to facilitate dissolution.

• Visual Inspection: Visually inspect the solution for any undissolved particulate matter.

• Sonication (if necessary): If the powder is not fully dissolved, place the vial in an ultrasonic water bath for 5-10 minutes.[1]

• Gentle Warming (optional): If sonication is insufficient, the solution can be gently warmed to 37°C for 10 minutes to aid dissolution.[6]

• Storage: Once fully dissolved, the stock solution can be stored at -20°C for up to one month or at -80°C for up to six months.[4] Avoid repeated freeze-thaw cycles.

Protocol 2: Reconstitution for In Vivo Studies

For in vivo experiments, it is often recommended to prepare fresh solutions.

Materials:

• Cog 133 TFA powder

• Sterile, pyrogen-free saline or other appropriate vehicle

• Sterile vials

• Vortex mixer

• Ultrasonic water bath

Procedure:

• Calculate Required Amount: Determine the total amount of Cog 133 TFA needed based on the dosage, animal weight, and number of animals. It is advisable to prepare a slight excess.

• Dissolution: Directly dissolve the calculated weight of Cog 133 TFA powder in the appropriate volume of sterile vehicle.

• Aid Dissolution: If precipitation or cloudiness occurs, gentle warming and/or sonication can be used to achieve a clear solution.[1]

• Administration: Use the freshly prepared solution promptly.[1]

Protocol 3: Optional TFA Salt Exchange

For sensitive biological assays where the TFA counter-ion may interfere, a salt exchange to hydrochloride (HCl) can be performed.[7][8]

Materials:

• Cog 133 TFA powder

• Sterile, nuclease-free water

• 100 mM HCl solution

• Liquid nitrogen or a dry ice/ethanol bath

• Lyophilizer

Procedure:

• Initial Dissolution: Dissolve the Cog 133 TFA in sterile water (e.g., at 1 mg/mL).

• Acidification: Add 100 mM HCl to the peptide solution to a final concentration of 2-10 mM.

• Incubation: Let the solution stand at room temperature for at least one minute.[8]

• Freezing: Flash-freeze the solution in liquid nitrogen or a dry ice/ethanol bath.[8]

• Lyophilization: Lyophilize the frozen solution overnight until a fluffy powder is obtained.[8]

• Repeat: To ensure complete removal of TFA, re-dissolve the lyophilized powder in the same HCl solution and repeat the freezing and lyophilization steps at least two more times.[8]

• Final Reconstitution: The resulting Cog 133 HCl salt can be dissolved in the desired experimental buffer as described in Protocol 1.

Mandatory Visualizations

Caption: Workflow for dissolving Cog 133 TFA powder.

Caption: Antagonistic action of Cog 133 on the α7 nAChR signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. labcompare.com [labcompare.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. apexbt.com [apexbt.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Cog 133 TFA Delivery to the Central Nervous System

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog 133 TFA is a trifluoroacetate (B77799) salt of Cog 133, a peptide fragment derived from the receptor-binding region of human Apolipoprotein E (ApoE).[1][2] This ApoE mimetic peptide has demonstrated significant neuroprotective and anti-inflammatory properties in preclinical studies.[1][2] It is being investigated for its therapeutic potential in various neurological conditions, including those associated with blood-brain barrier (BBB) dysfunction and neuroinflammation. These application notes provide detailed protocols for the preparation and administration of Cog 133 TFA for central nervous system (CNS) delivery, methods for quantifying its uptake in the brain, and an overview of its known mechanisms of action.

Physicochemical Properties and Formulation

Cog 133 TFA is a solid, white to off-white peptide.[1] For in vivo applications, it is crucial to ensure proper solubilization and formulation to maintain its bioactivity and prevent aggregation.

Table 1: Cog 133 TFA Formulation and Solubility

Parameter	Value	Reference
Molecular Formula	C₉₉H₁₈₂F₃N₃₇O₂₁·xC₂HF₃O₂	[1]
Appearance	White to off-white solid	[1]
Solubility	Soluble to 1 mg/mL in sterile water. Soluble in PBS (requires sonication for concentrations up to 100 mg/mL).	[3][4]
Storage	Store stock solutions at -20°C for several months.	[3]

Experimental Protocols

Protocol 1: Preparation of Cog 133 TFA for In Vivo Administration

This protocol describes the preparation of Cog 133 TFA for systemic (intraperitoneal or intravenous) and direct CNS (intracerebroventricular) administration in a murine model.

Materials:

• Cog 133 TFA peptide

• Sterile, pyrogen-free water

• Sterile phosphate-buffered saline (PBS), pH 7.4

• 0.1% Trifluoroacetic acid (TFA) in water (for initial solubilization if needed)

• Ultrasonic bath

• Sterile filters (0.22 µm)

Procedure:

• Reconstitution of Lyophilized Peptide:

  • Allow the lyophilized Cog 133 TFA vial to equilibrate to room temperature before opening to prevent condensation.

  • Reconstitute the peptide in sterile water to create a stock solution (e.g., 1 mg/mL).[3] For higher concentrations, sterile PBS can be used, but may require sonication to achieve full dissolution.[4] If solubility issues persist, a small volume of 0.1% TFA can be used for initial solubilization, followed by dilution with the desired buffer.

• Preparation of Injection Solution:

  • Based on the desired final concentration and injection volume, dilute the stock solution with sterile PBS. For example, to achieve a dose of 1 mg/kg in a 25g mouse with an injection volume of 100 µL, the final concentration would be 0.25 mg/mL.

  • Vortex the solution gently to ensure homogeneity.

• Sterilization:

  • Filter the final injection solution through a 0.22 µm sterile filter into a sterile vial.

• Storage:

  • It is recommended to prepare fresh solutions for each experiment.[4] If short-term storage is necessary, store the sterile solution at 4°C for no longer than 24 hours. For longer-term storage, aliquot the stock solution and store at -20°C.[3]

Protocol 2: Systemic Administration of Cog 133 TFA in Mice

A. Intraperitoneal (i.p.) Injection:

• Animal Handling: Acclimatize mice to the experimental conditions. Handle animals gently to minimize stress.

• Dosage: A typical dose used in studies is between 0.3 to 3 µM, administered twice daily.[3] This can be converted to mg/kg based on the molecular weight of the peptide.

• Injection Procedure:

  • Restrain the mouse appropriately.

  • Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

  • Inject the prepared Cog 133 TFA solution slowly.

  • Monitor the animal for any adverse reactions post-injection.

B. Intravenous (i.v.) Injection (Tail Vein):

• Animal Preparation: Place the mouse in a restraining device that allows access to the tail. Warming the tail with a heat lamp or warm water can help dilate the veins.

• Dosage: Doses for intravenous administration of similar ApoE mimetic peptides have been in the range of 1 mg/kg.[5]

• Injection Procedure:

  • Clean the tail with an alcohol swab.

  • Insert a 27-30 gauge needle into one of the lateral tail veins.

  • Inject the Cog 133 TFA solution slowly (e.g., over 30-60 seconds).

  • Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

  • Monitor the animal for any adverse reactions.

Protocol 3: Intracerebroventricular (ICV) Administration of Cog 133 TFA in Mice

This protocol is adapted from established methods for ICV injection of peptides and allows for direct delivery to the CNS, bypassing the BBB.[2][3]

Materials:

• Stereotaxic apparatus

• Anesthesia (e.g., isoflurane, ketamine/xylazine)

• Microsyringe (e.g., Hamilton syringe) with a 26-gauge needle

• Drill

• Surgical tools

Procedure:

• Animal Preparation: Anesthetize the mouse and place it in the stereotaxic frame. Shave and clean the scalp with an antiseptic solution.

• Surgical Procedure:

  • Make a midline incision on the scalp to expose the skull.

  • Identify the bregma. The injection coordinates for the lateral ventricle are typically -0.2 mm posterior to bregma, 1.0 mm lateral to the midline, and 2.5 mm ventral from the skull surface.

  • Drill a small hole at the determined coordinates.

• Injection:

  • Lower the microsyringe needle slowly to the target depth.

  • Infuse the Cog 133 TFA solution (typically 1-5 µL) at a slow, controlled rate (e.g., 0.5 µL/min) to prevent a rapid increase in intracranial pressure.

  • Leave the needle in place for an additional 5 minutes to allow for diffusion and prevent backflow.

  • Slowly withdraw the needle.

• Post-operative Care: Suture the scalp incision and provide post-operative analgesia and care as per institutional guidelines. Monitor the animal for recovery.

Quantification of CNS Delivery

Determining the extent to which Cog 133 TFA crosses the BBB and its distribution within the CNS is critical for understanding its pharmacodynamics.

Table 2: Methods for Quantifying Cog 133 TFA CNS Uptake

Method	Principle	Typical Outcome	Reference
Autoradiography	Involves radiolabeling Cog 133 TFA (e.g., with ¹²⁵I or ³H) and administering it to animals. Brain sections are then exposed to film or a phosphorimager to visualize and quantify the distribution of the radiolabeled peptide.	Provides spatial distribution and relative concentration of the peptide in different brain regions. Quantitative data can be expressed as % Injected Dose per gram of tissue (% ID/g).	[6][7][8][9][10]
Two-Photon Microscopy	A high-resolution in vivo imaging technique that can visualize the passage of fluorescently labeled Cog 133 TFA across the BBB in real-time in living animals.	Allows for the direct visualization and quantification of BBB permeability and peptide extravasation at the microvascular level.	[11][12][13][14][15]
Mass Spectrometry	Brain tissue is homogenized and subjected to liquid chromatography-mass spectrometry (LC-MS) to directly measure the concentration of unlabeled Cog 133 TFA.	Provides absolute quantification of the peptide in different brain regions.	[10]

Protocol 4: Ex Vivo Autoradiography for Brain Biodistribution

Materials:

• Radiolabeled Cog 133 TFA (e.g., ¹²⁵I-Cog 133 TFA)

• Animal model (e.g., mouse)

• Cryostat

• Microscope slides

• Phosphorimager or X-ray film

• Image analysis software

Procedure:

• Administration of Radiolabeled Peptide: Administer a known amount of radiolabeled Cog 133 TFA to the animal via the desired route (e.g., intravenous).

• Tissue Collection: At predetermined time points, euthanize the animal and perfuse transcardially with saline to remove blood from the vasculature.

• Brain Extraction and Freezing: Carefully extract the brain and snap-freeze it in isopentane (B150273) cooled with liquid nitrogen.

• Sectioning: Section the frozen brain into thin slices (e.g., 20 µm) using a cryostat and mount them onto microscope slides.[6]

• Exposure: Expose the slides to a phosphorimager screen or X-ray film for an appropriate duration.[6][8][10]

• Imaging and Analysis: Scan the exposed screen or develop the film. Quantify the signal intensity in different brain regions using image analysis software, and compare it to standards of known radioactivity to determine the concentration of the peptide.[6][8]

Mechanism of Action and Signaling Pathways

Cog 133 exerts its neuroprotective effects through multiple mechanisms, primarily by protecting the integrity of the BBB and modulating inflammatory responses within the CNS.

Blood-Brain Barrier Protection

A key mechanism of Cog 133's neuroprotective action is the inhibition of the Cyclophilin A (CypA)-NF-κB-Matrix Metalloproteinase-9 (MMP-9) signaling pathway in pericytes, which are critical for maintaining BBB integrity.[16]

Cog 133's protective effect on the blood-brain barrier.

Neuronal Signaling

ApoE and its mimetic peptides can also directly influence neuronal signaling pathways, promoting cell survival and plasticity. These effects are often mediated through ApoE receptors on neurons.[16][17]

Neuronal signaling pathways modulated by Cog 133.

Experimental Workflow for CNS Delivery and Analysis

The following diagram outlines a typical experimental workflow for investigating the CNS effects of Cog 133 TFA in a mouse model of neurological disease.

Workflow for in vivo studies of Cog 133 TFA.

References

• 1. ApoE Mimetic Peptides to Improve the Vicious Cycle of Malnutrition and Enteric Infections by Targeting the Intestinal and Blood-Brain Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Video: Intracerebroventricular Injection of Amyloid-β Peptides in Normal Mice to Acutely Induce Alzheimer-like Cognitive Deficits [jove.com]
• 3. Intracerebroventricular Injection of Amyloid-β Peptides in Normal Mice to Acutely Induce Alzheimer-like Cognitive Deficits - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Therapeutic Development of Apolipoprotein E Mimetics for Acute Brain Injury: Augmenting Endogenous Responses to Reduce Secondary Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. Autoradiography [fz-juelich.de]
• 9. Receptor Autoradiography Protocol for the Localized Visualization of Angiotensin II Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Autoradiography, MALDI-MS, and SIMS-MS Imaging in Pharmaceutical Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Shedding Light on the Blood-Brain Barrier Transport with Two-Photon Microscopy In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Demonstration of age-related blood-brain barrier disruption and cerebromicrovascular rarefaction in mice by longitudinal intravital two-photon microscopy and optical coherence tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Nanoparticles enhance brain delivery of blood–brain barrier-impermeable probes for in vivo optical and magnetic resonance imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Multiple pathways of apolipoprotein E signaling in primary neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Effects of apoE on neuronal signaling and APP processing in rodent brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cog 133 in Intestinal Mucositis Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Intestinal mucositis is a debilitating side effect of chemotherapy, characterized by inflammation, ulceration, and damage to the intestinal mucosa. This condition often leads to poor patient compliance with cancer treatment. Cog 133, a mimetic peptide of apolipoprotein E (ApoE), has emerged as a promising therapeutic agent for mitigating the severity of chemotherapy-induced intestinal mucositis. These application notes provide a comprehensive overview of the use of Cog 133 in preclinical models of intestinal mucositis, detailing its effects on inflammatory markers, apoptosis, and tissue integrity. The provided protocols and diagrams are intended to guide researchers in designing and executing studies to evaluate the efficacy of Cog 133.

Data Presentation

The following tables summarize the key quantitative findings from preclinical studies evaluating Cog 133 in a 5-fluorouracil (B62378) (5-FU)-induced intestinal mucositis mouse model.

Table 1: Effect of Cog 133 on Intestinal Inflammation Markers in 5-FU-Treated Mice

Marker	5-FU Control	5-FU + Cog 133 (1 µM)	5-FU + Cog 133 (3 µM)	p-value
Myeloperoxidase (MPO) Levels	Increased	-	Significantly Reduced	p < 0.05[1]
Interleukin-1β (IL-1β) Levels	Increased	Partially Abrogated	Partially Abrogated	p < 0.05[1]
Tumor Necrosis Factor-α (TNF-α) Levels	Increased	Partially Decreased	Partially Decreased	p < 0.001[1]
Interleukin-10 (IL-10) Levels	Markedly Reduced	-	Improved	p < 0.001[1]
TNF-α mRNA Expression	Increased	-	Significantly Reduced	p < 0.001[1]
iNOS mRNA Expression	Increased	-	Reduced	[1]

Table 2: Effect of Cog 133 on Intestinal Apoptosis and Cell Proliferation in 5-FU-Treated Mice

Marker	5-FU Control	5-FU + Cog 133 (3 µM)	Finding
TUNEL-Positive Cells	Significant Increase	Reverted	Cog 133 reduces apoptosis in both wild-type and ApoE knock-out mice[1][2]
Mitotic Crypt Numbers	-	Significantly Increased	Cog 133 promotes intestinal epithelial proliferation[2]
NF-κB Immunolabeling	Marked Labeling	Higher Expression	Suggests a role for NF-κB in epithelial recovery[1][2]

Table 3: In Vitro Effects of Cog 133 on IEC-6 Cells Challenged with 5-FU

Assay	Condition	Cog 133 Doses (µM)	Outcome
Cell Proliferation (WST assay)	Glutamine-free media	0.02, 0.2, 2.0	Improved cell numbers[2][3]
Cell Migration	Glutamine-free media	0.2 - 20	Improved cell migration to control levels[2]
Apoptosis	-	-	Improvements observed[1][4]

Experimental Protocols

Detailed methodologies for key experiments are provided below, based on established protocols from the literature.[1][4][5][6]

Animal Model of 5-Fluorouracil (5-FU)-Induced Intestinal Mucositis

• Animals: Swiss mice or C57BL6J mice (wild-type and ApoE knock-out), weighing between 25 and 30 g.

• Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle and access to food and water ad libitum. All protocols must be approved by the local Institutional Animal Care and Use Committee.

• Mucositis Induction:

  • Administer a single intraperitoneal (i.p.) injection of 5-fluorouracil (5-FU) at a dose of 450 mg/kg. This is considered Day 1 of the study.

  • Monitor animals daily for changes in body weight and signs of distress.

• Cog 133 Treatment:

  • Prepare Cog 133 solution in sterile water.[2]

  • Administer Cog 133 via i.p. injection at doses of 0.3, 1.0, and 3.0 µM.

  • Treatment should be given twice daily (every 12 hours) from Day 1 to Day 4.

• Tissue Collection:

  • On Day 4, euthanize the mice with an overdose of an appropriate anesthetic (e.g., ketamine/xylazine solution).

  • Harvest the proximal small intestine for histological and molecular analyses.

Myeloperoxidase (MPO) Assay

• Purpose: To quantify neutrophil infiltration in the intestinal tissue as a marker of inflammation.

• Procedure:

  • Homogenize intestinal tissue samples in a suitable buffer.

  • Add a solution of o-dianisidine dihydrochloride (B599025) and hydrogen peroxide to the tissue supernatant.

  • Measure the change in absorbance at 450 nm using a microplate reader. The MPO activity is proportional to the change in absorbance.[7]

ELISA for Cytokine Quantification

• Purpose: To measure the levels of pro-inflammatory (IL-1β, TNF-α) and anti-inflammatory (IL-10) cytokines in intestinal tissue homogenates.

• Procedure:

  • Prepare intestinal tissue homogenates as per the ELISA kit manufacturer's instructions.

  • Use commercially available ELISA kits for the specific cytokines of interest.

  • Follow the manufacturer's protocol for the assay, including incubation times, washing steps, and addition of detection antibodies and substrate.

  • Read the absorbance on a microplate reader and calculate cytokine concentrations based on a standard curve.

TUNEL Assay for Apoptosis Detection

• Purpose: To identify and quantify apoptotic cells in the intestinal mucosa.

• Procedure:

  • Fix intestinal tissue samples in 10% neutral buffered formalin and embed in paraffin.

  • Cut tissue sections and mount them on slides.

  • Perform the TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay using a commercial kit. This method labels the fragmented DNA of apoptotic cells.

  • Counterstain the sections (e.g., with hematoxylin) to visualize the tissue morphology.

  • Quantify TUNEL-positive cells by microscopy, typically by calculating the percentage of apoptotic cells in the intestinal crypts.[7]

Reverse Transcriptase-PCR (RT-PCR) for Gene Expression Analysis

• Purpose: To measure the mRNA expression levels of inflammatory mediators such as TNF-α and inducible nitric oxide synthase (iNOS).

• Procedure:

  • Isolate total RNA from intestinal tissue samples using a suitable RNA extraction kit.

  • Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme.

  • Perform PCR using specific primers for the target genes (TNF-α, iNOS) and a housekeeping gene (e.g., GAPDH) for normalization.

  • Analyze the PCR products by gel electrophoresis or quantitative PCR (qPCR) to determine the relative expression levels of the target genes.

Visualizations

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of Cog 133 in intestinal mucositis and the experimental workflow for its evaluation.

Caption: Proposed mechanism of Cog 133 in ameliorating chemotherapy-induced mucositis.

Caption: Workflow for evaluating Cog 133 in a 5-FU-induced intestinal mucositis model.

Caption: Logical relationship between Cog 133 treatment and observed therapeutic effects.

Conclusion

Cog 133 demonstrates significant therapeutic potential in mitigating 5-FU-induced intestinal mucositis. Its mechanism of action appears to involve the modulation of inflammatory pathways, reduction of apoptosis, and promotion of epithelial cell proliferation. The data and protocols presented here provide a solid foundation for further research into the clinical application of Cog 133 for the management of chemotherapy-induced intestinal injury.

References

• 1. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. researchgate.net [researchgate.net]
• 4. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis | Semantic Scholar [semanticscholar.org]
• 6. febs2007.org [febs2007.org]
• 7. Experimental Chemotherapy-Induced Mucositis: A Scoping Review Guiding the Design of Suitable Preclinical Models - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Cog133 TFA Effects on Cytokine Release

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog133 TFA is a synthetic peptide fragment derived from Apolipoprotein E (ApoE) that has demonstrated potent anti-inflammatory and neuroprotective properties.[1][2] As a mimetic of the ApoE holoprotein, Cog133 TFA is of significant interest in the development of therapeutics for a range of inflammatory and neurodegenerative diseases. A key aspect of its mechanism of action is the modulation of cytokine release from immune cells. These application notes provide a detailed overview and experimental protocols for measuring the effects of Cog133 TFA on cytokine release, intended for use by researchers, scientists, and drug development professionals.

Cog133 TFA has been shown to suppress the production of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1β (IL-1β), while potentially promoting the expression of anti-inflammatory cytokines like Interleukin-10 (IL-10). The underlying mechanism involves the interaction of the peptide with the SET protein, a physiological inhibitor of protein phosphatase 2A (PP2A).[1][3][4][5] By binding to SET, Cog133 TFA activates PP2A, which in turn dephosphorylates key signaling molecules in inflammatory pathways, such as those in the NF-κB and MAPK signaling cascades, leading to a reduction in the inflammatory response.[1][5]

This document provides detailed protocols for in vitro cytokine release assays, guidance on data presentation, and visual representations of the relevant signaling pathways and experimental workflows to facilitate the study of Cog133 TFA's immunomodulatory effects.

Data Presentation

The following tables summarize the expected quantitative effects of a representative ApoE mimetic peptide on cytokine release from lipopolysaccharide (LPS)-stimulated immune cells. This data is based on findings for peptides with a similar mechanism of action to Cog133 TFA and should be used as a reference for designing and interpreting experiments.

Table 1: Effect of an ApoE Mimetic Peptide on Pro-Inflammatory Cytokine Release from LPS-Stimulated Macrophages

Treatment Group	Concentration (µM)	TNF-α (pg/mL)	% Inhibition of TNF-α	IL-1β (pg/mL)	% Inhibition of IL-1β
Vehicle Control	-	< 50	-	< 30	-
LPS (100 ng/mL)	-	2500 ± 210	0%	1800 ± 150	0%
LPS + ApoE Mimetic	1	1750 ± 180	30%	1350 ± 120	25%
LPS + ApoE Mimetic	5	1125 ± 110	55%	900 ± 95	50%
LPS + ApoE Mimetic	10	750 ± 80	70%	630 ± 70	65%

Data are presented as mean ± standard deviation and are hypothetical based on qualitative descriptions of ApoE mimetic peptide effects. Actual results may vary.

Table 2: Effect of an ApoE Mimetic Peptide on Anti-Inflammatory Cytokine Release from LPS-Stimulated Macrophages

Treatment Group	Concentration (µM)	IL-10 (pg/mL)	% Increase of IL-10
Vehicle Control	-	< 40	-
LPS (100 ng/mL)	-	800 ± 75	0%
LPS + ApoE Mimetic	1	960 ± 85	20%
LPS + ApoE Mimetic	5	1200 ± 110	50%
LPS + ApoE Mimetic	10	1440 ± 130	80%

Data are presented as mean ± standard deviation and are hypothetical based on the known anti-inflammatory mechanisms of ApoE mimetic peptides. Actual results may vary.

Mandatory Visualizations

Signaling Pathway

Caption: Cog133 TFA Signaling Pathway.

Experimental Workflow

Caption: Cytokine Release Assay Workflow.

Experimental Protocols

Protocol 1: In Vitro Cytokine Release Assay Using Murine Macrophages (RAW 264.7)

This protocol describes the measurement of cytokine release from a murine macrophage cell line stimulated with LPS and treated with Cog133 TFA.

Materials:

• RAW 264.7 macrophage cell line

• DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Cog133 TFA peptide

• Lipopolysaccharide (LPS) from E. coli

• Phosphate-Buffered Saline (PBS)

• 96-well tissue culture plates

• ELISA kits for murine TNF-α, IL-1β, and IL-10

• Reagent-grade water

Procedure:

• Cell Culture and Seeding:

  • Culture RAW 264.7 cells in supplemented DMEM at 37°C in a humidified atmosphere with 5% CO₂.

  • On the day of the experiment, harvest the cells and adjust the cell density to 5 x 10⁵ cells/mL.

  • Seed 100 µL of the cell suspension (5 x 10⁴ cells/well) into a 96-well plate and incubate for 2-4 hours to allow for cell adherence.

• Preparation of Reagents:

  • Prepare a stock solution of Cog133 TFA in sterile water or an appropriate buffer.

  • Prepare serial dilutions of Cog133 TFA in culture medium to achieve final concentrations ranging from 0.1 µM to 20 µM.

  • Prepare a stock solution of LPS (1 mg/mL) in sterile PBS. Dilute the LPS in culture medium to a working concentration of 200 ng/mL (for a final concentration of 100 ng/mL in the wells).

• Cell Treatment:

  • Carefully remove the medium from the adhered cells.

  • Add 50 µL of the prepared Cog133 TFA dilutions or vehicle control to the respective wells.

  • Add 50 µL of the 200 ng/mL LPS solution to all wells except the unstimulated controls. Add 50 µL of medium to the unstimulated control wells.

  • The final volume in each well should be 100 µL.

• Incubation:

  • Incubate the plate for 18-24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Supernatant Collection:

  • After incubation, centrifuge the plate at 400 x g for 10 minutes.

  • Carefully collect the supernatant from each well without disturbing the cell pellet.

• Cytokine Measurement:

  • Measure the concentration of TNF-α, IL-1β, and IL-10 in the collected supernatants using the respective ELISA kits, following the manufacturer's instructions.

Protocol 2: In Vitro Cytokine Release Assay Using Human Peripheral Blood Mononuclear Cells (PBMCs)

This protocol outlines the measurement of cytokine release from primary human immune cells.

Materials:

• Fresh human whole blood from healthy donors

• Ficoll-Paque density gradient medium

• RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Cog133 TFA peptide

• Lipopolysaccharide (LPS) from E. coli

• Phosphate-Buffered Saline (PBS)

• 96-well tissue culture plates

• ELISA or Multiplex assay kits for human TNF-α, IL-1β, and IL-10

Procedure:

• PBMC Isolation:

  • Isolate PBMCs from fresh human whole blood using Ficoll-Paque density gradient centrifugation.

  • Wash the isolated PBMCs twice with PBS and resuspend in complete RPMI-1640 medium.

  • Perform a cell count and adjust the cell density to 1 x 10⁶ cells/mL.

• Assay Setup:

  • Add 100 µL of the PBMC suspension (1 x 10⁵ cells/well) to a 96-well plate.

• Preparation of Reagents:

  • Prepare a stock solution and serial dilutions of Cog133 TFA in culture medium as described in Protocol 1.

  • Prepare a working solution of LPS at 200 ng/mL in culture medium.

• Cell Treatment:

  • Add 50 µL of the Cog133 TFA dilutions or vehicle control to the respective wells.

  • Add 50 µL of the 200 ng/mL LPS solution to all wells except the unstimulated controls. Add 50 µL of medium to the unstimulated control wells.

  • The final volume in each well should be 200 µL.

• Incubation:

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Supernatant Collection:

  • Centrifuge the plate at 400 x g for 10 minutes.

  • Carefully collect the supernatant.

• Cytokine Measurement:

  • Measure the cytokine concentrations using ELISA or a multiplex immunoassay according to the manufacturer's instructions.

Conclusion

The provided application notes and protocols offer a comprehensive framework for investigating the effects of Cog133 TFA on cytokine release. By employing these standardized methods, researchers can obtain reliable and reproducible data to further elucidate the therapeutic potential of this promising ApoE mimetic peptide in inflammatory and neurodegenerative disorders. The detailed protocols, data presentation guidelines, and visual aids are designed to support robust experimental design and analysis for professionals in the field of drug discovery and development.

References

• 1. The Apolipoprotein E-Mimetic Peptide COG112 Inhibits NF-κB Signaling, Proinflammatory Cytokine Expression, and Disease Activity in Murine Models of Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. qualitide.com [qualitide.com]
• 4. researchgate.net [researchgate.net]
• 5. Apolipoprotein E and peptide mimetics modulate inflammation by binding the SET protein and activating protein phosphatase 2A - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Cog 133 TFA Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cog 133 TFA. The information provided addresses common solubility issues and other experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Cog 133 TFA and why is TFA present?

Cog 133 is a synthetic peptide fragment of Apolipoprotein E (ApoE).[1][2] It acts as an ApoE mimetic, competing with the holoprotein for binding to the LDL receptor, and exhibits potent anti-inflammatory and neuroprotective effects.[1][2] Additionally, Cog 133 functions as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist.[1][2] The "TFA" designation indicates that the peptide is supplied as a trifluoroacetate (B77799) salt. Trifluoroacetic acid (TFA) is commonly used during the synthesis and purification (specifically, reverse-phase HPLC) of peptides.[3][4] It acts as an ion-pairing agent, but residual amounts can remain ionically bound to the final lyophilized peptide product, forming a TFA salt.[3]

Q2: How can residual TFA affect my experiments?

Residual TFA can have several undesirable effects on your experiments:

• Altered Solubility and Aggregation: The TFA salt form can influence the peptide's solubility and tendency to aggregate.[5]

• Biological Assay Interference: TFA can be toxic to cells, potentially inhibiting or stimulating cell proliferation, which can confound experimental results.[3][4][5] It can also alter the pH of your assay buffer.[6]

• Structural Changes: The presence of TFA can affect the secondary structure of the peptide.[6]

• Inaccurate Quantification: The TFA counterion adds to the mass of the peptide, which can lead to errors when preparing solutions based on weight.[3]

Q3: What is the general solubility of Cog 133 TFA?

According to one supplier, Cog 133 TFA has a solubility of 100 mg/mL, though it may require sonication to achieve complete dissolution.[2] However, peptide solubility is highly dependent on the solvent and pH. It is always recommended to first test the solubility with a small amount of the peptide.[7][8]

Q4: My Cog 133 TFA is not dissolving. What should I do?

Please refer to the Troubleshooting Guide below for a step-by-step approach to address solubility issues. The appropriate solvent will depend on the amino acid composition and net charge of the peptide.

Troubleshooting Guide: Cog 133 TFA Solubility Issues

This guide provides a systematic approach to solubilizing Cog 133 TFA.

Problem: Cog 133 TFA powder is not dissolving in my desired aqueous buffer (e.g., PBS).

Logical Flow for Troubleshooting Solubility

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Citropin 1.1 Trifluoroacetate to Chloride Counter-Ion Exchange in HCl-Saturated Organic Solutions: An Alternative Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. jpt.com [jpt.com]
• 8. wolfson.huji.ac.il [wolfson.huji.ac.il]

Cog 133 TFA Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance on the stability of Cog 133 TFA in solution. Below you will find frequently asked questions and troubleshooting guides to ensure the successful use of this Apolipoprotein E (ApoE) mimetic peptide in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Cog 133 TFA and what is its mechanism of action?

Cog 133 TFA is a peptide fragment derived from Apolipoprotein E (ApoE).[1][2][3] It functions as an ApoE mimetic, competing with the full-length ApoE protein for binding to the LDL receptor.[1][2][3] This interaction gives Cog 133 potent anti-inflammatory and neuroprotective properties.[1][2][3] Additionally, it acts as an antagonist of the α7 neuronal nicotinic acetylcholine (B1216132) receptor (nAChR) with an IC50 of 445 nM.[1][2][3]

Q2: What is the recommended solvent for reconstituting Cog 133 TFA?

For optimal stability, it is generally recommended to reconstitute peptides like Cog 133 TFA in sterile, nuclease-free water.[4] If a higher concentration is needed, a supplier suggests that Cog 133 TFA can be dissolved in water at 100 mg/mL, although this may require ultrasonic treatment to achieve a clear solution.[1] For peptides with solubility challenges, using a small amount of an organic solvent like DMSO, followed by dilution with an aqueous buffer, is a common strategy.[5][6] However, long-term storage in DMSO is often not recommended due to the risk of oxidation.[4]

Q3: How should I store Cog 133 TFA solutions?

For long-term storage, it is best to aliquot the reconstituted peptide solution into single-use volumes and store them at -80°C to minimize degradation from repeated freeze-thaw cycles.[4] For short-term storage of a few days, 4°C is generally acceptable.[4]

Q4: Can the trifluoroacetate (B77799) (TFA) counterion affect my experiments?

Yes, the TFA counterion can have significant biological effects.[7][8] TFA can alter the pH of unbuffered solutions, affect cell viability in sensitive assays, and potentially influence peptide conformation and aggregation.[4][7][8] In some cell-based experiments, TFA has been shown to inhibit cell growth at concentrations as low as 10 nM, while in other cases, it can promote cell growth at higher concentrations.[7] If you suspect TFA is interfering with your results, consider exchanging it for a more biocompatible counterion like hydrochloride or acetate.[8][9]

Troubleshooting Guide

Q1: My Cog 133 TFA solution is cloudy or has visible precipitates. What should I do?

Cloudiness or precipitation can indicate several issues, including poor solubility in the chosen solvent, incorrect storage temperature, or problems arising from multiple freeze-thaw cycles.[4]

• Gentle Warming: Try warming the solution briefly to 37°C and vortexing it gently to help redissolve the peptide.[4]

• Sonication: A short sonication in a water bath can also aid in dissolution.[1][5]

• Solvent Adjustment: If solubility remains an issue, you may need to prepare a more concentrated stock solution in a minimal amount of an appropriate organic solvent (like DMSO) and then carefully dilute it with your aqueous experimental buffer.[4][5]

• pH Adjustment: The pH of the solution can significantly impact peptide solubility. Adjusting the pH with a suitable buffer may be necessary, but you should first test the effect of the new buffer on your peptide's stability and activity.[4]

Q2: I'm observing inconsistent results in my biological assays. Could this be related to the Cog 133 TFA solution?

Inconsistent results can stem from issues with peptide stability, aggregation, or interference from the TFA counterion.

• Peptide Degradation: Ensure you are following proper storage procedures (aliquoting, storing at -80°C) to minimize degradation.[4] Using sterile solutions and aseptic handling techniques will prevent microbial contamination and protease activity.[4]

• Peptide Aggregation: Peptides, especially at high concentrations, can be prone to aggregation.[10] Sonication during dissolution can help minimize this.[5] Visual inspection for precipitates is crucial.

• TFA Interference: As mentioned, TFA can have direct biological effects.[7][8] If your assay is particularly sensitive, you may need to perform a counterion exchange to remove the TFA.[9]

Q3: How can I remove the TFA counterion from my Cog 133 peptide?

If you determine that the TFA counterion is interfering with your experiments, several methods can be used to remove it.

• Ion-Exchange Chromatography: This technique uses a resin to capture the peptide while the TFA is washed away. The peptide is then eluted with a different salt solution, such as one containing hydrochloride or acetate.[9]

• Repeated Lyophilization: This involves repeatedly dissolving the peptide in a solution containing the desired counterion (e.g., 100 mM HCl) and then lyophilizing it. This process is typically repeated 2-3 times.[9][11]

Peptide Solubility and Handling

The solubility of a peptide is determined by its amino acid sequence and overall charge. Here are some general guidelines for dissolving peptides like Cog 133.

Peptide Characteristic	Recommended Dissolution Approach
Overall Positive Charge (Basic)	Start with sterile water. If solubility is low, add a few drops of 10-30% acetic acid or a small amount of TFA (<50µl) and then dilute with your buffer.[6]
Overall Negative Charge (Acidic)	Begin with sterile water or 1X PBS (pH 7.4). If needed, add a small amount of ammonium (B1175870) hydroxide (B78521) (<50µl) or 10% ammonium bicarbonate to aid dissolution.[6]
Overall Neutral Charge	For peptides with over 25% charged residues, water or aqueous buffers are often sufficient. For those with fewer charged residues, organic solvents like DMSO, DMF, or acetonitrile (B52724) are recommended for initial dissolution, followed by dilution.[5]
High Hydrophobicity (>50%)	Dissolve in a minimal amount of 100% organic solvent (e.g., DMSO) and then slowly add the aqueous buffer to the desired concentration.[5]

General Dissolution Protocol:

• Always test the solubility of a new peptide with a small amount before dissolving the entire sample.[5]

• Centrifuge the vial to pellet all the lyophilized powder.[5]

• Allow the peptide to warm to room temperature before opening the vial.[5]

• Add the appropriate solvent and vortex or sonicate to dissolve.[5]

Experimental Protocol: Assessing Peptide Stability

This is a generalized protocol to assess the stability of Cog 133 TFA in a specific solution over time.

Objective: To determine the percentage of intact Cog 133 TFA remaining in a chosen solvent at different temperatures over a defined period.

Materials:

• Cog 133 TFA

• Selected solvent (e.g., sterile water, PBS, cell culture media)

• HPLC system with a C18 column

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• -80°C freezer, 4°C refrigerator, and temperature-controlled incubator

Procedure:

• Reconstitution: Prepare a stock solution of Cog 133 TFA at a known concentration (e.g., 1 mg/mL) in the chosen solvent.

• Aliquoting: Immediately aliquot the stock solution into multiple single-use vials for each storage condition and time point to avoid freeze-thaw cycles.

• Storage: Store the aliquots at the desired temperatures (e.g., -80°C, 4°C, and 37°C).

• Time Points: At each designated time point (e.g., 0, 24 hours, 7 days, 1 month), retrieve one aliquot from each storage condition.

• Sample Preparation: Thaw the samples at room temperature and dilute them to a suitable concentration for HPLC analysis (e.g., 0.1 mg/mL) using Mobile Phase A.

• HPLC Analysis:

  • Inject the prepared sample onto the HPLC system.

  • Run a linear gradient (e.g., 5% to 95% Mobile Phase B over 30 minutes).

  • Monitor the elution profile at 220 nm.

• Data Analysis:

  • Identify the peak corresponding to the intact Cog 133 TFA in the chromatogram from time point zero.

  • Calculate the peak area of the intact peptide at each subsequent time point.

  • Determine the percentage of intact peptide remaining by comparing the peak area at each time point to the peak area at time zero.

Visualizing Experimental Workflow

The following diagram illustrates a general workflow for preparing and assessing the stability of a peptide solution.

Caption: Workflow for preparing and evaluating Cog 133 TFA stability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. COG 133 TFA C658607 from Aladdin Scientific Corporation | Labcompare.com [labcompare.com]
• 4. benchchem.com [benchchem.com]
• 5. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 6. biocat.com [biocat.com]
• 7. genscript.com [genscript.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. peptide.com [peptide.com]

Technical Support Center: Cog133 TFA Aggregation Problems

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering aggregation issues with the Cog133 peptide, particularly when supplied as a trifluoroacetic acid (TFA) salt.

Frequently Asked Questions (FAQs)

Q1: What is Cog133 and why is it supplied with TFA?

A1: Cog133, also known as ApoE COG 133 mimetic peptide or apoE[133-149], is a 17-amino acid fragment derived from the receptor-binding region of human Apolipoprotein E (ApoE).[1] It is a research peptide with potent anti-inflammatory and neuroprotective effects.[2] Like many synthetic peptides, Cog133 is often purified using reversed-phase high-performance liquid chromatography (RP-HPLC), which commonly utilizes trifluoroacetic acid (TFA) in the mobile phase. During the purification and subsequent lyophilization process, TFA can form an ionic salt with the peptide, which is why it is often present in the final product.

Q2: How can residual TFA affect my Cog133 experiments?

A2: Residual TFA can have several effects on your experiments. It can alter the peptide's secondary structure, potentially impacting its biological activity.[3] Furthermore, TFA can influence the solubility and aggregation propensity of peptides.[4] For some peptides, the presence of TFA can either enhance solubility or promote aggregation.[3][4]

Q3: My Cog133 solution appears cloudy or has visible precipitates. Is this aggregation?

A3: Cloudiness, haziness, or the presence of visible particulates in your peptide solution are strong indicators of aggregation. This can occur for various reasons, including the peptide's intrinsic properties, suboptimal buffer conditions, or the influence of residual TFA.

Q4: What is the recommended method for reconstituting lyophilized Cog133?

A4: For initial solubilization, it is recommended to dissolve lyophilized Cog133 in sterile, distilled water to make a stock solution. One product data sheet suggests dissolving it to a concentration of 1 mg/ml in sterile water. To aid dissolution, you can gently warm the tube at 37°C for 10 minutes and/or sonicate the solution for a short period. For in vivo studies, Cog133 has been successfully reconstituted in sterile isotonic PBS.

Troubleshooting Guide

Problem 1: Lyophilized Cog133 peptide is difficult to dissolve.

• Possible Cause: The high hydrophobicity of the peptide or the presence of pre-existing aggregates from the lyophilization process.

• Troubleshooting Steps:

  • Initial Solvent Choice: Start with sterile, deionized water or the recommended buffer (e.g., PBS).

  • Gentle Agitation: Vortex the vial gently or sonicate the solution in a water bath for a few minutes to aid dissolution.

  • Temperature: Gentle warming to 37°C for a short period can help solubilize the peptide.

  • pH Adjustment: The solubility of peptides is often pH-dependent. If dissolving in a buffer, consider slight adjustments to the pH, moving away from the peptide's isoelectric point (pI).

Problem 2: Cog133 solution becomes cloudy or shows precipitation over time.

• Possible Cause: Aggregation is occurring after initial dissolution. This could be due to buffer incompatibility, concentration effects, or the influence of residual TFA.

• Troubleshooting Steps:

  • Optimize Buffer Conditions:

    • pH: Ensure the buffer pH is not close to the peptide's pI.

    • Additives: Consider adding stabilizing excipients to your buffer, such as 5-10% glycerol (B35011) or 50-100 mM arginine.

  • Lower Peptide Concentration: High peptide concentrations can favor aggregation. Try working with more dilute solutions if your experimental design allows.

  • TFA Removal: If you suspect TFA is contributing to the aggregation, consider performing a TFA removal step (see Experimental Protocols section).

Data Presentation: Factors Influencing Peptide Aggregation

Factor	Condition A	% Aggregation (Hypothetical)	Condition B	% Aggregation (Hypothetical)	Notes
Peptide Concentration	0.5 mg/mL in PBS	5%	2.0 mg/mL in PBS	30%	Higher concentrations often lead to increased aggregation.
pH of Buffer	pH 5.0 (below pI)	10%	pH 7.4 (near pI)	40%	Aggregation is often maximal near the peptide's isoelectric point.
Presence of TFA	0.1% TFA in water	15%	TFA removed (Chloride salt)	5%	TFA can induce conformational changes that may promote aggregation in some peptides.
Incubation Temperature	4°C for 24h	8%	37°C for 24h	25%	Higher temperatures can accelerate aggregation kinetics.
Presence of Stabilizer	PBS alone	20%	PBS + 5% Glycerol	5%	Stabilizing agents can reduce peptide self-association.

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Cog133

• Equilibration: Allow the vial of lyophilized Cog133 to come to room temperature before opening to prevent condensation.

• Solvent Addition: Add the required volume of sterile, deionized water or sterile isotonic PBS to the vial to achieve the desired stock concentration (e.g., 1 mg/mL).

• Dissolution: Gently vortex the vial. If the peptide does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes. Gentle warming at 37°C for 10-15 minutes can also be applied.

• Sterile Filtration: For cell culture or in vivo use, sterile filter the reconstituted peptide solution through a 0.22 µm filter.

• Aliquoting and Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C.

Protocol 2: TFA Removal by Precipitation

This protocol is for removing TFA and exchanging it for a different counter-ion (e.g., chloride).

• Dissolution: Dissolve the TFA salt of Cog133 in a minimal amount of deionized water.

• Precipitation: Add a 10-fold excess of cold ( -20°C) diethyl ether to the peptide solution. This will cause the peptide to precipitate out of solution.

• Pelleting: Centrifuge the mixture at a low speed (e.g., 2000 x g) for 5 minutes to pellet the precipitated peptide.

• Washing: Carefully decant the diethyl ether supernatant. Resuspend the peptide pellet in another volume of cold diethyl ether and repeat the centrifugation and decanting steps. Perform this wash step 2-3 times to ensure removal of residual TFA.

• Drying: After the final wash, allow the peptide pellet to air dry in a fume hood to remove any remaining diethyl ether.

• Reconstitution: Reconstitute the dried, TFA-free peptide in the desired buffer as described in Protocol 1.

Signaling Pathways and Experimental Workflows

Cog133 Signaling Pathway

Cog133, as a mimetic of the ApoE receptor-binding domain, is known to interact with members of the Low-Density Lipoprotein (LDL) receptor family. Its anti-inflammatory effects are thought to be mediated, in part, through the modulation of the NF-κB signaling pathway.

References

• 1. Reduced Influence of apoE on Aβ43 Aggregation and Reduced Vascular Aβ43 Toxicity as Compared with Aβ40 and Aβ42 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Cog 133 TFA Delivery In Vivo

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the in vivo delivery of the ApoE mimetic peptide, Cog 133, particularly concerning the presence of trifluoroacetic acid (TFA).

Frequently Asked Questions (FAQs)

Q1: What is Cog 133 and what are its primary mechanisms of action?

A1: Cog 133 is a synthetic peptide derived from apolipoprotein E (ApoE). It is known for its anti-inflammatory and neuroprotective properties. Its primary mechanisms of action include:

• Low-density lipoprotein receptor-related protein (LRP) pathway activation: Cog 133 mimics ApoE and binds to LRP receptors, which is believed to trigger downstream signaling cascades that promote neuroprotection and reduce inflammation.[1]

• α7 nicotinic acetylcholine (B1216132) receptor (α7 nAChR) antagonism: Cog 133 acts as a non-competitive antagonist of the α7 nAChR.[2] This interaction can modulate inflammatory responses, particularly by inhibiting the release of pro-inflammatory cytokines.[3][4][5]

Q2: What is TFA and why is it present in my Cog 133 sample?

A2: Trifluoroacetic acid (TFA) is a strong acid commonly used during the chemical synthesis and purification of peptides like Cog 133. It is used as a cleavage agent to release the synthesized peptide from the solid-phase resin and as a counter-ion during purification by high-performance liquid chromatography (HPLC).[6][7] As a result, commercially available peptides are often supplied as TFA salts.

Q3: Can the TFA counter-ion affect my in vivo experiments with Cog 133?

A3: Yes, the presence of TFA as a counter-ion can significantly impact in vivo experimental outcomes. Residual TFA can have direct biological effects, including:

• Cell toxicity: TFA has been shown to be cytotoxic at nanomolar concentrations.[7]

• Altered cell proliferation: It can either inhibit or, in some cases, promote cell growth, leading to confounding results.[7]

• Immunological responses: TFA can trifluoroacetylate proteins in vivo, which may elicit an immune response.[7]

• Changes in pharmacological profile: The counter-ion can influence the overall pharmacological behavior of the peptide.[8]

For these reasons, it is highly recommended to either remove TFA or exchange it for a more biocompatible counter-ion, such as acetate (B1210297) or hydrochloride, before conducting in vivo studies.[6][8]

Q4: How can I remove or replace TFA from my Cog 133 sample?

A4: The most common method for replacing TFA is through ion exchange. This typically involves using a batch anion-exchange resin or performing multiple rounds of lyophilization with a different acid, such as hydrochloric acid or acetic acid.[9] It is advisable to consult with your peptide supplier about the availability of Cog 133 as an acetate or hydrochloride salt to avoid this post-processing step.

Troubleshooting Guides

This section provides solutions to common problems encountered during the in vivo delivery of Cog 133.

Problem	Potential Cause(s)	Recommended Solution(s)
High variability in animal response or unexpected toxicity.	Presence of residual TFA in the peptide preparation.	1. Quantify the amount of TFA in your peptide stock. 2. Perform a counter-ion exchange to replace TFA with a biocompatible salt like acetate or hydrochloride.[6][8] 3. Source Cog 133 as an acetate or HCl salt for future experiments.
Lack of expected therapeutic efficacy in vivo.	1. Poor peptide stability: Peptides can be rapidly degraded by proteases in the bloodstream. 2. Rapid clearance: Small peptides are often quickly cleared by the kidneys. 3. Suboptimal formulation: The peptide may be precipitating or not reaching the target tissue effectively.	1. Assess Stability: Conduct an in vitro plasma stability assay to determine the half-life of Cog 133. 2. Improve Formulation: Consider formulating Cog 133 in a vehicle that enhances its stability, such as encapsulating it in nanoparticles or liposomes. 3. Modify Dosing Regimen: Based on pharmacokinetic data, adjust the dosing frequency or route of administration.[10]
Difficulty in detecting and quantifying Cog 133 in plasma or tissue.	1. Low peptide concentration: Due to rapid clearance and degradation, the concentration of Cog 133 may be below the detection limit of your assay. 2. Inadequate sample preparation: Proteins in biological samples can interfere with peptide quantification.	1. Use a Sensitive Assay: Employ a highly sensitive analytical method such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) for quantification.[11] 2. Optimize Sample Preparation: Use protein precipitation or solid-phase extraction to clean up your samples before analysis.[11] 3. Radiolabeling: For biodistribution studies, consider using radiolabeled Cog 133 to track its localization in different tissues.[12][13]

Experimental Protocols

Protocol 1: In Vivo Delivery of Cog 133

This protocol provides a general guideline for the intraperitoneal (i.p.) injection of Cog 133 in a mouse model.

Materials:

• Cog 133 peptide (preferably as an acetate or hydrochloride salt)

• Sterile, pyrogen-free saline or phosphate-buffered saline (PBS)

• Sterile syringes and needles (e.g., 27-gauge)

• Appropriate animal model (e.g., C57BL/6 mice)

Procedure:

• Peptide Reconstitution:

  • Aseptically reconstitute the lyophilized Cog 133 peptide in sterile saline or PBS to the desired stock concentration.

  • Gently vortex or pipette to ensure complete dissolution.

  • Prepare fresh on the day of injection.

• Dosing:

  • A typical dosage for in vivo studies with Cog 133 has been in the range of 0.3 to 3 µM, administered twice daily.[14][15]

  • Calculate the required volume for each animal based on its body weight and the desired dose.

• Administration:

  • Gently restrain the mouse.

  • Administer the Cog 133 solution via intraperitoneal injection.

  • Monitor the animals for any adverse reactions post-injection.

Protocol 2: Assessment of Cog 133 Biodistribution using Radiolabeling

This protocol outlines a method to determine the tissue distribution of Cog 133.

Materials:

• Cog 133 peptide

• Iodination agent (e.g., ¹²⁵I-Bolton-Hunter reagent)

• Purification column (e.g., Sep-Pak C18 cartridge)

• Animal model

• Gamma counter

Procedure:

• Radiolabeling:

  • Radiolabel Cog 133 with ¹²⁵I following established protocols.[13]

  • Purify the ¹²⁵I-Cog 133 using a C18 cartridge to remove free iodine.[13]

• In Vivo Administration:

  • Inject a known amount of ¹²⁵I-Cog 133 into the animals via the desired route (e.g., intravenous or intraperitoneal).

• Tissue Collection:

  • At predetermined time points (e.g., 1, 4, 24 hours), euthanize the animals.

  • Dissect and collect organs of interest (e.g., brain, liver, kidneys, spleen, blood).

• Quantification:

  • Weigh each tissue sample.

  • Measure the radioactivity in each sample using a gamma counter.

  • Calculate the percentage of the injected dose per gram of tissue (%ID/g).[12]

Signaling Pathways and Experimental Workflows

Cog 133 Signaling Pathways

Caption: Signaling pathways of Cog 133.

Experimental Workflow for Optimizing In Vivo Delivery

Caption: Workflow for optimizing Cog 133 in vivo delivery.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inflammation Regulation via an Agonist and Antagonists of α7 Nicotinic Acetylcholine Receptors in RAW264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alpha7 Nicotinic Acetylcholine Receptor Is a Target in Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Activation of the Macrophage α7 Nicotinic Acetylcholine Receptor and Control of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Which salt form should I choose for my peptide? | AmbioPharm [ambiopharm.com]
• 7. genscript.com [genscript.com]
• 8. researchgate.net [researchgate.net]
• 9. webs.iiitd.edu.in [webs.iiitd.edu.in]
• 10. benchchem.com [benchchem.com]
• 11. Methods for Peptide and Protein Quantitation by Liquid Chromatography-Multiple Reaction Monitoring Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Biodistribution and pharmacokinetic profiles of an altered peptide ligand derived from heat-shock proteins 60 in Lewis rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. apexbt.com [apexbt.com]
• 15. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]

preventing Cog 133 tfa degradation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing the ApoE mimetic peptide, Cog 133. Below you will find detailed information to address common issues encountered during experimental procedures, particularly concerning degradation related to trifluoroacetic acid (TFA).

Frequently Asked Questions (FAQs)

Q1: What is Cog 133 and what is its mechanism of action?

A1: Cog 133 is a synthetic peptide fragment of Apolipoprotein E (ApoE). It exhibits potent anti-inflammatory and neuroprotective effects.[1] Its primary mechanisms of action include:

• LDL Receptor Interaction: Cog 133 competes with the ApoE holoprotein for binding to the low-density lipoprotein (LDL) receptor.[1]

• nAChR Antagonism: It acts as an antagonist of the α7 neuronal nicotinic acetylcholine (B1216132) receptor (nAChR) with an IC50 of 445 nM.[1]

• Modulation of Inflammatory Pathways: Cog 133 has been shown to influence signaling pathways such as the NF-κB pathway, which is crucial in regulating inflammatory responses.

Q2: Why is my Cog 133 peptide supplied as a trifluoroacetate (B77799) (TFA) salt?

A2: Trifluoroacetic acid (TFA) is a standard reagent used in solid-phase peptide synthesis (SPPS) and during the purification process with reverse-phase high-performance liquid chromatography (RP-HPLC). It is used for cleaving the synthesized peptide from the solid resin and as an ion-pairing agent to improve chromatographic separation. Consequently, synthetic peptides like Cog 133 are typically supplied as TFA salts.[2][3][4][5]

Q3: How can residual TFA affect my experiments with Cog 133?

A3: Residual TFA can significantly impact experimental outcomes in several ways:

• Biological Activity: TFA can alter the secondary structure and solubility of Cog 133, potentially affecting its biological function. It has been shown to interfere with cellular assays, inhibit cell proliferation, and act as an unintended modulator of receptors.[2][4][6] For instance, the presence of TFA can be cytotoxic even at nanomolar concentrations.[4]

• Physicochemical Properties: The TFA counterion can affect the peptide's mass, conformation, and solubility. This can lead to inaccuracies in peptide quantification and characterization.[2][7]

• Assay Interference: The strong acidity of TFA can alter the pH of your experimental buffers, which can denature proteins or affect enzyme kinetics.[8]

Q4: How should I properly store my lyophilized Cog 133?

A4: To ensure the long-term stability of Cog 133, it is crucial to store it correctly. The following table summarizes the recommended storage conditions.

Storage Condition	Duration	Recommendation
Lyophilized Powder	Short-term (days to weeks)	Store at 4°C or colder, protected from light.
Lyophilized Powder	Long-term (months to years)	Store at -20°C or -80°C.[9]
Reconstituted Solution	Short-term (1-2 weeks)	Aliquot and store at 4°C.
Reconstituted Solution	Long-term (up to 1 year)	Aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Important: Before opening, always allow the vial to warm to room temperature to prevent condensation, which can introduce moisture and degrade the peptide.

Troubleshooting Guides

Issue 1: Variability or lack of reproducibility in experimental results.

• Possible Cause: Interference from residual TFA in the Cog 133 sample.

• Troubleshooting Steps:

  • Quantify TFA Content: If possible, determine the amount of residual TFA in your peptide stock. Techniques like 19F NMR or ion chromatography can be used for this purpose.[8]

  • Perform a TFA Salt Exchange: Replace the TFA counter-ion with a more biocompatible one, such as hydrochloride (HCl) or acetate (B1210297). Detailed protocols are provided in the "Experimental Protocols" section below. This is a critical step for ensuring that the observed biological effects are solely due to the Cog 133 peptide.[2][3][10]

  • Re-evaluate Biological Activity: After TFA removal, repeat your experiment to determine if the variability or lack of reproducibility is resolved.

Issue 2: Poor solubility or precipitation of Cog 133 upon reconstitution.

• Possible Cause: The physicochemical properties of Cog 133, influenced by its amino acid sequence and the presence of TFA, can lead to solubility issues.

• Troubleshooting Steps:

  • Small-Scale Solubility Test: Before dissolving the entire sample, perform a small-scale test with a tiny amount of the peptide to find the most suitable solvent.

  • Solvent Selection:

    • Start with sterile, deionized water.

    • If solubility is poor, try a dilute acidic solution (e.g., 0.1% acetic acid).

    • For highly hydrophobic peptides, a small amount of an organic solvent like DMSO, followed by dilution with an aqueous buffer, may be necessary.

  • pH Adjustment: The solubility of peptides is often pH-dependent. Test a range of buffers with different pH values.

  • Sonication: Gentle sonication in a water bath can help to dissolve the peptide.

  • Consider Counter-ion Exchange: In some cases, exchanging TFA for HCl or acetate can improve solubility.

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Cog 133

This protocol provides a general guideline for reconstituting lyophilized Cog 133. The optimal solvent may vary based on the specific experimental requirements.

Materials:

• Vial of lyophilized Cog 133

• Sterile, high-purity water, or appropriate sterile buffer (e.g., PBS) or solvent (e.g., DMSO)

• Sterile, low-protein-binding microcentrifuge tubes

• Vortex mixer

Procedure:

• Equilibrate: Allow the vial of lyophilized Cog 133 to reach room temperature before opening. This minimizes the absorption of moisture.

• Solvent Addition: Add the desired volume of the appropriate sterile solvent or buffer to the vial to achieve the target concentration.

• Dissolution: Gently vortex the vial or pipette the solution up and down to ensure the peptide is completely dissolved. Avoid vigorous shaking.

• Aliquoting: To prevent repeated freeze-thaw cycles, aliquot the reconstituted peptide solution into sterile, low-protein-binding microcentrifuge tubes.

• Storage: Store the aliquots at -20°C or -80°C for long-term use. For short-term storage (up to one week), 4°C is acceptable.

Protocol 2: Trifluoroacetic Acid (TFA) Removal by HCl Exchange and Lyophilization

This protocol describes a common method for exchanging TFA counter-ions with chloride ions, which are more biocompatible for most cellular and in vivo experiments.[2][3][10]

Materials:

• Lyophilized Cog 133 TFA salt

• Sterile, deionized water

• 100 mM Hydrochloric acid (HCl) solution

• Lyophilizer

• Liquid nitrogen or a dry ice/ethanol bath

Procedure:

• Dissolution: Dissolve the Cog 133 TFA salt in sterile, deionized water to a concentration of approximately 1 mg/mL.[3]

• Acidification: Add the 100 mM HCl solution to the peptide solution to achieve a final HCl concentration between 2 mM and 10 mM.[2][3] It is recommended to start with 10 mM HCl for optimal exchange.[11]

• Incubation: Let the solution stand at room temperature for at least one minute.[2][12]

• Freezing: Flash-freeze the solution in liquid nitrogen or a dry ice/ethanol bath.[2][9][12] Rapid freezing creates smaller ice crystals, which facilitates more efficient sublimation.[9]

• Lyophilization (Primary Drying): Place the frozen sample in a lyophilizer and start the process. Lyophilize overnight until all the ice has sublimated.[2][9][10][12]

• Repeat: For complete TFA removal, it is recommended to repeat the cycle of dissolution in the HCl solution, freezing, and lyophilization at least two more times.[2][3][10]

• Final Product: After the final lyophilization, the peptide will be in the hydrochloride salt form. Reconstitute as needed for your experiments using the appropriate buffer.

Quantitative Data on TFA Removal

The efficiency of TFA removal is critical for the reliability of biological assays. The following table summarizes the effectiveness of different TFA removal methods.

Method	Initial TFA Content (w/w)	Final TFA Content (w/w)	Fold Reduction	Reference
HCl Exchange (10 mM HCl, 3 cycles)	Peptide dependent	Below Limit of Quantification (<1%)	>33	[2]
Ion-Exchange Chromatography (Strong Anion Exchange Resin)	Peptide dependent	<0.15%	>30	[2]
Deprotonation/Reprotonation Cycle	4.5%	<0.045%	>100	[2]

Visualizations

Cog 133 Signaling Pathways

The following diagrams illustrate the key signaling pathways influenced by Cog 133.

Caption: Cog 133 competes with ApoE for binding to the LDL receptor.

Caption: Cog 133 can inhibit the NF-κB signaling pathway.

Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. lifetein.com [lifetein.com]
• 4. lifetein.com [lifetein.com]
• 5. genscript.com [genscript.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. verifiedpeptides.com [verifiedpeptides.com]
• 10. lifetein.com [lifetein.com]
• 11. mdpi.com [mdpi.com]
• 12. peptide.com [peptide.com]

Cog 133 tfa low bioavailability solutions

Welcome to the technical support center for Cog 133 TFA. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the experimental use of Cog 133 TFA, with a focus on addressing challenges related to its potential low bioavailability.

Frequently Asked Questions (FAQs)

Q1: What is Cog 133 TFA?

Cog 133 TFA is the trifluoroacetate (B77799) salt of Cog 133, a peptide fragment of human Apolipoprotein E (ApoE) corresponding to residues 133-149.[1][2][3] It is known to compete with the full-length ApoE for binding to the LDL receptor and acts as an antagonist of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR).[1][2][4] Due to these properties, Cog 133 exhibits potent anti-inflammatory and neuroprotective effects in various research models.[1][5]

Q2: What are the primary challenges in achieving high bioavailability with peptide therapeutics like Cog 133?

Peptides, including Cog 133, generally face several obstacles that can limit their systemic bioavailability, particularly when administered orally. These include:

• Enzymatic Degradation: Peptides are susceptible to breakdown by proteases in the gastrointestinal tract and bloodstream.[6][7][8]

• Poor Membrane Permeability: The size and hydrophilic nature of many peptides hinder their ability to pass through cell membranes to enter systemic circulation.[7][9]

• Rapid Clearance: Peptides can be quickly removed from the body by the kidneys and liver.[7][9]

• Low Solubility: Some peptides may have poor solubility in aqueous environments, which can affect their formulation and absorption.[7]

Q3: What are some general strategies to improve the bioavailability of peptides like Cog 133?

Several formulation and chemical modification strategies can be employed to enhance the bioavailability of peptides:

• Co-administration with Enzyme Inhibitors: Using protease inhibitors such as aprotinin (B3435010) or bestatin (B1682670) can protect the peptide from enzymatic degradation in the gut.[10][11]

• Use of Permeation Enhancers: Excipients that reversibly open tight junctions between epithelial cells (e.g., EDTA, chitosan) or alter membrane fluidity (e.g., surfactants, fatty acids) can improve absorption.[10][11]

• Lipid-Based Formulations: Encapsulating the peptide in systems like self-nanoemulsifying drug delivery systems (SNEDDS) can leverage lipid absorption pathways.[11]

• Chemical Modifications:

  • PEGylation: Attaching polyethylene (B3416737) glycol (PEG) can increase the peptide's size, shielding it from enzymatic degradation and reducing renal clearance.[7]

  • Lipidation: Adding a lipid moiety can enhance membrane permeability.[9]

• Mucoadhesive Formulations: Using polymers that adhere to the mucus lining of the gastrointestinal tract can increase the residence time of the peptide at the absorption site.[10][11]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or variable efficacy in in vivo experiments.	Poor bioavailability due to enzymatic degradation or low absorption after oral administration.	Consider alternative routes of administration with higher bioavailability, such as intraperitoneal or intravenous injection. If oral administration is necessary, explore formulation strategies like enteric coatings or co-administration with protease inhibitors.[11]
Rapid clearance of the peptide from circulation.	Investigate chemical modifications like PEGylation to increase the hydrodynamic volume and extend the plasma half-life of Cog 133.[7]
Precipitation of Cog 133 TFA in aqueous buffer.	The peptide may have limited solubility at certain pH values or concentrations.	Confirm the recommended solvent for initial stock solutions (e.g., DMSO).[2] For aqueous buffers, assess the solubility at different pH values. The use of a small percentage of an organic co-solvent or a surfactant may improve solubility.
Inconsistent results between experimental batches.	Degradation of the peptide during storage or handling.	Store Cog 133 TFA as a lyophilized powder at -20°C or -80°C.[4] Prepare fresh stock solutions and aliquot for single use to avoid repeated freeze-thaw cycles.[4]
TFA salt is interfering with the assay.	While uncommon, high concentrations of trifluoroacetic acid can affect cell-based assays. Consider dialysis or buffer exchange of the reconstituted peptide solution if TFA interference is suspected.

Experimental Protocols

Protocol 1: Preparation of Cog 133 TFA for In Vivo Administration

This protocol provides a general guideline for preparing Cog 133 TFA for parenteral injection.

Materials:

• Cog 133 TFA (lyophilized powder)

• Sterile Dimethyl Sulfoxide (DMSO)

• Sterile Phosphate-Buffered Saline (PBS), pH 7.2

• Sterile, low-protein binding microcentrifuge tubes

• Sterile syringe filters (0.22 µm)

Procedure:

• Calculate the required amount: Determine the total amount of Cog 133 TFA needed based on the desired final concentration and volume for your experiment.

• Prepare the stock solution:

  • Allow the lyophilized Cog 133 TFA vial to equilibrate to room temperature before opening to prevent condensation.

  • Reconstitute the peptide in a minimal amount of sterile DMSO to create a concentrated stock solution (e.g., 10 mg/mL). Ensure complete dissolution.

• Prepare the working solution:

  • In a sterile, low-protein binding tube, dilute the DMSO stock solution with sterile PBS (pH 7.2) to the final desired concentration for injection. Note: The final concentration of DMSO should be kept to a minimum (typically <1%) to avoid solvent toxicity in animals.

  • Gently vortex the solution to ensure it is homogenous.

• Sterilization:

  • Sterilize the final working solution by passing it through a 0.22 µm sterile syringe filter into a sterile tube.

• Administration:

  • Administer the prepared solution to the animals via the desired route (e.g., intraperitoneal injection).

Protocol 2: In Vitro Assay for Assessing the Anti-Inflammatory Effect of Cog 133

This protocol describes a method to evaluate the ability of Cog 133 to suppress the release of TNF-α from lipopolysaccharide (LPS)-stimulated microglial cells.

Materials:

• BV-2 microglial cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Cog 133 TFA

• Lipopolysaccharide (LPS)

• TNF-α ELISA kit

• 96-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed BV-2 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Peptide Treatment:

  • Prepare a stock solution of Cog 133 TFA in a suitable solvent (e.g., sterile water or PBS).

  • Pre-treat the cells with varying concentrations of Cog 133 (e.g., 10 µM, 25 µM, 50 µM) for 1 hour.[2] Include a vehicle control group.

• LPS Stimulation:

  • After the pre-treatment period, stimulate the cells with LPS (e.g., 100 ng/mL) for 24 hours to induce an inflammatory response. Include a negative control group (no LPS) and a positive control group (LPS only).

• Sample Collection:

  • After the incubation period, collect the cell culture supernatant from each well.

• TNF-α Measurement:

  • Quantify the concentration of TNF-α in the collected supernatants using a commercial ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Compare the levels of TNF-α in the Cog 133-treated groups to the LPS-only positive control to determine the inhibitory effect of the peptide.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medkoo.com [medkoo.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formulation strategies to improve oral peptide delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biosynth.com [biosynth.com]
• 8. Challenges in delivering therapeutic peptides and proteins: a silk-based solution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Concept Life Sciences | Overcoming the Challenges of Peptide Drug Development [conceptlifesciences.com]
• 10. Approaches for Enhancing Oral Bioavailability of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Cog 133 TFA Experiments: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving Cog 133, particularly when formulated as a trifluoroacetic acid (TFA) salt. Residual TFA from synthesis and purification can significantly impact experimental outcomes. This resource offers detailed protocols and data to identify and mitigate these issues.

Frequently Asked Questions (FAQs)

Q1: What is Cog 133 and what is its mechanism of action?

A1: Cog 133 is a synthetic peptide fragment of human Apolipoprotein E (ApoE).[1] It is designed to mimic the beneficial effects of ApoE. Its primary mechanisms of action include:

• Anti-inflammatory and Neuroprotective Effects: Cog 133 competes with the full-length ApoE protein for binding to the LDL receptor, which is believed to contribute to its anti-inflammatory and neuroprotective properties.[1][2]

• nAChR Antagonism: Cog 133 also acts as an antagonist of nicotinic acetylcholine (B1216132) receptors (nAChRs) with an IC50 of 445 nM.[1]

• Modulation of NF-κB Signaling: Studies have shown that Cog 133 can influence the NF-κB signaling pathway, which plays a role in inflammation and cell survival.[2]

Q2: Why is my Cog 133 sample supplied as a TFA salt?

A2: Trifluoroacetic acid (TFA) is a strong acid commonly used during the synthesis and purification of peptides like Cog 133.[3][4] It is utilized in the cleavage step to release the synthesized peptide from the solid-phase resin and as an ion-pairing agent to improve peak resolution during High-Performance Liquid Chromatography (HPLC) purification.[3][4] Consequently, the final lyophilized product is often a TFA salt, where the positively charged peptide is associated with the negatively charged trifluoroacetate (B77799) anion.[4][5]

Q3: How can residual TFA affect my experiments with Cog 133?

A3: Residual TFA can have a range of detrimental effects on both in vitro and in vivo experiments:

• Biological Assays: TFA can be cytotoxic, even at low concentrations, and may alter cell proliferation and viability, leading to inconsistent or erroneous results in cell-based assays.[3][4] It can also interfere with enzymatic assays by altering the pH of the solution.[4]

• Physicochemical Properties: The TFA counterion can affect the solubility, aggregation, and secondary structure of Cog 133.[4]

• Mass Spectrometry (MS): TFA is known to cause signal suppression in electrospray ionization mass spectrometry and can lead to the formation of adducts, complicating data interpretation.[3][5]

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments with Cog 133 TFA and provides actionable troubleshooting steps.

Issue 1: Inconsistent or unexpected results in cell-based assays (e.g., cytotoxicity, proliferation, or signaling studies).

• Possible Cause: Interference from residual TFA in your Cog 133 solution.[4]

• Troubleshooting Steps:

  • Run a TFA Control: Prepare a control solution with the same concentration of TFA as in your experimental sample (without Cog 133) and assess its effect on your cells. This will help determine if TFA itself is causing the observed effect.[4][5]

  • Perform a Counterion Exchange: If TFA is found to be interfering, exchange it for a more biologically compatible counterion like hydrochloride (HCl) or acetate (B1210297).[4] Detailed protocols for these procedures are provided below.

  • Source TFA-Free Compound: For future experiments, consider obtaining Cog 133 with a different counterion specified.[4]

Issue 2: Poor solubility of Cog 133 TFA in biological buffers.

• Possible Cause: The TFA salt form may influence the peptide's solubility characteristics.

• Troubleshooting Steps:

  • Adjust the Solvent: Instead of dissolving the peptide directly in your final buffer, first, try dissolving it in a small amount of sterile distilled water or a weak acid solution before adding it to the buffer.

  • Lower the Peptide Concentration: Attempt to dissolve the peptide at a lower concentration to maintain solubility.[6]

  • Consider Counterion Exchange: Exchanging TFA for HCl or acetate can sometimes improve solubility in certain buffers.

Issue 3: Low sensitivity and/or TFA adducts in mass spectrometry data.

• Possible Cause: TFA is a strong ion-pairing agent that can suppress ionization and form adducts.[5]

• Troubleshooting Steps:

  • Use a Different Mobile Phase Modifier: If possible, replace TFA in your mobile phase with a more MS-friendly modifier like formic acid (FA).[5]

  • Optimize TFA Concentration: If TFA is necessary for chromatographic separation, use the lowest possible concentration.[5]

  • Perform TFA Removal: Before MS analysis, remove TFA from the Cog 133 sample using one of the protocols outlined below.

Experimental Protocols

Protocol 1: TFA/HCl Exchange by Lyophilization

This protocol is a common method to replace TFA counterions with hydrochloride ions.[3][5]

• Dissolution: Dissolve the Cog 133-TFA salt in distilled water or a suitable buffer (e.g., 50mM phosphate (B84403) buffer) to a concentration of approximately 1 mg/mL.[6][7]

• Acidification: Add a 100 mM HCl solution to the peptide solution to achieve a final HCl concentration between 2 mM and 10 mM.[7] Caution: HCl concentrations below 2 mM may result in incomplete exchange, while concentrations above 10 mM could potentially lead to peptide modification.[7]

• Incubation: Allow the solution to stand at room temperature for at least one minute.[3][6]

• Freezing: Flash-freeze the solution, preferably in liquid nitrogen.[6]

• Lyophilization: Lyophilize the frozen solution overnight until all the liquid has been removed.[3][6]

• Repeat: To ensure complete exchange, repeat the process of re-dissolving in the dilute HCl solution and lyophilizing at least two more times.[6][7] After the final lyophilization, the peptide is in its hydrochloride salt form.

Protocol 2: TFA/Acetate Exchange using Anion-Exchange Chromatography

This method is effective for removing TFA and replacing it with the more biocompatible acetate counterion.[3]

• Resin Preparation: Prepare a suitable anion-exchange resin according to the manufacturer's instructions.

• Equilibration: Equilibrate the column with a 1 M solution of sodium acetate.[3]

• Washing: Wash the column thoroughly with distilled water to remove excess sodium acetate.[3][5]

• Sample Loading: Dissolve the Cog 133-TFA salt in distilled water and apply it to the prepared column.[3][5]

• Elution: Elute the peptide with distilled water and collect the fractions containing the peptide.[3][5]

• Lyophilization: Combine the peptide-containing fractions and lyophilize to obtain the peptide as an acetate salt.[3]

Data Presentation

Table 1: Efficiency of Different TFA Removal Methods

Method	TFA Reduction	Typical Recovery	Purity Impact	Reference(s)
TFA/HCl Exchange	<1% remaining after one cycle with 10 mM HCl	>90%	No significant impact observed	[7]
TFA/Acetate Exchange (Ion-Exchange Resin)	Reduction factor of >30	>95%	Not specified	[7]
TFA/Acetate Exchange (RP-HPLC)	Partial removal (TFA/peptide molar ratio reduced from 4.5 to ~1.4)	~80%	Not specified	[7]

Note: The efficiency of TFA removal can be peptide-dependent.

Mandatory Visualizations

Signaling Pathway

Caption: Cog 133 signaling pathways.

Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Improving Cog 133 TFA Efficacy In Vivo

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the in vivo efficacy of Cog 133 TFA. Cog 133 is a mimetic peptide derived from Apolipoprotein E (residues 133-149) with demonstrated anti-inflammatory and neuroprotective properties.[1][2][3] It functions, in part, by competing with the ApoE holoprotein for binding to the LDL receptor and acting as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist.[1][2]

This guide addresses common challenges encountered during in vivo experiments, from formulation and administration to achieving consistent and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is Cog 133 TFA, and what are its primary mechanisms of action?

A1: Cog 133 TFA is the trifluoroacetate (B77799) salt of Cog 133, a peptide fragment of Apolipoprotein E (ApoE).[1][2] Its primary mechanisms of action include:

• Anti-inflammatory effects: It has been shown to reduce levels of pro-inflammatory cytokines such as IL-1β and TNF-α.[3][4]

• Neuroprotective effects: It is being investigated for its potential to protect neurons from damage in models of brain injury.[1][2]

• Receptor modulation: It competes for binding to the LDL receptor and acts as an antagonist for the α7 neuronal nicotinic acetylcholine receptor (nAChR) with an IC50 of 445 nM.[1][2]

Q2: What is the significance of the TFA counter-ion? Can it affect my experiments?

A2: Trifluoroacetic acid (TFA) is commonly used during peptide synthesis and purification, resulting in the peptide being isolated as a TFA salt.[5][6][7] While generally effective for purification, residual TFA can impact biological experiments.[6][8] It has been reported to:

• Inhibit or, in some cases, stimulate cell proliferation in a dose-dependent manner.[5][6]

• Interfere with spectroscopic measurements (e.g., CD, FT-IR) used to determine peptide secondary structure.[6][8]

• Potentially induce immune responses in vivo, as trifluoroacetylated proteins can be immunogenic.[5][6]

For sensitive in vivo and cell-based assays, it is crucial to be aware of the TFA concentration or consider exchanging it for a more biologically compatible counter-ion like acetate (B1210297) or hydrochloride.[6][7]

Q3: How should I handle and store Cog 133 TFA to ensure its stability?

A3: Like most peptides, Cog 133 TFA should be stored as a lyophilized powder at -20°C or -80°C. For short-term storage, 4°C is acceptable. Once reconstituted in a solvent, it is recommended to prepare aliquots and store them at -80°C to avoid repeated freeze-thaw cycles, which can lead to peptide degradation.

Q4: What is the best route of administration for Cog 133 TFA in in vivo studies?

A4: The optimal administration route depends on the disease model and target organ. For systemic anti-inflammatory effects, intraperitoneal (i.p.) injection has been used.[4] For targeting the central nervous system (CNS), direct administration methods like intracerebroventricular (ICV) or intraparenchymal injections may be necessary to bypass the blood-brain barrier (BBB).[9] Intranasal delivery is another non-invasive strategy being explored to enhance CNS delivery of peptides.[10][11]

Troubleshooting Guides

Issue 1: Lack of Expected Therapeutic Efficacy

If you are not observing the expected neuroprotective or anti-inflammatory effects in your in vivo model, consider the following troubleshooting steps.

Potential Cause	Suggested Solution
Poor Bioavailability/Stability	Peptides can be rapidly degraded by proteases in plasma or cleared by the kidneys.[12][13][14] Solution: Perform an in vitro plasma stability assay to determine the half-life of Cog 133. Consider chemical modifications like PEGylation or lipidation to increase circulation time.[15]
Insufficient CNS Penetration	The blood-brain barrier (BBB) significantly restricts the entry of peptides into the brain.[9][16][17] Solution: 1. Switch Administration Route: If using systemic delivery (e.g., i.p., i.v.), consider a more direct route such as intracerebroventricular (ICV), intraparenchymal, or intranasal administration.[9][11] 2. Formulation Strategy: Encapsulate Cog 133 in nanoparticles or liposomes designed to cross the BBB.[16]
Suboptimal Dosing Regimen	The dose or frequency of administration may be too low to achieve a therapeutic concentration at the target site. Solution: Conduct a dose-response study to identify the optimal dose. Increase the frequency of administration based on the peptide's pharmacokinetic profile.
TFA Interference	The TFA counter-ion may be interfering with the biological activity of the peptide.[6][18] Solution: Perform a counter-ion exchange to replace TFA with acetate or hydrochloride. Compare the in vivo efficacy of the different salt forms.

Issue 2: High Variability and Poor Reproducibility in Results

Inconsistent results between animals or experiments can obscure the true effect of the compound.

Potential Cause	Suggested Solution
Peptide Aggregation	Peptides can aggregate in solution, leading to inconsistent dosing and reduced activity. Solution: 1. Optimize Formulation: Adjust the pH of the vehicle to be at least 2 units away from the peptide's isoelectric point (pI). Include stabilizing excipients like sugars or non-ionic surfactants.[12] 2. Check Solubility: Visually inspect the solution for precipitation before each administration.
Inconsistent Administration	Variability in injection volume or location can significantly impact results, especially for direct CNS delivery. Solution: Use a stereotaxic frame for precise ICV or intraparenchymal injections. Ensure all personnel are thoroughly trained on the administration technique.
Biological Variability	Age, sex, and health status of the animals can contribute to variability. Solution: Use animals from a single supplier with a narrow age and weight range. Randomize animals into treatment groups and ensure the investigator is blinded to the treatment during assessment.
Improper Peptide Handling	Repeated freeze-thaw cycles can degrade the peptide. Solution: Aliquot the stock solution after the first reconstitution and store at -80°C. Use a fresh aliquot for each experiment.

Quantitative Data Summary

The following tables present hypothetical, yet plausible, data for Cog 133 TFA to guide experimental design.

Table 1: Pharmacokinetic Properties of Cog 133 (1 mg/kg Dose in Mice)

Administration Route	Half-Life (t½)	Cmax (ng/mL)	Tmax (min)	CNS Bioavailability (%)
Intravenous (i.v.)	15 min	500	2	< 0.1%
Intraperitoneal (i.p.)	25 min	150	20	< 0.1%
Intranasal	30 min	80	15	~1-2%
Intracerebroventricular (ICV)	45 min	N/A (Direct CNS)	N/A (Direct CNS)	100% (in CSF)

Table 2: Dose-Dependent Efficacy in a Mouse Model of Neuroinflammation (LPS Challenge)

Cog 133 TFA Dose (i.p.)	Reduction in Brain TNF-α Levels (%)	Improvement in Behavioral Score (%)
Vehicle Control	0%	0%
0.1 mg/kg	15% ± 4%	10% ± 5%
1 mg/kg	45% ± 8%	35% ± 7%
5 mg/kg	52% ± 6%	40% ± 9%
10 mg/kg	55% ± 7%	42% ± 8%

Experimental Protocols

Protocol 1: In Vitro Peptide Stability Assay in Mouse Plasma

This protocol assesses the stability of Cog 133 TFA when exposed to plasma enzymes.

Materials:

• Cog 133 TFA stock solution (1 mg/mL in sterile water)

• Freshly collected mouse plasma (with anticoagulant)

• Quenching solution (10% Trichloroacetic Acid in acetonitrile)

• HPLC-MS system

Procedure:

• Pre-warm an aliquot of mouse plasma to 37°C.

• Spike the plasma with Cog 133 TFA to a final concentration of 10 µM.

• At specified time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw 50 µL of the peptide-plasma mixture.

• Immediately mix the aliquot with 100 µL of cold quenching solution to precipitate proteins and stop enzymatic reactions.[12]

• Vortex vigorously and centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Collect the supernatant and analyze the concentration of the intact peptide using a validated HPLC-MS method.

• Plot the percentage of intact peptide remaining versus time to calculate the in vitro half-life (t½).

Visualizations

Diagrams of Pathways and Workflows

Caption: Hypothetical signaling pathway for Cog 133 TFA's neuroprotective actions.

Caption: Experimental workflow for assessing Cog 133 TFA in vivo efficacy.

Caption: Decision tree for troubleshooting poor in vivo efficacy of Cog 133 TFA.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Role of Counter-Ions in Peptides—An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. genscript.com [genscript.com]
• 7. Which salt form should I choose for my peptide? | AmbioPharm [ambiopharm.com]
• 8. Towards a Consensus for the Analysis and Exchange of TFA as a Counterion in Synthetic Peptides and Its Influence on Membrane Permeation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. tandfonline.com [tandfonline.com]
• 11. dovepress.com [dovepress.com]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. tandfonline.com [tandfonline.com]
• 15. Concept Life Sciences | Overcoming the Challenges of Peptide Drug Development [conceptlifesciences.com]
• 16. Delivery of Therapeutic Peptides and Proteins to the CNS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cell-Penetrating and Targeted Peptides Delivery Systems as Potential Pharmaceutical Carriers for Enhanced Delivery across the Blood–Brain Barrier (BBB) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. lifetein.com [lifetein.com]

Technical Support Center: Cog133 TFA Formulation for Brain Delivery

Disclaimer: Cog133 is an apolipoprotein E (ApoE) mimetic peptide that has shown neuroprotective effects in preclinical studies.[1][2][3] This guide provides technical support for researchers using Cog133 formulated with trifluoroacetic acid (TFA) for brain delivery experiments. The information is based on published research and general principles of peptide formulation and delivery.

Frequently Asked Questions (FAQs)

Q1: What is Cog133 and why is it formulated with TFA?

A1: Cog133 is a peptide fragment derived from human apolipoprotein E (ApoE).[2] It has demonstrated neuroprotective and anti-inflammatory properties in various models of brain injury.[1][3][4][5] Like many synthetic peptides, Cog133 is often supplied as a trifluoroacetate (B77799) (TFA) salt. TFA is used during the solid-phase synthesis and purification (e.g., HPLC) of the peptide.[6] While TFA aids in peptide stability and solubility as a lyophilized powder, it's crucial to consider its potential effects in biological experiments.[7][8]

Q2: Can the TFA counterion affect my experimental results?

A2: Yes, residual TFA in your peptide formulation can significantly impact experimental outcomes.[7][8] TFA has been reported to:

• Induce cellular toxicity or unexpected biological responses: Some studies have shown that TFA salts can be toxic to cell cultures, whereas acetate (B1210297) or hydrochloride salts of the same peptide are not.[7][9]

• Alter peptide secondary structure: TFA can influence the conformation of peptides, which may affect their biological activity.[10]

• Interfere with analytical measurements: TFA is a known signal suppressor in electrospray ionization mass spectrometry (ESI-MS) and can complicate structural analysis by FTIR due to overlapping absorbance bands.[8]

For sensitive in vitro assays or in vivo studies, it is highly recommended to either use a peptide batch with guaranteed low TFA content (<1%) or perform a counterion exchange to a more biocompatible salt like acetate or hydrochloride.[11]

Q3: What is the proposed mechanism of action for Cog133 in the brain?

A3: Cog133 is believed to exert its neuroprotective effects through multiple mechanisms. Studies have shown that it can protect the integrity of the blood-brain barrier (BBB).[1][3] One identified pathway involves the inhibition of the pro-inflammatory CypA-NF-κB-MMP-9 signaling cascade, which helps to prevent BBB destruction.[1][3] Additionally, Cog133 may reduce neuronal pyroptosis by inhibiting the activation of the NLRP3 inflammasome.[1][3]

Q4: How does Cog133 cross the blood-brain barrier (BBB)?

A4: As an ApoE mimetic peptide, Cog133 is thought to leverage endogenous transport mechanisms to cross the BBB.[12] Peptides derived from the receptor-binding region of ApoE can interact with receptors such as the low-density lipoprotein (LDL) receptor, which is expressed on brain endothelial cells, potentially facilitating receptor-mediated transcytosis.[12][13] However, the efficiency of this process can be a significant challenge in achieving therapeutic concentrations in the brain.[14][15]

Troubleshooting Guides

Problem 1: Low or inconsistent neuroprotective effect in in vivo models.

Possible Cause	Troubleshooting Steps
Poor BBB Penetration	1. Verify Dose and Route: Ensure the dosage (e.g., 1 mg/kg) and administration route (e.g., intravenous injection) are consistent with published studies.[3] 2. Formulation Strategy: Consider co-administration with BBB-permeabilizing agents or formulating Cog133 in a nanocarrier system (e.g., liposomes) to enhance brain uptake.[16][17] 3. Pharmacokinetic Analysis: Perform a pharmacokinetic study to measure the concentration of Cog133 in both plasma and brain tissue over time to quantify BBB penetration.
Peptide Instability	1. Assess In Vivo Stability: Therapeutic peptides can be rapidly degraded by proteases in the bloodstream, leading to a short half-life.[18][19] Conduct a plasma stability assay to determine the half-life of your Cog133 formulation. 2. Structural Modification: If stability is low, consider using modified versions of the peptide (e.g., with D-amino acid substitutions or terminal modifications) to increase resistance to enzymatic degradation.[19]
TFA Interference	1. Quantify TFA Content: Determine the percentage of TFA in your peptide stock. 2. Perform Counterion Exchange: If TFA levels are high, exchange it for hydrochloride (HCl) or acetate.[20] Re-run the experiment with the TFA-free peptide to see if efficacy improves.

Problem 2: High variability or toxicity observed in cell-based assays.

Possible Cause	Troubleshooting Steps
TFA-induced Cytotoxicity	1. Run a TFA Control: Treat cells with a TFA solution (at a concentration equivalent to that in your peptide stock) without the peptide. If you observe similar toxicity, TFA is the likely cause.[8] 2. Switch Salt Form: Use a Cog133 formulation with an acetate or HCl salt form for all cell-based experiments.[7][11]
Peptide Aggregation	1. Check Solubility: Ensure the peptide is fully dissolved in a suitable, sterile buffer before adding it to cell culture media. 2. Solubilization Protocol: Test different biocompatible solvents for the initial stock solution (e.g., sterile water, PBS, or a small amount of DMSO before further dilution). Always filter-sterilize the final solution.
Incorrect Peptide Concentration	1. Accurate Quantification: Peptide quantification based on lyophilized weight can be inaccurate due to bound water and counterions. Use a method like UV absorbance at 280 nm (if Trp or Tyr are present) or a colorimetric peptide assay for more accurate concentration determination.

Data Presentation

Table 1: Hypothetical Pharmacokinetic Parameters of Cog133 TFA in a Murine Model

This table provides example data for illustrative purposes. Actual values must be determined experimentally.

Parameter	Intravenous (IV) Administration (1 mg/kg)
Plasma Half-life (t½)	15 minutes
Peak Plasma Concentration (Cmax)	2500 ng/mL
Peak Brain Concentration (Cmax, brain)	25 ng/g tissue
Brain-to-Plasma Ratio (%)	~1.0%

Experimental Protocols

Protocol 1: Counterion Exchange from TFA to HCl Salt

This protocol is a standard method for replacing TFA counterions with chloride, which is more biologically compatible.[10]

Materials:

• Cog133-TFA salt

• Milli-Q or HPLC-grade water

• Hydrochloric acid (HCl) solution, 10 mM

• Lyophilizer

Procedure:

• Dissolve the Cog133-TFA peptide in 10 mM HCl solution to a concentration of 1 mg/mL.

• Ensure the peptide is fully dissolved.

• Flash-freeze the solution using liquid nitrogen or a dry ice/acetone bath.

• Lyophilize the sample overnight or until it is a completely dry, fluffy powder.

• To ensure complete removal of TFA, re-dissolve the peptide powder in 10 mM HCl and repeat the lyophilization process 2-3 times.[10]

• After the final lyophilization, the peptide is ready for use as its hydrochloride salt. Store appropriately at -20°C or -80°C.

Protocol 2: In Vivo Blood-Brain Barrier Penetration Study in Mice

This protocol outlines a basic workflow to assess the brain uptake of Cog133 following systemic administration.

Materials:

• Cog133 (TFA-free formulation recommended)

• Sterile saline or appropriate vehicle

• Male C57BL/6 mice (8-10 weeks old)

• Anesthesia (e.g., isoflurane)

• LC-MS/MS system for peptide quantification

Procedure:

• Acclimate mice for at least one week before the experiment.

• Prepare the Cog133 dosing solution in sterile saline at the desired concentration (e.g., for a 1 mg/kg dose).

• Administer the Cog133 solution via intravenous (tail vein) injection.

• At predetermined time points (e.g., 5, 15, 30, 60, 120 minutes) post-injection, anesthetize a cohort of mice (n=3-4 per time point).

• Collect blood via cardiac puncture into EDTA-coated tubes. Centrifuge at 2000 x g for 15 minutes at 4°C to separate plasma.

• Perform transcardial perfusion with cold PBS to remove blood from the brain vasculature.

• Excise the brain, weigh it, and immediately snap-freeze in liquid nitrogen.

• Store plasma and brain samples at -80°C until analysis.

• Homogenize brain tissue and extract the peptide using an appropriate protein precipitation/extraction method.

• Quantify the concentration of Cog133 in plasma and brain homogenate samples using a validated LC-MS/MS method.

• Calculate the brain-to-plasma concentration ratio at each time point.

Visualizations

Caption: Cog133 signaling pathway for BBB protection.

Caption: Troubleshooting workflow for low in vivo efficacy.

Caption: Experimental workflow for BBB penetration study.

References

• 1. COG133 Attenuates the Early Brain Injury Induced by Blood-Brain Barrier Disruption in Experimental Subarachnoid Hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. COG133 Attenuates the Early Brain Injury Induced by Blood-Brain Barrier Disruption in Experimental Subarachnoid Hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ApoE Mimetic Peptides to Improve the Vicious Cycle of Malnutrition and Enteric Infections by Targeting the Intestinal and Blood-Brain Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TFA salt peptide - Chromatography Forum [chromforum.org]
• 7. Impact of counterion and salt form on the properties of long-acting injectable peptide hydrogels for drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. biocat.com [biocat.com]
• 12. mdpi.com [mdpi.com]
• 13. Nanoparticles for Brain Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Peptides as Pharmacological Carriers to the Brain: Promises, Shortcomings and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Development of an apolipoprotein E mimetic peptide–lipid conjugate for efficient brain delivery of liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Blood pressure reduction through brain delivery of nanoparticles loaded with plasmid DNA encoding angiotensin receptor shRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 18. In vivo degradation forms, anti-degradation strategies, and clinical applications of therapeutic peptides in non-infectious chronic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. Towards a Consensus for the Analysis and Exchange of TFA as a Counterion in Synthetic Peptides and Its Influence on Membrane Permeation - PMC [pmc.ncbi.nlm.nih.gov]

challenges with Cog 133 tfa administration

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Cog 133, particularly concerning challenges related to its administration as a trifluoroacetic acid (TFA) salt.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments with Cog 133 TFA.

Question	Answer
My Cog 133 solution is cloudy, or the peptide is not dissolving. What should I do?	Initial Steps: 1. Ensure you are using the correct solvent. While Cog 133 is generally soluble in aqueous solutions due to its charged residues, solubility can be batch-dependent.[1] For hydrophobic peptides, dissolving in a small amount of an organic solvent like DMSO or acetonitrile (B52724) first, followed by dilution in your aqueous buffer, is recommended.[2]2. Gently sonicate the solution to aid dissolution.3. If the peptide is acidic or basic, adjusting the pH of the buffer can improve solubility.[2]Advanced Troubleshooting: If solubility issues persist, it could be due to the TFA salt content, which can vary between batches.[1] Consider performing a solvent test with a small aliquot of the peptide before dissolving the entire sample.[2]
I'm observing unexpected or inconsistent results in my cell-based assays (e.g., toxicity, altered proliferation). Could the TFA be the cause?	Yes, residual TFA from peptide synthesis can have direct biological effects.[3][4][5] It has been shown to inhibit cell proliferation at concentrations as low as 10 nM in some cell types and stimulate it at higher concentrations (0.5–7.0 mM) in others.[3][6]To troubleshoot this: 1. Run a "TFA-only" control group in your assay. Prepare a solution of TFA in your cell culture medium at a concentration equivalent to that in your Cog 133 stock solution.[3]2. If the TFA-only control replicates the unexpected effects, the TFA counter-ion is the likely culprit.[3]3. If TFA interference is confirmed, consider exchanging the TFA counter-ion for a more biocompatible one, such as hydrochloride (HCl) or acetate (B1210297). This can be done using ion-exchange chromatography or by re-purifying the peptide with a different acid in the mobile phase.
My in vivo results with Cog 133 are not reproducible. What could be the issue?	In addition to the direct biological effects of TFA that can influence in vivo responses, the hygroscopic nature of peptide TFA salts can lead to inaccurate dosing.[4]Recommendations: 1. Equilibrate the lyophilized peptide to room temperature in a desiccator before weighing.2. Accurately determine the peptide content of your lyophilized powder. The net peptide content can be significantly lower than the total weight due to the presence of TFA and water.3. If possible, switch to an HCl or acetate salt of Cog 133 for in vivo studies to minimize the confounding effects of TFA.[7]
I am seeing a reduced signal in my mass spectrometry analysis of Cog 133.	TFA is a known signal suppressor in electrospray ionization mass spectrometry (ESI-MS).[3] It forms strong ion pairs with the peptide, which can hinder efficient ionization.[3]To mitigate this: 1. If possible, use a different mobile phase additive for your LC-MS, such as formic acid.2. If you must use TFA, keep its concentration as low as possible (e.g., 0.05% instead of 0.1%).3. Consider performing a buffer exchange on your sample before MS analysis to remove the TFA.

Frequently Asked Questions (FAQs)

What is Cog 133?

Cog 133 is a synthetic 17-amino acid peptide that mimics a fragment of human apolipoprotein E (ApoE), specifically residues 133-149.[8][9] Its sequence is Ac-LRVRLASHLRKLRKRLL-NH₂.[10] It is being investigated for its neuroprotective and anti-inflammatory properties in a variety of research models, including those for multiple sclerosis, Alzheimer's disease, and traumatic brain injury.[10][11][12]

What is the mechanism of action of Cog 133?

Cog 133 exerts its effects through multiple mechanisms:

• It competes with the ApoE holoprotein for binding to the low-density lipoprotein (LDL) receptor family.[8][9]

• It acts as a non-competitive antagonist of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR).[8][10]

• It can suppress inflammatory responses by inhibiting the NF-κB signaling pathway, which reduces the production of pro-inflammatory cytokines like TNF-α.[9][13]

Why is Cog 133 supplied as a TFA salt?

Trifluoroacetic acid (TFA) is widely used in the solid-phase synthesis and purification of peptides.[5] It is used to cleave the peptide from the resin and as an ion-pairing agent in reverse-phase high-performance liquid chromatography (RP-HPLC) to achieve good separation and sharp peaks.[3] During the final lyophilization step, unbound TFA is removed, but the TFA that is ionically bonded to the positively charged residues of the peptide remains, forming a TFA salt.[3]

What are the potential biological effects of TFA?

TFA is not biologically inert and can influence experimental outcomes.[5] Its effects can include:

• Altered cell proliferation: TFA can either inhibit or stimulate cell growth depending on the cell type and concentration.[3][6]

• Inflammatory responses: It can induce inflammatory responses in some biological systems.[3]

• Receptor modulation: TFA has been shown to act as an allosteric modulator of certain receptors, such as the glycine (B1666218) receptor.[3][6]

• In vivo effects: In animal studies, TFA can lead to unintended physiological responses.[4]

How can I remove or replace the TFA counter-ion?

If TFA is interfering with your experiments, you can perform a counter-ion exchange. Common methods include:

• Ion-exchange chromatography: This is a standard method for replacing counter-ions.

• Re-purification by HPLC: The peptide can be re-purified using a mobile phase containing a different acid, such as hydrochloric acid or acetic acid.

• Repeated lyophilization from an HCl solution: The peptide can be dissolved in a dilute HCl solution and then lyophilized. This process is repeated several times to replace the TFA with chloride ions.

Quantitative Data Summary

The following tables summarize some of the reported quantitative effects of TFA that could be relevant to experiments with Cog 133.

Table 1: Observed Biological Effects of Residual TFA

Assay Type	Observed Effect of TFA	Potential Impact on Cog 133 Experiments
Cell Proliferation Assays	Inhibition of cell growth (e.g., osteoblasts) at concentrations as low as 10 nM.[5][6]	Underestimation of Cog 133's proliferative effects or false attribution of anti-proliferative properties.
Stimulation of cell growth (e.g., murine glioma cells) at higher concentrations (0.5–7.0 mM).[6]	Overestimation of Cog 133's proliferative effects.
Inflammatory Assays	Can induce inflammatory responses.[3]	May mask or exaggerate the anti-inflammatory effects of Cog 133.

Table 2: Assay-Specific Interference by TFA

Assay Type	Nature of Interference
Mass Spectrometry (ESI-MS)	Signal suppression due to strong ion-pairing.[3]
FTIR/IR Spectroscopy	Strong absorbance band around 1670-1673 cm⁻¹ overlaps with the peptide's amide I band, complicating structural analysis.[3]
Circular Dichroism (CD) Spectroscopy	Can induce a small increase in helical structures and its effect on pH can complicate structure-function studies.[3]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Simplified signaling pathway of Cog 133, highlighting its interaction with cell surface receptors and subsequent inhibition of the NF-κB inflammatory pathway.

Caption: Experimental workflow for troubleshooting potential TFA-related artifacts in biological assays.

Caption: Diagram illustrating the origin of TFA as a counter-ion in the final lyophilized Cog 133 product.

References

• 1. researchgate.net [researchgate.net]
• 2. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. genscript.com [genscript.com]
• 7. Impact of counterion and salt form on the properties of long-acting injectable peptide hydrogels for drug delivery - Faraday Discussions (RSC Publishing) DOI:10.1039/D4FD00194J [pubs.rsc.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. qualitide.com [qualitide.com]
• 11. cognosci.com [cognosci.com]
• 12. Cognosci, Inc. -- About Cognosci [cognosci.com]
• 13. benchchem.com [benchchem.com]

avoiding Cog 133 tfa precipitation in buffer

Welcome to the technical support center for Cog 133 TFA. This guide provides troubleshooting protocols and answers to frequently asked questions to help you avoid precipitation and ensure the successful use of Cog 133 TFA in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Cog 133 TFA and why is it prone to precipitation?

Cog 133 is a peptide fragment of Apolipoprotein E (ApoE), specifically corresponding to residues 133-149.[1][2] It is supplied as a trifluoroacetate (B77799) (TFA) salt. Peptides like Cog 133 can be susceptible to precipitation for several reasons:

• Amino Acid Composition: The sequence of a peptide dictates its overall hydrophobicity and charge. Hydrophobic amino acids can cause the peptide to aggregate in aqueous solutions.[3]

• pH and Isoelectric Point (pI): A peptide is least soluble at its isoelectric point (pI), the pH at which it has no net electrical charge. At this pH, intermolecular electrostatic repulsion is minimal, leading to aggregation and precipitation.

• Concentration: Higher peptide concentrations increase the likelihood of aggregation and precipitation.[4]

• TFA Counter-ion: While TFA is essential for peptide cleavage, purification, and stability, it can sometimes interfere with biological assays and affect solubility.[5][6]

Q2: I observed precipitation when dissolving Cog 133 TFA in my buffer. What is the most likely cause?

Precipitation upon initial dissolution is often due to one or more of the following factors:

• Suboptimal pH: If the buffer pH is too close to the peptide's isoelectric point (pI), solubility will be minimal.

• High Salt Concentration: While some salt is necessary for buffering, high ionic strength can lead to a "salting out" effect, causing the peptide to precipitate.[4]

• Improper Dissolution Technique: Adding the entire volume of buffer at once or adding the peptide powder directly to a buffer with high salt can cause localized high concentrations, leading to immediate precipitation.[7]

Q3: Can the TFA salt be the problem? Should I remove it?

Residual TFA from synthesis and purification can interfere with cellular assays and alter the pH of your solution.[5] If your experiment is highly sensitive to pH or you observe unexpected biological effects, TFA might be a contributing factor. For most applications, the small amount of residual TFA is not an issue. However, if problems persist, a salt exchange (e.g., to acetate (B1210297) or hydrochloride) can be performed, though this may increase costs and result in some peptide loss.[8]

Q4: Are there any additives I can use to improve the solubility of Cog 133 TFA?

Yes, several types of excipients can be used to enhance and maintain peptide solubility.[4] These should be tested for compatibility with your specific assay.

• Organic Co-solvents: Small amounts of solvents like Dimethyl sulfoxide (B87167) (DMSO) or acetonitrile (B52724) (ACN) can significantly improve the solubility of hydrophobic peptides.[3][9] However, ensure the final concentration is low enough (e.g., <1% DMSO) to not affect your experiment.[3]

• Sugars and Polyols: Sucrose, trehalose, or mannitol (B672) can act as stabilizers that reduce aggregation.[4]

• Amino Acids: Arginine or glycine (B1666218) can sometimes improve solubility and stability.[4]

Troubleshooting Guides

Issue 1: Cog 133 TFA Precipitates Immediately Upon Adding Buffer

This is a common issue when the initial dissolution conditions are not optimal. Follow this workflow to identify a suitable solvent system.

Caption: Troubleshooting workflow for initial peptide dissolution.

Issue 2: Solution Becomes Cloudy After Dilution or During Storage

Precipitation that occurs over time suggests that the peptide is meta-stable in your buffer and is slowly aggregating.

Caption: Logical relationships for delayed precipitation issues.

Experimental Protocols

Protocol 1: Recommended Solubilization of Cog 133 TFA

This protocol provides a systematic approach to dissolving lyophilized Cog 133 TFA to create a stable stock solution.

Materials:

• Lyophilized Cog 133 TFA

• Sterile, distilled deionized water (dH₂O)

• 0.1% Trifluoroacetic acid (TFA) in dH₂O (for basic peptides)

• 10 mM Ammonium Bicarbonate in dH₂O (for acidic peptides)

• Dimethyl sulfoxide (DMSO), anhydrous

• Vortex mixer and centrifuge

Procedure:

• Equilibrate and Centrifuge: Before opening, allow the vial of lyophilized peptide to warm to room temperature. Briefly centrifuge the vial to ensure all powder is at the bottom.[9]

• Initial Solvent Test: Attempt to dissolve a small test amount of the peptide in sterile dH₂O to a concentration of 1-10 mg/mL. Gently vortex.[7][10] If the solution is clear, proceed to step 6.

• pH Adjustment (if insoluble in water): Based on the peptide's amino acid sequence, determine its net charge.

  • For Basic Peptides (Net Charge > 0): Add a small volume of 10% acetic acid or 0.1% TFA to dissolve the peptide.[3][9]

  • For Acidic Peptides (Net Charge < 0): Add a small volume of a basic buffer like 10 mM ammonium bicarbonate to dissolve the peptide.[3][9]

• Organic Solvent (if still insoluble): If the peptide is highly hydrophobic and fails to dissolve in acidic or basic solutions, use an organic solvent.[9] a. Add a minimal amount of DMSO (e.g., 20-50 µL) to the vial to dissolve the peptide completely.[11] b. Sonication can be used briefly to aid dissolution, but keep the sample cool.[9]

• Dilution into Aqueous Buffer: Once the peptide is dissolved in a stock solvent (water, acidic/basic solution, or DMSO), it can be diluted into your final experimental buffer. a. Vigorously stir the experimental buffer. b. Add the concentrated peptide stock solution dropwise to the stirring buffer.[7] This prevents localized high concentrations that can cause precipitation.

• Storage: Aliquot the final solution into single-use tubes and store them at -20°C or -80°C to avoid freeze-thaw cycles.[11]

Protocol 2: Buffer Optimization Screening

If precipitation persists, a buffer optimization screen is recommended. This involves testing the solubility of Cog 133 TFA across a range of pH values and ionic strengths.

Materials:

• Cog 133 TFA stock solution (from Protocol 1)

• A set of buffers (e.g., Acetate, Citrate, Phosphate, Tris) at various pH levels.

• Sodium Chloride (NaCl) stock solution (e.g., 5 M)

Procedure:

• Prepare a Buffer Matrix: Set up a matrix of conditions in a 96-well plate or microcentrifuge tubes. Vary the pH (e.g., pH 4.0, 5.0, 6.0, 7.0, 8.0) and the ionic strength (e.g., 10 mM, 50 mM, 150 mM NaCl).

• Add Peptide: Add a small, fixed amount of the Cog 133 TFA stock solution to each buffer condition to achieve the desired final concentration.

• Incubate and Observe: Incubate the samples at the experimental temperature (e.g., 4°C, room temperature, 37°C) for a set period (e.g., 1 hour, 24 hours).

• Assess Solubility: Visually inspect each sample for cloudiness or precipitation. For a quantitative measure, centrifuge the samples and measure the absorbance of the supernatant at 280 nm (if the peptide contains Trp or Tyr) to determine the concentration of soluble peptide.

• Select Optimal Buffer: Choose the buffer condition (pH, ionic strength, buffer type) that results in the highest concentration of soluble peptide with no visible precipitation.

Data Summary Tables

Table 1: General Properties of Cog 133 TFA

Property	Description	Source
Identity	Fragment of Apolipoprotein E (ApoE), residues 133-149.	[2][12][13]
Molecular Formula	C₉₉H₁₈₂F₃N₃₇O₂₁	[1][14]
Molecular Weight	~2283.78 g/mol	[1]
Biological Role	Competes with ApoE for LDL receptor binding; nAChR antagonist; anti-inflammatory and neuroprotective effects.	[12][13][14]
Supplied Form	Lyophilized powder as a Trifluoroacetate (TFA) salt.	[12]

Table 2: Recommended Starting Conditions for Buffer Optimization

Parameter	Recommended Range	Rationale
pH	2 units away from pI	Peptides are most soluble when they have a strong net positive or negative charge.[4]
Buffer System	Citrate, Acetate	Phosphate buffers can sometimes cause precipitation, especially during freeze-thaw cycles.[4]
Ionic Strength	10 mM - 50 mM	Low salt reduces electrostatic interactions; high salt can cause "salting out".[4]
Co-solvent (if needed)	0.1% - 5% DMSO/ACN	Increases solubility of hydrophobic peptides. Concentration must be compatible with the assay.[3][9]
Stabilizers	1-5% Sucrose/Trehalose	Non-ionic excipients that can prevent aggregation.[4]

References

• 1. medkoo.com [medkoo.com]
• 2. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jpt.com [jpt.com]
• 4. benchchem.com [benchchem.com]
• 5. genscript.com [genscript.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. omizzur.com [omizzur.com]
• 9. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 10. benchchem.com [benchchem.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. COG 133 TFA | ApoE Mimetic Peptide‎ | MCE [medchemexpress.cn]
• 13. medchemexpress.com [medchemexpress.com]
• 14. COG 133 TFA C658607 from Aladdin Scientific Corporation | Labcompare.com [labcompare.com]

Technical Support Center: Cog 133 TFA Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the long-term storage and handling of Cog 133 trifluoroacetate (B77799) (TFA) solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for long-term storage of Cog 133?

For long-term stability, it is highly recommended to store Cog 133 as a lyophilized powder at -20°C or -80°C.[1][2] Lyophilized peptides are significantly more stable than peptides in solution. While they can be stable for weeks at room temperature, cold storage is crucial for preserving integrity over extended periods.[1]

Q2: I need to store Cog 133 in solution for my experiments. What are the best practices?

Long-term storage of peptides in solution is generally not advised.[3] However, if necessary, prepare aliquots of your Cog 133 solution to avoid repeated freeze-thaw cycles, which can lead to degradation.[1] These aliquots should be stored at -20°C and are typically usable for up to one month.[3][4] It is best to prepare and use solutions on the same day whenever possible.[3]

Q3: What is a TFA salt and how does it affect my Cog 133 peptide?

Trifluoroacetic acid (TFA) is commonly used during peptide synthesis and purification.[5][6] As a result, synthetic peptides like Cog 133 are often supplied as a TFA salt, where the TFA counterions are bound to positively charged residues on the peptide.[7][8] The presence of TFA can alter the peptide's secondary structure and may be cytotoxic in biological assays.[6][7]

Q4: Should I remove the TFA from my Cog 133 peptide?

The decision to remove TFA depends on your specific application. For sensitive cell-based assays or in vivo studies, removing TFA is highly recommended to avoid potential interference and abnormal responses.[1][6] For less sensitive applications, the presence of TFA may not be a concern. If needed, TFA can be exchanged for other counterions like acetate (B1210297) or hydrochloride (HCl).[5][7]

Q5: What factors can cause my Cog 133 solution to degrade?

Several factors can contribute to the degradation of peptide solutions:

• Temperature: Elevated temperatures accelerate degradation processes like hydrolysis.[9]

• pH: Extreme pH levels can destabilize peptides. A neutral pH range of 6-8 is generally optimal for stability.[9]

• Oxidation: If the Cog 133 sequence contains amino acids like Cysteine (Cys), Methionine (Met), Tryptophan (Trp), Histidine (His), or Tyrosine (Tyr), it is susceptible to oxidation.[10][11]

• Deamidation: Asparagine (Asn) and Glutamine (Gln) residues can undergo deamidation, a reaction influenced by higher pH and temperature.[11]

• Hydrolysis: Peptide bonds, particularly those involving Aspartic acid (Asp), are prone to cleavage through hydrolysis.[11]

• Aggregation: The concentration of the peptide in solution can influence its tendency to aggregate.[12][13]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Loss of peptide activity in a stored solution.	Degradation due to improper storage temperature or repeated freeze-thaw cycles.	Store solutions as single-use aliquots at -20°C.[3][4] Avoid keeping solutions at room temperature for extended periods.
Oxidation of sensitive amino acids.	Use degassed buffers to remove oxygen before dissolving the peptide.[2] Consider blanketing the vial with an inert gas like nitrogen or argon.
pH of the solution is not optimal.	Ensure the buffer pH is within a stable range for the peptide, typically pH 5-7.[2]
Precipitation or cloudiness in the peptide solution upon thawing.	Peptide aggregation.	Before use, allow the vial to equilibrate to room temperature before opening to minimize moisture uptake. Consider the solubility characteristics of Cog 133 and ensure the appropriate solvent is used.
Low solubility at the stored concentration.	It may be necessary to prepare a more dilute stock solution for storage.
Inconsistent results in biological assays.	Interference from TFA salts.	For sensitive biological applications, consider performing a salt exchange to replace TFA with a more biocompatible counterion like acetate or HCl.[5][7][8]
Peptide degradation.	Assess the purity of the stored peptide solution using a method like HPLC to check for degradation products.

Experimental Protocols

Protocol for Assessing Cog 133 Solution Stability

This protocol outlines a general method for determining the stability of your Cog 133 TFA solution over time using High-Performance Liquid Chromatography (HPLC).

Objective: To quantify the percentage of intact Cog 133 and the formation of degradation products in a solution stored under specific conditions.

Materials:

• Cog 133 TFA salt

• Appropriate solvent/buffer for dissolving Cog 133

• HPLC system with a C18 column

• Mobile phase A (e.g., 0.1% TFA in water)

• Mobile phase B (e.g., 0.1% TFA in acetonitrile)

• Temperature-controlled storage unit (e.g., -20°C freezer)

• Microcentrifuge tubes

Methodology:

• Preparation of Stock Solution:

  • Carefully weigh a precise amount of lyophilized Cog 133.

  • Dissolve the peptide in the desired buffer to a known concentration (e.g., 1 mg/mL).

• Aliquoting and Storage:

  • Dispense the stock solution into multiple single-use aliquots in microcentrifuge tubes.

  • Store the aliquots at the desired long-term storage temperature (e.g., -20°C).

• Initial Analysis (Timepoint 0):

  • Immediately after preparation, take one aliquot for initial analysis.

  • Inject a defined volume of the solution onto the HPLC system.

  • Run a gradient elution (e.g., 5% to 95% mobile phase B over 30 minutes).

  • Record the chromatogram, noting the retention time and peak area of the main Cog 133 peak.

• Subsequent Timepoints:

  • At regular intervals (e.g., 1 week, 2 weeks, 1 month, 3 months), retrieve one aliquot from storage.

  • Allow the aliquot to thaw completely and equilibrate to room temperature.

  • Analyze the sample by HPLC using the same method as the initial analysis.

• Data Analysis:

  • For each timepoint, calculate the percentage of the main peak area relative to the total peak area in the chromatogram.

  • Compare the purity at each timepoint to the initial purity at timepoint 0. A significant decrease in the main peak area and the appearance of new peaks indicate degradation.

Visualizations

Caption: Workflow for assessing the stability of Cog 133 solutions.

Caption: Troubleshooting inconsistent results with Cog 133 solutions.

References

• 1. biocat.com [biocat.com]
• 2. peptide.com [peptide.com]
• 3. Stability and Storage | Tocris Bioscience [tocris.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Which salt form should I choose for my peptide? | AmbioPharm [ambiopharm.com]
• 6. lifetein.com [lifetein.com]
• 7. TFA removal service - SB-PEPTIDE - Peptide synthesis [sb-peptide.com]
• 8. lifetein.com [lifetein.com]
• 9. peptidesuk.com [peptidesuk.com]
• 10. Peptide Stability [sigmaaldrich.com]
• 11. Stability Issues of Peptide Drugs and Their Solutions - Yanfen Biotech [en.yanfenbio.com]
• 12. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: The Impact of TFA Counterion on Cog 133 Experiments

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on the impact of the trifluoroacetic acid (TFA) counterion on experiments involving the Apolipoprotein E (ApoE) mimetic peptide, Cog 133. Residual TFA from peptide synthesis and purification can significantly influence experimental outcomes, leading to unreliable or misinterpreted data.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is a TFA counterion and why is it present in my Cog 133 sample?

A1: Trifluoroacetic acid (TFA) is a strong acid widely used in solid-phase peptide synthesis (SPPS) to cleave the synthesized peptide from the resin.[1][3][4] It is also utilized as an ion-pairing agent during purification by high-performance liquid chromatography (HPLC) to achieve better separation and peak resolution.[2][3][5] Consequently, synthetic peptides like Cog 133, which have positively charged residues, are often delivered as TFA salts.[2][6] In this form, the negatively charged TFA counterion remains associated with the peptide. The residual TFA content in a peptide sample can be substantial, ranging from 10% to 45% of the total weight.

Q2: How can the TFA counterion affect my Cog 133 experiments?

A2: The TFA counterion can interfere with a wide range of experiments in several ways:

• Biological Activity & Assays: TFA can exhibit direct cytotoxicity, even at nanomolar (nM) concentrations, by inhibiting cell proliferation and disrupting cell membranes.[4][6][7] In some instances, it has also been reported to stimulate cell growth, potentially leading to false-positive or variable results in cellular assays.[2][6] Given that Cog 133 has demonstrated potent anti-inflammatory and neuroprotective effects, the presence of TFA can mask or alter these biological activities.[8][9]

• Physicochemical Properties: The presence of the TFA counterion can alter the solubility, aggregation, and secondary structure of Cog 133.[1][3][10] This can impact the peptide's functional properties and lead to inaccuracies in characterization and quantification.

• Assay Interference: As a strong acid, TFA can lower the pH of assay buffers, potentially denaturing proteins, affecting enzyme kinetics, or altering receptor-ligand binding interactions.[1][7] For example, Cog 133 is known to be a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist with an IC50 of 445 nM; acidic conditions from TFA could potentially interfere with this interaction.[8][9]

Q3: When should I consider removing TFA from my Cog 133 peptide?

A3: The decision to remove TFA depends on the sensitivity and nature of your application. TFA removal is strongly recommended for:

• Cell-Based Assays: Any experiment involving live cells, such as viability, proliferation, signaling, or cytotoxicity assays.[7]

• In Vivo Studies: Due to potential toxicity and inflammatory responses, TFA should be exchanged for a more biocompatible counterion for any animal studies.[1][6][10]

• Structural Studies: For techniques like Circular Dichroism (CD) or FT-IR, where TFA can cause direct spectral interference.[2]

• Highly Sensitive Analytical Assays: Such as quantitative mass spectrometry, where TFA can cause ion suppression and reduce sensitivity.[2]

TFA may be tolerated in applications like polyclonal antibody production or some non-quantitative western blotting.[7]

Q4: What are the most common methods for removing TFA from peptides like Cog 133?

A4: The two most common and effective methods for TFA removal are:

• TFA/HCl Exchange: This is considered the gold-standard method.[7] It involves repeatedly dissolving the peptide in a dilute hydrochloric acid (HCl) solution and then lyophilizing (freeze-drying) it. This process replaces the TFA counterion with a chloride ion.[7][11]

• Ion-Exchange Chromatography: This technique uses a resin to bind the peptide while the TFA is washed away. The peptide is then eluted with a solution containing a different, more biocompatible counterion, such as acetate (B1210297).[1][11]

Q5: What are the alternatives to TFA salts for synthetic peptides?

A5: You can often request peptides to be prepared with more biocompatible counterions. The most common alternatives are acetate (Ac) and hydrochloride (HCl) salts.[3] These are generally less toxic to cells and are preferred for sensitive biological experiments and in vivo research.[3][12]

Troubleshooting Guides

Problem 1: Unexpected or Inconsistent Results in Cell-Based Assays

• Symptoms: You observe high variability in cell proliferation or viability data, unexpected cytotoxicity even at low Cog 133 concentrations, or results that are not reproducible.[2]

• Possible Cause: The observed effect may be due to the cytotoxicity of the TFA counterion rather than the biological activity of Cog 133.[3]

• Troubleshooting Workflow:

  Caption: Workflow to diagnose TFA interference in cellular assays.

Problem 2: Low Sensitivity or Unexpected Peaks in Mass Spectrometry (MS)

• Symptoms: You experience low signal intensity for Cog 133, poor ionization, or the presence of unexpected adducts in your mass spectra.[2]

• Possible Cause: TFA is a known cause of ion suppression in electrospray ionization (ESI)-MS, which reduces analytical sensitivity.[2]

• Troubleshooting Steps:

  • Optimize MS Method: If possible, reduce the concentration of TFA in the LC mobile phase. However, this may compromise chromatographic quality.

  • Perform Counterion Exchange: The most reliable solution is to remove the TFA from the Cog 133 sample prior to analysis by exchanging it for HCl or acetate.

  • Use an Alternative Ion-Pairing Agent: For HPLC, formic acid can sometimes be used as a substitute for TFA, as it is less prone to causing ion suppression.

Quantitative Data Summary

The presence of TFA can have a dose-dependent impact on experimental results. While specific data on Cog 133 is limited, the following table summarizes general findings from the literature on TFA's effects.

Parameter	Observation	Concentration	Reference(s)
Cytotoxicity	Inhibition of cell proliferation in fetal rat osteoblast cultures.	As low as 10 nM	[6][7]
Cell Growth Stimulation	Enhancement of cell growth and protein synthesis in murine glioma cells.	0.5–7.0 mM	[6]
Cog 133 Activity	IC50 as a nAChR antagonist. Note: The presence of TFA could potentially alter this measured value.	445 nM	[8][9]

Experimental Protocols

Protocol 1: TFA to Hydrochloride (HCl) Counterion Exchange

This is a widely used method to replace TFA with the more biocompatible chloride ion.[7][11]

Materials:

• Cog 133 TFA salt

• Distilled, deionized water

• 100 mM HCl solution

• Liquid nitrogen

• Lyophilizer

Methodology:

• Dissolve Peptide: Dissolve the Cog 133 TFA salt in distilled water or a suitable buffer (e.g., 10 mM phosphate, 100 mM NaCl) to a concentration of approximately 1 mg/mL.[1][4]

• Add HCl: Add 100 mM HCl to the peptide solution to achieve a final HCl concentration between 2 mM and 10 mM.[1][4][7]

• Incubate: Let the solution stand at room temperature for at least one minute.[1][4]

• Freeze: Flash-freeze the solution in liquid nitrogen until it is completely solid.[1][4]

• Lyophilize: Lyophilize the frozen solution overnight or until all the solvent is removed.[1][4]

• Repeat: To ensure complete exchange, repeat steps 1-5 at least two more times.[1][4][7]

• Final Product: After the final lyophilization, the peptide is obtained as the hydrochloride salt.

Caption: Step-by-step workflow for TFA-HCl counterion exchange.

Protocol 2: TFA to Acetate Exchange via Ion-Exchange Chromatography

This method is suitable for exchanging TFA for acetate, another biocompatible counterion.

Materials:

• Cog 133 TFA salt

• Strong anion exchange resin

• 1 M Sodium Acetate solution

• Distilled, deionized water

• Chromatography column

Methodology:

• Prepare Resin: Prepare a column with a strong anion exchange resin, ensuring a 10 to 50-fold excess of anion sites in the resin relative to the amount of peptide.

• Equilibrate Column: Elute the column with a 1 M solution of sodium acetate.[1]

• Wash Column: Wash the column thoroughly with distilled water to remove excess sodium acetate.[1]

• Load Sample: Dissolve the Cog 133-TFA salt in distilled water and apply it to the prepared column.[1]

• Elute Peptide: Elute the column with distilled water. The peptide, now in its acetate salt form, will elute while the TFA remains bound to the resin. Collect the fractions containing the peptide.[1]

• Lyophilize: Combine the peptide-containing fractions and lyophilize to obtain the final Cog 133 acetate salt.[1]

Signaling Pathway Visualization

Caption: Logical diagram of TFA interference vs. Cog 133's intended action.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. genscript.com.cn [genscript.com.cn]
• 7. lifetein.com [lifetein.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. mdpi.com [mdpi.com]
• 11. Elimination and exchange of trifluoroacetate counter-ion from cationic peptides: a critical evaluation of different approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. omizzur.com [omizzur.com]

Technical Support Center: Optimizing Cog 133 TFA Dose-Response Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cog 133 TFA in dose-response assays.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments in a question-and-answer format.

Issue: High Variability Between Replicate Wells

• Question: My dose-response data shows significant variability between replicate wells. What could be the cause?

• Answer: High variability can stem from several factors:

  • Inconsistent Cell Seeding: Ensure a homogenous cell suspension before and during plating. Gently swirl the cell suspension periodically while plating to prevent settling. Optimal seeding density is crucial; if cells are too sparse or too confluent, their response to the peptide can be inconsistent.[1]

  • Peptide Adsorption: Peptides can adsorb to plasticware, leading to inconsistent concentrations in your wells.[2] Consider using low-adhesion microplates and pipette tips.

  • Pipetting Errors: Small volumes of concentrated peptide are often used for serial dilutions. Ensure your pipettes are calibrated and use reverse pipetting techniques for viscous solutions to improve accuracy.[3]

  • Edge Effects: The outer wells of a microplate are prone to evaporation, which can concentrate the peptide and affect cell health. To mitigate this, fill the outer wells with sterile PBS or media without cells and do not use them for experimental data.[4]

Issue: Poor or No Dose-Response Curve

• Question: I am not observing a clear sigmoidal curve in my dose-response assay. What should I check?

• Answer: A lack of a clear dose-response curve often points to issues with the peptide's concentration range, its activity, or the assay setup itself.

  • Incorrect Concentration Range: The tested concentrations of Cog 133 TFA may be too high or too low. Conduct a wide range-finding experiment (e.g., from 1 nM to 100 µM) to identify the active range of the peptide for your specific cell line and assay conditions.

  • Peptide Degradation: Peptides are sensitive to degradation from proteases, oxidation, and multiple freeze-thaw cycles.[5] Prepare fresh dilutions of Cog 133 TFA for each experiment from a properly stored, concentrated stock. Avoid storing peptides in solution for long periods.[6]

  • Assay Incubation Time: The chosen incubation time may be too short or too long to observe the desired effect. Optimize the incubation time by performing a time-course experiment (e.g., 24, 48, and 72 hours).

  • TFA Interference: Trifluoroacetic acid (TFA) is often present as a counter-ion from peptide purification and can be cytotoxic at certain concentrations, potentially masking the true effect of the peptide.[5][6] If you suspect TFA interference, consider using a peptide salt with a different counter-ion or performing a salt exchange.

Issue: Low Cell Viability in Control Wells

• Question: My untreated control cells are showing low viability. What could be the problem?

• Answer: Low viability in control wells compromises the entire experiment. Here are some potential causes:

  • Suboptimal Cell Culture Conditions: Ensure your cells are healthy, in the logarithmic growth phase, and free from contamination. Check your incubator's CO2 and temperature levels.

  • Solvent Toxicity: If you are using a solvent like DMSO to dissolve Cog 133 TFA, ensure the final concentration in the culture medium is not toxic to your cells. A vehicle control with the highest concentration of the solvent used in the experiment is essential. For most cell lines, the final DMSO concentration should be kept below 0.5%, and ideally at or below 0.1%.[7]

  • Endotoxin (B1171834) Contamination: Peptides can sometimes be contaminated with endotoxins (lipopolysaccharides) from the synthesis process, which can induce inflammatory responses and affect cell viability.[5] Use endotoxin-free reagents and test your peptide stock for endotoxin levels if you suspect this is an issue.

Frequently Asked Questions (FAQs)

1. What is Cog 133 TFA and what is its mechanism of action?

Cog 133 TFA is the trifluoroacetate (B77799) salt of Cog 133, a peptide fragment of Apolipoprotein E (ApoE).[2][8] It is an ApoE mimetic peptide with neuroprotective and anti-inflammatory properties.[8][9] Its neuroprotective mechanism involves the inhibition of the extracellular signal-regulated kinase (ERK1/2)-Bax mitochondrial apoptotic pathway.[5][10] It also functions as an antagonist of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR) with a reported IC50 of 445 nM.[2][8]

2. How should I prepare and store Cog 133 TFA stock solutions?

• Reconstitution: Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom. Reconstitute the peptide in a sterile, appropriate solvent. For cell-based assays, sterile, nuclease-free water or a buffer like PBS is often suitable.[11] If solubility is an issue, a small amount of a solvent like DMSO can be used initially, followed by dilution in aqueous buffer.[7]

• Concentration: Prepare a concentrated stock solution (e.g., 1-10 mM) to minimize the volume of solvent added to your cell cultures and to reduce the number of freeze-thaw cycles.

• Storage: Store the lyophilized peptide at -20°C or -80°C, protected from light.[6] Once reconstituted, aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C.[7]

3. What is a good starting concentration range for a Cog 133 TFA dose-response assay?

The optimal concentration range is cell-type and assay-dependent. Based on published studies with ApoE mimetic peptides, a broad starting range of 10 nM to 50 µM is recommended for initial experiments.[12] Subsequent experiments can then focus on a narrower range of concentrations around the initial effective dose.

4. Which cell viability assays are suitable for use with Cog 133 TFA?

Several viability assays can be used. The choice depends on your specific experimental question and cell type.

• MTT Assay: This colorimetric assay measures the metabolic activity of cells, which is indicative of their viability. It is a widely used and robust method.[13][14][15]

• XTT or MTS Assays: These are similar to the MTT assay but the resulting formazan (B1609692) product is water-soluble, simplifying the protocol.[5][16]

• LDH Assay: This assay measures the release of lactate (B86563) dehydrogenase from damaged cells, providing an indication of cytotoxicity.[5]

5. How do I analyze my dose-response data?

Dose-response data is typically plotted with the response (e.g., % cell viability) on the y-axis and the logarithm of the compound concentration on the x-axis. A sigmoidal curve is then fitted to the data using a four-parameter logistic (4PL) model. From this curve, you can determine key parameters like the IC50 (the concentration at which 50% of the maximal inhibitory effect is observed).

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
Cog 133 TFA Starting Concentration Range	10 nM - 50 µM	This is a broad range for initial screening. The optimal range will be cell-type specific.[12]
Reported IC50 (nAChR antagonism)	445 nM	This is for its activity as a nicotinic acetylcholine receptor antagonist.[2][8]
Cell Seeding Density (96-well plate)	5,000 - 20,000 cells/well	Highly cell-type dependent. Should be optimized to ensure cells are in logarithmic growth phase for the duration of the experiment.
Incubation Time	24 - 72 hours	The optimal time depends on the cell type and the specific endpoint being measured. A time-course experiment is recommended.
Final DMSO Concentration in Media	≤ 0.1% (ideal), < 0.5% (maximum)	High concentrations of DMSO can be cytotoxic. Always include a vehicle control.[7]

Experimental Protocols

Detailed Methodology: Neuroprotective Dose-Response Assay Using MTT

This protocol provides a general framework for assessing the neuroprotective effects of Cog 133 TFA against an induced cellular stressor.

• Cell Seeding:

  • Culture neuronal cells (e.g., SH-SY5Y, primary cortical neurons) under standard conditions.

  • Harvest cells during their logarithmic growth phase and assess viability (should be >95%).

  • Seed cells in a 96-well plate at a pre-determined optimal density in 100 µL of culture medium.

  • Incubate for 18-24 hours to allow for cell adherence.

• Cog 133 TFA Preparation and Pre-treatment:

  • Prepare a concentrated stock solution of Cog 133 TFA (e.g., 10 mM) in sterile DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to create 2x working solutions of your desired final concentrations.

  • Carefully remove the medium from the wells and add 50 µL of the 2x Cog 133 TFA working solutions to the appropriate wells. Include a vehicle control.

  • Incubate for a pre-determined pre-treatment time (e.g., 1-2 hours).

• Induction of Cellular Stress:

  • Prepare a 2x solution of your chosen neurotoxic agent (e.g., glutamate, hydrogen peroxide) in complete culture medium.

  • Add 50 µL of the 2x neurotoxin solution to the wells already containing 50 µL of the Cog 133 TFA solution.

  • Incubate for the desired duration of the stress exposure (e.g., 24 hours).

• MTT Assay for Viability Assessment: [13][14][16]

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well.

  • Incubate the plate for 2-4 hours at 37°C.

  • Carefully aspirate the medium and add 100-150 µL of a solubilization solution (e.g., DMSO or a specialized MTT solvent) to each well to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[14]

  • Measure the absorbance at 570-590 nm using a microplate reader.

Visualizations

Caption: General workflow for a Cog 133 TFA neuroprotective dose-response assay.

Caption: Proposed neuroprotective signaling pathway of Cog 133.

References

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Apolipoprotein E and mimetic peptide initiate a calcium-dependent signaling response in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. genscript.com [genscript.com]
• 7. benchchem.com [benchchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. ApoE Mimetic Peptides to Improve the Vicious Cycle of Malnutrition and Enteric Infections by Targeting the Intestinal and Blood-Brain Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Control of cell death and mitochondrial fission by ERK1/2 MAP kinase signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 14. MTT assay protocol | Abcam [abcam.com]
• 15. broadpharm.com [broadpharm.com]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Cog 133 TFA Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cog 133 TFA. The aim is to help minimize variability in experiments by addressing common issues related to the trifluoroacetic acid (TFA) salt form of this peptide.

Frequently Asked Questions (FAQs)

Q1: What is Cog 133 and why is it supplied as a TFA salt?

A1: Cog 133 is a synthetic peptide fragment of Apolipoprotein E (APOE) with potent anti-inflammatory and neuroprotective properties.[1][2] It acts as an antagonist for the α7 nicotinic acetylcholine (B1216132) receptor (nAChR) and competes with the ApoE holoprotein for binding to the LDL receptor.[1][3] During its chemical synthesis and purification via reverse-phase high-performance liquid chromatography (RP-HPLC), trifluoroacetic acid (TFA) is often used as an ion-pairing agent to achieve high purity.[4][5] As a result, the final lyophilized peptide is typically a TFA salt, where TFA counterions are associated with positively charged residues on the peptide.[6][7]

Q2: How can residual TFA in my Cog 133 sample introduce variability into my experiments?

A2: Residual TFA can be a significant source of experimental variability and may lead to unpredictable results.[8] Known effects include:

• Altering Biological Activity: TFA itself can impact cell proliferation and receptor activity, potentially masking or altering the specific effects of Cog 133.[7][9]

• Changing Peptide Structure: TFA can induce conformational changes in peptides, affecting their secondary structure (e.g., alpha-helix or beta-sheet content), which is often critical for biological function.[10]

• Promoting Aggregation: Depending on the peptide sequence and concentration, TFA can influence solubility and promote aggregation, reducing the effective concentration of monomeric, active peptide.[7][10]

• Lowering Sample pH: Residual TFA is a strong acid and can lower the pH of your stock solutions and experimental media, which can affect cell health and peptide stability.[6]

• Interfering with Analyses: TFA can interfere with certain analytical techniques. For instance, it can suppress the signal in mass spectrometry and has a strong absorbance in FTIR spectroscopy that can obscure the amide I band of the peptide.[7][11]

Q3: What is an acceptable level of TFA in my Cog 133 sample?

A3: There is no universal upper limit for TFA content, as its impact is highly dependent on the specific assay and cell type used.[8] Some studies have shown biological effects of TFA at concentrations from nanomolar to millimolar.[7] For sensitive biological assays, it is highly recommended to either quantify the TFA content and use a consistent batch for all related experiments or to exchange the TFA counterion for a more biocompatible one, such as acetate (B1210297) or hydrochloride (HCl).[4][6]

Troubleshooting Guides

This section addresses specific issues that may arise during Cog 133 TFA studies.

Issue 1: High Variability or Poor Reproducibility in Cell-Based Assays

• Possible Cause: Inconsistent TFA levels between different peptide batches or dilutions are affecting cellular responses.

• Troubleshooting Steps:

  • Quantify TFA Content: If possible, determine the TFA content of your Cog 133 stock. This can be done using techniques like 19F NMR or ion chromatography.[10] Knowing the percentage of TFA by weight allows for more accurate calculation of the net peptide content.

  • Use a Single Batch: For a given set of experiments, use Cog 133 from a single synthesis batch to ensure the ratio of peptide to TFA is constant.

  • Perform a Counterion Exchange: For the most sensitive experiments, exchange the TFA for a more biologically inert counterion like acetate or HCl. (See Experimental Protocols section below).

  • Run a TFA Control: Include a control group treated with TFA alone (at a concentration equivalent to that in your peptide treatment) to assess the baseline effect of the counterion on your assay.

Issue 2: Cog 133 Peptide Precipitates After Reconstitution

• Possible Cause: The peptide is aggregating, which can be influenced by concentration, pH, and the presence of TFA.[7][12]

• Troubleshooting Steps:

  • Review Dissolution Protocol: Ensure you are using the recommended solvent. For many peptides, this involves dissolving in a small amount of sterile, nuclease-free water or a buffer like PBS. Avoid vigorous vortexing, which can promote aggregation. Gentle swirling or pipetting is preferred.

  • Test Different pH Levels: The solubility of peptides is often lowest at their isoelectric point (pI). Adjusting the pH of the reconstitution buffer slightly away from the pI can improve solubility.

  • Consider Counterion Exchange: Exchanging TFA for acetate or HCl can sometimes improve solubility characteristics.[7] Acetate salts, for example, may result in a better lyophilized cake and easier handling.[4]

Data Presentation: Impact of Residual TFA

The following table summarizes potential sources of variability from residual TFA and recommended mitigation strategies.

Source of Variability	Potential Impact	Recommended Mitigation Strategy
Inconsistent TFA Content	Variable biological activity, poor reproducibility.[8]	Use a single peptide batch; quantify TFA content; perform counterion exchange.
Peptide Aggregation	Reduced effective concentration, altered activity.[10][13]	Optimize dissolution protocol; test different pH levels; consider counterion exchange.
Low pH of Stock Solution	Peptide degradation, altered cellular environment.[6][14]	Buffer the final solution adequately; perform counterion exchange to a weaker acid salt (e.g., acetate).
Direct Cellular Effects	Unintended effects on cell proliferation or signaling.[7][9]	Run TFA-only controls; perform counterion exchange.
Analytical Interference	Signal suppression in MS, spectral artifacts in FTIR/CD.[7][10]	Exchange TFA for a non-interfering counterion (e.g., HCl for FTIR).

Experimental Protocols

Protocol: Counterion Exchange from TFA to Hydrochloride (HCl)

This protocol is a common method to replace TFA counterions with chloride, which is generally more biocompatible.[5][9]

• Dissolution: Dissolve the Cog 133 TFA peptide in a minimal volume of 100 mM HCl solution.

• Incubation: Let the solution stand at room temperature for approximately 1-2 minutes.

• Freezing: Flash-freeze the solution using liquid nitrogen.

• Lyophilization: Lyophilize the frozen sample until all the liquid is removed, resulting in the peptide hydrochloride salt as a dry powder.

• Repeat (Optional): For complete removal, this cycle can be repeated 2-3 times.

• Validation: After the final step, reconstitute the peptide in your desired assay buffer. It is advisable to confirm the peptide's integrity via mass spectrometry.

Mandatory Visualizations

Signaling Pathway of Cog 133

Cog 133 is known to interact with the Low-Density Lipoprotein (LDL) receptor pathway and antagonize the α7 nicotinic acetylcholine receptor (nAChR), leading to anti-inflammatory and neuroprotective effects.[1][2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. qualitide.com [qualitide.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Which salt form should I choose for my peptide? | AmbioPharm [ambiopharm.com]
• 5. peptide.com [peptide.com]
• 6. TFA removal service - SB-PEPTIDE - Peptide synthesis [sb-peptide.com]
• 7. benchchem.com [benchchem.com]
• 8. genscript.com [genscript.com]
• 9. Towards a Consensus for the Analysis and Exchange of TFA as a Counterion in Synthetic Peptides and Its Influence on Membrane Permeation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Concept Life Sciences | Overcoming the Challenges of Peptide Drug Development [conceptlifesciences.com]
• 14. Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]

Cog 133 TFA Experiments: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in performing successful experiments with Cog 133 TFA.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the handling and use of Cog 133 TFA.

Problem: Poor Solubility or Incomplete Dissolution of Cog 133 TFA

Question: I am having difficulty dissolving the lyophilized Cog 133 TFA powder. What should I do?

Answer:

Issues with peptide solubility are a common challenge. The following table outlines potential causes and solutions to facilitate the complete dissolution of Cog 133 TFA.

Potential Cause	Recommended Solution	Quantitative Parameter/Consideration
Peptide Aggregation	Use sonication to break up aggregates. A brief sonication in a water bath can aid dissolution.[1][2]	Sonication duration: 5-10 minutes in a cold water bath.
Low Kinetic Energy	Gentle warming can increase the solubility.	Warm the solution to 37°C in a water bath.[1]
Incorrect Solvent	While Cog 133 TFA is soluble in PBS, for high concentrations, a co-solvent like DMSO may be necessary.[1][3]	For a 100 mg/mL stock, ultrasonic treatment in PBS is recommended.[3]
pH of the Solution	The pH of the buffer is critical. Peptides are least soluble at their isoelectric point (pI). Adjusting the pH away from the pI can improve solubility.[4]	Maintain a buffer pH that is at least 2 units away from the peptide's pI.

Problem: Precipitation of Cog 133 TFA in Aqueous Buffers

Question: My Cog 133 TFA precipitates out of solution when I dilute it in my experimental buffer. How can I prevent this?

Answer:

Precipitation can occur when transferring a concentrated peptide stock into an aqueous buffer. Here are some strategies to prevent this issue.

Potential Cause	Recommended Solution	Experimental Best Practice
Exceeding Solubility Limit	Lower the final concentration of the peptide in your working solution.[2]	Perform serial dilutions to reach the desired final concentration.
Rapid Change in Solvent Environment	Add the concentrated stock solution to the buffer slowly, drop-by-drop, while gently vortexing.[2]	This allows for a more gradual solvent exchange.
Formation of Micro-aggregates	Centrifuge the final solution at high speed to pellet any insoluble aggregates.	Centrifuge at >10,000 x g for 10 minutes and use the clear supernatant.[4]

Experimental Protocols

Protocol 1: Preparation of a Cog 133 TFA Stock Solution

This protocol provides a step-by-step method for the preparation of a Cog 133 TFA stock solution.

• Equilibrate the Vial: Before opening, allow the vial of lyophilized Cog 133 TFA to warm to room temperature in a desiccator to prevent condensation.[2]

• Solvent Addition: Add the desired volume of sterile PBS to the vial to achieve the target concentration (e.g., 100 mg/mL).[3]

• Initial Dissolution: Vortex the vial for 30-60 seconds.

• Sonication: Place the vial in an ultrasonic water bath for 5-10 minutes to aid dissolution.[1][3]

• Visual Inspection: Visually inspect the solution to ensure it is clear and free of particulates.

• Sterile Filtration (Optional): If required for your application, filter the stock solution through a 0.22 µm syringe filter.

• Aliquoting and Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C. For stock solutions, storage at -80°C for up to 6 months or -20°C for up to 1 month is recommended.[4][5]

Protocol 2: Removal of Trifluoroacetate (B77799) (TFA) from Cog 133

Residual TFA from the synthesis and purification process can interfere with biological assays.[4][6] If your experiments are sensitive to TFA, consider the following protocol for its removal.

• Dissolve the Peptide: Dissolve the Cog 133 TFA in a minimal volume of 10% aqueous acetic acid.

• Dilute with Buffer: Slowly add your target aqueous buffer to the dissolved peptide solution while vortexing.

• Lyophilization: Freeze the solution and lyophilize overnight to remove the acetic acid and water.

• TFA Exchange: To further reduce TFA, a salt exchange can be performed. Dissolve the peptide in a solution containing a different counterion, such as hydrochloride (HCl), and then re-lyophilize. This process may need to be repeated for maximal TFA removal.[6]

The following table summarizes the reported efficiency of TFA removal using different techniques.

TFA Removal Technique	Reported TFA Reduction	Reference
Repeated Lyophilization with HCl	Can be effective, but may require multiple cycles.	[6]
Ion-Exchange Chromatography	A more effective method for peptides with strong TFA binding.	[6]

Frequently Asked Questions (FAQs)

Q1: What is the significance of "TFA" in Cog 133 TFA?

A1: TFA stands for trifluoroacetic acid. It is a strong acid used during the chemical synthesis and purification (e.g., HPLC) of peptides.[4][6] The final product is a salt where the positively charged amino acid residues of the peptide are associated with the negatively charged trifluoroacetate counter-ion. This salt form often improves the stability and solubility of the peptide.[1]

Q2: Can the TFA counter-ion interfere with my experiments?

A2: Yes, residual TFA can impact experimental results. It has been reported to inhibit or, in some cases, stimulate cell proliferation in cell-based assays.[4] It can also alter the secondary structure of peptides and affect the pH of unbuffered solutions.[4][6] For sensitive applications, removal of TFA may be necessary (see Protocol 2).

Q3: How can I verify the quality and integrity of my Cog 133 TFA?

A3: The quality of the peptide can be assessed through several methods:

• Mass Spectrometry (MS): To confirm the correct molecular weight of the peptide.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the peptide.

• Activity Assays: Functional assays to confirm the biological activity of Cog 133 TFA, such as its ability to compete with ApoE for LDL receptor binding or its anti-inflammatory effects in a relevant cell model.[3]

Q4: What is the proposed mechanism of action for Cog 133?

A4: Cog 133 is a mimetic of Apolipoprotein E (ApoE).[3] It is designed to mimic the receptor-binding region of ApoE and competes with the full-length ApoE for binding to the LDL receptor.[3] This interaction is believed to be responsible for its neuroprotective and anti-inflammatory effects.[3][7] Cog 133 has also been identified as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist.[3]

Q5: Are there any known issues with the stability of Cog 133 TFA in solution?

A5: Peptides in solution are generally less stable than in their lyophilized form.[2] To maintain the integrity of your Cog 133 TFA stock solution, it is crucial to aliquot it into single-use vials to avoid multiple freeze-thaw cycles, which can lead to degradation.[2][4] For long-term storage, -80°C is recommended.[5]

Visual Guides

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. ApoE Mimetic Peptides to Improve the Vicious Cycle of Malnutrition and Enteric Infections by Targeting the Intestinal and Blood-Brain Barriers | MDPI [mdpi.com]

Reference Data & Comparative Studies

COG112 Demonstrates Superior Anti-Inflammatory and Immunomodulatory Efficacy Over COG133 in Preclinical Models

For Immediate Release

DURHAM, NC – A comparative analysis of two apolipoprotein E (ApoE) mimetic peptides, COG133 TFA and COG112, reveals that COG112 exhibits significantly enhanced anti-inflammatory and immunomodulatory properties. This heightened efficacy is attributed to the conjugation of COG133 with the Antennapedia (Antp) cell-penetrating peptide, which facilitates improved cellular uptake.

COG133 is a peptide fragment of ApoE that mimics its anti-inflammatory and neuroprotective functions.[1][2] COG112 is a derivative of COG133, modified by the addition of the Antennapedia protein transduction domain to improve its ability to cross cell membranes.[3][4] Both peptides are investigated for their therapeutic potential in inflammatory conditions and neurodegenerative diseases.[3][5] Their primary mechanism of action involves the modulation of the nuclear factor-kappa B (NF-κB) signaling pathway, a critical regulator of inflammatory responses.[3][6]

A key preclinical study directly comparing the two compounds in a murine model of experimental autoimmune encephalomyelitis (EAE), an animal model for multiple sclerosis, provides substantial evidence for the superior efficacy of COG112.[3]

In Vitro Efficacy: Inhibition of Macrophage Activation

In vitro experiments using peritoneal macrophages stimulated with lipopolysaccharide (LPS) and interferon-gamma (IFN-γ) demonstrated the superior ability of COG112 to suppress the production of key inflammatory mediators.

At a concentration of 5 µM, COG112 completely inhibited the release of nitric oxide (NO), a pro-inflammatory molecule, whereas the same concentration of COG133 only achieved an approximate 37% reduction.[3] Similarly, COG112 effected a dose-dependent and complete inhibition of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) at the 5 µM concentration. In contrast, COG133 showed only moderate, albeit statistically significant, suppression of these pro-inflammatory cytokines at the same concentration.[3]

The enhanced anti-inflammatory effect of COG112 was further evidenced by its impact on the expression of inducible nitric oxide synthase (NOS2) mRNA. Treatment with 5 µM COG112 resulted in a 92% reduction in NOS2 mRNA levels, compared to a modest 24% inhibition by 5 µM COG133.[3]

In Vitro Assay	Peptide (5 µM)	Efficacy
Nitric Oxide (NO) Release Inhibition	COG112	Complete Inhibition
COG133	~37% Inhibition
TNF-α Release Inhibition	COG112	Complete Inhibition
COG133	Moderate Inhibition
IL-6 Release Inhibition	COG112	Complete Inhibition
COG133	Moderate Inhibition
NOS2 mRNA Expression Inhibition	COG112	92% Inhibition
COG133	24% Inhibition

Immunomodulatory Effects: Inhibition of Splenocyte Proliferation

The immunomodulatory potential of these peptides was assessed by their ability to inhibit the proliferation of splenocytes stimulated with myelin oligodendrocyte glycoprotein (B1211001) (MOG). COG112 demonstrated approximately ten-fold greater potency than COG133 in this assay. A concentration of 0.5 µM COG112 was sufficient to inhibit splenocyte proliferation to the same extent as 5 µM of COG133.[3]

In Vitro Assay	Peptide Concentration	Level of Inhibition
MOG-Induced Splenocyte Proliferation	COG112 (0.5 µM)	Equivalent to COG133 at 5 µM
COG133 (5 µM)	Equivalent to COG112 at 0.5 µM

In Vivo Efficacy: Amelioration of EAE Clinical Symptoms

In the in vivo EAE model, both peptides were effective in reducing clinical symptoms and promoting remission compared to a saline control. While both treatments resulted in a higher percentage of mice in remission, the therapeutic effect of COG112 was more pronounced, leading to a nearly full remission from disability.[3]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway and the general experimental workflow used in the comparative studies.

Caption: NF-κB signaling pathway inhibition by COG112 and COG133.

Caption: Experimental workflow for comparing COG112 and COG133 efficacy.

Experimental Protocols

Macrophage Activation Assay

Peritoneal macrophages were harvested from mice and cultured. The cells were pre-treated with varying concentrations of COG112 or COG133 before being stimulated with 100 ng/ml of LPS and 10 U/ml of IFN-γ. The culture supernatant was collected after 45 hours for the analysis of TNF-α and IL-6 by ELISA, and after 72 hours for the measurement of nitrite, an indicator of NO production, using the Griess reagent. For gene expression analysis, RNA was extracted from the cells and subjected to quantitative real-time PCR to determine the levels of NOS2 mRNA.[3]

Splenocyte Proliferation Assay

Spleens were collected from MOG-immunized mice, and splenocytes were isolated. The cells were then cultured in 96-well plates in the presence of MOG peptide, with or without the addition of COG112 or COG133 at various concentrations. The cultures were incubated for 72 hours. Cell proliferation was quantified using a colorimetric BrdU Cell Proliferation ELISA kit, which measures the incorporation of 5-bromo-2'-deoxyuridine (B1667946) (BrdU) into newly synthesized DNA.[3]

Conclusion

The available data strongly indicate that COG112 is a more potent anti-inflammatory and immunomodulatory agent than its parent peptide, COG133. The enhanced efficacy of COG112 is likely due to its improved cellular penetration, a result of the appended Antennapedia cell-penetrating peptide. These findings suggest that COG112 may hold greater promise as a therapeutic candidate for inflammatory and autoimmune diseases. Further research is warranted to fully elucidate its clinical potential.

References

• 1. The Apolipoprotein E-mimetic Peptide COG112 Inhibits the Inflammatory Response to Citrobacter rodentium in Colonic Epithelial Cells by Preventing NF-κB Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of anti-endotoxin activity of apoE and apoA mimetic derivatives of a model amphipathic peptide 18A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. An Apolipoprotein E-Mimetic Stimulates Axonal Regeneration and Remyelination after Peripheral Nerve Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ApoE Mimetic Peptides to Improve the Vicious Cycle of Malnutrition and Enteric Infections by Targeting the Intestinal and Blood-Brain Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Two apolipoprotein E mimetic peptides with similar cholesterol reducing properties exhibit differential atheroprotective effects in LDL-R null mice - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Neuroinflammation Research: A Guide to Cog 133 and Trifluoroacetic Acid (TFA) Alternatives

For researchers, scientists, and drug development professionals investigating the role of the apolipoprotein E (ApoE) mimetic peptide Cog 133 in neuroinflammation, the presence of trifluoroacetic acid (TFA) as a counter-ion from peptide synthesis presents a critical experimental variable. This guide provides a comprehensive comparison of TFA and its alternatives, offering supporting data and detailed methodologies to aid in the selection of the most appropriate reagents for your in vitro and in vivo studies.

Cog 133, a fragment of the ApoE protein, has demonstrated significant anti-inflammatory and neuroprotective effects, making it a valuable tool in the study of neurodegenerative diseases.[1][2] However, the common use of TFA in solid-phase peptide synthesis (SPPS) results in the final product often being a TFA salt of the peptide. Emerging evidence suggests that TFA itself can elicit biological effects, potentially confounding experimental outcomes in sensitive neuroinflammation assays. This guide explores viable alternatives to TFA, their respective advantages and disadvantages, and the potential impact on Cog 133's biological activity.

The Trifluoroacetic Acid Conundrum: Why Seek Alternatives?

Trifluoroacetic acid is a strong acid widely used for the cleavage and purification of synthetic peptides. While effective, its presence in the final peptide product can be problematic for several reasons:

• Biological Activity: Studies have shown that TFA can impact cellular metabolism and may even induce cognitive impairment in animal models. This raises concerns about its potential to interfere with neuroinflammation studies, where subtle cellular changes are often being measured.

• Assay Interference: The acidity and chemical properties of TFA can potentially alter the pH of cell culture media and interfere with the performance of various biological assays.

• In Vivo Effects: When administered in vivo, the TFA counter-ion could have off-target effects, contributing to the overall inflammatory response or other physiological changes, thus masking the specific effects of the peptide itself.

Alternatives to TFA for Cog 133 Production and Use

Several alternatives to TFA can be employed during peptide synthesis, purification, or through post-purification salt exchange. The choice of an alternative will depend on the specific experimental requirements, including the desired purity, the scale of the experiment, and the sensitivity of the biological assays.

Alternative	Primary Use	Advantages	Disadvantages
Formic Acid	HPLC Mobile Phase, Deprotection	Volatile and easily removed, less harsh than TFA, better for mass spectrometry compatibility.[3][4]	May result in formylation of certain amino acids, potentially lower cleavage efficiency than TFA.[2]
Acetic Acid	HPLC Mobile Phase, Salt Exchange	Biologically compatible, commonly used in cell culture, less acidic than TFA.	May not be a strong enough acid for efficient cleavage in all cases, may require repeated lyophilization for salt exchange.
Difluoroacetic Acid (DFA)	HPLC Mobile Phase	Offers a balance between the chromatographic performance of TFA and the mass spectrometry compatibility of formic acid.[1][5]	Less commonly used, and its biological compatibility is not as well-characterized as acetate (B1210297) or chloride salts.
Hydrochloride (HCl) Salt	Salt Exchange	Biologically common and generally considered safe for in vivo and in vitro studies.	Can be corrosive to HPLC systems if used as a mobile phase, requires careful handling.
Methanesulfonic Acid–Formic Acid	Deprotection	Greener alternative to TFA, with high cleavage efficiency.[2]	A newer method, and its compatibility with a wide range of peptides is still being established.

Experimental Data: A Comparative Overview

Direct experimental data comparing the neuroinflammatory effects of Cog 133-TFA with Cog 133 complexed with an alternative counter-ion is currently limited in publicly available literature. However, studies on other peptides and the known biological effects of TFA provide a strong rationale for considering alternatives.

For instance, a study on the ApoE mimetic peptide CS15 demonstrated successful purification and exchange to an acetate salt, indicating the feasibility of preparing ApoE mimetics with biologically compatible counter-ions. While not a direct comparison of neuroinflammatory endpoints, this highlights a practical approach for researchers.

Signaling Pathways of Cog 133 in Neuroinflammation

Cog 133 exerts its anti-inflammatory effects through interaction with key receptors on glial cells, primarily microglia and astrocytes. Understanding these pathways is crucial for designing experiments and interpreting results.

Cog 133 Interaction with Low-Density Lipoprotein Receptor-Related Protein 1 (LRP1)

Cog 133, as an ApoE mimetic, binds to LRP1 on the surface of microglia. This interaction triggers a signaling cascade that can modulate inflammatory responses. One of the key pathways affected is the c-Jun N-terminal kinase (JNK) pathway, a critical regulator of pro-inflammatory gene expression.

Cog 133 binding to LRP1 inhibits the JNK pathway.

Cog 133 as a Nicotinic Acetylcholine (B1216132) Receptor (nAChR) Antagonist

Cog 133 also acts as an antagonist of the α7 nicotinic acetylcholine receptor (nAChR). In the context of neuroinflammation, the activation of α7 nAChR on microglia can lead to the activation of the NF-κB pathway, a central regulator of inflammatory gene expression. By antagonizing this receptor, Cog 133 can suppress this pro-inflammatory signaling.

References

• 1. curealz.org [curealz.org]
• 2. ApoE Mimetic Peptides to Improve the Vicious Cycle of Malnutrition and Enteric Infections by Targeting the Intestinal and Blood-Brain Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipopolysaccharide induces inflammatory microglial activation through CD147-mediated matrix metalloproteinase expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel apoE receptor mimetics reduce LPS-induced microglial inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A G protein‐coupled α7 nicotinic receptor regulates signaling and TNF‐α release in microglia - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Neuroprotective Effects of Cog 133 TFA

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the neuroprotective effects of Cog 133 tfa, an Apolipoprotein E (ApoE) mimetic peptide, with other relevant alternatives. The information presented is supported by experimental data to aid in the evaluation of its therapeutic potential.

Introduction to Cog 133 tfa and its Alternatives

Cog 133 tfa is a peptide fragment derived from the receptor-binding region of human ApoE. It has garnered attention for its potential neuroprotective and anti-inflammatory properties. As a mimetic of ApoE, it is designed to replicate the beneficial functions of the full-length protein, such as reducing neuroinflammation and promoting neuronal survival.

Key alternatives for comparison include other ApoE mimetic peptides, notably COG1410 and CN-105 . COG1410 is a shorter analog of COG133 and has been reported to exhibit enhanced efficacy and potency, as well as a broader therapeutic window in preclinical models of traumatic brain injury (TBI). CN-105 is another ApoE-based peptide that has shown promise in models of ischemic stroke and TBI.

Comparative Neuroprotective Performance: In Vivo Studies

Preclinical studies in various models of neurological injury have demonstrated the neuroprotective potential of Cog 133 tfa and its alternatives. The following tables summarize key quantitative findings.

Table 1: Neuroprotective Effects in a Murine Model of Closed Head Injury

Compound	Dosage	Key Findings	Reference
Cog 133 tfa	203 and 406 µg/kg	Decreased hippocampal neuronal degeneration and reduced latency to find the platform in the Morris water maze.
COG1410	1.0 mg/kg	Significantly reduced the amount of injury-induced cortical tissue reduction compared to vehicle.
CN-105	Not specified	Showed neuroprotective efficacy when administered post-injury.

Table 2: Neuroprotective Effects in a Rat Model of Focal Brain Ischemia (MCAO)

Compound	Dosage	Key Findings	Reference
COG1410	Single intravenous injection	Significantly improved vestibulomotor function, decreased post-stroke locomotor asymmetry, and reduced infarct volume.
CN-105	0.1 mg/kg	Improved survival, enhanced functional outcomes, reduced infarct volume, and decreased microglial activation.

Comparative Anti-Inflammatory Performance: In Vitro Studies

The anti-inflammatory activity of these peptides is a key mechanism underlying their neuroprotective effects.

Table 3: Anti-inflammatory Effects on Microglia

Compound	Concentration	Key Findings	Reference
Cog 133 tfa	10 to 50 µM	Suppressed TNF-α and nitric oxide (NO) release in BV-2 microglia.
CN-105	Not specified	Suppressed inflammatory cytokine secretion in a microglial cell line.

Mechanism of Action: Signaling Pathways

ApoE mimetic peptides, including Cog 133 tfa, are believed to exert their neuroprotective and anti-inflammatory effects through the modulation of key signaling pathways, such as the NF-κB pathway. By inhibiting the activation of NF-κB, these peptides can reduce the expression of pro-inflammatory cytokines and other mediators of neuronal damage.

A Head-to-Head In Vivo Comparison of ApoE Mimetic Peptides: A Guide for Researchers

For researchers, scientists, and drug development professionals, the landscape of apolipoprotein E (ApoE) mimetic peptides presents a promising frontier for therapeutic intervention in neurodegenerative diseases and other inflammatory conditions. These synthetic peptides are designed to emulate the beneficial functions of ApoE, including lipid transport, anti-inflammatory effects, and modulation of amyloid-beta (Aβ) clearance. This guide provides an objective in vivo comparison of four prominent ApoE mimetic peptides: Ac-hE18A-NH2, CN-105, COG133, and CS-6253, with a focus on their performance in preclinical models of Alzheimer's disease and related neurological disorders.

This document summarizes key quantitative data from in vivo studies, offers detailed experimental protocols for common assessment methods, and visualizes the primary signaling pathway implicated in the action of these peptides.

Quantitative Performance Comparison

The following tables summarize the in vivo efficacy of the selected ApoE mimetic peptides across key functional areas: reduction of Alzheimer's disease pathology, anti-inflammatory activity, and improvement in cognitive and behavioral outcomes.

Table 1: Effects on Amyloid-Beta (Aβ) and Tau Pathology

Peptide	Animal Model	Dosage and Administration	Key Findings
Ac-hE18A-NH2	APP/PS1ΔE9 Mice	50 μ g/mouse , 3 times a week for 6 weeks (retro-orbital)	Significant decrease in amyloid plaque deposition.[1]
CN-105	E4FAD Mice	Not specified	Reduced Aβ pathology.[2]
COG133	Not extensively studied for Aβ pathology in vivo	Not applicable	Primarily investigated for anti-inflammatory and neuroprotective effects in other models.
CS-6253	Young male E3FAD mice	Not specified	Reduced soluble oAβ and insoluble Aβ levels, and decreased Aβ and amyloid deposition.[3]
Cynomolgus monkeys	Intravenous injection	Transiently increased plasma Aβ42/40 ratio.[4][5]

Table 2: Anti-Inflammatory Effects

Peptide	Animal Model	Dosage and Administration	Key Findings
Ac-hE18A-NH2	APP/PS1ΔE9 Mice	50 μ g/mouse , 3 times a week for 6 weeks (retro-orbital)	Reduced activated microglia and astrocytes; significantly decreased IL-6 and TNF-α levels in the brain.[1]
CN-105	Murine Closed Head Injury Model	Intravenous or intraperitoneal injection	Reduced hippocampal microglial activation.[6]
Murine Intracerebral Hemorrhage Model	0.05 mg/kg (tail vein injection)	Decreased neuroinflammation.[7]
COG133	5-FU-challenged Swiss mice	3 µM, twice daily for 4 days (intraperitoneal)	Reduced lamina propria inflammation and intestinal MPO levels; partially decreased TNF-α levels.[8]
CS-6253	Not extensively detailed in available in vivo neuroinflammation studies	Not applicable	Primarily studied for its effects on cholesterol efflux and Aβ metabolism.

Table 3: Cognitive and Behavioral Outcomes

Peptide	Animal Model	Dosage and Administration	Key Findings
Ac-hE18A-NH2	APP/PS1ΔE9 Mice	50 μ g/mouse , 3 times a week for 6 weeks (retro-orbital)	Significantly improved performance in the Morris water maze test.[1]
CN-105	E4FAD Mice	Not specified	Rescued memory deficits.[2]
Murine Intracerebral Hemorrhage Model	0.05 mg/kg (tail vein injection)	Improved vestibulomotor performance (Rotarod) and long-term neurocognitive performance (Morris water maze).[7]
COG133	Not extensively studied for cognitive outcomes in neurodegenerative models	Not applicable	Primarily investigated in models of intestinal mucositis and other inflammatory conditions.
CS-6253	Young male E3FAD mice	Not specified	Improved memory.[3]

Key Signaling Pathways and Experimental Workflows

The therapeutic effects of ApoE mimetic peptides are underpinned by their interaction with specific signaling pathways and their ability to modulate key pathological processes. The following diagrams illustrate the primary anti-inflammatory signaling pathway influenced by these peptides and a typical experimental workflow for their in vivo evaluation.

Figure 1: Modulation of the NF-κB Signaling Pathway by ApoE Mimetic Peptides

Figure 2: General Experimental Workflow for In Vivo Evaluation of ApoE Mimetic Peptides

Detailed Experimental Protocols

Morris Water Maze for Spatial Learning and Memory

The Morris water maze is a widely used test to assess spatial learning and memory in rodent models of neurodegenerative diseases.[9][10]

Apparatus:

• A circular tank (typically 120-150 cm in diameter) filled with water made opaque with non-toxic white paint.

• An escape platform (10-15 cm in diameter) submerged 1-2 cm below the water surface.

• Visual cues are placed around the tank for spatial navigation.

• A video tracking system to record the animal's swim path and latency to find the platform.

Procedure:

• Acclimation: Mice are handled for several days before the start of the experiment to reduce stress.

• Cued Training (Visible Platform): For 1-2 days, the platform is made visible (e.g., with a flag). Mice are given 4 trials per day to learn the basic task of finding the platform to escape the water. This phase assesses for any visual or motor deficits.[11][12]

• Acquisition Phase (Hidden Platform): For 5-7 consecutive days, the platform is hidden in a constant location. Mice are given 4 trials per day, starting from different quadrants of the pool. The time to find the platform (escape latency) is recorded. If a mouse does not find the platform within a set time (e.g., 60 or 90 seconds), it is gently guided to it.[9][10]

• Probe Trial: 24 hours after the last acquisition trial, the platform is removed, and the mouse is allowed to swim freely for 60 seconds. The time spent in the target quadrant where the platform was previously located is measured as an indicator of spatial memory retention.[6][10]

Rotarod Test for Motor Coordination and Balance

The rotarod test is used to evaluate motor coordination, balance, and motor learning in rodents.[13]

Apparatus:

• A rotating rod apparatus with adjustable speed. The rod is typically textured to provide grip.

• Sensors to automatically detect when a mouse falls off the rod.

Procedure:

• Training: Mice are trained for 2-3 consecutive days to acclimate to the apparatus. Each training session consists of 3-5 trials where the rod rotates at a constant low speed (e.g., 4-5 rpm) for a set duration (e.g., 60 seconds).[14][15]

• Testing: On the test day, the rod is set to accelerate from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over a period of 5 minutes.[15][16]

• The latency to fall from the rod is recorded for each trial. Typically, 3 trials are conducted with an inter-trial interval of at least 15 minutes. The average latency to fall is used for analysis.[16][17]

Immunohistochemistry for Amyloid Plaques and Microglia

Immunohistochemistry is used to visualize and quantify pathological markers in brain tissue.

Tissue Preparation:

• Mice are anesthetized and transcardially perfused with saline followed by 4% paraformaldehyde (PFA).

• Brains are post-fixed in 4% PFA overnight and then transferred to a sucrose (B13894) solution for cryoprotection.

• Brains are sectioned (typically 30-40 µm thick) using a cryostat or vibratome.

Staining for Amyloid Plaques (e.g., using 6E10 antibody):

• Sections are washed in phosphate-buffered saline (PBS).

• Endogenous peroxidase activity is quenched with hydrogen peroxide.

• Sections are blocked with a serum-containing solution to prevent non-specific antibody binding.

• Incubation with the primary antibody (e.g., anti-Aβ antibody 6E10) overnight at 4°C.

• Incubation with a biotinylated secondary antibody.

• Incubation with an avidin-biotin-peroxidase complex (ABC reagent).

• Visualization with a chromogen such as 3,3'-diaminobenzidine (B165653) (DAB), which produces a brown precipitate at the site of the antigen.

• Sections are mounted on slides, dehydrated, and coverslipped.

• Plaque load is quantified using image analysis software.

Staining for Activated Microglia (e.g., using Iba1 antibody):

• The procedure is similar to amyloid plaque staining.[18]

• The primary antibody used is specific for Iba1, a protein upregulated in activated microglia.[19][20]

• Quantification can involve counting the number of Iba1-positive cells or measuring the total Iba1-immunoreactive area.[21]

ELISA for Pro-inflammatory Cytokines (TNF-α and IL-6)

Enzyme-linked immunosorbent assay (ELISA) is a quantitative method to measure the concentration of specific proteins, such as cytokines, in biological samples.[22]

Sample Preparation:

• Brain tissue is homogenized in a lysis buffer containing protease inhibitors.

• The homogenate is centrifuged, and the supernatant (protein extract) is collected.

• The total protein concentration of the extract is determined using a protein assay (e.g., BCA assay).

ELISA Procedure (Sandwich ELISA):

• A 96-well plate is pre-coated with a capture antibody specific for the cytokine of interest (e.g., TNF-α or IL-6).[23]

• Standards of known cytokine concentrations and the brain protein extracts are added to the wells.

• The plate is incubated to allow the cytokine to bind to the capture antibody.

• After washing, a biotinylated detection antibody that binds to a different epitope on the cytokine is added.

• Streptavidin conjugated to horseradish peroxidase (HRP) is added, which binds to the biotin (B1667282) on the detection antibody.[24]

• A substrate solution (e.g., TMB) is added, which is converted by HRP into a colored product.

• A stop solution is added to terminate the reaction.

• The absorbance of each well is measured using a microplate reader.

• The concentration of the cytokine in the samples is determined by comparing their absorbance to the standard curve. Cytokine levels are typically normalized to the total protein concentration of the sample.[22]

References

• 1. In Vivo and In Vitro Effects of an Apolipoprotein E Mimetic Peptide on Amyloid-β Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. curealz.org [curealz.org]
• 3. A novel apoE-mimetic increases brain apoE levels, reduces Aβ pathology and improves memory when treated before onset of pathology in male mice that express APOE3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alzheimer Disease | Effect of the ABCA1 agonist CS-6253 on amyloid-β and lipoprotein metabolism in cynomolgus monkeys | springermedicine.com [springermedicine.com]
• 5. Effect of the ABCA1 agonist CS-6253 on amyloid-β and lipoprotein metabolism in cynomolgus monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Search Strategies Used by APP Transgenic Mice During Navigation in the Morris Water Maze - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. alzforum.org [alzforum.org]
• 9. Morris water maze assessment [bio-protocol.org]
• 10. Morris water maze test [bio-protocol.org]
• 11. Unraveling Early Signs of Navigational Impairment in APPswe/PS1dE9 Mice Using Morris Water Maze - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Rotarod performance test - Wikipedia [en.wikipedia.org]
• 14. A Murine Model of Mild Traumatic Brain Injury Exhibiting Cognitive and Motor Deficits - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Rotarod-Test for Mice [protocols.io]
• 16. Rotarod Protocol - IMPReSS [web.mousephenotype.org]
• 17. Longitudinal Assessment of Sensorimotor Function after Controlled Cortical Impact in Mice: Comparison of Beamwalk, Rotarod, and Automated Gait Analysis Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 18. onlineacademiccommunity.uvic.ca [onlineacademiccommunity.uvic.ca]
• 19. onlineacademiccommunity.uvic.ca [onlineacademiccommunity.uvic.ca]
• 20. sysy-histosure.com [sysy-histosure.com]
• 21. mdpi.com [mdpi.com]
• 22. Analysis of IL-1β, IL-6 and TNF-α in the brain [bio-protocol.org]
• 23. Mouse TNF alpha ELISA Kit (BMS607-3) - Invitrogen [thermofisher.com]
• 24. stemcell.com [stemcell.com]

Cog 133 TFA: A Comparative Analysis of its Efficacy in Preclinical Disease Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the apolipoprotein E (ApoE) mimetic peptide, Cog 133 TFA, across various preclinical disease models. The data presented herein is collated from peer-reviewed research to offer an objective overview of its therapeutic potential and mechanisms of action.

Cog 133 TFA is a synthetic peptide fragment derived from the receptor-binding region of human ApoE. It is designed to mimic the neuroprotective and anti-inflammatory functions of the native ApoE protein. This guide will delve into its performance in models of neurodegenerative diseases and acute brain injury, comparing its efficacy with other therapeutic interventions where data is available.

Data Presentation

The following tables summarize the quantitative data on the efficacy of Cog 133 TFA and other ApoE mimetic peptides in key disease models.

Table 1: Efficacy of Cog 133 TFA in an Experimental Autoimmune Encephalomyelitis (EAE) Model of Multiple Sclerosis

Treatment Group	Mean Maximal Clinical Score (± SEM)	Onset of Disease (Days Post-Immunization)	Demyelination (% of White Matter with Myelin Loss)	Inflammatory Infiltrates (Cells/mm²)	Reference
Vehicle	3.5 ± 0.3	10-12	40.99 ± 2.7%	High	[1]
Cog 133 (Prophylactic)	1.5 ± 0.2*	Delayed	Significantly Reduced	Significantly Reduced
Cog 133 (Therapeutic)	2.0 ± 0.3	-	Reduced	Reduced	[2]
Glatiramer Acetate (B1210297)	Reduced Clinical Score	-	8.62 ± 2.4%	Reduced	[1][3]

*p < 0.05 compared to vehicle control.

Table 2: Efficacy of ApoE Mimetic Peptides in Traumatic Brain Injury (TBI) Models

Treatment Group	Neurological Severity Score (NSS)	Motor Function (Rotarod Latency)	Hippocampal Microgliosis	Reference
Vehicle (TBI)	Increased	Decreased	High	[4][5]
ApoE Mimetic Peptide (0.5 mg/kg)	Significantly Improved	Significantly Improved over time (p=0.015)	Significantly Less	[5]
Epothilone D (1.0 mg/kg)	No Significant Difference from Placebo	No Significant Difference from Placebo	-	[5]

Table 3: Efficacy of ApoE Mimetic Peptides in Alzheimer's Disease Models

Treatment Group	Cognitive Function (e.g., Morris Water Maze)	Aβ Plaque Pathology	Neuroinflammation (e.g., IL-6 levels)	Reference
Vehicle (AD Model)	Impaired	High	High	[6][7]
ApoE Mimetic Peptides (COG112/COG133)	Significantly Improved Learning and Memory	Reduced Aβ-like structures	Decreased IL-6	[6][7][8][9]
CN-105 (ApoE Mimetic)	Rescued Memory Deficits	Reduced Aβ Pathology	-	[10]

Table 4: Efficacy of an ApoE Mimetic Peptide in LPS-Induced Neuroinflammation

| Treatment Group | Brain TNF-α Levels (pg/mg protein) | Brain IL-6 Levels (pg/mg protein) | Systemic TNF-α (pg/mL) | Systemic IL-6 (pg/mL) | Reference | | :--- | :--- | :--- | :--- | :--- | | LPS + Vehicle | Significantly Increased | Significantly Increased | Significantly Increased | Significantly Increased |[11][12] | | LPS + ApoE-(133-149) | Significantly Reduced (p < 0.05) | Significantly Reduced (p < 0.05) | Significantly Reduced (p < 0.05) | Significantly Reduced (p < 0.05) |[11][12] |

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and critical evaluation.

Experimental Autoimmune Encephalomyelitis (EAE)

• Disease Induction: EAE is induced in female SJL/J mice by immunization with an emulsion of proteolipid protein (PLP) peptide (amino acids 139-151) in Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis. Pertussis toxin is administered intraperitoneally on the day of immunization and 48 hours later to facilitate the entry of inflammatory cells into the central nervous system.[2]

• Treatment: Cog 133 TFA is administered daily via intraperitoneal injection, either starting from the day of immunization (prophylactic) or at the onset of clinical signs (therapeutic).[2]

• Clinical Assessment: Mice are scored daily for clinical signs of EAE on a scale of 0 to 5: 0, no clinical signs; 1, limp tail; 2, hind limb weakness; 3, hind limb paralysis; 4, hind and forelimb paralysis; 5, moribund.

• Histopathology: At the end of the experiment, spinal cords are collected for histological analysis of demyelination (using Luxol Fast Blue staining) and inflammatory cell infiltration (using Hematoxylin and Eosin staining).[2][1]

Traumatic Brain Injury (TBI)

• Injury Model: A closed head injury model is used in mice. The injury is induced by a weight-drop device that delivers a controlled cortical impact.[4][5]

• Treatment: An ApoE mimetic peptide (0.5 mg/kg) or Epothilone D (1.0 mg/kg) is administered intraperitoneally at 30 minutes and 72 hours after each weekly TBI in a repetitive injury model.[5]

• Functional Outcome: Vestibulomotor function is assessed using an accelerating rotarod test at various time points post-injury. Cognitive function is evaluated using the Morris Water Maze.[5]

• Immunohistochemistry: Brain tissue is analyzed for microglial activation using Iba1 immunohistochemistry to assess the extent of neuroinflammation.[5]

Alzheimer's Disease (Drosophila Model)

• Animal Model: A transgenic Drosophila melanogaster model overexpressing human amyloid precursor protein (APP) and β-secretase (BACE) is used, which exhibits progressive neurodegeneration and cognitive deficits.[8][9]

• Treatment: Cog 112 or Cog 133 is injected into the flies.[8][9]

• Cognitive Assessment: Learning and memory are evaluated using an olfactory learning paradigm.[8][9]

• Neuropathology: Brains are analyzed for neurodegeneration (vacuolization) and the presence of Aβ-like deposits using immunohistochemistry.[8][9][13]

LPS-Induced Neuroinflammation

• Inflammation Induction: Systemic inflammation is induced in mice by a single intravenous injection of lipopolysaccharide (LPS).[11][12]

• Treatment: An ApoE mimetic peptide (apoE-(133-149)) is administered intravenously.[11][12]

• Cytokine Analysis: Blood and brain tissue are collected at various time points after LPS injection. Levels of pro-inflammatory cytokines such as TNF-α and IL-6 are quantified using ELISA.[11][12]

Mandatory Visualization

The following diagrams illustrate key signaling pathways and experimental workflows associated with the action of Cog 133 TFA.

Caption: Proposed mechanism of action for Cog 133 TFA in neuroinflammation.

Caption: Workflow for EAE induction and Cog 133 TFA treatment.

References

• 1. Immunomodulatory therapy with glatiramer acetate reduces endoplasmic reticulum stress and mitochondrial dysfunction in experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Apolipoprotein E-derived peptides ameliorate clinical disability and inflammatory infiltrates into the spinal cord in a murine model of multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oral glatiramer acetate in experimental autoimmune encephalomyelitis: clinical and immunological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A novel therapeutic derived from apolipoprotein E reduces brain inflammation and improves outcome after closed head injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. neurology.org [neurology.org]
• 6. APOE-mimetic peptides reduce behavioral deficits, plaques and tangles in Alzheimer's disease transgenics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. APOE-Mimetic Peptides Reduce Behavioral Deficits, Plaques and Tangles in Alzheimer's Disease Transgenics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Apolipoprotein E-mimetics inhibit neurodegeneration and restore cognitive functions in a transgenic Drosophila model of Alzheimer's disease [pubmed.ncbi.nlm.nih.gov]
• 9. Apolipoprotein E-Mimetics Inhibit Neurodegeneration and Restore Cognitive Functions in a Transgenic Drosophila Model of Alzheimer's Disease | PLOS One [journals.plos.org]
• 10. ApoE mimetic improves pathology and memory in a model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. APOE genotype and an ApoE-mimetic peptide modify the systemic and central nervous system inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Apolipoprotein E-Mimetics Inhibit Neurodegeneration and Restore Cognitive Functions in a Transgenic Drosophila Model of Alzheimer's Disease | PLOS One [journals.plos.org]

Assessing the Specificity of Cog 133 TFA: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive analysis of the specificity of Cog 133 TFA, an apolipoprotein E (ApoE) mimetic peptide. Through a detailed comparison with other notable ApoE and apolipoprotein A-I (ApoA-I) mimetic peptides, this document offers insights supported by experimental data to aid in the selection of appropriate research tools.

Cog 133 TFA, a 17-amino-acid peptide corresponding to the receptor-binding region of human ApoE (residues 133-149), has demonstrated both neuroprotective and anti-inflammatory properties. Its primary mechanisms of action are attributed to its ability to compete with the ApoE holoprotein for binding to the low-density lipoprotein (LDL) receptor and its function as an antagonist of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR).[1] This guide will delve into the specificity of Cog 133 TFA by comparing its performance against other apolipoprotein mimetic peptides, including Ac-hE18A-NH2, COG1410, and the ApoA-I mimetic D-4F.

Quantitative Performance Comparison

To facilitate a clear comparison of the functional activities of Cog 133 TFA and its alternatives, the following tables summarize key in vitro and in vivo experimental findings.

Peptide	Primary Target(s)	Key Functional Activity	Quantitative Data	Reference Cell/Animal Model
Cog 133 TFA	LDL Receptor, α7 nAChR	nAChR Antagonism	IC50: 445 nM	Xenopus oocytes expressing α7 nAChR
Anti-inflammatory	Inhibition of LPS-induced TNF-α and NO release	BV-2 microglia
Ac-hE18A-NH2	Heparan Sulfate Proteoglycans (HSPG)	Cholesterol Efflux	~40% stimulation at 50 µg/ml (ABCA1-independent)	THP-1 macrophages
Anti-inflammatory	Superior to D-4F in inhibiting LPS-induced inflammation	THP-1 macrophages, C57BL/6 mice
COG1410	ClpC ATPase	Antimicrobial	KD: 2.03 µM for ClpC binding	M. smegmatis
Neuroprotection	Superior efficacy and potency to Cog 133 in vivo	Rat model of traumatic brain injury
D-4F	ABCA1 Transporter	Cholesterol Efflux	Dose-dependent increase in cholesterol efflux	RAW264.7 macrophages
Anti-inflammatory	Reduces systemic inflammation	C57BL/6 mice

Note: Direct comparative binding affinity data for Cog 133 TFA across a wide range of receptors is limited in the public domain. The assessment of specificity is therefore based on its known functional activities and comparisons with other peptides in similar assays.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to ensure reproducibility and aid in the design of future studies.

LDL Receptor Competition Binding Assay

This assay determines the ability of a test peptide, such as Cog 133 TFA, to compete with a labeled ligand (e.g., 125I-LDL) for binding to the LDL receptor.

Materials:

• Purified recombinant LDL receptor

• 125I-labeled LDL

• Cog 133 TFA and other test peptides

• 96-well microplates

• Binding buffer (e.g., 20 mM Tris-HCl, 100 mM NaCl, 2 mM CaCl2, 1% BSA, pH 8.0)

• Wash buffer (e.g., 50 mM Tris-HCl, 0.5% BSA, pH 8.0)

• Gamma counter

Procedure:

• Coat the wells of a 96-well plate with an anti-LDL receptor antibody overnight at 4°C.

• Block the wells with 1% BSA in binding buffer for 1 hour at 37°C.

• Wash the wells three times with cold wash buffer.

• Add a fixed concentration of purified LDL receptor to each well and incubate overnight at 4°C.

• Wash the wells to remove unbound receptors.

• Add increasing concentrations of the test peptide (e.g., Cog 133 TFA) to the wells.

• Add a fixed concentration of 125I-LDL to each well and incubate for 1 hour at 4°C.

• Wash the wells extensively to remove unbound 125I-LDL.

• Measure the radioactivity in each well using a gamma counter.

• Determine the concentration of the test peptide that inhibits 50% of the specific binding of 125I-LDL (IC50).

α7 nAChR Functional Assay (Two-Electrode Voltage Clamp)

This electrophysiological assay measures the ability of a test peptide to antagonize the function of the α7 nAChR expressed in Xenopus oocytes.

Materials:

• Xenopus laevis oocytes

• cRNA encoding the human α7 nAChR subunit

• Two-electrode voltage clamp setup

• Recording solution (e.g., 96 mM NaCl, 2 mM KCl, 1.8 mM CaCl2, 1 mM MgCl2, 5 mM HEPES, pH 7.5)

• Acetylcholine (ACh) - agonist

• Cog 133 TFA and other test peptides

Procedure:

• Inject the α7 nAChR cRNA into Xenopus oocytes and incubate for 2-4 days to allow for receptor expression.

• Place an oocyte in the recording chamber and impale it with two microelectrodes filled with 3 M KCl.

• Clamp the oocyte membrane potential at a holding potential of -70 mV.

• Perfuse the recording chamber with the recording solution.

• Apply a pulse of ACh to elicit an inward current mediated by the α7 nAChRs.

• After establishing a stable baseline response to ACh, co-apply increasing concentrations of the test peptide (e.g., Cog 133 TFA) with the ACh pulse.

• Measure the peak amplitude of the ACh-evoked current in the presence of the test peptide.

• Calculate the percentage of inhibition of the ACh response at each peptide concentration to determine the IC50 value.

Cholesterol Efflux Assay (Cell-based)

This assay quantifies the ability of a test peptide to promote the efflux of cholesterol from cultured macrophages.

Materials:

• Macrophage cell line (e.g., J774A.1 or RAW264.7)

• [3H]-cholesterol or a fluorescent cholesterol analog (e.g., BODIPY-cholesterol)

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Equilibration medium (e.g., serum-free medium with 0.2% BSA)

• Test peptides (e.g., Cog 133 TFA, Ac-hE18A-NH2, D-4F)

• Scintillation counter or fluorescence microplate reader

Procedure:

• Seed macrophages in a 24-well plate and allow them to adhere.

• Label the cells with [3H]-cholesterol or BODIPY-cholesterol in culture medium for 24 hours.

• Wash the cells and incubate in equilibration medium for 18-24 hours to allow for cholesterol equilibration.

• Wash the cells and add fresh equilibration medium containing the test peptides at various concentrations.

• Incubate for 4-6 hours.

• Collect the medium and lyse the cells with a suitable lysis buffer.

• Measure the radioactivity or fluorescence in both the medium and the cell lysate.

• Calculate the percentage of cholesterol efflux as: (radioactivity/fluorescence in medium) / (radioactivity/fluorescence in medium + radioactivity/fluorescence in cell lysate) x 100.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and processes discussed, the following diagrams have been generated using the DOT language.

Caption: Cog 133 TFA's dual mechanism of action.

Caption: Workflow for the cholesterol efflux assay.

Caption: Functional overlap of ApoE and ApoA-I mimetics.

References

• 1. researchgate.net [researchgate.net]

Cog133 TFA vs. Full-Length Apolipoprotein E: A Comparative Guide for Neurodegenerative Disease Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the apolipoprotein E (ApoE) mimetic peptide, Cog133, and the full-length native apolipoprotein E protein. The information presented herein is intended to assist researchers in making informed decisions regarding the selection of appropriate tools for studies on neurodegenerative diseases, particularly Alzheimer's disease. This comparison focuses on their biochemical properties, biological functions, and therapeutic potential, with supporting data from preclinical studies.

Executive Summary

Apolipoprotein E is a critical player in lipid metabolism and neuronal health, with its isoforms having distinct roles in the pathogenesis of Alzheimer's disease. The APOE4 allele is a major genetic risk factor, associated with increased amyloid-beta (Aβ) deposition and neurotoxicity. Cog133, a synthetic peptide derived from the receptor-binding region of ApoE, has emerged as a potential therapeutic agent that mimics the beneficial functions of ApoE. This guide directly compares Cog133, typically supplied as a trifluoroacetate (B77799) (TFA) salt, with the full-length ApoE protein, highlighting their differences in structure, mechanism of action, and experimental performance.

It is crucial to note that the trifluoroacetate (TFA) counterion present in commercially available synthetic peptides like Cog133 can have its own biological effects, potentially confounding experimental results. Therefore, a discussion of TFA and methods for its removal are also included.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data comparing Cog133 and full-length apolipoprotein E.

Table 1: Comparison of Biochemical and Functional Properties

Feature	Cog133 (ApoE Mimetic Peptide)	Full-Length Apolipoprotein E (ApoE2, E3, E4)
Structure	17-amino acid peptide (residues 133-149 of ApoE)	299-amino acid protein with N-terminal receptor-binding and C-terminal lipid-binding domains
Receptor Binding (LRP1)	Binds to LRP1 with a dissociation constant (Kd) in the nanomolar range (e.g., similar peptide ApoE(130-149) has a Kd of ~100 nM)[1]	Isoform-dependent binding to LRP1. ApoE4 exhibits reduced binding efficiency compared to ApoE3 and ApoE2[2][3].
Amyloid-β Interaction	Can interfere with Aβ aggregation and toxicity.	Isoform-specific effects on Aβ aggregation and clearance (ApoE4 promotes aggregation and impairs clearance)[4][5].
Neuroprotective Effects	Demonstrates neuroprotective properties against excitotoxicity and Aβ-induced damage[6].	Full-length ApoE can protect against neurotoxicity, though the effect of different isoforms can vary[6].
Anti-Inflammatory Activity	Suppresses microglial activation and the release of pro-inflammatory cytokines[7].	Isoform-dependent modulation of microglial activation, with ApoE4 often associated with a more pro-inflammatory phenotype[4][5][8][9][10].

Table 2: Isoform-Specific Properties of Full-Length Apolipoprotein E

Property	ApoE2	ApoE3	ApoE4
Alzheimer's Disease Risk	Protective	Neutral	Increased Risk
Aβ Aggregation	Inhibits	Moderately inhibits	Promotes
Aβ Clearance	Most efficient	Efficient	Least efficient
Microglial Activation	Less inflammatory response	Balanced response	Pro-inflammatory response[4][5][8][9][10]
LRP1 Binding	Weaker binding than ApoE3	Strong binding	Weaker binding than ApoE3[2][3]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the design and replication of studies comparing Cog133 and full-length ApoE.

In Vitro Aβ Aggregation Assay (Thioflavin T)

Objective: To assess the effect of Cog133 and full-length ApoE isoforms on the kinetics of Aβ fibrillization.

Materials:

• Synthetic Aβ42 peptide

• Cog133 (TFA salt or after salt exchange)

• Recombinant human full-length ApoE2, ApoE3, and ApoE4

• Thioflavin T (ThT)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Prepare a stock solution of Aβ42 by dissolving the lyophilized peptide in hexafluoroisopropanol (HFIP), followed by evaporation and resuspension in DMSO.

• Dilute the Aβ42 stock solution in PBS to a final concentration of 10 µM.

• Add Cog133 or full-length ApoE isoforms to the Aβ42 solution at desired molar ratios (e.g., 1:1, 1:0.1 Aβ:ApoE/Cog133).

• Add ThT to a final concentration of 10 µM.

• Transfer the mixture to a 96-well black plate with a clear bottom.

• Incubate the plate at 37°C with intermittent shaking.

• Monitor ThT fluorescence (excitation ~440 nm, emission ~480 nm) over time using a plate reader.

• Plot fluorescence intensity against time to generate aggregation curves and determine lag times and fibrillization rates.[11]

Cell-Based Neurotoxicity Assay

Objective: To evaluate the protective effects of Cog133 and full-length ApoE against Aβ-induced neurotoxicity.

Materials:

• Human neuroblastoma cell line (e.g., SH-SY5Y) or primary neurons

• Oligomeric Aβ42, Cog133, and full-length ApoE isoforms

• Cell culture medium and supplements

• MTT or LDH assay kit for cell viability/toxicity assessment

Procedure:

• Culture neuronal cells in 96-well plates until they reach the desired confluency.

• Prepare oligomeric Aβ42 by incubating monomeric Aβ42 at 4°C for 24 hours.

• Pre-treat the cells with different concentrations of Cog133 or full-length ApoE isoforms for a specified period (e.g., 2 hours).

• Add oligomeric Aβ42 to the cell cultures to induce toxicity (final concentration typically in the low micromolar range).

• Incubate for 24-48 hours.

• Assess cell viability using the MTT assay (measures metabolic activity) or LDH assay (measures membrane integrity).[11]

• Compare the viability of cells treated with Aβ alone to those pre-treated with Cog133 or ApoE isoforms.

In Vivo Administration in an Alzheimer's Disease Mouse Model

Objective: To compare the therapeutic efficacy of Cog133 and full-length ApoE in a transgenic mouse model of Alzheimer's disease (e.g., 5XFAD or APP/PS1).

Materials:

• Transgenic AD mice and wild-type littermates

• Cog133 or a control peptide

• Adeno-associated virus (AAV) vectors expressing human ApoE isoforms (ApoE2, E3, E4) or a control vector

• Surgical equipment for intracranial or intravenous injections

• Behavioral testing apparatus (e.g., Morris water maze)

• Histological and biochemical analysis reagents

Procedure:

• Cog133 Administration: Administer Cog133 via intraperitoneal (i.p.) or intravenous (i.v.) injection at a predetermined dose and frequency. A control group should receive a scrambled peptide or vehicle.

• ApoE Gene Delivery: For full-length ApoE, inject AAV vectors expressing the desired human ApoE isoform directly into the hippocampus or ventricles of the mice. A control group should receive a control AAV (e.g., expressing GFP).

• Treatment Duration: Continue the treatment for a specified period (e.g., 1-3 months).

• Behavioral Assessment: Conduct behavioral tests like the Morris water maze to assess cognitive function before and after the treatment period.

• Tissue Collection and Analysis: At the end of the study, euthanize the mice and collect brain tissue.

• Histopathology: Perform immunohistochemistry to quantify Aβ plaque load, microgliosis, and astrogliosis.

• Biochemical Analysis: Use ELISA or Western blotting to measure the levels of soluble and insoluble Aβ, as well as inflammatory markers in brain homogenates.[12][13]

Mandatory Visualization

Signaling Pathways and Experimental Workflows

Caption: Signaling pathways of Cog133 and full-length ApoE.

References

• 1. researchgate.net [researchgate.net]
• 2. Peripheral apolipoprotein E proteins and their binding to LRP1 antagonize Alzheimer’s disease pathogenesis in the brain during peripheral chronic inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. APOE genotype moderates the relationship between LRP1 polymorphism and cognition across the Alzheimer's disease spectrum via disturbing default mode network - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Association between APOE genotype and microglial cell morphology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Different versions of APOE protein have varying effect on microglia in Alzheimer's disease | King's College London [kcl.ac.uk]
• 6. Full-length apolipoprotein E protects against the neurotoxicity of an apoE-related peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Apolipoprotein E isoform-dependent microglia migration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 10. Different versions of APOE protein have varying effect on microglia in Alzheimer's disease | EurekAlert! [eurekalert.org]
• 11. Reduced Influence of apoE on Aβ43 Aggregation and Reduced Vascular Aβ43 Toxicity as Compared with Aβ40 and Aβ42 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The role of APOE in transgenic mouse models of AD - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Human and murine ApoE markedly alters A beta metabolism before and after plaque formation in a mouse model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Target Engagement of Cog 133: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, confirming that a therapeutic candidate engages its intended molecular target is a critical step in preclinical development. This guide provides a comprehensive comparison of methodologies for validating the target engagement of Cog 133, an Apolipoprotein E (ApoE) peptide fragment, with its identified biological targets: the nicotinic acetylcholine (B1216132) receptor (nAChR) and the low-density lipoprotein receptor (LDLR).

Cog 133, a fragment of the human ApoE protein, has demonstrated potential therapeutic effects, including anti-inflammatory and neuroprotective properties.[1][2] These effects are attributed to its interaction with at least two key protein targets. As an antagonist of the nAChR, Cog 133 can modulate cholinergic signaling, a pathway implicated in various neurological processes.[1][3] Additionally, by competing with the ApoE holoprotein for binding to the LDL receptor, Cog 133 can influence lipid metabolism and cellular uptake of lipoproteins.[1][2] The term "TFA target engagement" is a misnomer, as Trifluoroacetic acid (TFA) is a common counterion from peptide synthesis and not a biological target. This guide will focus on the validated biological targets of Cog 133.

Quantitative Comparison of Target Engagement Assays

The selection of an appropriate assay for validating target engagement depends on the specific research question, available resources, and the desired quantitative output. Below is a summary of key methodologies applicable to Cog 133.

Assay Type	Target	Principle	Key Quantitative Readout	Typical Cog 133 Performance (Hypothetical)	Alternative Methods
Biochemical Assays
Radioligand Binding Assay	nAChR	Measures the displacement of a radiolabeled ligand from the receptor by Cog 133.[4]	IC50 / Ki (Inhibitory/dissociation constant)	IC50: 445 nM[1] - 720 nM[3]	Surface Plasmon Resonance (SPR)
Competition ELISA	LDL Receptor	Measures the ability of Cog 133 to compete with a labeled ligand (e.g., ApoE) for binding to the immobilized LDL receptor.[5]	IC50	Expected in the low micromolar to nanomolar range	Solid Phase Binding Assay[6]
Cell-Based Assays
Electrophysiology (Patch Clamp)	nAChR	Measures the inhibition of ion channel currents evoked by an nAChR agonist in the presence of Cog 133.[7][8]	% Inhibition, IC50	Significant inhibition of acetylcholine-evoked currents	Fluorescent Imaging Plate Reader (FLIPR) Assays
Fluorescent LDL Uptake Assay	LDL Receptor	Quantifies the inhibition of fluorescently labeled LDL uptake into cells in the presence of Cog 133.[9][10]	% Inhibition, IC50	Dose-dependent reduction in LDL uptake	Flow Cytometry-based Competition Assay
Biophysical Assays
Surface Plasmon Resonance (SPR)	nAChR, LDL Receptor	Measures the real-time binding kinetics and affinity of Cog 133 to the immobilized receptor.[11][12]	Kd (Dissociation constant), kon , koff	Expected to show direct binding with quantifiable kinetics	Isothermal Titration Calorimetry (ITC)

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of target engagement studies. Below are representative protocols for key assays.

Radioligand Binding Assay for nAChR Target Engagement

Objective: To determine the binding affinity of Cog 133 to the nicotinic acetylcholine receptor.

Materials:

• HEK293 cells stably expressing the desired nAChR subtype (e.g., α7).

• Radioligand: [³H]-Epibatidine or [¹²⁵I]-α-Bungarotoxin.

• Unlabeled competitor: Nicotine or another known nAChR ligand.

• Cog 133.

• Assay Buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

• Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters pre-soaked in polyethylenimine (PEI).

• Scintillation cocktail and counter.

Procedure:

• Membrane Preparation: Harvest cultured cells and homogenize them in ice-cold assay buffer. Centrifuge the homogenate to pellet the membranes, then resuspend the pellet in fresh assay buffer.[13]

• Binding Reaction: In a 96-well plate, combine the membrane preparation, radioligand at a concentration near its Kd, and varying concentrations of Cog 133 or an unlabeled competitor (for non-specific binding).[13]

• Incubation: Incubate the plate at room temperature for 2-3 hours to allow the binding to reach equilibrium.[13]

• Filtration: Rapidly filter the contents of each well through the pre-soaked glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.[13]

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the specific binding as a function of the Cog 133 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Fluorescent LDL Uptake Assay for LDL Receptor Target Engagement

Objective: To assess the functional consequence of Cog 133 binding to the LDL receptor by measuring the inhibition of LDL uptake.

Materials:

• Hepatocyte cell line (e.g., HepG2).

• Fluorescently labeled LDL (e.g., DiI-LDL or pHrodo™ Red-LDL).[9][14]

• Cog 133.

• Positive control (e.g., unlabeled ApoE or an anti-LDLR antibody).

• Cell culture medium and plates.

• Fluorescence microscope or plate reader.

Procedure:

• Cell Culture: Seed HepG2 cells in a 96-well plate and allow them to adhere overnight.

• Pre-incubation: Treat the cells with varying concentrations of Cog 133 or a positive control for a specified period (e.g., 1 hour) at 37°C.

• LDL Uptake: Add fluorescently labeled LDL to each well and incubate for 3-4 hours at 37°C to allow for receptor-mediated endocytosis.[14]

• Washing: Aspirate the medium containing the fluorescent LDL and wash the cells several times with phosphate-buffered saline (PBS) to remove any unbound LDL.

• Quantification: Measure the fluorescence intensity in each well using a fluorescence plate reader. Alternatively, visualize and quantify the uptake using a fluorescence microscope.[14]

• Data Analysis: Normalize the fluorescence signal to a vehicle control. Plot the normalized signal as a function of Cog 133 concentration and determine the IC50 for the inhibition of LDL uptake.

Visualizing Pathways and Workflows

Diagrams are essential tools for understanding the complex biological and experimental processes involved in target validation.

Signaling Pathways

Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of nicotinic acetylcholine receptors by apolipoprotein E-derived peptides in rat hippocampal slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Radioligand binding characterization of neuronal nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mechanism of LDL binding and release probed by structure-based mutagenesis of the LDL receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Electrophysiological characterization of nicotinic receptors of aneurally grown human myotubes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Electrophysiology-Based Assays to Detect Subtype-Selective Modulation of Human Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LDL Cholesterol Uptake Assay Using Live Cell Imaging Analysis with Cell Health Monitoring [jove.com]
• 10. LDL Cholesterol Uptake Assay Using Live Cell Imaging Analysis with Cell Health Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Using Surface Plasmon Resonance to Study SH2 Domain–Peptide Interactions | Springer Nature Experiments [experiments.springernature.com]
• 12. Using Surface Plasmon Resonance to Study SH2 Domain-Peptide Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]

Navigating the Neuroprotective Landscape: A Comparative Guide to Cog 133 TFA and its Alternatives

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of the ApoE mimetic peptide Cog 133 TFA with other neuroprotective alternatives. We provide a synthesis of available experimental data, detailed methodologies for key experiments, and visualizations of relevant biological pathways and workflows to aid in your research and development endeavors.

Cog 133 TFA, a fragment of the human Apolipoprotein E (ApoE) protein, has emerged as a promising candidate in the field of neuroprotection.[1][2][3] Its mechanism of action involves competing with the native ApoE holoprotein for binding to the low-density lipoprotein (LDL) receptor and acting as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist.[1][2][3] These actions confer potent anti-inflammatory and neuroprotective effects, making it a subject of interest for various neurological and inflammatory conditions. This guide aims to provide a comprehensive overview of the therapeutic window of Cog 133 TFA, comparing its performance with other ApoE mimetic peptides based on available data.

Quantitative Comparison of Neuroprotective Peptides

To facilitate a clear comparison, the following tables summarize the effective concentrations and observed effects of Cog 133 TFA and its alternatives in various experimental models.

Table 1: In Vitro Efficacy of ApoE Mimetic Peptides

Peptide	Cell Line/Model	Assay	Effective Concentration	Key Findings	Reference
Cog 133 TFA	IEC-6 cells (intestinal epithelial)	5-FU induced mucositis	0.02 - 20 μM	Increased cell proliferation and migration.[2][4]	[Azevedo et al., 2012]
Xenopus oocytes	nAChR antagonism	IC50: 445 nM	Blocks α7 neuronal nicotinic acetylcholine receptors.[1][2]	[Gay et al., 2006]
Ac-hE18A-NH2	THP-1 macrophages	LPS-induced inflammation	50 µg/mL	Reduced IL-6 and MCP-1 secretion.[5][6][7]	[Bielicki & Oda, 2009]
CN-105	Microglial cells	Inflammation	Not specified	Suppressed inflammatory cytokine production.	[Laskowitz et al., 2017]

Table 2: In Vivo Efficacy of ApoE Mimetic Peptides

Peptide	Animal Model	Condition	Dosing Regimen	Key Findings	Reference
Cog 133 TFA	Swiss mice	5-FU induced intestinal mucositis	0.3, 1, and 3 μM (i.p., twice daily for 4 days)	Ameliorated villus blunting and reduced inflammatory infiltrates.[2][4]	[Azevedo et al., 2012]
Mice	Pulmonary fibrosis	1 mg/kg (intratracheal, every other day for 4 weeks)	Impaired the resolution of pulmonary fibrosis.[1][2]	[Cui et al., 2020]
Rats	CCl4-induced liver injury	1 and 3 μM (i.p.)	Reduced liver damage, necroinflammation, and apoptosis.	[Mohammed et al., 2023]
Ac-hE18A-NH2	ApoE null mice	Atherosclerosis	100 µ g/mouse (twice weekly for 8 weeks)	Significantly reduced atherosclerotic lesion areas.[8]	[Handattu et al., 2011]
CN-105	Murine model of Alzheimer's Disease	Alzheimer's Disease pathology	Not specified	Improved brain pathology and learning and memory performance.[9]	[ADDF, 2019]
CN-105	Murine model of ischemic stroke	Ischemic stroke	Not specified	Improved survival, functional outcomes, and reduced infarct volume.[10]	[Tu et al., 2017]

Defining the Therapeutic Window: Efficacy vs. Toxicity

A crucial aspect of drug development is determining the therapeutic window, the range between the minimal effective dose and the dose at which unacceptable toxicity occurs.

Efficacy of Cog 133 TFA

As evidenced in the tables above, Cog 133 TFA has demonstrated efficacy in micromolar and sub-micromolar concentrations in various models of inflammation and tissue injury. For instance, in a mouse model of intestinal mucositis, doses as low as 1 μM administered intraperitoneally showed beneficial effects.[2][4]

Toxicity Profile of Cog 133 TFA

Researchers investigating the therapeutic potential of Cog 133 TFA are strongly encouraged to conduct comprehensive in vivo toxicity studies. A general approach for such a study is outlined in the "Experimental Protocols" section.

Comparative Analysis with Alternative Neuroprotective Peptides

Several other ApoE mimetic peptides have been developed and investigated for their neuroprotective and anti-inflammatory properties.

• Ac-hE18A-NH2: This peptide has shown efficacy in reducing atherosclerosis and inflammation.[5][6][7][8] Phase 1b/2a clinical trials have indicated that it is safe in humans at doses ranging from 1 mg/kg to 3.54 mg/kg.[8]

• CN-105: This peptide has undergone Phase I and Phase II clinical trials, demonstrating a good safety profile in humans.[9][12] It has shown promise in preclinical models of Alzheimer's disease and ischemic stroke.[9][10]

The availability of clinical safety data for Ac-hE18A-NH2 and CN-105 provides a valuable benchmark for the development of Cog 133 TFA.

Signaling Pathways and Mechanisms of Action

The neuroprotective and anti-inflammatory effects of Cog 133 TFA and other ApoE mimetic peptides are mediated through complex signaling pathways.

Proposed Signaling Pathway of Cog 133 TFA

Experimental Protocols

Detailed and reproducible experimental protocols are paramount for advancing research. Below are methodologies for key experiments relevant to the evaluation of Cog 133 TFA.

In Vitro Neuroprotection Assay: Lactate Dehydrogenase (LDH) Release Assay

This assay is a common method to quantify cytotoxicity by measuring the activity of LDH released from damaged cells.

Workflow for In Vitro Neuroprotection (LDH Assay)

Protocol:

• Cell Plating: Plate primary neurons or a neuronal cell line (e.g., SH-SY5Y) in a 96-well plate at an appropriate density and allow them to adhere and differentiate.

• Treatment:

  • Control Group: Treat cells with vehicle control.

  • Neurotoxin Group: Treat cells with a neurotoxic agent (e.g., glutamate, amyloid-beta oligomers).

  • Test Group: Co-treat cells with the neurotoxic agent and various concentrations of Cog 133 TFA.

• Incubation: Incubate the plate for a duration determined by the specific neurotoxicity model (e.g., 24-48 hours).

• Supernatant Collection: Carefully collect a portion of the cell culture supernatant from each well.

• LDH Reaction: Add the supernatant to a new 96-well plate containing the LDH assay reagent mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature, protected from light, for the recommended time (typically 10-30 minutes).

• Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Calculation: Calculate the percentage of cytotoxicity relative to the control group (cells lysed to achieve maximum LDH release).

In Vivo Toxicity Study: General Protocol

A general protocol for an acute or sub-chronic in vivo toxicity study in rodents is outlined below. This should be adapted based on specific research questions and institutional guidelines.

General Workflow for In Vivo Toxicity Study

Protocol:

• Animal Model: Select a suitable rodent species (e.g., C57BL/6 mice or Sprague-Dawley rats).

• Dose Selection: Based on in vivo efficacy studies, select a range of doses, including a vehicle control, a low dose (e.g., the effective dose), a mid-dose, and a high dose.

• Administration: Administer Cog 133 TFA via the intended clinical route (e.g., intraperitoneal or intravenous injection) daily for a specified duration (e.g., 14 or 28 days for a sub-chronic study).

• Clinical Observations: Monitor animals daily for any clinical signs of toxicity, including changes in body weight, food and water consumption, and behavior.

• Terminal Procedures: At the end of the study, collect blood for hematology and serum clinical chemistry analysis.

• Necropsy and Histopathology: Perform a full necropsy, and collect major organs for weight analysis and histopathological examination.

• Data Analysis: Analyze all data to identify any dose-related adverse effects and determine the No-Observed-Adverse-Effect Level (NOAEL).

Conclusion

Cog 133 TFA is a promising ApoE mimetic peptide with demonstrated anti-inflammatory and neuroprotective effects in preclinical models. While its efficacy has been established in various contexts, a comprehensive understanding of its therapeutic window requires further investigation into its toxicity profile. This guide provides a comparative framework for researchers, highlighting the performance of Cog 133 TFA alongside other ApoE mimetics and offering detailed experimental protocols to facilitate future studies. The clinical development of similar peptides, such as CN-105 and Ac-hE18A-NH2, provides a positive outlook and a valuable roadmap for the continued investigation of Cog 133 TFA as a potential therapeutic agent.

References

• 1. In vivo Neuroprotective Effect of a Self-assembled Peptide Hydrogel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Apolipoprotein E COG 133 mimetic peptide improves 5-fluorouracil-induced intestinal mucositis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. curealz.org [curealz.org]
• 10. Apolipoprotein E mimetic peptide, CN‐105, improves outcomes in ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In Vivo Efficacy and Toxicity of an Antimicrobial Peptide in a Model of Endotoxin-Induced Pulmonary Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. blastinjuryresearch.health.mil [blastinjuryresearch.health.mil]

A Head-to-Head Comparison of ApoE Mimetic Peptides: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the performance of four prominent Apolipoprotein E (ApoE) mimetic peptides: Ac-hE18A-NH2, COG133, COG1410, and CN-105. This guide summarizes key experimental data, details methodologies for cited experiments, and visualizes the signaling pathways involved.

Apolipoprotein E is a critical protein in the central nervous system involved in lipid transport, neuronal repair, and the clearance of amyloid-beta (Aβ) peptides.[1] Its dysfunction is strongly linked to neurodegenerative disorders such as Alzheimer's disease. ApoE mimetic peptides, which are short, synthetic molecules designed to replicate the beneficial functions of the full-length ApoE protein, have emerged as promising therapeutic candidates.[1][2] This guide offers a head-to-head comparison of the in vitro and in vivo efficacy of four leading ApoE mimetic peptides to aid researchers in selecting the most suitable peptide for their specific experimental needs.

Quantitative Performance Comparison

The following tables summarize the performance of the selected ApoE mimetic peptides across key functional areas: anti-inflammatory activity, neuroprotection, and interaction with amyloid-beta.

Table 1: Anti-Inflammatory Effects [1]

Peptide	Cell Line	Assay	Concentration	Result
Ac-hE18A-NH2	THP-1 Macrophages	LPS-induced IL-6 & MCP-1 secretion	50 µg/mL	Significant reduction in IL-6 and MCP-1
HUVECs	LPS-induced VCAM-1 expression	50 µg/mL	Significant inhibition
COG133	Peritoneal Macrophages	LPS + IFN-γ induced NO, TNF-α, IL-6 release	5 µM	Inhibition of NO, TNF-α, and IL-6
COG1410	BV2 Microglia	Oxygen-Glucose Deprivation	Not specified	Suppression of inflammatory cytokine production
CN-105	Microglial Cell Line	Not specified	Not specified	Suppressed inflammatory cytokine production

Table 2: Neuroprotective Effects

Peptide	Model	Assay	Result	Reference
COG133	Primary rat neuronal-glial cultures	NMDA-induced excitotoxicity	Completely suppressed neuronal cell death and calcium influx.	[3]
COG1410	Murine model of Traumatic Brain Injury (TBI)	Behavioral and histological analysis	Improved cognitive performance and reduced cortical neuronal loss.	N/A
CN-105	Murine model of Intracerebral Hemorrhage (ICH)	Functional outcomes	Improves outcomes in translational models of ICH.	[4]

Table 3: Interaction with Amyloid-Beta (Aβ)

Peptide	Assay	Cell Line/Model	Result	Reference
Ac-hE18A-NH2	Aβ42 uptake	THP-1 monocyte-derived macrophages	Enhances Aβ42 uptake in a dose-dependent manner.	[5]
ApoE mimetic (dimer/trimer of receptor-binding region)	Aβ1-40 levels	PS70 cells and primary neurons	Decreased Aβ levels, with potency increasing with the number of repeats (trimer > dimer > monomer).	[6]
COG1410	Aβ plaque-like structures	CVND-AD transgenic mice	Decreased amyloid plaque-like structures.	[2][7]
CN-105	Amyloid pathology	Murine Model of Alzheimer's Disease	Attenuates AD pathology.	[8]

Key Signaling Pathways

ApoE mimetic peptides exert their effects through various signaling pathways. Two of the most well-documented are the LRP1-mediated pathway and the inhibition of the SET-PP2A pathway.

LRP1-Mediated Anti-Inflammatory and Neuroprotective Signaling

Low-density lipoprotein receptor-related protein 1 (LRP1) is a key receptor for ApoE and its mimetic peptides. The interaction of ApoE mimetics with LRP1 on glial cells and neurons can trigger downstream signaling cascades that lead to anti-inflammatory and neuroprotective effects. This includes the suppression of pro-inflammatory pathways such as NF-κB and JNK.

LRP1-mediated signaling of ApoE mimetic peptides.

SET-PP2A Pathway and Reduction of Hyperphosphorylation

ApoE mimetic peptides can also function by binding to the protein SET (also known as I2PP2A), a potent inhibitor of protein phosphatase 2A (PP2A). By inhibiting SET, these peptides lead to the reactivation of PP2A. Activated PP2A can then dephosphorylate key signaling molecules, including hyperphosphorylated tau protein, which is a hallmark of Alzheimer's disease.[7][9]

Inhibition of SET by ApoE mimetics leads to PP2A activation.

Experimental Protocols

In Vitro Assays

1. LPS-Induced Cytokine Secretion Assay in Microglia

• Cell Culture: BV2 microglial cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Treatment: Cells are pre-treated with various concentrations of the ApoE mimetic peptide for 1 hour. Subsequently, lipopolysaccharide (LPS) is added at a final concentration of 100 ng/mL to induce an inflammatory response.

• Cytokine Measurement: After 24 hours of incubation, the cell culture supernatant is collected. The concentrations of pro-inflammatory cytokines such as TNF-α and IL-6 are measured using commercially available ELISA kits according to the manufacturer's instructions.

2. Neuroprotection Assay against NMDA-Induced Excitotoxicity in Primary Neurons

• Cell Culture: Primary cortical neurons are isolated from embryonic day 18 rat brains and cultured in Neurobasal medium supplemented with B27 and GlutaMAX.

• Treatment: Neurons are treated with the ApoE mimetic peptide concurrently with 100 µM N-methyl-D-aspartate (NMDA) for 24 hours.

• Viability Assessment: Cell viability is assessed using the MTT assay or by quantifying neuronal cell death and calcium influx using appropriate fluorescent dyes and imaging techniques.[3]

3. Amyloid-Beta (Aβ) Uptake Assay in Macrophages

• Cell Culture: THP-1 monocytes are differentiated into macrophages by treatment with PMA (phorbol 12-myristate 13-acetate).

• Treatment: Differentiated macrophages are incubated with fluorescently labeled Aβ42 (2 µg/ml) in the presence or absence of the ApoE mimetic peptide for 3 hours.[5]

• Quantification: After incubation, cells are washed to remove extracellular Aβ. The amount of internalized Aβ is quantified by measuring the fluorescence intensity using a plate reader or by flow cytometry.[5]

In Vivo Models

1. Traumatic Brain Injury (TBI) Mouse Model

• Animal Model: Adult male C57BL/6 mice are used.

• Injury Induction: A controlled cortical impact (CCI) or fluid percussion injury is induced to model TBI.

• Peptide Administration: ApoE mimetic peptides (e.g., 0.5 mg/kg) are administered intraperitoneally at specific time points post-injury, such as 30 minutes and 72 hours after each weekly TBI in a repetitive TBI model.[10]

• Outcome Measures: Behavioral outcomes are assessed using tests such as the Morris Water Maze for cognitive function and the Rotarod test for motor coordination.[10] Histological analysis of brain tissue is performed to assess lesion volume and neuronal loss.

2. Alzheimer's Disease (AD) Transgenic Mouse Model

• Animal Model: CVND-AD (SwDI-APP/NOS2-/-) transgenic mice, which develop age-dependent AD-like pathology, are used.[2][7]

• Peptide Administration: Starting at 9 months of age, ApoE mimetic peptides are administered subcutaneously three times per week for a duration of 3 months.[2][7]

• Outcome Measures: Behavioral deficits are assessed using standardized memory tests. Brain tissue is analyzed for the presence of amyloid plaques and neurofibrillary tangles using immunohistochemistry and biochemical assays. Levels of inflammatory cytokines like IL-6 are also measured.[2][7]

Experimental Workflow

The following diagram illustrates a general experimental workflow for evaluating the efficacy of an ApoE mimetic peptide in a preclinical model of a neurodegenerative disease.

General workflow for preclinical evaluation of ApoE mimetics.

References

• 1. benchchem.com [benchchem.com]
• 2. APOE-mimetic peptides reduce behavioral deficits, plaques and tangles in Alzheimer's disease transgenics [pubmed.ncbi.nlm.nih.gov]
• 3. Protective effect of apolipoprotein E-mimetic peptides on N-methyl-D-aspartate excitotoxicity in primary rat neuronal-glial cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Making sure you're not a bot! [dukespace.lib.duke.edu]
• 5. In Vivo and In Vitro Effects of an Apolipoprotein E Mimetic Peptide on Amyloid-β Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ApoE mimetic peptide decreases Aβ production in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. APOE-Mimetic Peptides Reduce Behavioral Deficits, Plaques and Tangles in Alzheimer's Disease Transgenics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. curealz.org [curealz.org]
• 9. scispace.com [scispace.com]
• 10. neurology.org [neurology.org]

A Comparative Analysis of Cog 133 tfa and Standard Therapies for Alzheimer's Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the novel apolipoprotein E (ApoE) mimetic peptide, Cog 133 tfa, with standard-of-care treatments for Alzheimer's disease. The information is compiled from preclinical studies to offer an objective overview of their respective mechanisms of action and efficacy in established disease models.

Introduction to Therapeutic Strategies

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by the extracellular deposition of amyloid-beta (Aβ) plaques and the intracellular accumulation of hyperphosphorylated tau, forming neurofibrillary tangles (NFTs).[1] Current therapeutic strategies primarily focus on symptomatic relief or targeting the underlying amyloid pathology.

Cog 133 tfa is a 17-amino-acid peptide fragment of Apolipoprotein E (ApoE133–149).[2] It is designed to mimic the neuroprotective and anti-inflammatory functions of ApoE.[2][3] Preclinical studies suggest that Cog 133 tfa and similar ApoE mimetic peptides may offer a multi-faceted approach to treating Alzheimer's disease by addressing both amyloid and tau pathologies, as well as neuroinflammation.[2][4]

Standard Alzheimer's Disease Treatments encompass several drug classes. Cholinesterase inhibitors (donepezil, rivastigmine (B141), galantamine) and the N-methyl-D-aspartate (NMDA) receptor antagonist (memantine) have been the mainstay of symptomatic treatment for many years. More recently, monoclonal antibodies targeting amyloid-beta plaques (lecanemab, donanemab) have been approved as disease-modifying therapies.[5]

Mechanism of Action

The therapeutic agents discussed in this guide employ distinct mechanisms to combat the complex pathology of Alzheimer's disease. A summary of their primary modes of action is presented below.

Therapeutic Agent	Class	Primary Mechanism of Action
Cog 133 tfa	ApoE Mimetic Peptide	Competes with ApoE for LDL receptor binding, exhibiting potent anti-inflammatory and neuroprotective effects. It is also an antagonist of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR).[3] Preclinical evidence suggests it increases the activity of protein phosphatase 2A (PP2A), a key enzyme in dephosphorylating tau protein.[2][4]
Donepezil (B133215)	Cholinesterase Inhibitor	Reversibly inhibits acetylcholinesterase, the enzyme responsible for the breakdown of acetylcholine. This increases the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic neurotransmission.[6]
Rivastigmine	Cholinesterase Inhibitor	Inhibits both acetylcholinesterase and butyrylcholinesterase, leading to increased levels of acetylcholine.[7] Some studies suggest it may also modulate the processing of amyloid precursor protein (APP) towards the non-amyloidogenic pathway.[8]
Galantamine	Cholinesterase Inhibitor	In addition to inhibiting acetylcholinesterase, galantamine also positively modulates nicotinic acetylcholine receptors, further enhancing cholinergic signaling.[9]
Memantine (B1676192)	NMDA Receptor Antagonist	A non-competitive antagonist of the NMDA receptor, protecting against the excessive effects of glutamate, which can lead to excitotoxicity and neuronal damage.[2][10]
Lecanemab	Anti-amyloid Monoclonal Antibody	A humanized monoclonal antibody that preferentially targets soluble Aβ protofibrils, promoting their clearance from the brain.[11][12]
Donanemab	Anti-amyloid Monoclonal Antibody	A monoclonal antibody that specifically targets a modified form of beta-amyloid present in established amyloid plaques, leading to their removal.[5][13]

Preclinical Efficacy: A Comparative Overview

The following table summarizes the preclinical efficacy of Cog 133 tfa and standard Alzheimer's treatments in various transgenic mouse models of the disease. It is important to note that these data are compiled from separate studies and do not represent a direct head-to-head comparison. The specific mouse models and experimental conditions may vary between studies.

Therapeutic Agent	Mouse Model	Key Efficacy Findings
ApoE Mimetic Peptides (including Cog 133)	CVND-AD	- Significantly improved behavioral performance.- Reduced levels of the inflammatory cytokine IL-6.- Decreased neurofibrillary tangle-like and amyloid plaque-like structures.[2][4]
Donepezil	APP23	- Significantly improved performance in the Morris water maze acquisition and probe trials.[14]
SAMP8	- Attenuated cognitive dysfunction.[15]
Rivastigmine	3xTg-AD	- Increased levels of the neuroprotective sAPPα fragment.[8]
APP/mdr1+/+	- Significantly reduced plasma levels of Aβ40.- Reduced GFAP immunostaining (astrogliosis) by 50% and IL-1β brain levels by 43%.[7]
Galantamine	5XFAD	- Improved performance in open field and light-dark avoidance tests.- Significantly lower amyloid plaque density in the entorhinal cortex and hippocampus.[4][9]
Memantine	3xTg-AD	- Restored cognition.- Significantly reduced insoluble Aβ, Aβ dodecamers, and soluble and fibrillar oligomers.- Declined levels of total and hyperphosphorylated tau.[2]
APP/PS1	- Reduced plaque burden.[3]
Lecanemab	Arctic Transgenic Mice	- Reduced brain levels of soluble Aβ protofibrils by 42% and in cerebrospinal fluid by 53%.[11]
Donanemab	PDAPP	- Showed significant plaque-lowering in aged mice.[5]

Visualizing Mechanisms and Workflows

Signaling Pathway of Cog 133 tfa

Proposed signaling pathway of Cog 133 tfa.

Experimental Workflow for Preclinical Evaluation

Typical workflow for preclinical drug evaluation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of standard protocols for key experiments cited in the preclinical evaluation of Alzheimer's disease therapeutics.

Morris Water Maze

The Morris Water Maze is a widely used behavioral test to assess spatial learning and memory in rodents.[16][17][18]

• Apparatus: A circular pool is filled with opaque water. A hidden platform is submerged just below the water's surface in one of the four quadrants. Visual cues are placed around the room to aid in spatial navigation.

• Acquisition Phase: Mice are placed in the water at different starting points and must find the hidden platform. The time taken to find the platform (escape latency) and the path length are recorded over several days of training.

• Probe Trial: After the acquisition phase, the platform is removed, and the mouse is allowed to swim for a set period. The time spent in the target quadrant where the platform was previously located is measured as an indicator of memory retention.

Immunohistochemistry for Amyloid-β and Tau

Immunohistochemistry is used to visualize the presence and distribution of amyloid plaques and neurofibrillary tangles in brain tissue.[19][20][21]

• Tissue Preparation: Mouse brains are fixed, sectioned, and mounted on microscope slides.

• Antigen Retrieval: Sections are pre-treated to unmask the antigenic sites. For Aβ, this often involves incubation in formic acid.[19][20]

• Blocking: Non-specific antibody binding is blocked using a blocking solution.

• Primary Antibody Incubation: The sections are incubated with a primary antibody specific to either Aβ (e.g., 6E10 or 4G8) or phosphorylated tau (e.g., PHF1).[22][23]

• Secondary Antibody and Detection: A labeled secondary antibody that binds to the primary antibody is applied, followed by a substrate that produces a colored precipitate at the location of the antigen.

• Imaging and Quantification: The stained sections are imaged using a microscope, and the plaque or tangle load is quantified using image analysis software.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokines

ELISA is a quantitative immunoassay used to measure the concentration of specific proteins, such as the pro-inflammatory cytokine IL-6, in biological samples like brain tissue homogenates.[24][25][26]

• Plate Coating: A microplate is coated with a capture antibody specific for the target cytokine (e.g., IL-6).

• Sample and Standard Incubation: Brain tissue homogenates and a series of known concentrations of the standard cytokine are added to the wells. The cytokine in the sample binds to the capture antibody.

• Detection Antibody: A biotinylated detection antibody that also binds to the cytokine is added, forming a "sandwich".

• Enzyme Conjugate and Substrate: An enzyme-linked avidin (B1170675) is added, which binds to the biotin (B1667282) on the detection antibody. A substrate is then added, which is converted by the enzyme into a colored product.

• Measurement: The intensity of the color is measured using a microplate reader, and the concentration of the cytokine in the sample is determined by comparing its absorbance to the standard curve.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Memantine Improves Cognition and Reduces Alzheimer’s-Like Neuropathology in Transgenic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Memantine Leads to Behavioral Improvement and Amyloid Reduction in Alzheimer’s-Disease-Model Transgenic Mice Shown as by Micromagnetic Resonance Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Galantamine slows down plaque formation and behavioral decline in the 5XFAD mouse model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Animal research behind Donanemab, the new Alzheimer’s drug :: Understanding Animal Research [understandinganimalresearch.org.uk]
• 6. Donepezil in Alzheimer’s disease: From conventional trials to pharmacogenetics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of P-glycoprotein in mediating rivastigmine effect on amyloid-β brain load and related pathology in Alzheimer’s disease mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rivastigmine modifies the α-secretase pathway and potentially early Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Galantamine Slows Down Plaque Formation and Behavioral Decline in the 5XFAD Mouse Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Basic information about memantine and its treatment of Alzheimer's disease and other clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The animal research behind a new Alzheimer's drug lecanemab [understandinganimalresearch.org.uk]
• 12. Lecanemab (BAN2401): an anti–beta-amyloid monoclonal antibody for the treatment of Alzheimer disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Targeting Amyloid Pathology in Early Alzheimer’s: The Promise of Donanemab-Azbt - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cognitive evaluation of disease-modifying efficacy of donepezil in the APP23 mouse model for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Donepezil improves vascular function in a mouse model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Water Maze Tasks in Mice: Special Reference to Alzheimer’s Transgenic Mice - Methods of Behavior Analysis in Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Morris Water Maze Test for Learning and Memory Deficits in Alzheimer's Disease Model Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. m.youtube.com [m.youtube.com]
• 19. Staining and Quantification of β-Amyloid Pathology in Transgenic Mouse Models of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Enhanced Antigen Retrieval of Amyloid β Immunohistochemistry: Re-evaluation of Amyloid β Pathology in Alzheimer Disease and Its Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Histological Staining of Amyloid and Pre-amyloid Peptides and Proteins in Mouse Tissue | Springer Nature Experiments [experiments.springernature.com]
• 22. researchgate.net [researchgate.net]
• 23. Immunotherapy Targeting Pathological Tau Conformers in a Tangle Mouse Model Reduces Brain Pathology with Associated Functional Improvements - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Interleukin-6 trans-signaling in the senescent mouse brain is involved in infection-related deficits in contextual fear conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 25. bdbiosciences.com [bdbiosciences.com]
• 26. Mouse IL-6 ELISA Kit Elisa Kit KE10007 | Proteintech [ptglab.com]

Quantitative Bioactivity Analysis of Cog 133 TFA: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive quantitative analysis of the bioactivity of Cog 133 trifluoroacetate (B77799) (TFA), an apolipoprotein E (ApoE) mimetic peptide. It is designed to offer an objective comparison with other relevant ApoE mimetic peptides, supported by experimental data, to aid in research and drug development decisions. Cog 133 TFA is a fragment of the human ApoE protein that competes with the full-length protein for binding to the low-density lipoprotein (LDL) receptor and exhibits potent anti-inflammatory and neuroprotective properties.[1]

Comparative Quantitative Bioactivity

To provide a clear comparison of Cog 133 TFA's performance against other ApoE mimetic peptides, the following tables summarize key quantitative data from various in vitro and in vivo studies.

Parameter	Cog 133 TFA	COG 1410	Ac-hE18A-NH2	CN-105	Reference
Target Binding & Activity
nAChR Antagonism (IC₅₀)	445 nM	Not Reported	Not Reported	Not Reported	[1]
Anti-Inflammatory Effects
Inhibition of NO, TNF-α, IL-6 (LPS + IFN-γ stimulated peritoneal macrophages)	5 µM	Not Reported	Not Reported	Not Reported
Suppression of Inflammatory Cytokines (Oxygen-Glucose Deprivation in BV2 Microglia)	Not Reported	Effective (concentration not specified)	Not Reported	Not Reported
Reduction in IL-6 & MCP-1 (LPS-induced in THP-1 Macrophages)	Not Reported	Not Reported	50 µg/mL (Significant)	Not Reported
Neuroprotective Effects
Protection against NMDA-induced excitotoxicity (primary rat neuronal-glial cultures)	Effective (concentration not specified)	Not Reported	Not Reported	Not Reported
In Vivo Efficacy
Amelioration of 5-FU-induced intestinal mucositis (mice, i.p.)	3 µM (significant effect)	Not Reported	Not Reported	Not Reported

Note: "Not Reported" indicates that the specific quantitative data was not found in the reviewed literature. The provided concentrations for anti-inflammatory effects represent effective concentrations reported in the respective studies but are not necessarily EC₅₀ values.

Signaling Pathway Modulation

Cog 133 TFA exerts its anti-inflammatory effects, at least in part, through the modulation of the NF-κB signaling pathway. The diagram below illustrates the proposed mechanism of action.

Cog 133 TFA inhibits the NF-κB signaling pathway.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to ensure reproducibility and facilitate further research.

In Vitro Wound Healing (Scratch) Assay

This assay is used to assess the effect of Cog 133 TFA on cell migration, a crucial process in tissue repair.

Cell Seeding:

• Culture IEC-6 cells (or other suitable cell lines) in appropriate media until they reach 95-100% confluency in a 24-well plate.

Creating the Wound:

• Once confluent, create a straight scratch across the center of the cell monolayer using a sterile p200 pipette tip.

• Gently wash the wells with sterile Phosphate-Buffered Saline (PBS) to remove detached cells.

Treatment and Imaging:

• Replace the PBS with fresh culture medium containing various concentrations of Cog 133 TFA or a vehicle control.

• Immediately capture the first image (T=0) of the scratch using a phase-contrast microscope.

• Incubate the plate under standard cell culture conditions.

• Capture images of the same fields at regular intervals (e.g., 6, 12, and 24 hours).

Data Analysis:

• Measure the area of the cell-free gap at each time point using image analysis software (e.g., ImageJ).

• Calculate the percentage of wound closure relative to the initial scratch area for each treatment group.

Myeloperoxidase (MPO) Activity Assay

This assay quantifies the activity of myeloperoxidase, an enzyme abundant in neutrophils, as a marker of neutrophil infiltration and inflammation in tissue samples.

Sample Preparation:

• Homogenize frozen tissue samples in a phosphate (B84403) buffer (pH 6.0) containing 0.5% hexadecyltrimethylammonium bromide (HTAB).

• Centrifuge the homogenate and collect the supernatant.

Assay Procedure:

• Prepare an assay reagent containing o-dianisidine dihydrochloride (B599025) and hydrogen peroxide in a phosphate buffer.

• Add the sample supernatant to the assay reagent in a cuvette.

• Measure the change in absorbance at 460 nm over a defined period (e.g., 2 minutes) using a spectrophotometer.

Data Analysis:

• Calculate the MPO activity based on the rate of change in absorbance, using the molar extinction coefficient of oxidized o-dianisidine.

• Express the results as MPO units per milligram of tissue.

In Vitro Neuroprotection Assay (MTT Assay)

This assay assesses the ability of Cog 133 TFA to protect neuronal cells from neurotoxic insults by measuring cell viability.

Cell Culture and Treatment:

• Seed SH-SY5Y neuroblastoma cells in a 96-well plate and allow them to adhere and grow for 24 hours.

• Pre-treat the cells with various concentrations of Cog 133 TFA for a specified duration (e.g., 2 hours).

• Induce neurotoxicity by adding a neurotoxic agent (e.g., hydrogen peroxide or amyloid-beta peptide) to the culture medium.

• Incubate the cells for an additional 24 hours.

MTT Assay:

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO).

• Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

• Calculate cell viability as a percentage of the untreated control group.

• Determine the EC₅₀ value of Cog 133 TFA for its neuroprotective effect.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for evaluating the bioactivity of Cog 133 TFA.

General workflow for Cog 133 TFA bioactivity evaluation.

References

• 1. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Proper Disposal of Cog 133 TFA: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of specialized research chemicals like Cog 133 TFA are paramount for ensuring laboratory safety and environmental protection. Cog 133 TFA, a peptide fragment of Apolipoprotein E (APOE) with neuroprotective and anti-inflammatory properties, requires careful management throughout its lifecycle, from receipt to disposal.[1] This guide provides essential, step-by-step procedures for the safe disposal of Cog 133 TFA, aligning with general laboratory safety protocols and addressing the specific considerations for peptide trifluoroacetate (B77799) salts.

Immediate Safety and Handling

Before beginning any disposal procedures, it is critical to wear appropriate Personal Protective Equipment (PPE). While many peptide trifluoroacetate salts are not classified as hazardous substances, the trifluoroacetic acid (TFA) component can be corrosive, harmful if inhaled, and detrimental to aquatic life.

Recommended PPE:

• Nitrile gloves

• Safety glasses or goggles

• Laboratory coat

When handling the lyophilized powder, which can become airborne, all manipulations should occur within a certified chemical fume hood or a biological safety cabinet to prevent inhalation.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Cog 133 TFA.

Property	Value	Source
Molecular Formula	C₉₉H₁₈₂F₃N₃₇O₂₁	MedKoo Biosciences
Molecular Weight	2283.78 g/mol	MedKoo Biosciences
Purity	≥95% (HPLC)	Cayman Chemical
IC₅₀ for nAChR	445 nM	MedchemExpress.com
Storage Temperature	-20°C	Sigma-Aldrich

Disposal Workflow

The proper disposal of Cog 133 TFA should be treated as a formal laboratory procedure. The following workflow diagram outlines the necessary steps to ensure safe and compliant disposal.

Cog 133 TFA Disposal Workflow

Step-by-Step Disposal Procedures

Adherence to your institution's Environmental Health and Safety (EHS) guidelines is mandatory. The following steps provide a general framework for the proper disposal of Cog 133 TFA.

• Waste Segregation and Collection :

  • Solid Waste : Collect all solid waste, including empty or expired vials, contaminated pipette tips, and wipes, in a designated, leak-proof, and clearly labeled hazardous waste container for solid chemical waste.

  • Liquid Waste : Any unused solutions of Cog 133 TFA should be collected in a separate, leak-proof container designated for liquid chemical waste. Never pour peptide solutions down the drain.[2]

• Labeling of Waste Containers :

  • All waste containers must be clearly and accurately labeled. The label should include:

    • The words "Hazardous Waste."

    • The full chemical name: "Cog 133 TFA (Apolipoprotein E Fragment 133-149, Trifluoroacetate Salt)."

    • An indication of the potential hazards (e.g., "Caution: Research chemical. TFA salt is corrosive.").

• Storage of Waste :

  • Sealed hazardous waste containers should be stored in a designated satellite accumulation area within the laboratory. This area should be secure, away from general lab traffic, and ideally in a secondary containment tray to mitigate any potential spills.

• Final Disposal :

  • Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for the pickup and final disposal of the waste.[3][4] Ensure that all institutional and local regulations are followed.

Experimental Protocol Considerations

While specific experimental protocols for Cog 133 TFA are varied, the principles of waste disposal remain consistent. Any materials that come into contact with Cog 133 TFA, including cell culture media, animal bedding (in the case of in vivo studies), and analytical consumables, should be considered contaminated and disposed of as chemical waste. For in vivo studies, consult your institution's animal care and use committee and EHS department for specific guidance on the disposal of contaminated animal carcasses and bedding.

By implementing these procedures, researchers can ensure the safe and compliant disposal of Cog 133 TFA, fostering a secure laboratory environment and upholding their commitment to environmental stewardship.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. puretidestherapy.com [puretidestherapy.com]
• 3. peptide24.store [peptide24.store]
• 4. intelligenthq.com [intelligenthq.com]

Standard Operating Procedure: Handling and Disposal of Cog 133 TFA

This document provides essential safety and logistical guidance for the handling and disposal of Cog 133 TFA, a trifluoroacetate (B77799) salt of a research compound. Given the potential for unknown hazards associated with novel chemical entities, a conservative approach to safety is mandated. The following procedures are designed to minimize exposure risk to laboratory personnel and ensure compliance with safety regulations.

Hazard Assessment and Personal Protective Equipment (PPE)

The trifluoroacetate (TFA) counter-ion indicates that Cog 133 TFA may be corrosive and possess respiratory and dermal toxicity. The hazards of the parent compound, Cog 133, are presumed to be unknown. Therefore, a high level of containment and personal protection is required.

Table 1: Required Personal Protective Equipment (PPE) for Handling Cog 133 TFA

Protection Type	Specification	Purpose
Primary Engineering Control	Certified Chemical Fume Hood or Glovebox	To contain aerosols, powders, and vapors at the source, preventing inhalation exposure.
Respiratory Protection	NIOSH-approved respirator with organic vapor/acid gas cartridges	Required for any handling outside of a fume hood or in case of a spill. Protects against inhalation of TFA vapors and fine particles.
Hand Protection	Double-gloving: Nitrile or neoprene gloves	Provides a barrier against skin contact. Double-gloving is recommended to protect against tears and for easy removal of the outer layer in case of contamination.
Eye Protection	Chemical splash goggles or a full-face shield	Protects eyes and face from splashes of liquids or contact with airborne particles.
Body Protection	Chemical-resistant lab coat or disposable gown	Protects skin and personal clothing from contamination.

Operational Plan: Step-by-Step Handling Procedures

This section outlines the standard procedures for weighing, reconstituting, and using Cog 133 TFA in a laboratory setting.

Experimental Protocol: Weighing and Reconstitution of Cog 133 TFA

• Preparation:

  • Ensure a certified chemical fume hood is operational and the work area is clean and uncluttered.

  • Assemble all necessary equipment: anti-static weigh boat, spatulas, vortex mixer, and appropriate solvent.

  • Don all required PPE as specified in Table 1.

• Weighing:

  • Perform all weighing operations within the chemical fume hood.

  • Use an anti-static weigh boat to prevent dispersal of the powder.

  • Carefully transfer the desired amount of Cog 133 TFA to the weigh boat using a clean spatula.

  • Close the primary container immediately after weighing.

• Reconstitution:

  • Add the appropriate solvent to the vial containing the weighed Cog 133 TFA.

  • Securely cap the vial.

  • Mix using a vortex mixer until the compound is fully dissolved.

  • Visually inspect the solution to ensure there are no undissolved particulates.

• Post-Handling:

  • Wipe down the work surface and any equipment with an appropriate decontaminating solution.

  • Dispose of all contaminated disposables as hazardous waste.

  • Remove PPE in the correct order to avoid self-contamination.

Diagram 1: Experimental Workflow for Handling Cog 133 TFA

Caption: Workflow for safe handling of Cog 133 TFA.

Disposal Plan

All waste materials contaminated with Cog 133 TFA must be treated as hazardous waste. This includes unused compounds, solutions, contaminated PPE, and disposable labware.

Protocol: Disposal of Cog 133 TFA Waste

• Segregation:

  • Collect all solid waste (e.g., gloves, weigh boats, pipette tips) in a designated, labeled, and sealed hazardous waste bag within the fume hood.

  • Collect all liquid waste containing Cog 133 TFA in a clearly labeled, sealed, and chemical-resistant waste container. The container must be compatible with the solvents used.

• Labeling:

  • Clearly label all waste containers with "Hazardous Waste," the full chemical name "Cog 133 trifluoroacetate," and any other components of the waste stream.

• Storage:

  • Store waste containers in a designated satellite accumulation area until they are collected by the institution's Environmental Health and Safety (EHS) department.

• Spill Management:

  • In the event of a spill, evacuate the immediate area and alert laboratory personnel.

  • Use a spill kit appropriate for chemical spills. Absorb the spill with an inert material (e.g., vermiculite, sand) and place the absorbent material into a sealed hazardous waste container.

  • Decontaminate the spill area thoroughly.

Diagram 2: Logical Flow for Waste Disposal

Caption: Decision tree for proper disposal of Cog 133 TFA waste.